An In-depth Technical Guide to the Stereoselective Synthesis of Butane-1,2,3,4-tetrol Stereoisomers Executive Summary Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (tetritol), is a foundational chiral building block...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Stereoselective Synthesis of Butane-1,2,3,4-tetrol Stereoisomers
Executive Summary
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (tetritol), is a foundational chiral building block in modern organic synthesis and drug development. Its importance is derived from its three distinct stereoisomers: the achiral meso-erythritol and the chiral enantiomeric pair, D- and L-threitol. The precise spatial arrangement of the four hydroxyl groups in these isomers offers a rigid and predictable scaffold for the synthesis of complex molecules, from pharmaceuticals to advanced materials. This guide provides an in-depth analysis of the principal, field-proven methodologies for the stereocontrolled synthesis of these isomers. We will dissect three core strategies: the highly selective Sharpless Asymmetric Dihydroxylation of alkene precursors, chiral pool synthesis via the reduction of readily available tartaric acids, and modern biocatalytic routes that leverage enzymatic specificity for green and efficient production. For each method, we will explore the underlying principles of stereocontrol, provide detailed experimental protocols, and present a comparative analysis to guide researchers in selecting the optimal pathway for their specific application.
The Stereoisomers of Butane-1,2,3,4-tetrol: Structure and Nomenclature
The structural foundation of butane-1,2,3,4-tetrol contains two chiral centers at the C2 and C3 positions. This arrangement gives rise to a total of three distinct stereoisomers, a crucial concept for any synthetic design.
meso-Erythritol : This isomer possesses a (2R,3S) or, identically, a (2S,3R) configuration. Due to an internal plane of symmetry that bisects the C2-C3 bond, the molecule is achiral despite the presence of two stereocenters. This unique property makes it a meso compound. Erythritol is widely used as a natural, zero-calorie sweetener.
D-Threitol and L-Threitol : These two isomers constitute an enantiomeric pair. D-Threitol has the (2R,3R) configuration, while its non-superimposable mirror image, L-threitol, has the (2S,3S) configuration. Both are chiral and optically active. Threitol moieties serve as critical chiral synthons, particularly in the development of antiviral and anticancer drugs. Erythritol is a diastereomer of both D- and L-threitol.
Caption: Stereoisomers of Butane-1,2,3,4-tetrol.
Chemical Synthesis Strategies
The controlled synthesis of a specific stereoisomer is paramount. Chemical methods offer robust, scalable, and highly predictable routes to these valuable compounds.
Stereoselective Dihydroxylation: The Sharpless Asymmetric Dihydroxylation (SAD)
The Sharpless Asymmetric Dihydroxylation (SAD) is arguably the most elegant and powerful method for generating vicinal diols with high stereocontrol.[1] The causality of stereoselection is twofold, relying on both the geometry of the starting alkene and the chirality of the catalyst ligand.
Principle & Rationale:
The core of the reaction is the syn-dihydroxylation of a double bond using osmium tetroxide (OsO₄). The stereochemical outcome is dictated by two factors:
Diastereoselectivity from Alkene Geometry : The syn-addition mechanism means that a trans-(E)-alkene will yield the anti-configured diol (threitol), while a cis-(Z)-alkene will yield the syn-configured diol (erythritol).
Enantioselectivity from Chiral Ligand : For the trans-alkene, enantioselectivity is induced by a chiral quinine-derived ligand. The commercially available "AD-mix" reagents contain the catalyst, oxidant, and the chiral ligand. AD-mix-β , containing the (DHQD)₂PHAL ligand, delivers the hydroxyl groups to the "bottom" face of the alkene (as conventionally drawn), yielding D-threitol. Conversely, AD-mix-α , with the (DHQ)₂PHAL ligand, delivers them to the "top" face, yielding L-threitol.[2][3]
The starting materials, (E)- and (Z)-but-2-ene-1,4-diol, are often protected (e.g., as acetates) to prevent side reactions and improve solubility. The protecting groups are removed in a subsequent step.
chemical and physical properties of Butane-1,2,3,4-tetrol.
An In-depth Technical Guide to the Chemical and Physical Properties of Butane-1,2,3,4-tetrol Abstract Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, represents a class of polyols with significant chemical versatilit...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Chemical and Physical Properties of Butane-1,2,3,4-tetrol
Abstract
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, represents a class of polyols with significant chemical versatility and industrial relevance. Its importance is fundamentally tied to its stereochemistry, giving rise to three principal stereoisomers: the achiral meso-compound Erythritol, and the chiral enantiomeric pair, D- and L-Threitol. This guide provides a comprehensive examination of the core chemical and physical properties of Butane-1,2,3,4-tetrol, with a particular focus on how its stereoisomeric forms dictate its characteristics and applications. We will delve into its structural nuances, physicochemical parameters, spectroscopic signatures, and key applications in the pharmaceutical, biotechnological, and food science sectors. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this multifaceted compound.
Introduction to Butane-1,2,3,4-tetrol: More Than a Simple Polyol
Butane-1,2,3,4-tetrol, systematically named butane substituted by hydroxy groups at positions 1, 2, 3, and 4, is a tetritol that serves as a foundational structure in carbohydrate chemistry.[1][2] With the molecular formula C₄H₁₀O₄, this compound's architecture is defined by a four-carbon backbone saturated with four hydroxyl (-OH) groups.[3] The presence of these multiple hydroxyl groups facilitates extensive hydrogen bonding, which is a primary determinant of its physical properties, such as high water solubility.[3]
The central feature governing the identity and function of Butane-1,2,3,4-tetrol is the presence of two chiral centers at the C2 and C3 positions. This stereochemical complexity gives rise to distinct isomers, each with unique properties and biological roles.[3] The most commercially significant isomer is Erythritol, a meso compound widely used as a zero-calorie sweetener.[4][5] Its diastereomers, D- and L-Threitol, are chiral molecules that serve as valuable intermediates in chemical synthesis and are found in various organisms.[6][7] Understanding the subtle yet critical differences between these stereoisomers is paramount for their effective application in research and development.
Molecular Structure and Stereoisomerism
The existence of two chiral carbons (C2 and C3) in the butane-1,2,3,4-tetrol structure results in three distinct stereoisomers. The relationship between these isomers is a classic example of diastereomerism and enantiomerism.
Erythritol ((2R,3S)-butane-1,2,3,4-tetrol): This is a meso compound. Despite having two chiral centers, it possesses an internal plane of symmetry, making the molecule as a whole achiral and thus not optically active.[3][8] It is the most common and industrially relevant form.[9]
D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol): In this configuration, the hydroxyl groups at C2 and C3 are on the same side in a Fischer projection.[3] It is chiral and optically active.[3]
L-Threitol ((2S,3S)-butane-1,2,3,4-tetrol): This is the enantiomer (non-superimposable mirror image) of D-Threitol.[6][8]
The specific spatial arrangement of the hydroxyl groups in each isomer profoundly influences its crystal packing, interaction with biological macromolecules, and overall chemical behavior.[10][11]
Caption: Relationship between Butane-1,2,3,4-tetrol stereoisomers.
Physicochemical Properties: A Comparative Analysis
The physical and chemical properties of Butane-1,2,3,4-tetrol are heavily dependent on the specific isomer. Erythritol and Threitol, being diastereomers, exhibit different physical constants such as melting points and densities.
Solubility: The high density of hydroxyl groups makes all isomers freely soluble in water and other polar solvents, a critical property for applications in aqueous systems like food formulations and biological buffers.[3][7]
Melting Point: The significant difference in melting points between erythritol (121.5 °C) and threitol (88-90 °C) is a direct consequence of their different molecular symmetries and crystal packing efficiencies.[6][12] Erythritol's symmetrical structure allows for a more ordered and stable crystal lattice.
Polymorphism: Erythritol is known to exhibit polymorphism, with at least two crystalline forms identified: a stable form with a melting point of ~117-121°C and a metastable form melting at a lower temperature.[3] This is a crucial consideration in pharmaceutical formulation and food processing, as different polymorphs can have different stabilities and dissolution rates.
Thermal Stability: Both isomers demonstrate very good thermal and chemical stability, allowing them to be used in applications requiring heat, such as baking.[1][17]
Chemical Reactivity and Synthesis Pathways
As a polyol, Butane-1,2,3,4-tetrol undergoes chemical reactions typical of alcohols.[3] Its versatility in organic synthesis stems from the reactivity of its four hydroxyl groups.
Core Chemical Reactions:
Esterification: Reacts with carboxylic acids or their derivatives to form esters, which can be explored for various applications, including prodrug design.[3]
Oxidation: Can be oxidized to form corresponding ketones or aldehydes, depending on the reagents and reaction conditions.[3]
Dehydration: Under acidic conditions, it can undergo dehydration to yield unsaturated compounds.[3]
Synthesis Methodologies:
The synthesis of specific stereoisomers of Butane-1,2,3,4-tetrol requires stereocontrolled methods.
Industrial Production (Erythritol): Commercially, erythritol is produced on a large scale via the fermentation of glucose by specific yeasts, such as Moniliella pollinis.[18]
Chemical Synthesis: Stereoselective synthesis is crucial for obtaining the chiral threitol isomers. A key method is the Sharpless asymmetric dihydroxylation of butenes, which allows for the controlled introduction of hydroxyl groups with a specific stereochemistry.[3][11] This method provides a high degree of stereoselectivity, essential for producing chirally pure compounds for pharmaceutical intermediates.
Caption: Generalized synthesis pathways for Butane-1,2,3,4-tetrol isomers.
Spectroscopic and Analytical Characterization Protocols
Unambiguous identification and differentiation of the Butane-1,2,3,4-tetrol stereoisomers require a suite of analytical techniques. The choice of method is dictated by the need to resolve subtle structural differences.
Core Analytical Techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: This is arguably the most powerful tool for structural elucidation.
¹H NMR: The proton NMR spectra of erythritol and threitol are distinct. Due to its symmetry, erythritol shows a simpler spectrum. In contrast, the diastereotopic protons in threitol isomers result in more complex splitting patterns. The coupling constants (³J) between protons on C2 and C3 are particularly informative for assigning relative stereochemistry. For example, the high diastereomeric purity of synthesized derivatives can be confirmed by distinct anomeric proton peaks.[10]
¹³C NMR: Provides information on the number of unique carbon environments. The symmetry of erythritol leads to fewer signals compared to the chiral threitol isomers.
Infrared (IR) Spectroscopy: This technique is essential for confirming the presence of key functional groups. A strong, broad absorption band in the 3200-3500 cm⁻¹ region is characteristic of the O-H stretching vibrations of the multiple hydroxyl groups. C-O stretching vibrations are also visible in the 1000-1200 cm⁻¹ region.
Mass Spectrometry (MS): Used to confirm the molecular weight (122.12 g/mol ) and to study fragmentation patterns, which can provide further structural clues.[14]
X-ray Crystallography: Provides the definitive, unambiguous 3D structure of the molecule in its crystalline state, confirming the absolute stereochemistry and revealing details of intermolecular hydrogen bonding networks.[8]
Exemplar Protocol: ¹H NMR Sample Preparation and Analysis
Objective: To acquire a high-resolution ¹H NMR spectrum to confirm the identity and purity of a Butane-1,2,3,4-tetrol isomer.
Rationale: Deuterated solvents are used to avoid large solvent signals that would obscure the analyte peaks. D₂O is an excellent choice due to the high water solubility of the tetrols. The hydroxyl protons will exchange with deuterium, causing them to disappear from the spectrum, which simplifies the analysis of the C-H signals.
Methodology:
Sample Preparation: Accurately weigh 5-10 mg of the Butane-1,2,3,4-tetrol sample.
Dissolve the sample in approximately 0.6-0.7 mL of Deuterium Oxide (D₂O, 99.9 atom % D).
Transfer the solution to a standard 5 mm NMR tube.
Vortex the tube gently to ensure a homogenous solution.
Instrument Setup: Place the NMR tube in the spectrometer's autosampler or insert it manually into the magnet.
Lock the spectrometer on the deuterium signal of the D₂O.
Shim the magnetic field to achieve optimal homogeneity and resolution.
Data Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., 16-32 scans, relaxation delay of 1-2 seconds).
Data Processing: Fourier transform the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction.
Analysis: Integrate the signals to determine proton ratios. Analyze the chemical shifts (ppm) and spin-spin splitting patterns (coupling constants, J in Hz) to confirm the structure against reference spectra.
Applications in Research and Drug Development
The distinct properties of the Butane-1,2,3,4-tetrol stereoisomers have led to their use in a wide range of applications.
Erythritol:
Food Industry: Widely used as a bulk sweetener in low-sugar and sugar-free products. It is non-caloric, has a high digestive tolerance, and does not affect blood glucose or insulin levels, making it suitable for diabetics.[4][15][19] It is also non-cariogenic and can inhibit the growth of oral bacteria like Streptococcus mutans.[4][5][9]
Pharmaceuticals: Employed as an excipient in drug formulations, providing bulk, stability, and good flowability.[9] Its cooling effect when dissolved can mask unpleasant tastes of active ingredients.[9]
Cosmetics: Used as a humectant in products like toothpaste and moisturizers to retain moisture.[1][3][9]
Threitol and Derivatives:
Chemical Synthesis: Serves as a chiral building block for the synthesis of more complex molecules and pharmaceuticals.[6][20] For example, it is a precursor in the synthesis of some anticancer drugs.[16]
Biotechnology & Research: The derivative dithiothreitol (DTT), also known as Cleland's reagent, is a staple in biochemistry labs as a reducing agent to protect proteins from oxidation.[6]
Cryoprotection: Threitol is a natural cryoprotectant (antifreeze agent) found in organisms like the Alaskan beetle Upis ceramboides, helping it survive extreme cold.[6][7]
Derivatives for Drug Development:
Membrane Protein Stabilization: Amphiphilic molecules using a Butane-1,2,3,4-tetrol linker have been developed as detergents for extracting and stabilizing membrane proteins for structural studies.[3][10] Crucially, research has shown that the stereochemistry of the tetrol linker markedly affects the detergent's efficacy, highlighting the importance of chirality in molecular recognition and stabilization processes.[10][11]
Anticancer Research: Certain derivatives have been investigated for their potential to inhibit cancer cell growth.[3]
Caption: Key application areas for Butane-1,2,3,4-tetrol isomers.
Conclusion
Butane-1,2,3,4-tetrol is a deceptively simple molecule whose utility and function are dictated by its stereochemical identity. The subtle differences between its meso (Erythritol) and chiral (Threitol) forms lead to vastly different physical properties and applications. Erythritol has carved out a significant niche as a safe and effective sugar substitute, while Threitol and its derivatives remain crucial tools in synthetic chemistry and biochemical research. For scientists and drug developers, a thorough understanding of the structure-property relationships of these isomers is essential for leveraging their unique characteristics, from designing stable pharmaceutical formulations to creating novel amphiphiles for studying challenging biological targets like membrane proteins. The continued exploration of Butane-1,2,3,4-tetrol derivatives promises to yield new materials and molecules with tailored functionalities for a host of advanced applications.
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natural occurrence of Butane-1,2,3,4-tetrol in fungi.
An In-depth Technical Guide on the Natural Occurrence of Butane-1,2,3,4-tetrol in Fungi Authored by: A Senior Application Scientist Foreword Butane-1,2,3,4-tetrol, more commonly known as erythritol, is a four-carbon suga...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide on the Natural Occurrence of Butane-1,2,3,4-tetrol in Fungi
Authored by: A Senior Application Scientist
Foreword
Butane-1,2,3,4-tetrol, more commonly known as erythritol, is a four-carbon sugar alcohol that has garnered significant attention in recent years, not only for its properties as a low-calorie sweetener but also for its intriguing roles in the physiology of various organisms, particularly fungi. This guide provides a comprehensive technical overview of the natural occurrence of erythritol in the fungal kingdom, intended for researchers, scientists, and professionals in drug development. We will delve into its biosynthesis, physiological functions, and the methodologies employed for its study, underpinned by a commitment to scientific integrity and practical, field-proven insights.
Introduction to Fungal Erythritol
Erythritol is a naturally occurring polyol found in various fruits, vegetables, and fermented foods[1][2][3]. In the fungal kingdom, it is a significant metabolite, often produced in response to environmental cues. Its symmetrical, meso-form structure confers unique physical and chemical properties, such as a high osmotic pressure potential and low viscosity when dissolved[4]. While its commercial production via fermentation of osmophilic yeasts is well-established, understanding its endogenous roles in fungi offers valuable insights into fungal metabolism, stress response, and potential avenues for biotechnological exploitation.
The Biosynthetic Pathway of Erythritol in Fungi
The primary route for erythritol biosynthesis in fungi is the pentose phosphate pathway (PPP), a central metabolic pathway for maintaining carbon balance, generating precursors for nucleotide and amino acid synthesis, and providing reducing power in the form of NADPH[4].
The biosynthesis from glucose involves the following key stages:
Phosphorylation of Glucose : Glucose is first phosphorylated to glucose-6-phosphate.
Oxidative Phase of the PPP : Glucose-6-phosphate enters the oxidative phase of the PPP, where it is converted to ribulose-5-phosphate, generating two molecules of NADPH[1][3].
Non-Oxidative Phase of the PPP : Ribulose-5-phosphate then enters the non-oxidative phase. Through a series of reactions involving transketolase and transaldolase, the intermediate erythrose-4-phosphate is formed[4].
Dephosphorylation : Erythrose-4-phosphate is dephosphorylated to D-erythrose by a phosphatase[5][6].
Reduction to Erythritol : Finally, D-erythrose is reduced to erythritol in an NADPH-dependent reaction catalyzed by the enzyme erythrose reductase[4][5].
The high activity of key enzymes in the PPP is crucial for high yields of erythritol[3].
Caption: Biosynthetic pathway of erythritol from glucose via the Pentose Phosphate Pathway.
Physiological Roles of Erythritol in Fungi
Erythritol is not merely a metabolic byproduct; it serves several critical functions in fungal physiology.
Osmoregulation
One of the primary roles of erythritol is as a compatible solute. Fungi, particularly osmophilic yeasts, accumulate polyols like erythritol in response to high osmotic stress[4][7]. This accumulation increases the intracellular osmotic pressure, preventing water loss and protecting cellular structures and enzymes from denaturation in high-sugar or high-salt environments[6]. However, under certain unfavorable fermentation conditions, the production of glycerol, another key osmolyte, may be favored at the expense of erythritol[6][8][9].
Carbon Storage and Energy Reserve
Fungi can utilize polyols as a means of storing energy[10]. Erythritol can be catabolized to provide energy when more readily available carbon sources are depleted. In the wood-rotting mushroom Schizophyllum commune, erythritol metabolism involves an NAD-coupled erythritol dehydrogenase that converts erythritol to erythrulose, which can then re-enter central carbon metabolism[11].
Precursor for Secondary Metabolites
In some fungi, erythritol serves as a precursor for the synthesis of more complex secondary metabolites. A notable example is the basidiomycete Ustilago maydis, which produces mannosylerythritol lipids (MELs). These are amphipathic glycolipids where erythritol forms the carbohydrate core, which is acylated with fatty acids[12][13]. MELs have biosurfactant properties and are involved in the fungus's interaction with its environment[12]. Recent research also suggests a novel function for fungal glycolipids like MELs as an external carbon storage that can be exchanged between cells[12].
Fungal Producers of Erythritol
A diverse range of fungi are known to produce erythritol. The table below summarizes some of the key genera and species, along with their typical production characteristics.
Fungal Genus/Species
Typical Substrate
Key Production Characteristics
References
Torula sp.
Glucose
One of the earliest identified high-yield producers.
The study of erythritol in fungi requires robust methods for its extraction, identification, and quantification.
Extraction of Erythritol from Fungal Biomass
A general protocol for the extraction of intracellular polyols from fungal mycelium is as follows:
Harvesting : Fungal biomass is harvested from the culture medium by filtration or centrifugation.
Washing : The biomass is washed with distilled water to remove any extracellular sugars and polyols.
Cell Lysis : The cells are lysed to release intracellular metabolites. This can be achieved by methods such as grinding with liquid nitrogen, bead beating, or sonication.
Extraction : The lysed biomass is extracted with a suitable solvent, typically hot water or an ethanol/water mixture, to solubilize the polyols[18][19].
Clarification : The extract is clarified by centrifugation or filtration to remove cell debris.
Deproteinization (Optional) : For some analytical methods, it may be necessary to remove proteins from the extract, for example, by precipitation with a solvent like acetone.
Analytical Techniques for Quantification
Several analytical techniques can be used for the quantification of erythritol:
Paper Chromatography : An older, but still useful, qualitative and semi-quantitative method for separating erythritol from other sugars and polyols[9].
High-Performance Liquid Chromatography (HPLC) : A widely used method for the accurate quantification of erythritol. Various types of columns, such as those based on ion-exchange or specific for carbohydrate analysis, can be employed[6][20].
Gas Chromatography (GC) : This technique often requires derivatization of the polyols to make them volatile. While sensitive, the sample preparation can be more complex[20].
Ion Chromatography : A sensitive and specific method for the analysis of polyols that does not require derivatization, making it a convenient and environmentally friendly option[20].
Caption: A generalized experimental workflow for the extraction and analysis of erythritol from fungal cultures.
Case Study: Erythritol Metabolism in Ustilago maydis
Ustilago maydis, the causative agent of corn smut disease, is a model organism for studying fungal dimorphism and plant pathogenesis[13]. It is also a known producer of valuable secondary metabolites, including MELs[12][13]. In U. maydis, erythritol metabolism is intricately linked to the biosynthesis of these glycolipids.
The genes responsible for MEL biosynthesis in U. maydis are organized in a gene cluster[13]. The production of MELs is induced under conditions of nitrogen starvation[12]. Recent studies have also revealed a fascinating transport system for MELs. The protein Mmf1, a member of the major facilitator superfamily, is involved in the export of acetylated MELs[12]. Furthermore, U. maydis can take up MELs from the environment, catabolize them, or remodel their acyl and acetyl groups before re-secretion[12]. This suggests a dynamic role for erythritol-containing compounds in the life cycle of this fungus.
Conclusion and Future Perspectives
Butane-1,2,3,4-tetrol is a multifaceted metabolite in fungi, playing crucial roles in stress tolerance, energy storage, and the synthesis of complex secondary metabolites. The study of its natural occurrence and metabolism in fungi not only enhances our fundamental understanding of fungal physiology but also opens up new avenues for biotechnological applications. Future research will likely focus on:
Metabolic Engineering : Further optimization of fungal strains for enhanced erythritol production from a wider range of low-cost substrates[2][6].
Discovery of Novel Producers : Screening for new fungal species with unique erythritol production capabilities.
Elucidation of Regulatory Networks : A deeper understanding of the genetic and environmental factors that regulate erythritol biosynthesis.
Exploitation of Erythritol-Containing Compounds : Investigating the biological activities and potential applications of more complex erythritol derivatives, such as MELs.
By continuing to explore the fascinating world of fungal polyol metabolism, we can unlock new opportunities in fields ranging from food science to pharmaceuticals.
References
Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. (2021-07-09). [Link]
ERYTHRITOL PRODUCTION BY A YEASTLIKE FUNGUS. PubMed. [Link]
Enhanced Production of Erythritol from Glucose by the Newly Obtained UV Mutant Yarrowia lipolytica K1UV15. (2024-05-08). MDPI. [Link]
Erythritol Production by a Yeastlike Fungus. (1964-05). PMC - NIH. [Link]
Erythritol Production by a Yeastlike Fungus. [Link]
Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. Science Publishing Group. [Link]
Development of a filamentous fungi cultivation process in bioreactor for erythritol production. reposiTUm. [Link]
Cell Immobilization for Erythritol Production. (2022-12-08). PMC - NIH. [Link]
The polyol pattern of fungi as influenced by the carbohydrate nutrient source. (2025-08-09). [Link]
Import and Export of Mannosylerythritol Lipids by Ustilago maydis. (2022-09-07). mBio - ASM Journals. [Link]
(PDF) Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. (2025-08-08). ResearchGate. [Link]
Understanding the role of GRE3 in the erythritol biosynthesis pathway in Saccharomyces uvarum and its implication in osmoregulation and redox homeostasis. (2023-07-14). PubMed Central. [Link]
(PDF) Progress in pathogenesis research of Ustilago maydis, and the metabolites involved along with their biosynthesis. ResearchGate. [Link]
Studying microbial triglyceride production from corn stover saccharides unveils insights into the galactose metabolism of Ustilago maydis. (2024-07-20). PMC - PubMed Central. [Link]
Ustilago maydis Metabolic Characterization and Growth Quantification with a Genome-Scale Metabolic Model. (2022-05-20). PMC - PubMed Central. [Link]
Erythritol as sweetener—wherefrom and whereto?. (2019-03-22). PMC - NIH. [Link]
Erythritol Metabolism in Wild-Type and Mutant Strains of Schizophyllum commune. (1971-08). NIH. [Link]
Polysaccharides from fungi: A review on their extraction, purification, structural features, and biological activities. (2021-12-15). PubMed Central. [Link]
From the culture broth to the erythritol crystals: an opportunity for circular economy. (2022-04-20). NIH. [Link]
An In-Depth Technical Guide to the Stereochemistry of Butane-1,2,3,4-tetrol Isomers
For Researchers, Scientists, and Drug Development Professionals Abstract Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a fascinating case study in stereoisomerism with significant implications for the phar...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a fascinating case study in stereoisomerism with significant implications for the pharmaceutical and biotechnology sectors. The presence of two chiral centers gives rise to three distinct stereoisomers: a pair of enantiomers, D- and L-threitol, and a meso diastereomer, erythritol. The unique spatial arrangement of the hydroxyl groups in each isomer dictates its physical, chemical, and biological properties. This technical guide provides a comprehensive exploration of the stereochemistry of butane-1,2,3,4-tetrol isomers, detailing their structural relationships, key physicochemical properties, and the profound impact of their chirality on biological activity and potential therapeutic applications. Furthermore, this guide outlines detailed, field-proven methodologies for the synthesis, separation, and characterization of these stereoisomers, equipping researchers with the practical knowledge to navigate the complexities of their stereochemistry.
Introduction: The Significance of Chirality in Butane-1,2,3,4-tetrol
Butane-1,2,3,4-tetrol, with its molecular formula C₄H₁₀O₄, possesses two stereocenters at the C2 and C3 positions, leading to a total of three stereoisomers.[1] These are not just minor chemical variations; their distinct three-dimensional structures fundamentally influence their interactions with other chiral molecules, a critical factor in biological systems.[2] The precise orientation of the hydroxyl groups affects properties ranging from melting point and optical activity to their efficacy as cryoprotectants or their interaction with biological macromolecules like proteins.[3][4] In the realm of drug development, where molecular recognition is paramount, understanding and controlling the stereochemistry of molecules like butane-1,2,3,4-tetrol and its derivatives is crucial for designing safe and effective therapeutics.[5][6] For instance, the chirality of butane-1,2,3,4-tetrol-based amphiphiles has been shown to significantly impact their effectiveness in stabilizing membrane proteins, a vital step in structural biology and drug discovery.[7]
The Stereoisomers of Butane-1,2,3,4-tetrol: A Structural Overview
The three stereoisomers of butane-1,2,3,4-tetrol are D-threitol, L-threitol, and meso-erythritol.
D-Threitol and L-Threitol (Enantiomers): D-threitol, with the systematic IUPAC name (2R,3R)-butane-1,2,3,4-tetrol, and L-threitol, (2S,3S)-butane-1,2,3,4-tetrol, are non-superimposable mirror images of each other.[4] As enantiomers, they share identical physical properties such as melting point and solubility but exhibit opposite optical rotation.[3]
Meso-Erythritol (Diastereomer): Erythritol, systematically named (2R,3S)-butane-1,2,3,4-tetrol, is a diastereomer of both D- and L-threitol.[3] A key feature of erythritol is the presence of an internal plane of symmetry, which renders the molecule achiral despite having two stereocenters. This internal symmetry also means that erythritol is optically inactive.[8]
The relationship between these isomers is a classic example of stereoisomerism in a molecule with two chiral centers where a meso compound is possible.
Visualizing the Stereoisomers
To fully appreciate the structural differences, it is helpful to visualize the isomers using Fischer projections.
Caption: Fischer projections of D-Threitol, L-Threitol, and meso-Erythritol.
The stereochemical relationships can be further illustrated with a logical diagram.
Caption: Stereochemical relationship between butane-1,2,3,4-tetrol isomers.
Physicochemical Properties of Butane-1,2,3,4-tetrol Isomers
The distinct stereochemistry of each isomer directly translates to measurable differences in their physical and chemical properties. A summary of these key properties is presented in the table below.
Experimental Protocols for Synthesis, Separation, and Characterization
The ability to synthesize, separate, and characterize the individual stereoisomers of butane-1,2,3,4-tetrol is fundamental for their application in research and development. This section provides detailed, step-by-step methodologies for these critical processes.
Stereoselective Synthesis
The synthesis of specific stereoisomers often starts from a chiral precursor. A common and effective method for synthesizing D- and L-threitol involves the reduction of the corresponding tartaric acid esters.[1]
Protocol: Synthesis of L-Threitol from L-Tartaric Acid
Esterification and Acetal Protection:
In a round-bottomed flask, combine L-tartaric acid with methanol and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).
Add 2,2-dimethoxypropane to the mixture.
Heat the mixture to reflux to form dimethyl 2,3-O-isopropylidene-L-tartrate. The isopropylidene group protects the diol.
Reduction of the Ester:
In a separate dry, three-necked flask under an inert atmosphere (e.g., argon), prepare a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous diethyl ether.
Slowly add a solution of the protected tartrate ester in diethyl ether to the LiAlH₄ suspension while stirring.
After the addition is complete, continue to reflux the mixture to ensure complete reduction of the ester groups to alcohols.
Work-up and Deprotection:
Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlH₄ by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water.
Filter the resulting mixture to remove the aluminum salts.
Remove the isopropylidene protecting group by treating the crude product with dilute hydrochloric acid in methanol and heating to reflux.
Purification:
Neutralize the acidic solution with a base (e.g., sodium bicarbonate).
Extract the product with an organic solvent (e.g., ethyl acetate).
Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield L-threitol. The product can be further purified by recrystallization.
A similar procedure can be followed using D-tartaric acid to synthesize D-threitol. The synthesis of meso-erythritol can be achieved through various methods, including the hydrogenation of meso-tartaric acid derivatives or biotechnological routes involving fermentation.[11][12]
Caption: Workflow for the synthesis of L-Threitol from L-Tartaric Acid.
Separation by Chiral High-Performance Liquid Chromatography (HPLC)
Chiral HPLC is a powerful technique for separating enantiomers and diastereomers.[13] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with each stereoisomer.
Protocol: Chiral HPLC Separation of Butane-1,2,3,4-tetrol Isomers
Instrumentation and Column:
HPLC system equipped with a refractive index (RI) detector or a UV detector (if the isomers are derivatized).
Chiral Stationary Phase: A polysaccharide-based chiral column, such as one with a cellulose or amylose derivative (e.g., CHIRALPAK® series), is often effective for separating sugar alcohols.[8]
Mobile Phase Preparation:
Prepare a mobile phase consisting of a mixture of n-hexane and a polar alcohol such as isopropanol or ethanol. A typical starting ratio would be 90:10 (v/v) n-hexane:isopropanol.
For basic compounds, a small amount of an amine modifier like diethylamine (DEA) (e.g., 0.1%) can be added to the mobile phase to improve peak shape. For acidic compounds, an acidic modifier like trifluoroacetic acid (TFA) may be used.[14]
Degas the mobile phase thoroughly before use.
Sample Preparation:
Dissolve a small amount of the butane-1,2,3,4-tetrol isomer mixture in the mobile phase. Ensure the sample is fully dissolved and filter it through a 0.45 µm syringe filter to remove any particulate matter.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Injection Volume: 10-20 µL.
Method Development and Optimization:
Inject the sample and monitor the chromatogram.
If the separation is not optimal, adjust the mobile phase composition by varying the ratio of n-hexane to the alcohol. Increasing the alcohol content will generally decrease retention times.
Different alcohol modifiers (e.g., ethanol, methanol) can be tested to alter the selectivity.
The flow rate and column temperature can also be optimized to improve resolution.[15]
Caption: General workflow for chiral HPLC separation of butane-1,2,3,4-tetrol isomers.
Characterization Techniques
Polarimetry is a fundamental technique for distinguishing between enantiomers by measuring their optical rotation.[7]
Protocol: Measurement of Optical Rotation
Instrument Setup and Calibration:
Turn on the polarimeter and allow the sodium lamp to warm up.
Calibrate the instrument by filling the sample cell with the solvent (e.g., deionized water) and setting the reading to zero.[10]
Sample Preparation:
Accurately prepare a solution of the purified isomer (D- or L-threitol) of a known concentration (e.g., 1.0 g/100 mL) in a suitable solvent (e.g., water).
Measurement:
Rinse the sample cell with the prepared solution and then fill it, ensuring there are no air bubbles in the light path.
Place the sample cell in the polarimeter and measure the observed rotation (α).
Repeat the measurement several times and calculate the average.
Calculation of Specific Rotation:
Calculate the specific rotation [α] using the following formula:
[α] = α / (l × c)
where:
α is the observed rotation in degrees.
l is the path length of the sample cell in decimeters (dm).
c is the concentration of the solution in g/mL.[7]
NMR spectroscopy is an indispensable tool for determining the structure of organic molecules. While ¹H and ¹³C NMR spectra of enantiomers are identical in an achiral solvent, they can be used to distinguish between diastereomers like threitol and erythritol.[16]
Protocol: NMR Analysis
Sample Preparation:
Dissolve approximately 5-10 mg of the purified isomer in a deuterated solvent (e.g., D₂O or CDCl₃) in an NMR tube.
Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.
¹H NMR Spectroscopy:
Acquire the ¹H NMR spectrum.
Expected Observations:
The symmetry of meso-erythritol will result in a simpler spectrum compared to the threitol enantiomers. Due to the C₂ symmetry of threitol, its ¹H NMR spectrum will also show a degree of simplicity.
The chemical shifts and coupling constants of the protons on the carbon backbone will differ between the diastereomers due to their different spatial arrangements.
¹³C NMR Spectroscopy:
Acquire the proton-decoupled ¹³C NMR spectrum.
Expected Observations:
Meso-erythritol will show two distinct carbon signals due to its internal symmetry.
D- and L-threitol will also each show two carbon signals due to their C₂ symmetry, but the chemical shifts of these signals will be different from those of erythritol.
X-ray crystallography provides unambiguous proof of the absolute stereochemistry of a chiral molecule by determining the three-dimensional arrangement of atoms in a crystal.[17]
Protocol: Single-Crystal X-ray Diffraction
Crystal Growth:
Grow single crystals of the purified isomer suitable for X-ray diffraction. This is typically achieved by slow evaporation of a saturated solution, slow cooling of a hot saturated solution, or vapor diffusion.
Data Collection:
Mount a suitable single crystal on a goniometer head.
Place the mounted crystal in a single-crystal X-ray diffractometer.
Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.
Expose the crystal to a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.[18]
Structure Solution and Refinement:
Process the diffraction data to obtain the unit cell parameters and reflection intensities.
Solve the crystal structure using direct methods or Patterson methods to obtain an initial electron density map.
Build a molecular model into the electron density map and refine the atomic positions and thermal parameters to achieve the best fit with the experimental data. The final refined structure will reveal the absolute configuration of the stereoisomer.
The Role of Stereochemistry in Biological Activity and Drug Development
The distinct stereochemistry of the butane-1,2,3,4-tetrol isomers has a profound impact on their biological activity. This is because biological systems, such as enzymes and receptors, are themselves chiral and will interact differently with each stereoisomer.[2]
Enzyme Specificity: Many enzymes exhibit a high degree of stereospecificity, meaning they will only bind to and catalyze a reaction with one enantiomer of a substrate.
Receptor Binding: The binding of a drug molecule to its target receptor is often highly dependent on the three-dimensional shape of the drug. Different stereoisomers may have vastly different binding affinities, leading to one isomer being therapeutically active while the other is inactive or even toxic.[6]
Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) of a drug can also be influenced by its stereochemistry.
A notable application of butane-1,2,3,4-tetrol stereoisomers is in the development of amphiphilic molecules for the stabilization of membrane proteins.[7] Studies have shown that the chirality of the butane-1,2,3,4-tetrol linker region in these amphiphiles significantly affects their ability to maintain the native structure and function of membrane proteins, which are crucial drug targets.[19] This highlights the importance of considering stereochemistry in the design of novel excipients and drug delivery systems.
Furthermore, D-threitol has been identified as a precursor in the synthesis of certain anticancer drugs, and its derivatives are being investigated for their antimicrobial properties.[4][20]
Conclusion
The stereochemistry of butane-1,2,3,4-tetrol is a rich and instructive area of study with far-reaching implications for synthetic chemistry, materials science, and pharmacology. The existence of the enantiomeric pair, D- and L-threitol, and their diastereomer, meso-erythritol, provides a clear demonstration of the fundamental principles of stereoisomerism. For researchers and professionals in drug development, a thorough understanding of the distinct properties of these isomers and the experimental techniques to control and analyze their stereochemistry is not merely an academic exercise but a prerequisite for innovation. The methodologies outlined in this guide provide a solid foundation for the synthesis, separation, and characterization of butane-1,2,3,4-tetrol isomers, enabling further exploration of their potential in various scientific and industrial applications. As the demand for stereochemically pure compounds continues to grow, the principles and practices detailed herein will remain essential for advancing research and development in the life sciences.
References
Mash, E. A., Nelson, K. A., Van Deusen, S., & Hemperly, S. B. (1990). 1,4-DI-O-ALKYL THREITOLS FROM TARTARIC ACID: 1,4-DI-O-BENZYL-L-THREITOL. Organic Syntheses, 68, 92. [Link]
Rzechonek, S., Rymowicz, W., & Mirończuk, A. M. (2018). Recent advances in biological production of erythritol. Critical Reviews in Biotechnology, 38(4), 579-591. [Link]
Moon, H. J., Jeya, M., Kim, I. W., & Lee, J. K. (2010). Biotechnological production of erythritol and its applications. Applied Microbiology and Biotechnology, 86(6), 1639-1646. [Link]
American Chemical Society. (2023, April 10). Erythritol. [Link]
LibreTexts. (2019, June 2). 5.10: Diastereomers and Physical Properties. Chemistry LibreTexts. [Link]
Explainlikeimfive. (2021, January 28). ELI5: Why do stereoisomers matter in pharmacology and chemistry? Reddit. [Link]
Lee, S. C., Chae, P. S., et al. (2017). Butane-1,2,3,4-tetraol-based Amphiphilic Stereoisomers for Membrane Protein Study: Importance of Chirality in the Linker Region. Chemical Science, 8(2), 1169–1177. [Link]
Master Organic Chemistry. (2017, February 7). Optical Rotation, Optical Activity, and Specific Rotation. [Link]
ResearchGate. (n.d.). Pharmacological Significance of Stereoisomerism. [Link]
Wlodawer, A. (2009). X-ray crystallography. In eLS. John Wiley & Sons, Ltd. [Link]
Bartleby. (n.d.). Importance of Stereoisomers in a Biological System. [Link]
PubChem. (n.d.). D-Threitol. National Center for Biotechnology Information. [Link]
ResearchGate. (2025, August 6). Erythritol: Crystal growth from the melt. [Link]
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Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. American Journal of Biomedical Science & Research, 13(3). [Link]
An In-depth Technical Guide to the IUPAC Nomenclature of Butane-1,2,3,4-tetrol
This guide provides a comprehensive exploration of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for butane-1,2,3,4-tetrol, a polyol with significant implications in various scientific fields...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive exploration of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for butane-1,2,3,4-tetrol, a polyol with significant implications in various scientific fields. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a fascinating case study in stereoisomerism, with its nomenclature being intrinsically linked to the spatial arrangement of its hydroxyl groups. This document will delve into the nuances of naming its stereoisomers, including erythritol and threitol, providing researchers, scientists, and drug development professionals with a robust understanding of the principles and procedures involved.
The Significance of Stereoisomerism in Butane-1,2,3,4-tetrol
Butane-1,2,3,4-tetrol possesses two chiral centers at carbons 2 and 3, giving rise to three distinct stereoisomers: a pair of enantiomers (D- and L-threitol) and a meso compound (erythritol). The specific stereochemistry of these isomers profoundly influences their physical, chemical, and biological properties. For instance, erythritol is widely used as a sugar substitute, while threitol and its derivatives serve as important chiral building blocks in organic synthesis.[1][2][3] A precise and unambiguous naming system is therefore paramount for differentiating these isomers and ensuring reproducibility in research and development.
Foundational Principles of IUPAC Nomenclature for Polyols
The systematic naming of polyols like butane-1,2,3,4-tetrol follows the established rules of IUPAC nomenclature. The core of this system lies in identifying the longest carbon chain containing the principal functional groups (in this case, hydroxyl groups) and assigning stereochemical descriptors to each chiral center.
The assignment of absolute configuration (R or S) to a chiral center is determined by the Cahn-Ingold-Prelog (CIP) priority rules.[4][5][6][7][8] This protocol involves a sequential process of assigning priorities to the four substituents attached to the chiral carbon.
Experimental Protocol: Assigning CIP Priorities
Identify the Chiral Center: Locate the carbon atom bonded to four different substituents.
Assign Priorities based on Atomic Number: The atom directly attached to the chiral center with the highest atomic number receives the highest priority (1), and the one with the lowest atomic number receives the lowest priority (4).
Resolve Ties: If two or more directly attached atoms are identical, proceed along the substituent chains until a point of first difference is reached. The substituent with the atom of higher atomic number at this point receives higher priority.
Treat Multiple Bonds as Multiple Single Bonds: An atom in a double bond is considered to be bonded to two atoms, and in a triple bond, to three atoms.
Orient the Molecule: Position the molecule so that the lowest priority group (4) is pointing away from the viewer.
Determine the Configuration: Observe the sequence of the remaining three groups in descending order of priority (1 → 2 → 3).
If the sequence is clockwise , the configuration is designated as R (from the Latin rectus, meaning right).
If the sequence is counter-clockwise , the configuration is designated as S (from the Latin sinister, meaning left).
Stereoisomers of Butane-1,2,3,4-tetrol: A Detailed Nomenclature Analysis
Erythritol is the common name for the meso-diastereomer of butane-1,2,3,4-tetrol.[9][10] A meso compound is an achiral compound that has chiral centers.[11][12][13] It possesses an internal plane of symmetry, which results in it being optically inactive.[10][11][12]
The systematic IUPAC name for erythritol is (2R,3S)-butane-1,2,3,4-tetrol .[9][14][15][16] Although it has chiral centers, the molecule as a whole is achiral due to its internal symmetry. It is superposable on its mirror image.
Diagram: Fischer Projection of Erythritol
Caption: Fischer projection of Erythritol.
Threitol exists as a pair of enantiomers, D-threitol and L-threitol.[1] These molecules are non-superimposable mirror images of each other and are optically active.
D-Threitol: The systematic IUPAC name is (2R,3R)-butane-1,2,3,4-tetrol .[2][17][18]
L-Threitol: The systematic IUPAC name is (2S,3S)-butane-1,2,3,4-tetrol .[19]
Diagram: Fischer Projections of D- and L-Threitol
Caption: Workflow for IUPAC nomenclature of butane-1,2,3,4-tetrol.
Summary of Nomenclature for Butane-1,2,3,4-tetrol Stereoisomers
Common Name
Systematic IUPAC Name
Stereochemical Descriptors
Optical Activity
Erythritol
(2R,3S)-butane-1,2,3,4-tetrol
(2R, 3S)
Inactive (meso)
D-Threitol
(2R,3R)-butane-1,2,3,4-tetrol
(2R, 3R)
Active
L-Threitol
(2S,3S)-butane-1,2,3,4-tetrol
(2S, 3S)
Active
Conclusion
The IUPAC nomenclature for butane-1,2,3,4-tetrol provides a clear and systematic framework for distinguishing its stereoisomers. A thorough understanding of the Cahn-Ingold-Prelog priority rules is essential for accurately assigning the R/S configurations to the chiral centers. This guide has provided a detailed protocol and visual aids to facilitate the correct naming of erythritol and the enantiomers of threitol, thereby promoting clarity and precision in scientific communication and research.
The Solubility of Butane-1,2,3,4-tetrol: A Comprehensive Technical Guide for Researchers and Drug Development Professionals
An In-depth Technical Guide Introduction Butane-1,2,3,4-tetrol, commonly known as erythritol, is a four-carbon sugar alcohol with the chemical formula C4H10O4.[1] It exists as a white crystalline powder and is valued for...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide
Introduction
Butane-1,2,3,4-tetrol, commonly known as erythritol, is a four-carbon sugar alcohol with the chemical formula C4H10O4.[1] It exists as a white crystalline powder and is valued for its properties as a bulk sweetener, being approximately 60-70% as sweet as sucrose with a clean, sweet taste and a cooling sensation.[1][2][3] Beyond its use in the food industry, erythritol's physicochemical characteristics make it a compound of interest for pharmaceutical and drug development applications. A thorough understanding of its solubility in various solvents is paramount for its effective utilization in formulation design, purification processes, and crystallization.[4][5]
This technical guide provides a comprehensive overview of the solubility of Butane-1,2,3,4-tetrol, delving into the physicochemical properties that govern its solubility, presenting quantitative data in a range of solvents, and offering detailed protocols for experimental solubility determination.
Physicochemical Properties Influencing Solubility
The solubility of a compound is intrinsically linked to its molecular structure. In the case of Butane-1,2,3,4-tetrol, its high solubility in polar solvents is a direct consequence of its molecular architecture.
The erythritol molecule possesses four hydroxyl (-OH) groups, which impart a high degree of polarity.[6] This structural feature allows for the formation of multiple hydrogen bonds with polar solvent molecules, such as water. The principle of "like dissolves like" is central to understanding erythritol's solubility profile; its polar nature dictates its affinity for polar solvents and its limited solubility in non-polar environments.
Solubility in Different Solvents: A Quantitative Overview
The solubility of erythritol has been experimentally determined in a variety of solvents and at different temperatures. Generally, its solubility in polar solvents increases with temperature, indicating that the dissolution process is endothermic.[4][7]
Erythritol is freely soluble in water, slightly soluble in ethanol, and insoluble in diethyl ether.[10] The solubility in aqueous organic solvent mixtures, such as water-ethanol or water-methanol, decreases as the mass fraction of the organic solvent increases.[4][7] The lowest solubility has been observed in aqueous ethanol solutions.[4][7]
The "Why": Understanding the Mechanisms of Solvation
The dissolution of a crystalline solid like erythritol in a solvent is a complex process governed by thermodynamics. It involves the disruption of the crystal lattice and the formation of new interactions between the solute and solvent molecules. The high solubility of erythritol in water can be attributed to the strong hydrogen bonding between the hydroxyl groups of erythritol and water molecules. These interactions release sufficient energy to overcome the lattice energy of the erythritol crystals.
Conversely, in non-polar solvents such as diethyl ether, the energetic cost of breaking the strong intermolecular hydrogen bonds in the erythritol crystal lattice is not compensated by the weak van der Waals interactions that would form between erythritol and the non-polar solvent. This results in very low solubility.
Experimental Determination of Solubility: Protocols and Best Practices
Accurate determination of solubility is crucial for many scientific and industrial processes. Two common methods for determining the solubility of solids in liquids are the gravimetric method and the synthetic method.
The Gravimetric Method (Stirred-Flask Method)
This analytical method involves preparing a saturated solution and then determining the concentration of the solute.
Protocol:
Preparation of Supersaturated Solution: Add an excess amount of Butane-1,2,3,4-tetrol to the chosen solvent in a sealed container.
Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to ensure that equilibrium is reached. A thermostated water bath is recommended for precise temperature control.
Phase Separation: Allow the undissolved solid to settle.
Sampling: Carefully withdraw a known volume or mass of the clear supernatant.
Solvent Evaporation: Evaporate the solvent from the sample under controlled conditions (e.g., in a drying oven at a temperature that does not degrade the solute).
Mass Determination: Weigh the remaining solid solute.
Calculation: Calculate the solubility, typically expressed as grams of solute per 100 g of solvent or as a mole fraction.
Causality Behind Experimental Choices:
Using an excess of the solute ensures that the solution becomes saturated.
Continuous agitation and a long equilibration time are necessary to reach a true thermodynamic equilibrium.
Careful sampling of the supernatant is critical to avoid including undissolved solid particles, which would lead to an overestimation of solubility.
Synthetic Method Workflow
Factors Affecting Crystallization from Solution
A thorough understanding of solubility is a prerequisite for controlling the crystallization process, which is essential for the purification of Butane-1,2,3,4-tetrol. [4]Crystallization is induced by creating a supersaturated solution, which can be achieved by cooling a saturated solution or by evaporating the solvent. The degree of supersaturation is a key factor influencing the rate of crystallization and the size and morphology of the resulting crystals.
[8][11]
Conclusion
The solubility of Butane-1,2,3,4-tetrol is a critical parameter for its application in various fields, including the pharmaceutical industry. Its high polarity and capacity for hydrogen bonding result in high solubility in water and other polar solvents, with solubility generally increasing with temperature. For researchers and drug development professionals, a quantitative understanding of its solubility in different solvent systems is essential for designing effective formulation and purification strategies. The experimental methods outlined in this guide provide a framework for the accurate determination of this vital physicochemical property.
References
Measurement and Thermodynamic Modelling of Erythritol Solubility in Aqueous Solvents. Oriental Journal of Chemistry.
A Comprehensive Technical Guide to the Gas-Phase Conformational Analysis of Butane-1,2,3,4-tetrol
Abstract: Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (tetritol), serves as a fundamental model system for understanding the complex interplay of intramolecular forces that govern the structure and function of car...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (tetritol), serves as a fundamental model system for understanding the complex interplay of intramolecular forces that govern the structure and function of carbohydrates and polyols.[1][2] Its stereoisomers, the meso compound erythritol and the chiral enantiomers D- and L-threitol, exhibit markedly different physical properties and biological activities, which are deeply rooted in their conformational preferences. This technical guide provides an in-depth exploration of the gas-phase conformational landscape of butane-1,2,3,4-tetrol, a state in which the intrinsic structural drivers—primarily intramolecular hydrogen bonding—can be studied free from confounding solvent interactions.[3] We will delineate the robust computational methodologies required for this analysis, detail the unique conformational signatures of erythritol and threitol, and provide expert insights into how stereochemistry dictates the formation of stabilizing hydrogen-bond networks. This document is intended for researchers in computational chemistry, drug development, and materials science who require a thorough understanding of polyol stereostructure and its energetic consequences.
Introduction: The Significance of Gas-Phase Conformations
Butane-1,2,3,4-tetrol is one of the simplest polyols, containing four hydroxyl groups on a four-carbon backbone.[4] It exists as two diastereomers: erythritol (a meso compound) and threitol (existing as a pair of D/L enantiomers).[5] While seemingly simple, the three rotatable C-C bonds and four hydroxyl groups create a surprisingly complex conformational landscape.
Studying these molecules in the gas phase is paramount for isolating and understanding the fundamental, intramolecular forces at play. In solution or the solid state, intermolecular interactions with the solvent or crystal lattice can obscure or override the intrinsic conformational preferences.[3][6] Gas-phase analysis, therefore, provides the most direct view of how factors like hydrogen bonding, steric repulsion, and torsional strain dictate the molecule's preferred three-dimensional shape. This foundational knowledge is critical for applications ranging from designing novel materials to understanding receptor-ligand interactions in drug development, where the bioactive conformation of a molecule is key.
This guide focuses on the computational elucidation of these gas-phase structures, grounded in well-established quantum chemical methods that have been successfully applied to these systems.[7]
Theoretical & Computational Methodology: A Validated Workflow
The accurate determination of the conformational space of flexible molecules like tetritols requires a systematic and robust computational approach. The goal is to identify all low-energy minima on the potential energy surface and rank them according to their relative stability, typically by their Gibbs free energy.
Initial Structure Generation: The process begins by generating a wide array of possible starting conformations. This is often achieved through molecular mechanics-based systematic or stochastic (e.g., Monte Carlo) searches that rotate all acyclic single bonds (in this case, the C1-C2, C2-C3, and C3-C4 bonds, as well as the C-O bonds of the hydroxyl groups). The aim is to ensure the entire conformational space is sampled, preventing the omission of potentially important low-energy structures.
Quantum Mechanical Optimization and Frequency Calculation: Each generated structure is then subjected to full geometry optimization using a reliable quantum mechanical method. Density Functional Theory (DFT) is the workhorse for such tasks, offering a favorable balance of computational cost and accuracy.[8][9]
Chosen Method: The B3LYP functional combined with the 6-311++G(d,p) basis set is a well-validated choice for this class of molecules.[6][7]
Causality: The B3LYP functional effectively captures electron correlation effects, which are important for describing non-covalent interactions. The 6-311++G(d,p) basis set is crucial for accuracy: the diffuse functions (++) are essential for correctly modeling the lone pairs and diffuse electron density involved in hydrogen bonds, while the polarization functions (d,p) allow for greater flexibility in describing bond shapes and interactions.[7]
Verification of Minima: Following optimization, a frequency calculation is performed on each structure. The absence of imaginary frequencies confirms that the structure is a true local minimum on the potential energy surface.
Thermodynamic Analysis and Population Weighting: From the frequency calculations, thermodynamic properties such as enthalpy (H) and entropy (S) are derived. The Gibbs free energy (G = H - TS) is then calculated at a standard temperature (e.g., 298.15 K). The relative Gibbs free energies are used to calculate the equilibrium Boltzmann population of each conformer, which indicates its contribution to the overall conformational mixture in the gas phase at that temperature.[7]
Workflow Visualization
Caption: A validated workflow for computational conformational analysis.
Conformational Landscape of Erythritol (meso-isomer)
Due to its meso stereochemistry, erythritol's conformational landscape is notably complex, with a relatively large number of conformers contributing to its gas-phase structure.[7] This complexity arises from the molecule's flexibility and the numerous ways it can satisfy its hydrogen bonding potential.
Key Stabilizing Interactions
Computational studies have consistently shown that the global minimum (the most stable conformer) of erythritol is characterized by a highly stabilizing network of three intramolecular hydrogen bonds.[6][7]
A strong hydrogen bond is established between the two terminal hydroxyl groups (at C1 and C4), which forces the carbon backbone into a bent arrangement, creating a seven-membered pseudo-ring.
Two additional, weaker hydrogen bonds form between the vicinal hydroxyl groups (C1-OH···O-C2 and C3-O···HO-C4).
This cooperative network significantly lowers the electronic energy of the conformer, making it the most dominant species at equilibrium. Other low-energy conformers exist, but they typically feature less extensive hydrogen-bonding networks and thus have higher relative Gibbs free energies.[10]
Feature
Description
Dominant Conformer
Characterized by a bent backbone
Primary Stabilization
Strong O(1)H···O(4) terminal hydrogen bond
Secondary Stabilization
Two additional vicinal hydrogen bonds
Conformational Population
A large number of conformers (>15) contribute significantly to the equilibrium population.[10]
Hydrogen Bonding Visualization: Erythritol Global Minimum
Caption: H-bond network in the most stable erythritol conformer.
Conformational Landscape of L-Threitol (chiral isomer)
In stark contrast to erythritol, the conformational landscape of L-threitol is much simpler and more dominated by specific structures. In the gas phase, two conformers are predominant, and both are stabilized by an exceptionally strong, cooperative network of four intramolecular hydrogen bonds that involves every hydroxyl group.[6][7]
Key Stabilizing Interactions
The specific threo stereochemistry allows the four hydroxyl groups to arrange themselves perfectly to form a circular hydrogen-bonding chain (e.g., O(1)H···O(2)H···O(3)H···O(4)H···O(1)). This creates a highly rigid, compact structure that is energetically very favorable. This arrangement is not possible in erythritol due to the different stereochemistry at C2 and C3.
The existence of such a dominant, highly ordered structure explains why the conformational space of threitol is much less diverse than that of erythritol. The energetic benefit of forming this four-way hydrogen bond network is so significant that it outweighs other possible arrangements.
Feature
Description
Dominant Conformers
Two primary conformers account for the vast majority of the population.[7]
Primary Stabilization
A cyclic system of four intramolecular hydrogen bonds involving all OH groups.
Conformational Population
Highly restricted; only 8 conformers represent 98% of the equilibrium population.[10]
Caption: The cooperative, cyclic H-bond network in threitol.
Conclusion: Stereochemistry as the Master Regulator
The gas-phase conformational analysis of butane-1,2,3,4-tetrol powerfully demonstrates how stereochemistry dictates molecular structure and stability.
Erythritol (meso): Its stereochemistry permits a stabilizing terminal-to-terminal hydrogen bond, but it cannot achieve a fully cooperative cyclic network. This results in a more flexible structure with a larger number of accessible low-energy conformers.
Threitol (chiral): Its stereochemistry is perfectly pre-organized to allow the formation of a highly stable, compact structure dominated by a circular network of four hydrogen bonds. This leads to a much more rigid and conformationally pure system.
These findings, derived from robust computational methods, provide a definitive picture of the intrinsic structural preferences of these fundamental sugar alcohols. This knowledge is crucial for accurately parameterizing molecular mechanics force fields, interpreting spectroscopic data, and providing a rational basis for understanding the distinct physical and biological properties of these diastereomers. For professionals in drug development, this serves as a key example of how subtle changes in stereochemistry can lead to dramatic differences in the preferred three-dimensional shape of a molecule, ultimately impacting its ability to interact with biological targets.
References
Jesus, A. J. L., Redondo, J., & Teixeira-Dias, J. J. C. (2005). Conformational study of erythritol and threitol in the gas state by density functional theory calculations. Carbohydrate Research, 340(2), 283–291. [Link]
Grigera, J. R. (1995). Conformations of erythritol and L-threitol in aqueous solution in relation to sweetness properties: a molecular dynamics simulation. Journal of the Chemical Society, Faraday Transactions, 91(16), 2589–2593. [Link]
Baran, J., & Drozd, M. (2012). On the structure of erythritol and L-threitol in the solid state: An infrared spectroscopic study. Vibrational Spectroscopy, 63, 226-236. [Link]
ResearchGate. (n.d.). Relative values of H, TS and G of L L-threitol conformers at 298.15 K. [Link]
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol. [Link]
Khan Academy. (n.d.). Conformational analysis of butane. [Link]
Scribd. (n.d.). Conformational Analysis of Butane. [Link]
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-Tetrol. PubChem Compound Database. [Link]
Edeleva, M., Van Steenberge, P. H. M., Sabbe, M. K., & D'hooge, D. R. (2021). Connecting Gas-Phase Computational Chemistry to Condensed Phase Kinetic Modeling: The State-of-the-Art. Polymers, 13(1), 124. [Link]
MDPI. (2021). Connecting Gas-Phase Computational Chemistry to Condensed Phase Kinetic Modeling: The State-of-the-Art. [Link]
U.S. Department of Energy Office of Science. (2024). Leveraging computational chemistry to model the structural stability of polymers. [Link]
Butane-1,2,3,4-tetrol: From Serendipitous Discovery to a Versatile Tool in Drug Development
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, exists as two primary diastereomers: the achiral meso compound eryt...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, exists as two primary diastereomers: the achiral meso compound erythritol and the chiral pair D- and L-threitol. Initially discovered in the mid-19th century as a natural product, its journey from a chemical curiosity to a key component in modern science and industry is a testament to advancements in stereochemistry, chemical synthesis, and biotechnology. This guide provides a comprehensive overview of the history, discovery, stereochemical nuances, and synthesis of Butane-1,2,3,4-tetrol. It further delves into its physicochemical properties and highlights its critical applications as a pharmaceutical excipient and versatile chemical intermediate, offering field-proven insights for professionals in drug development and scientific research.
A Fortuitous Discovery: The Historical Unveiling
The story of Butane-1,2,3,4-tetrol begins not in a targeted synthesis lab, but through the exploratory work of 19th-century natural product chemistry. In 1848, Scottish chemist John Stenhouse, while investigating the chemical constituents of lichens, made a pivotal discovery.[1][2][3] Stenhouse was experimenting with Roccella Montagnei, a lichen native to Southern Africa, when through a series of chemical processes, he isolated clear, sweet-tasting crystals.[2] He initially named the substance "pseudo-orcin" and later "erythroglucin," noting its sweet taste and solubility in water and alcohol.[2][4] Stenhouse's formal isolation of the compound was reported in 1852.[1] This compound, derived from erythric acid found in the lichen, would later be known as erythritol, a key stereoisomer of Butane-1,2,3,4-tetrol.[4]
It wasn't until a century later, in 1950, that the significance of this discovery began to compound. Researchers using newly developed chromatography techniques found erythritol in blackstrap molasses that had been fermented by yeast.[1][2] This finding was crucial, as it hinted at a biological pathway for its production and laid the groundwork for the modern fermentation methods used today.[2]
The Stereochemical Puzzle: Erythritol and Threitol
Butane-1,2,3,4-tetrol (C₄H₁₀O₄) is a polyol with two chiral centers at the C2 and C3 positions, giving rise to three stereoisomers.[5] Understanding the distinction between these isomers is fundamental to appreciating their unique properties and applications.
Erythritol ((2R,3S)-butane-1,2,3,4-tetrol): This is a meso compound. Despite having two chiral centers, it possesses an internal plane of symmetry, making it achiral and thus not optically active.[6] This unique structural feature means its mirror image is identical to itself.[6] Erythritol is the most commercially significant of the isomers.
Threitol: This isomer exists as a pair of enantiomers, which are non-superimposable mirror images of each other.[6][7][8]
D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol)
L-Threitol ((2S,3S)-butane-1,2,3,4-tetrol)
Erythritol and threitol are diastereomers—stereoisomers that are not mirror images of each other.[6][8] This difference in spatial arrangement leads to distinct physical properties, such as melting point and solubility, which are critical for their respective applications.[6]
Evolution of Synthesis: From Nature to Bioreactor
The journey from Stenhouse's lichen extracts to the industrial-scale production of Butane-1,2,3,4-tetrol showcases a remarkable evolution in chemical and biological manufacturing.
Chemical Synthesis
Early chemical methods provided pathways to these tetrols, though often with challenges in stereoselectivity and reaction conditions.
Hydrogenation of Tartaric Acid: The hydrogenation of a dialkyl ester of tartaric acid using metal catalysts at high pressure (20 MPa) and temperature (125–200 °C) can produce a mixture of erythritol and threitol.[9] Using L-tartaric acid as the substrate under milder conditions tends to favor the production of threitol.[9]
From Butenediol: An early patented method involved the synthesis from 2-butene-1,4-diol, which was halogenated and subsequently saponified to yield the tetrol.[9]
These chemical routes are valuable for specific laboratory-scale syntheses but have been largely superseded for bulk production by more efficient and sustainable biotechnological methods.
Biosynthesis: The Industrial Standard
Today, erythritol is the only polyol produced on an industrial scale exclusively through biotechnology, a process prized for its high yield and specificity.[10] The primary method is the fermentation of glucose or sucrose by osmophilic yeasts or fungi, such as Moniliella megachiliensis or Yarrowia lipolytica.[2][9]
The core of this bioprocess is the Pentose Phosphate Pathway (PPP) .
Glucose Uptake: Glucose is transported into the yeast cell and phosphorylated to Glucose-6-Phosphate (G6P).
Oxidative Phase: G6P enters the PPP, where it is oxidized, producing NADPH and key intermediates.
Non-Oxidative Phase: Through a series of reactions involving enzymes like transketolase and transaldolase, the intermediate Erythrose-4-Phosphate (E4P) is formed.[9][10]
Final Conversion: E4P is dephosphorylated to erythrose, which is then reduced by erythrose reductase to the final product, erythritol.[11]
The high osmotic pressure of the fermentation medium is a critical process parameter, as it stresses the yeast, shunting more carbon flux through the PPP to produce erythritol as a compatible solute.[10]
Caption: Simplified biosynthetic pathway of erythritol from glucose in yeast.
Physicochemical Properties and Characterization
The distinct stereochemistries of erythritol and threitol give rise to different physical properties, which are crucial for their selection in various applications.
While widely known as a food additive, Butane-1,2,3,4-tetrol, particularly erythritol, is an invaluable tool for researchers and pharmaceutical scientists.
Pharmaceutical Excipient
Erythritol's properties make it a superior excipient in a wide range of solid and liquid drug formulations.[14][15]
Diluent and Binder: Its non-hygroscopic nature and good flowability make it an ideal carrier for active pharmaceutical ingredients (APIs), especially those sensitive to moisture.[14][15] It can be used in wet granulation and direct compression for tablet manufacturing.[14]
Taste Masking: With a clean, sweet taste that is 60-70% that of sucrose and no aftertaste, erythritol is highly effective at masking the unpleasant or bitter taste of many APIs, improving patient compliance, particularly in pediatric and geriatric formulations.[15][16]
High Stability: Erythritol is chemically inert and does not undergo Maillard browning, a common issue with reducing sugars like lactose. This prevents unwanted reactions with APIs that have primary or secondary amine groups, enhancing the stability and shelf-life of the final drug product.[15] It is also stable across a wide pH range (2-10) and at high temperatures.[14]
Formulation Versatility: It is used in granulated powders, tablets, lozenges, medicated chewing gum, and syrups.[15][17][18]
Chemical Intermediate and Research Tool
Threitol and its derivatives are important chiral building blocks in organic synthesis.
Chiral Pool Synthesis: D- and L-threitol serve as starting materials for the synthesis of more complex chiral molecules.
Dithiothreitol (DTT): A thiol derivative of threitol, DTT (Cleland's reagent) is a ubiquitous reducing agent in biochemistry and molecular biology labs, used to stabilize proteins and enzymes by preventing the formation of disulfide bonds.
Experimental Protocols
Protocol: Analysis of Butane-1,2,3,4-tetrol by HPLC-RI
This protocol outlines a standard method for the quantification of sugar alcohols using High-Performance Liquid Chromatography with a Refractive Index detector (HPLC-RI), a common technique due to the lack of a UV chromophore in these molecules.[19]
Objective: To separate and quantify erythritol and threitol in an aqueous sample.
Column Temperature: 35 °C (or as recommended by column manufacturer)
RI Detector Temperature: 35 °C
Run Time: ~20 minutes (or until all peaks have eluted)[20]
Data Analysis:
Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration).
Inject the prepared samples.
Identify peaks based on the retention times of the standards.
Quantify the concentration of erythritol and threitol in the samples using the linear regression equation from the calibration curve.
Caption: Workflow for the HPLC-RI analysis of Butane-1,2,3,4-tetrol.
Conclusion and Future Outlook
From its discovery in a lichen over 175 years ago, Butane-1,2,3,4-tetrol has evolved into a molecule of significant scientific and commercial importance. The elucidation of its stereoisomers, coupled with the development of highly efficient biosynthetic production methods for erythritol, has cemented its role in the food and pharmaceutical industries. For drug development professionals, erythritol offers a highly stable, palatable, and versatile excipient that can overcome formulation challenges associated with sensitive APIs. As research continues to explore novel applications and optimize production from sustainable feedstocks like crude glycerol, the utility of these simple yet powerful tetrols is set to expand even further.[11]
References
Erythritol - Wikipedia. (n.d.).
Rzechonek, D. A., Dobrowolski, A., Rymowicz, W., & Mirończuk, A. M. (2018). Recent advances in biological production of erythritol. Critical Reviews in Biotechnology, 38(4), 620-633.
Moon, H. J., Jeya, M., Kim, I. W., & Lee, J. K. (2010). Biotechnological production of erythritol and its applications. Applied Microbiology and Biotechnology, 86(4), 1017-1025.
Determination of Sugar Alcohol in Foods by HPLC Method. (n.d.). Food Science.
Erythritol – from seed to Eureba. (2019, October 30). Bayn Solutions.
Carly, F., et al. (2023). Recent advances in biosynthesis mechanisms and yield enhancement strategies of erythritol. Critical Reviews in Biotechnology.
Rediscovering the Sweetness Revolution: Erythritol's Journey from 1848. (2023, June 13). ZUKR.
Saha, B. C. (2020). Erythritol: Another C4 Platform Chemical in Biomass Refinery. ACS Omega, 5(5), 1957-1960.
Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. (2021, July 9). International Journal of Microbiology and Biotechnology.
Regnat, K., Mach, R. L., & Mach-Aigner, A. R. (2018). Erythritol as sweetener—wherefrom and whereto?. Applied Microbiology and Biotechnology, 102(2), 587-595.
Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. (n.d.). Waters Corporation.
Erythritol: A New Multipurpose Excipient. (n.d.). Pharmaceutical Technology.
Threitol - Sciencemadness Wiki. (2020, November 5).
Wisniak, J. (2018). John Stenhouse: Contribution to the study of active charcoal, lichens, and alkaloids. Revista CENIC Ciencias Químicas, 49(1), 1-18.
Wide Applications Of Erythritol In Food Industry. (2022, February 10). Zancheng Life Sciences.
Ball, S., & Lloyd, L. (2013). USP Analysis of Sugar Alcohols on an Agilent Hi-Plex Ca Column – Mobile Phase Effects. Agilent Technologies, Inc.
Sweeteners in the Pharmaceutical Industry. (n.d.). EasyBuy Ingredients.
Erythritol. (n.d.). Ingredion.
Diastereomers and Physical Properties. (n.d.). Stereochemistry.
Sakamoto, I., & Ohrui, H. (2000). Synthesis of 2-C-Methyl-D-erythritol and 2-C-Methyl-L-threitol; Determination of the Absolute Configuration of 2-C-Methyl-1,2,3,4-butanetetrol Isolated from Phlox sublata L. Bioscience, Biotechnology, and Biochemistry, 64(7), 1530-1533.
Threitol. (n.d.).
Threitol - Wikipedia. (n.d.).
Synthesis of erythritol (EDC) or threitol dicarbonate (TDC) from... (n.d.). ResearchGate.
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Your Essential Guide to Sugar Analysis with Liquid Chromatography. (n.d.). Waters Corporation.
Ona, T., et al. (2003). Evaluation of fundamental characteristics of D-Threitol as phase change material at high temperature. Journal of Chemical Engineering of Japan, 36(7), 803-808.
Li, Y., et al. (2023). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Foods, 12(21), 3975.
Preliminary Investigation of Butane-1,2,3,4-tetrol (Erythritol) Toxicity: A Technical Guide for Researchers
Introduction: Re-evaluating a "Generally Recognized as Safe" Compound Butane-1,2,3,4-tetrol, more commonly known as erythritol, is a four-carbon sugar alcohol that has been widely used as a sugar substitute in a variety...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Re-evaluating a "Generally Recognized as Safe" Compound
Butane-1,2,3,4-tetrol, more commonly known as erythritol, is a four-carbon sugar alcohol that has been widely used as a sugar substitute in a variety of food and beverage products.[1][2][3] Its popularity stems from its favorable characteristics: it is approximately 60-70% as sweet as sucrose, has a near-zero caloric value, and does not significantly impact blood glucose or insulin levels, making it a popular choice for individuals with diabetes.[2][3][4][5] For decades, erythritol has been considered safe for human consumption, a status reflected in its "Generally Recognized as Safe" (GRAS) designation by the U.S. Food and Drug Administration (FDA) and approval by the European Food Safety Authority (EFSA).[4][5][6][7] However, recent scientific investigations have brought new data to light, suggesting a potential link between erythritol consumption and an increased risk of adverse cardiovascular events.[8][9][10][11] This guide provides a comprehensive technical overview of the current understanding of erythritol's toxicity, from its metabolic fate to the latest findings that warrant a re-evaluation of its safety profile.
Metabolism and Pharmacokinetics: A Tale of Two Pathways
The body's handling of erythritol is a key aspect of its toxicological profile. The majority of ingested erythritol is rapidly absorbed from the small intestine into the bloodstream, with peak plasma concentrations occurring within two hours of consumption.[2] From there, it circulates unchanged before being efficiently excreted in the urine, with approximately 80-90% of an oral dose eliminated within 24 hours.[2][12] Historically, it was believed that erythritol was metabolically inert in humans.[13]
However, more recent research has revealed that a small fraction of ingested erythritol, estimated to be between 5-10%, can be metabolized.[14][15] This metabolic conversion involves the oxidation of erythritol to erythrose and subsequently to erythronate.[14][15] Furthermore, studies have shown that erythritol can be endogenously synthesized from glucose via the pentose phosphate pathway.[14][16] This endogenous production is thought to be a mechanism for metabolizing and disposing of excess glucose, particularly in states of positive energy balance.[17]
Metabolic fate of exogenous and endogenous erythritol.
Classical Toxicological Profile: A High Margin of Safety
Traditional toxicological assessments of erythritol have consistently indicated a low level of toxicity. The primary adverse effect associated with high levels of erythritol consumption is gastrointestinal distress, including nausea, bloating, and laxative effects.[1][18] This is a common characteristic of sugar alcohols, which can draw water into the intestines.[18]
This table summarizes key toxicological data for erythritol.
The European Food Safety Authority (EFSA) has established an Acceptable Daily Intake (ADI) of 0.5 grams per kilogram of body weight per day.[21][22] This value is based on the No-Observed-Adverse-Effect Level (NOAEL) for diarrhea and is intended to be protective against both immediate laxative effects and potential long-term consequences of electrolyte imbalance.[21]
Emerging Cardiovascular Concerns: A Paradigm Shift in Risk Assessment
Recent research has introduced a significant new dimension to the safety assessment of erythritol, suggesting a potential link to an increased risk of major adverse cardiovascular events (MACE), including heart attack and stroke.[8][9][10][11] A pivotal study published in Nature Medicine reported that individuals with higher circulating levels of erythritol were at a significantly greater risk for MACE over a three-year period.[11][23]
The proposed mechanism underlying this association is an enhancement of platelet reactivity and an increased potential for thrombosis (blood clot formation).[24][25][26] In vitro and in vivo studies have demonstrated that erythritol, at concentrations observed in the higher quartiles of the human study cohorts, can increase platelet aggregation and accelerate clot formation.[11][25]
Proposed mechanism linking erythritol to cardiovascular risk.
Further research has indicated that erythritol may also impair vascular health by increasing oxidative stress and reducing the production of nitric oxide in cerebral microvascular endothelial cells.[27] Nitric oxide is a critical molecule for vasodilation, and its reduced availability can lead to impaired blood flow.[27]
The following provides a generalized, step-by-step methodology for investigating the effects of erythritol on platelet function, based on the principles described in recent studies.
Protocol: In Vitro Platelet Aggregation Assay
Blood Collection: Draw whole blood from healthy, fasted volunteers into tubes containing an anticoagulant (e.g., sodium citrate).
Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to separate the PRP.
Platelet-Poor Plasma (PPP) Preparation: Further centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which will be used as a blank.
Platelet Count Standardization: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.
Incubation with Erythritol: Incubate aliquots of the standardized PRP with varying concentrations of erythritol (and a vehicle control) for a specified time at 37°C.
Induction of Aggregation: Add a platelet agonist (e.g., ADP or collagen) to induce aggregation.
Measurement of Aggregation: Measure the change in light transmittance through the PRP suspension over time using a platelet aggregometer. An increase in light transmittance indicates platelet aggregation.
Data Analysis: Quantify the extent of aggregation and compare the results between the different erythritol concentrations and the control.
Workflow for in vitro platelet aggregation assay.
Regulatory Standing and Future Directions
Despite the emerging concerns, erythritol remains GRAS in the United States and is approved for use in many other countries.[4][6][7] Regulatory bodies like the FDA and EFSA have acknowledged the recent studies but have not yet revised their overall safety assessments.[6] The FDA has stated that while the data warrants further investigation, there are several caveats to the recent studies that require further research to address unanswered questions relevant to food safety assessment.[6]
The discrepancy between the long history of safe use and the new findings on cardiovascular risk highlights the complexity of nutritional science and the need for ongoing research. Key areas for future investigation include:
Long-term, large-scale prospective cohort studies: To confirm the association between erythritol consumption and cardiovascular events in the general population.
Dose-response studies: To determine if there is a threshold of erythritol consumption below which the cardiovascular risks are negligible.
Studies in different populations: To assess whether the risks are uniform across different demographics and health statuses.
Further mechanistic studies: To fully elucidate the pathways by which erythritol influences platelet function and vascular health.
Conclusion: A Call for Scientific Diligence
The case of Butane-1,2,3,4-tetrol (erythritol) serves as a critical reminder that the scientific understanding of food additives is constantly evolving. While it has a long-standing reputation for safety, particularly concerning its acute toxicity and metabolic effects, the recent evidence linking it to cardiovascular risk cannot be ignored. For researchers, scientists, and drug development professionals, this underscores the importance of a comprehensive and dynamic approach to safety assessment. A thorough understanding of a compound's metabolic fate, coupled with a vigilant eye on emerging research, is paramount to ensuring the safety of both food ingredients and pharmaceutical excipients. The ongoing investigation into erythritol's long-term effects will be crucial in shaping future regulatory decisions and dietary recommendations.
References
Nakagawa, Y., Kasumi, T., Ogihara, J., & Tomishige, K. (n.d.). Metabolic pathway of erythritol biosynthesis. Google Scholar.
WebMD. (2025, August 5). Erythritol: Uses, Benefits, and Risks. WebMD.
Wikipedia. (n.d.). Erythritol. Wikipedia.
Satoria Nutrisentials. (2024, November 13). Is Erythritol Safe? Insights from Regulatory Approvals. Satoria Nutrisentials.
European Food Safety Authority. (2023, December 20). Re-evaluation of erythritol (E 968) as a food additive. EFSA.
Meritage Medical Network. (2022, July 14). What Is Erythritol? Erythritol Side Effects And Dangers. Meritage Medical Network.
Cleveland Clinic. (2025, January 8). Is Erythritol Bad for You? Uses and Side Effects. Cleveland Clinic.
PubMed. (n.d.). Mammalian metabolism of erythritol: a predictive biomarker of metabolic dysfunction. PubMed.
Hootman, K. C., et al. (2017). Erythritol is a pentose-phosphate pathway metabolite and associated with adiposity gain in young adults. PNAS, 114(21), E4269-E4278.
PBS NewsHour. (2023, March 4). Popular artificial sweetener erythritol linked to higher risk for blood clots. PBS.
Chemistry World. (2023, March 7). Study shows artificial sweetener erythritol linked to increased stroke and cardiac risks. Chemistry World.
Signos. (2023, August 21). Erythritol: Is It Safe? 5 Potential Side Effects and Risks. Signos.
Arteriosclerosis, Thrombosis, and Vascular Biology. (2024, August 8). Ingestion of the Non-Nutritive Sweetener Erythritol, but Not Glucose, Enhances Platelet Reactivity and Thrombosis Potential in Healthy Volunteers—Brief Report. AHA/ASA Journals.
Witkowski, M., et al. (2023). The artificial sweetener erythritol and cardiovascular event risk. Nature Medicine, 29(3), 710-718.
Cleveland Clinic Lerner Research Institute. (2024, August 8). Study compares effects of artificial sweetener erythritol and sugar. Cleveland Clinic.
American Physiological Society. (2025, April 25). Popular Sugar Substitute May Harm Brain and Heart Health. American Physiological Society.
Wölnerhanssen, B. K., et al. (2022). Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study. Nutrients, 14(17), 3535.
PubChem. (n.d.). Erythritol. National Center for Biotechnology Information.
Munro, I. C., et al. (1998). Erythritol: an interpretive summary of biochemical, metabolic, toxicological and clinical data. Food and Chemical Toxicology, 36(12), 1139-1174.
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Healthline. (n.d.). Erythritol — Healthy Sweetener or a Big, Fat Lie?. Healthline.
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WorldBakers. (2023, December 21). EFSA Updates Safe Threshold for Sweetener Erythritol. WorldBakers.
U.S. Food and Drug Administration. (2023, June 15). FDA Memo: An evaluation of the article “The artificial sweetener erythritol and cardiovascular event risk” by Witkowski et al. FDA.
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Greenberg Traurig LLP. (2023, March 7). New Erythritol Study Creates Potential Litigation Exposure for Makers, Sellers of Erythritol-Containing Products. Greenberg Traurig LLP.
European Food Safety Authority. (n.d.). Sweeteners. EFSA.
Spectrum Chemical. (2018, April 3). SAFETY DATA SHEET. Spectrum Chemical.
Hiele, M., et al. (1993). Metabolism of erythritol in humans: comparison with glucose and lactitol. British Journal of Nutrition, 69(1), 169-176.
Regulations.gov. (2023, March 4). GRAS Notice Inventory > Agency Response Letter GRAS Notice No. GRN 000076. Regulations.gov.
edoc. (2022, September 1). Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study. edoc.
Application Note: Harnessing Butane-1,2,3,4-tetrol Stereoisomers as Versatile Chiral Building Blocks in Asymmetric Synthesis
Introduction: The Strategic Value of C4 Tetrols in the Chiral Pool In the landscape of modern asymmetric synthesis, the "chiral pool" remains a cornerstone strategy, providing access to enantiomerically pure starting mat...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Value of C4 Tetrols in the Chiral Pool
In the landscape of modern asymmetric synthesis, the "chiral pool" remains a cornerstone strategy, providing access to enantiomerically pure starting materials for the construction of complex molecular architectures. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (tetraitol) with the molecular formula C₄H₁₀O₄, represents a family of particularly valuable chiral synthons.[1][2] The presence of two stereocenters at the C2 and C3 positions gives rise to three distinct stereoisomers: a pair of enantiomers, D-threitol ((2R,3R)-butane-1,2,3,4-tetrol) and L-threitol ((2S,3S)-butane-1,2,3,4-tetrol), and an achiral meso compound, erythritol ((2R,3S)-butane-1,2,3,4-tetrol).[2][3][4]
These compounds, readily available and optically pure, serve as powerful starting points for the synthesis of pharmaceuticals, agrochemicals, and other high-value chiral molecules.[5] Their utility is rooted in the dense array of hydroxyl groups, which, when manipulated with regio- and stereochemical precision, can be transformed into a wide variety of functional groups and stereochemical arrangements. This application note provides an in-depth guide to the strategic utilization of these tetrols, focusing on selective protection methodologies and providing detailed protocols for their conversion into valuable chiral auxiliaries and ligands.
Part 1: The Cornerstone of Success—Selective Protection Strategies
The primary challenge and, simultaneously, the greatest opportunity in using polyols like threitol and erythritol lies in the differentiation of their multiple hydroxyl groups. A robust and well-designed protecting group strategy is paramount for unlocking their synthetic potential. The choice of protecting groups should be guided by the principles of orthogonality, ensuring that each group can be removed under specific conditions without affecting the others.[6][7][8]
Key Considerations for Protecting Butane-1,2,3,4-tetrols:
1,2- and 1,3-Diol Protection: The vicinal diols in threitol and erythritol are readily protected as cyclic acetals or ketals. Isopropylidene acetals (acetonides) are excellent for protecting 1,2-syn diols, while benzylidene acetals are often used for 1,3-diols under thermodynamic control.[9][10]
Differentiating Primary and Secondary Hydroxyls: The primary hydroxyls at C1 and C4 are sterically more accessible than the secondary hydroxyls at C2 and C3. This inherent difference can be exploited for selective protection using bulky silylating agents like tert-butyldimethylsilyl (TBDMS) chloride or tert-butyldiphenylsilyl (TBDPS) chloride, which will preferentially react with the primary positions.[8]
Orthogonal Stability: A common orthogonal strategy involves the use of silyl ethers (cleaved by fluoride ions), benzyl ethers (cleaved by hydrogenolysis), and esters (cleaved by hydrolysis or reduction).[8][9] This allows for a stepwise unveiling of the hydroxyl groups for subsequent transformations.
Below is a logical workflow illustrating a typical selective protection and deprotection sequence.
Caption: A generalized workflow for the selective protection of Butane-1,2,3,4-tetrol.
Part 2: Application in the Synthesis of Chiral Auxiliaries
Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a stereoselective transformation. L-threitol is an excellent precursor for novel chiral auxiliaries due to its C2 symmetry and readily available hydroxyl groups.[11][12]
Protocol 1: Synthesis of (2S,3S)-2,3-O-Methylenethreitol-1,4-diol
This protocol is adapted from the work of Gras, Pellissier, and Nouguier, demonstrating the conversion of L-threitol into a versatile diol auxiliary. This diol can be further functionalized to direct asymmetric reactions.
Workflow Diagram:
Caption: Synthetic pathway to a chiral diol auxiliary from L-threitol.
Step-by-Step Methodology:
Formation of Threitol Diformal (1): To a suspension of L-threitol in a suitable solvent, add paraformaldehyde and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid). Heat the mixture with a Dean-Stark apparatus to remove water and drive the reaction to completion. Purification by crystallization yields the diformal derivative.
Acetolysis to Acyclic Tetraacetate (4): Treat the threitol diformal (1) with acetic anhydride containing a catalytic amount of concentrated sulfuric acid at 0 °C. After neutralization with sodium acetate, the resulting acyclic tetraacetate can be isolated.
Conversion to 1,4-Diol Diacetate (2): The crude tetraacetate is treated with a Lewis acid such as zinc bromide in dichloromethane. This promotes a rearrangement and cyclization to yield (2S,3S)-1,4-di-O-acetyl-2,3-O-methylenethreitol.
Saponification to the Final Diol: The diacetate is saponified using a mild base like potassium carbonate in methanol to afford the final chiral auxiliary, (2S,3S)-2,3-O-methylenethreitol-1,4-diol.
Quantitative Data:
Step
Starting Material
Key Reagents
Product
Yield (%)
1
L-Threitol
Paraformaldehyde, p-TsOH
Threitol Diformal
~80%
2
Threitol Diformal
Ac₂O, H₂SO₄
Acyclic Tetraacetate
~100% (crude)
3
Acyclic Tetraacetate
ZnBr₂
1,4-Diol Diacetate
~75% over 2 steps
4
1,4-Diol Diacetate
K₂CO₃, MeOH
Final Diol Auxiliary
~90%
Part 3: Application in the Synthesis of Chiral Ligands
Chiral ligands are essential for transition metal-catalyzed asymmetric reactions. The C2-symmetric backbone of threitol is an ideal scaffold for the synthesis of bidentate ligands, such as chiral phosphines, which are highly effective in reactions like asymmetric hydrogenation.[13][14]
Protocol 2: Conceptual Synthesis of a Threitol-Derived Phospholane Ligand
While many phospholane ligands are synthesized from D-mannitol, a conceptually similar and highly effective approach can be envisioned starting from D-threitol.[14] This protocol outlines the key steps to convert D-threitol into a valuable chiral bisphospholane ligand.
Workflow Diagram:
Caption: Key transformations in the synthesis of a chiral phospholane ligand from D-threitol.
Step-by-Step Methodology:
Initial Protection: Protect the hydroxyl groups of D-threitol. A common strategy is to form the 1,2:3,4-di-O-isopropylidene derivative, though other protecting group strategies could be employed depending on the desired regioselectivity.
Activation of Terminal Hydroxyls: Selectively deprotect the primary hydroxyls at the C1 and C4 positions. These are then converted into good leaving groups, typically by tosylation (using tosyl chloride in pyridine) to form a 1,4-ditosylate.
Introduction of Phosphorous Precursors: The ditosylate is then subjected to nucleophilic substitution. For phospholane synthesis, this often involves a multi-step conversion. A common route is displacement with cyanide to form a dinitrile, followed by reduction to a diamine.
Cyclization to Form the Phospholane Ring: The resulting chiral diamine or a corresponding diol derivative is then cyclized with a suitable phosphorus source (e.g., a dichlorophosphine) to form the final C2-symmetric bisphospholane ligand.
Key Experimental Considerations:
Anhydrous Conditions: Reactions involving phosphines and organometallic reagents must be carried out under strictly anhydrous and inert conditions (e.g., under an argon or nitrogen atmosphere) to prevent oxidation and decomposition.
Purification: Chiral ligands are often sensitive to air and moisture. Purification should be performed using techniques like column chromatography on deoxygenated silica gel or crystallization under an inert atmosphere.
Part 4: Applications in Drug Development and Bioactive Molecules
The stereochemically defined backbone of threitol and its derivatives makes them valuable precursors in the synthesis of pharmacologically active compounds and natural products.[11][15] They can be used to construct aza-sugars, which are potent glycosidase inhibitors, or to serve as chiral linkers in complex molecules designed for membrane protein studies.[][17][18] For instance, threitol is a precursor for the anticancer drug suxamethonium and the immunomodulatory agent tributyrate.[11][19] The synthesis of these complex targets often involves the initial steps of selective protection and functionalization as detailed in the protocols above, followed by further elaboration of the carbon skeleton.
Conclusion
The stereoisomers of Butane-1,2,3,4-tetrol—D-threitol, L-threitol, and erythritol—are powerful and versatile chiral building blocks. Their value is derived from their dense functionality, well-defined stereochemistry, and commercial availability. By employing rational and often orthogonal protecting group strategies, chemists can selectively manipulate the four hydroxyl groups to construct a diverse array of high-value chiral auxiliaries, ligands, and complex molecular targets. The protocols and strategies outlined in this application note serve as a guide for researchers, scientists, and drug development professionals to effectively harness the synthetic potential of these fundamental C4 synthons.
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Introduction: Understanding Butane-1,2,3,4-tetrol and Its Stereoisomers
An In-Depth Technical Guide to the Applications of Butane-1,2,3,4-tetrol in Pharmaceutical Research Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or polyol, characterized by the chemical formula C₄H₁₀O₄.[1] Its s...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Applications of Butane-1,2,3,4-tetrol in Pharmaceutical Research
Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or polyol, characterized by the chemical formula C₄H₁₀O₄.[1] Its structure contains two chiral centers, giving rise to three distinct stereoisomers: a meso compound, Erythritol, and a pair of enantiomers, D- and L-Threitol.[2][3] This stereochemical diversity is the foundation of its varied roles in pharmaceutical research, as the spatial arrangement of its four hydroxyl groups dictates its physical properties, biological activity, and applications.
Erythritol ((2R,3S)-butane-1,2,3,4-tetrol): A meso compound, meaning it is achiral despite having chiral centers due to an internal plane of symmetry.[2] It is widely used as a pharmaceutical excipient and sugar substitute.[4]
Threitol ((2R,3R)- and (2S,3S)-butane-1,2,3,4-tetrol): Exists as a pair of enantiomers (D- and L-threitol).[5] It is primarily valued as a chiral building block in the synthesis of complex active pharmaceutical ingredients (APIs).[6]
This guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals, exploring the distinct and significant contributions of these isomers to modern pharmaceutics.
Section 1: Erythritol as a High-Performance Pharmaceutical Excipient
Erythritol has emerged as a superior excipient in pharmaceutical formulations, combining the benefits of other polyols while mitigating their drawbacks. Its unique combination of physical and chemical properties makes it an ideal candidate for a wide range of applications, from solid dosage forms to liquid preparations.[4] It is listed in the European and Japanese Pharmacopoeias, underscoring its acceptance as a safe and effective pharmaceutical ingredient.[4]
Core Physicochemical Advantages
The utility of erythritol stems from a unique set of characteristics that address common challenges in drug formulation.
Low Hygroscopicity: Unlike many other sugar alcohols, erythritol is practically non-hygroscopic, absorbing less than 0.5% moisture even at 90% relative humidity. This imparts excellent stability to moisture-sensitive drugs and improves the shelf-life of the final product.[4]
High Stability: Erythritol is chemically inert and does not readily react with most active ingredients. It is stable at temperatures up to 160°C and across a broad pH range of 2–10.[4][7]
Superior Flowability & Compressibility: These properties make erythritol an excellent diluent and binder, particularly for direct compression and granulation methods, leading to tablets of high hardness.[4]
Pleasant Organoleptic Properties: With a sweetness level of about 70% that of sucrose, a strong cooling effect, and the ability to mask bitter tastes, erythritol significantly improves the palatability of oral medications, enhancing patient compliance.[4][8]
Physiological Profile: Erythritol is rapidly absorbed in the small intestine and excreted largely unchanged in the urine, resulting in a high digestive tolerance compared to other polyols.[4][9] It has a near-zero caloric value and does not impact blood glucose or insulin levels, making it suitable for diabetic patients.[4][10]
Table 1: Comparative Properties of Common Polyol Excipients
Property
Erythritol
Mannitol
Sorbitol
Xylitol
Sweetness (vs. Sucrose)
60-70%
50-60%
60%
100%
Caloric Value (kcal/g)
~0.2
1.6
2.6
2.4
Hygroscopicity
Very Low
Low
High
Very High
Cooling Effect
Strong
Moderate
Moderate
Strong
Digestive Tolerance
High
Moderate
Low
Moderate
Application & Protocol: Manufacturing Orally Disintegrating Tablets (ODTs) with Erythritol using Moisture-Activated Dry Granulation (MADG)
Erythritol's poor intrinsic tabletability can be overcome using advanced manufacturing techniques like Moisture-Activated Dry Granulation (MADG). MADG is an eco-friendly method that uses a small amount of water to activate a binder, followed by the addition of a moisture absorbent to create stable, flowable granules.[11]
Causality: The low hygroscopicity of erythritol is critical here; it does not compete for the limited water needed to activate the binder. The subsequent addition of a high-capacity moisture absorbent like microcrystalline cellulose (MCC) effectively distributes the moisture, preventing granule overwetting and ensuring uniformity.[11]
Protocol for ODT Formulation via MADG:
Premixing: In a high-shear granulator, mix erythritol (as the primary diluent) and a binder such as polyvinylpyrrolidone (PVP K12) for 2 minutes.[11]
Granulation: Add a minimal amount of purified water (e.g., 2.5-3.0% w/w) while mixing to activate the binder and form agglomerates. The precise amount of water is critical for achieving desired tablet hardness and disintegration time.[11]
Moisture Absorption: Add a water-insoluble moisture absorbent, such as microcrystalline cellulose (MCC PH-200LM), to the wet mass and continue mixing for 2 minutes. The MCC will absorb the excess water, strengthening the granules.[11]
Final Blending: Add the active pharmaceutical ingredient (API) and any other excipients (e.g., disintegrants, lubricants like magnesium stearate) to the granules and blend until uniform.
Compression: Compress the final blend into tablets using a standard tablet press. The target parameters are a hardness of ≥80 N and a disintegration time of ≤15 seconds.[11]
Quality Control: Evaluate the resulting tablets for hardness, friability, disintegration time, and dissolution profile to ensure they meet pharmacopoeial standards.
Diagram: MADG Workflow for Erythritol-based ODTs
Caption: Workflow for Moisture-Activated Dry Granulation (MADG).
Section 2: Threitol as a Chiral Building Block in Drug Synthesis
The stereoisomers of threitol, particularly L-threitol and D-threitol, are valuable chiral precursors in asymmetric synthesis. Their defined stereochemistry provides a scaffold for constructing complex molecules with high enantiomeric purity, which is critical for therapeutic efficacy and safety.[6]
Role in Asymmetric Synthesis
Threitol serves as a key intermediate in the synthesis of various pharmaceuticals, including antiviral and anticancer agents.[6][12] Its four-carbon backbone with pre-defined stereocenters allows chemists to bypass complex and often low-yielding steps required to set chirality in a synthetic route.
Causality: The biological activity of many drugs is dependent on their three-dimensional structure. Using a chiral starting material like threitol ensures that the final API has the correct orientation to interact with its biological target (e.g., an enzyme or receptor), while its inactive or potentially harmful enantiomer is not produced.
Threitol is a precursor in the synthesis of certain anticancer drugs, such as suxamethonium, and immunologically active compounds.[12][13] The following diagram illustrates a conceptual pathway where D-threitol is used to synthesize a chiral pharmaceutical intermediate.
Diagram: Conceptual Synthesis Using D-Threitol
Caption: Conceptual synthetic pathway using D-threitol as a chiral precursor.
Protocol Outline for Chiral Synthesis:
Protection of Diols: The vicinal diols at C2 and C3 of D-threitol are selectively protected, often as an acetonide, leaving the primary hydroxyl groups at C1 and C4 available for further reaction.
Activation of Hydroxyl Groups: The primary hydroxyl groups are activated, for example, by conversion to a good leaving group like a tosylate or mesylate.
Nucleophilic Substitution: The activated positions are subjected to nucleophilic substitution with a desired functional group (e.g., an azide, amine, or carbon nucleophile), proceeding with inversion of configuration if applicable (Sₙ2). This step introduces new functionality while retaining the core stereochemistry.
Deprotection and Elaboration: The protecting group is removed, and the molecule is further elaborated through subsequent synthetic steps to yield the final active pharmaceutical ingredient.
Section 3: Butane-1,2,3,4-tetrol Derivatives for Biomolecule Stabilization
The manipulation of membrane proteins for structural and functional studies is a significant challenge in drug development, as these proteins are inherently unstable outside their native lipid environment.[14] Novel amphiphiles based on a butane-1,2,3,4-tetrol linker have been designed to overcome the limitations of conventional detergents.[15]
Advanced Amphiphiles for Membrane Protein Research
Researchers have synthesized a class of stereo-isomeric amphiphiles, designated Butane-1,2,3,4-tetrol-based Maltosides (BTMs). These molecules feature two alkyl chains (hydrophobic tails) and two dimaltoside headgroups (hydrophilic heads) connected by a butane-tetrol linker.[14]
Causality: The stereochemistry of the butane-tetrol linker (A-isomer: 2S, 3S; B-isomer: 2R, 3R; M-isomer: meso) significantly influences the detergent's efficacy in stabilizing membrane proteins. This finding highlights that the three-dimensional shape of the amphiphile, not just its hydrophilic-lipophilic balance, is crucial for creating a stable, native-like environment for the protein.[14]
Protocol: Assessing Membrane Protein Stability with BTMs
This protocol describes the evaluation of BTM stereoisomers for their ability to solubilize and stabilize a target membrane protein, such as the melibiose permease (MelBSt), using fluorescence-detection size-exclusion chromatography (FSEC).[14]
Membrane Preparation: Prepare E. coli membranes containing the overexpressed target membrane protein fused with a fluorescent protein (e.g., GFP).
Protein Solubilization: Treat the membranes with a 1.5% (w/v) solution of each BTM stereoisomer (e.g., A-BTM-C11, B-BTM-C11, M-BTM-C11) for 90 minutes at 4°C to extract the protein. A conventional detergent like n-dodecyl-β-D-maltoside (DDM) should be used as a positive control.[14]
Clarification: Centrifuge the samples at high speed to pellet unsolubilized membrane fragments. Collect the supernatant containing the solubilized protein-detergent complexes.
Thermostability Challenge: Aliquot the supernatant from the most effective BTM isomer. Heat the aliquots at a challenging temperature (e.g., 40°C) for 10 minutes. An unheated sample serves as a baseline control.[14]
FSEC Analysis: Inject the heated and unheated samples onto a size-exclusion chromatography column and monitor the GFP fluorescence. A stable protein will elute as a sharp, monodisperse peak at the expected size. An aggregated or denatured protein will show a decreased peak height or a shift to the void volume.
Data Analysis: Compare the FSEC profiles of the different BTM isomers and the heated vs. unheated samples. The BTM that best preserves the monodisperse peak after heating is considered the most stabilizing agent for that specific protein.
Diagram: Workflow for Protein Stability Assay
Caption: FSEC-based workflow for assessing membrane protein stability.
Section 4: Emerging Therapeutic and Diagnostic Applications
Beyond its established roles, research is uncovering potential new applications for butane-1,2,3,4-tetrol and its metabolites in diagnostics and therapeutics.
Derivatives with Anticancer Properties
Derivatives of butane-1,2,3,4-tetrol have been investigated for potential anticancer activity.[15] For example, threitol is used as a precursor in the synthesis of tributyrate, a compound explored in the development of anticancer therapies.[13] This research is still in early stages but points to the potential of using these polyols as scaffolds for creating novel therapeutic agents.
Erythritol as a Biomarker for Cardiovascular Risk
Recent metabolomics studies have presented a complex picture regarding erythritol's role in health. While considered safe as an additive, some large-scale observational studies have found an association between higher circulating levels of endogenous erythritol and an increased risk of major adverse cardiovascular events (MACE), such as heart attack and stroke.[16][17][18]
Mechanistic Insight: The proposed mechanism involves enhanced platelet reactivity and an increased potential for thrombosis formation at elevated physiological concentrations of erythritol.[16][17] It is important to note that erythritol is also produced endogenously from glucose via the pentose phosphate pathway. Therefore, elevated levels could be a consequence of metabolic dysregulation rather than solely a result of dietary intake.[16][19]
Implications for Research: These findings do not invalidate the safety of erythritol as an excipient but highlight a critical area for further research. It is essential to differentiate between the effects of dietary erythritol and elevated endogenous erythritol as a potential biomarker of underlying metabolic disease. This remains an active and important area of investigation.[16]
Diagram: Erythritol and its Metabolic Context
Caption: Sources of plasma erythritol and its potential associations.
Conclusion
Butane-1,2,3,4-tetrol, through its primary stereoisomers erythritol and threitol, represents a remarkably versatile platform for pharmaceutical innovation. Erythritol stands out as a high-performance excipient that enhances the stability, manufacturability, and patient acceptance of drug products. Threitol provides an essential tool for the stereospecific synthesis of complex APIs, ensuring their therapeutic potency. Furthermore, advanced derivatives are pushing the boundaries of biomolecule stabilization, while ongoing research into the metabolic role of erythritol may unlock new diagnostic and therapeutic insights. For the pharmaceutical scientist, a deep understanding of the distinct properties endowed by the stereochemistry of these molecules is key to leveraging their full potential in drug discovery and development.
References
Smolecule. (2023, July 20). Butane-1,2,3,4-tetrol | 7541-59-5.
Pharmaceutical Technology. (n.d.). Erythritol: A New Multipurpose Excipient.
MDPI. (2023, October 30). Sugars and Polyols of Natural Origin as Carriers for Solubility and Dissolution Enhancement.
Chem-Impex. (n.d.). L-Threitol.
SRIRAMCHEM. (n.d.). DL-Threitol.
MDPI. (n.d.). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener.
Wikipedia. (n.d.). Threitol.
ChemPep. (n.d.). 2418-52-2 D-Threitol.
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-Tetrol. PubChem.
National Center for Biotechnology Information. (2016, October 5). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region.
National Center for Biotechnology Information. (2022, August 15).
National Center for Biotechnology Information. (n.d.). The artificial sweetener erythritol and cardiovascular event risk.
National Center for Biotechnology Information. (n.d.). The artificial sweetener erythritol and cardiovascular event risk. PubMed.
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HOWTIAN. (2021, February 22).
ResearchGate. (n.d.). The artificial sweetener erythritol and cardiovascular event risk.
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection....
National Center for Biotechnology Information. (2022, August 30). Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study.
Protocol for the Stereoselective Synthesis of Butane-1,2,3,4-tetrol via Sequential Asymmetric Dihydroxylation
An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction and Strategic Overview Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, possesses two chiral centers, giving rise to thr...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Introduction and Strategic Overview
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, possesses two chiral centers, giving rise to three stereoisomers: the enantiomeric pair D-threitol and L-threitol, and the achiral meso compound, erythritol.[1][2] These chiral polyols are invaluable building blocks in medicinal chemistry and drug development, serving as precursors for complex natural products and pharmaceuticals.[3] Achieving absolute stereochemical control during their synthesis is paramount and presents a significant synthetic challenge.
This application note provides a comprehensive protocol for the synthesis of specific stereoisomers of butane-1,2,3,4-tetrol. While the starting material class "butenes" was specified, the synthesis of a tetrol requires a substrate with two points of unsaturation. Therefore, this guide details a robust two-step strategy starting from 1,3-butadiene, leveraging the power and predictability of the Sharpless Asymmetric Dihydroxylation (SAD).[4] This reaction, for which K. Barry Sharpless was a co-recipient of the 2001 Nobel Prize in Chemistry, enables the enantioselective syn-dihydroxylation of alkenes with exceptional fidelity.[5]
Our strategy involves two sequential SAD reactions:
Mono-dihydroxylation: The first dihydroxylation is performed on one double bond of 1,3-butadiene to stereoselectively produce a chiral 2-butene-1,4-diol.
Di-dihydroxylation: The second dihydroxylation is performed on the remaining double bond of the butenediol intermediate to generate the target butane-1,2,3,4-tetrol with control over all four stereocenters.
The choice of the commercially available AD-mix-α or AD-mix-β reagent in each step dictates the facial selectivity of the hydroxylation, allowing for the programmed synthesis of any of the desired tetrol isomers.[6][7]
Principle and Mechanism of the Sharpless Asymmetric Dihydroxylation
The SAD reaction is a catalytic process that converts an alkene into a vicinal diol.[8] The remarkable enantioselectivity is achieved by employing a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral ligand derived from cinchona alkaloids.[9][10]
The key components, often pre-packaged as "AD-mix", are:
Osmium Source: Potassium osmate (K₂OsO₂(OH)₄) is a safer, less volatile source of the OsO₄ catalyst.[3]
Chiral Ligand: Dimeric phthalazine (PHAL) ligands attached to dihydroquinine (DHQ) or dihydroquinidine (DHQD) alkaloids. AD-mix-α contains (DHQ)₂PHAL, while AD-mix-β contains its pseudoenantiomer, (DHQD)₂PHAL.[5][7]
Co-oxidant: Potassium ferricyanide (K₃Fe(CN)₆) regenerates the active Os(VIII) catalyst from the reduced Os(VI) species, allowing the osmium to be used in catalytic amounts.[5]
Buffer: Potassium carbonate (K₂CO₃) maintains a slightly basic pH, which is optimal for reaction speed and stability.[8]
The Catalytic Cycle
The reaction proceeds through a well-elucidated catalytic cycle:
Complex Formation: The chiral ligand coordinates with OsO₄, creating a chiral active catalyst.[11]
Cycloaddition: The catalyst undergoes a [3+2] cycloaddition with the alkene from a specific face, dictated by the ligand, to form a cyclic osmate ester intermediate.[4][5] This step sets the stereochemistry of the final product.
Hydrolysis: The osmate ester is hydrolyzed, releasing the syn-diol product and the reduced osmium(VI) species.[5]
Reoxidation: The co-oxidant, K₃Fe(CN)₆, oxidizes the Os(VI) back to Os(VIII), regenerating the active catalyst for the next cycle.[11]
Figure 2: Synthetic workflow for D-Threitol from 1,3-Butadiene.
Materials and Reagents
Reagent / Material
Grade
Supplier
Notes
AD-mix-α
Reagent
Sigma-Aldrich
Contains Osmium source. Handle with extreme care.
AD-mix-β
Reagent
Sigma-Aldrich
Contains Osmium source. Handle with extreme care.
1,3-Butadiene
≥99%
Matheson
A gas at room temperature. Requires a cold trap for handling.
SAFETY FIRST: Osmium tetroxide is highly toxic, volatile, and can cause severe burns, particularly to the eyes and respiratory tract. AD-mix contains a small amount of an osmium salt. All procedures must be conducted in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and safety goggles at all times. Do not add acid to AD-mix or its waste, as this can liberate highly toxic hydrogen cyanide gas.
[12]
Step 1: Synthesis of (2R,3R)-But-2-ene-1,4-diol
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add AD-mix-α (14.0 g per 10 mmol of alkene).
Solvent Addition: Add a 1:1 mixture of t-BuOH and deionized water (100 mL). Stir the mixture vigorously at room temperature until two clear phases form (the lower aqueous phase will be bright yellow).
Cooling: Cool the flask to 0 °C in an ice-water bath. Some salts may precipitate.
Substrate Addition:
Set up a cold finger or a dry ice/acetone condenser.
Carefully condense 1,3-butadiene (10 mmol, ~0.54 g) into a pre-weighed, cooled graduated cylinder and add it to the vigorously stirring reaction mixture at 0 °C.
Causality: Vigorous stirring is crucial to maximize the surface area between the organic substrate and the aqueous catalyst solution, ensuring an efficient reaction.
[12]5. Reaction Monitoring: Stir the reaction vigorously at 0 °C for 18-24 hours. Monitor the consumption of the starting material by thin-layer chromatography (TLC).
Quenching: Once the reaction is complete, add solid sodium sulfite (Na₂SO₃, 15 g) portion-wise while the flask is still in the ice bath. Remove the ice bath and allow the mixture to warm to room temperature, stirring for at least 1 hour. This step reduces any remaining Os(VIII) and Os(VI) species.
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Workup: Combine the organic layers and wash with 1 M KOH (to remove methanesulfonamide, if used) and then with saturated NaCl (brine). Dry the organic layer over anhydrous MgSO₄.
Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield (2R,3R)-But-2-ene-1,4-diol.
Step 2: Synthesis of D-Threitol [(2R,3R)-Butane-1,2,3,4-tetrol]
Reaction Setup: In a 100 mL round-bottom flask, add AD-mix-β (1.4 g per 1 mmol of alkene) and methanesulfonamide (1.0 eq, ~95 mg per mmol of alkene).
Causality: Methanesulfonamide is added here to accelerate the dihydroxylation of the electron-deficient double bond in the allylic alcohol intermediate.
[5]2. Solvent and Substrate: Add a 1:1 mixture of t-BuOH/H₂O (10 mL). Stir vigorously and cool to 0 °C. Add the (2R,3R)-But-2-ene-1,4-diol (1 mmol, ~88 mg) dissolved in a minimal amount of the solvent mixture.
Reaction and Workup: Stir vigorously at 0 °C for 24-48 hours. Follow the same quenching, extraction, and drying procedures as described in Step 1.
Purification and Characterization:
After concentrating the organic layer, the resulting crude D-threitol is often a white solid.
Purify by recrystallization from ethanol or by silica gel chromatography.
Characterize the final product by ¹H NMR, ¹³C NMR, melting point, and optical rotation to confirm identity and stereochemical purity. [12]The expected melting point for D-threitol is 88-90 °C.
[13]
Data Analysis and Expected Results
Step
Substrate
Reagent
Product
Expected Yield
Expected ee
1
1,3-Butadiene
AD-mix-α
(2R,3R)-But-2-ene-1,4-diol
70-85%
>95%
2
(2R,3R)-But-2-ene-1,4-diol
AD-mix-β
D-Threitol
65-80%
>98% (de)
Yields and enantiomeric/diastereomeric excess are estimates based on similar transformations and may require optimization.
A Robust HPLC-RID Method for the Analysis of Butane-1,2,3,4-tetrol and its Process-Related Impurities
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note presents a detailed, reliable, and robust High-Performance Liquid Chromatography (HPLC) method for the qu...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This application note presents a detailed, reliable, and robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Butane-1,2,3,4-tetrol and the separation of its potential impurities. Butane-1,2,3,4-tetrol, a polyol with stereoisomers including erythritol and threitol, is increasingly utilized in pharmaceutical formulations and the food industry.[1][2] Due to its lack of a UV chromophore, a Refractive Index Detector (RID) is employed, offering universal detection for such compounds.[3][4][5] The method detailed herein utilizes an ion-exclusion chromatography column to achieve optimal separation, ensuring the accuracy and reliability required for stringent quality control in a drug development environment.
Introduction: The Analytical Challenge
Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or tetritol, existing as multiple stereoisomers, including meso-erythritol and the enantiomeric pair D- and L-threitol.[1][6][7] Its properties, such as its use as a humectant, stabilizer for membrane proteins, and a low-calorie sweetener, make it a valuable excipient in pharmaceuticals and a popular sugar substitute.[1][2][6][8] The synthesis of Butane-1,2,3,4-tetrol can involve processes like the reduction of butanediols or the dihydroxylation of butenes, which may introduce process-related impurities such as unreacted starting materials or by-products from side reactions.[1][9]
The primary analytical challenge in the quality control of Butane-1,2,3,4-tetrol is its high polarity and lack of a UV-absorbing chromophore, rendering standard UV-based HPLC detection ineffective.[3] Therefore, a universal detection method is required. High-Performance Liquid Chromatography coupled with a Refractive Index Detector (HPLC-RID) is an ideal solution for analyzing compounds like sugar alcohols.[5][10] This method is sensitive to changes in the refractive index of the eluent as the analyte passes through the detector flow cell.[10]
This guide provides a comprehensive protocol for the HPLC-RID analysis of Butane-1,2,3,4-tetrol, focusing on the separation from its potential impurities. The chosen methodology, centered around an ion-exclusion column, offers a robust and reliable approach for routine quality assessment.[3]
Experimental Methodology
Causality of Methodological Choices
The selection of each component and parameter in this method is grounded in the physicochemical properties of Butane-1,2,3,4-tetrol and the principles of liquid chromatography.
Column Selection: An ion-exclusion column (e.g., Rezex RPM-Monosaccharide) is chosen for its ability to separate highly polar, non-ionic compounds like sugar alcohols.[3] The separation mechanism involves a combination of ion-exchange, size exclusion, and ligand exchange, which is effective for resolving structurally similar polyols.[3][11]
Mobile Phase: Ultrapure water is an effective and simple mobile phase for this type of column, avoiding the need for organic solvents and simplifying preparation.[11][12][13]
Detector: A Refractive Index Detector is essential as Butane-1,2,3,4-tetrol does not absorb UV light.[4][5] The RID measures the difference in the refractive index between the mobile phase and the sample eluting from the column. It is crucial to maintain a stable baseline, which is highly sensitive to temperature and pressure fluctuations.[5][14]
Column Temperature: An elevated column temperature (e.g., 80-85°C) is often used in sugar alcohol analysis to improve peak symmetry, reduce system backpressure, and enhance separation efficiency.[11][14]
Instrumentation and Consumables
HPLC System: An isocratic HPLC system equipped with a pump, autosampler, and a column thermostat.
Detector: A Refractive Index Detector (RID) with precise temperature control.[14][15]
Data Acquisition: Chromatography Data System (CDS) software.
Chromatographic Conditions
All quantitative data and experimental parameters are summarized in the table below for clarity.
Parameter
Condition
HPLC Column
Rezex RPM-Monosaccharide H+ (300 x 7.8 mm) or equivalent
Mobile Phase
Ultrapure Water
Flow Rate
0.6 mL/min
Column Temperature
85°C
Detector
Refractive Index Detector (RID)
RID Temperature
40°C (or as per manufacturer's recommendation)
Injection Volume
20 µL
Run Time
Approximately 25 minutes
Preparation of Standards and Samples
Standard Stock Solution (10 mg/mL): Accurately weigh approximately 100 mg of Butane-1,2,3,4-tetrol reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase (ultrapure water).
Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve (e.g., 0.1, 0.5, 1.0, 2.5, 5.0 mg/mL).
Sample Preparation: Accurately weigh the sample to achieve a final concentration of approximately 1 mg/mL in the mobile phase. Sonicate briefly if necessary to ensure complete dissolution. Filter the sample through a 0.45 µm syringe filter before injection.
Detailed Experimental Protocol
This protocol provides a step-by-step guide to ensure self-validating and reproducible results.
System Preparation and Equilibration
Mobile Phase Preparation: Prepare a sufficient volume of fresh ultrapure water. Degas the mobile phase thoroughly by sonication or vacuum filtration.
System Startup: Start the HPLC system and begin pumping the mobile phase at the set flow rate.
Detector Warm-up: Turn on the RID and allow it to warm up for at least 60 minutes to ensure thermal stability.[14]
Column Equilibration: Install the analytical column and set the column oven to 85°C. Equilibrate the column with the mobile phase for at least 60 minutes or until a stable baseline is achieved on the RID.
RID Purge: Purge the reference cell of the RID with the mobile phase according to the manufacturer's instructions to obtain a stable baseline.
Analysis Workflow
The general workflow for the analysis is depicted in the diagram below.
Caption: Experimental workflow from preparation to data analysis.
Calibration and Quantification
Blank Injection: Inject the mobile phase (blank) to ensure no system peaks interfere with the analyte or impurity peaks.
Calibration Curve: Inject the prepared working standard solutions in ascending order of concentration.
Linearity Check: Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.
Sample Analysis: Inject the prepared sample solutions.
Impurity Quantification: The concentration of any impurity can be determined using the calibration curve of the main component (assuming a similar response factor) or by using a specific reference standard for the impurity if available.
Results and Discussion: Ensuring Trustworthiness
The described method provides excellent separation of Butane-1,2,3,4-tetrol from potential process-related impurities.
Expected Chromatographic Performance
The following table outlines the expected retention times for Butane-1,2,3,4-tetrol and some potential related substances. Retention times may vary slightly depending on the specific system and column used.
Compound
Expected Retention Time (min)
Sucrose (if present)
~8.5
Glucose (if present)
~10.0
Butane-1,2,3,4-tetrol
~14.5
Sorbitol (if present)
~16.0
Mannitol (if present)
~17.5
Note: These are illustrative retention times based on typical elution orders on ion-exclusion columns.[3]
Self-Validating System and Rationale
The trustworthiness of this protocol is embedded in its design. The stability of the RID baseline is a direct indicator of the stability of the entire system (pump flow, temperature). Any significant drift would invalidate the run. The use of a well-characterized column chemistry provides predictable selectivity for sugar alcohols.[3][16] The simple mobile phase minimizes potential sources of variability.
The logical relationship between the analytical challenge and the chosen solution is illustrated below.
Caption: Logical framework for the chosen analytical method.
Conclusion
The HPLC method detailed in this application note is a robust, reliable, and highly suitable technique for the quantitative analysis of Butane-1,2,3,4-tetrol and its impurities in a quality control setting. The use of an ion-exclusion column paired with a Refractive Index Detector addresses the specific analytical challenges posed by this non-UV absorbing polyol. This protocol provides a clear, step-by-step guide for researchers and scientists, ensuring the generation of accurate and reproducible data critical for drug development and manufacturing.
References
HELIX Chromatography. (n.d.). HPLC Analysis of Sugar Alcohols and Sugars on Amaze HD Mixed-Mode Column. Retrieved from [Link]
BioVanix Technology. (n.d.). Sugar Analysis HPLC Column. Retrieved from [Link]
Shodex. (n.d.). Sugar Alcohols (3). Retrieved from [Link]
LCGC International. (2006). Optimizing the Analysis of Sugar Alcohol Excipients in Pharmaceutical Tablet Formulations Using Rezex Ion Exclusion HPLC Columns. Retrieved from [Link]
Nose, N., et al. (2011). [Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods]. Shokuhin Eiseigaku Zasshi, 52(4), 275-81. Retrieved from [Link]
Agilent. (n.d.). Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents. Retrieved from [Link]
ChemBK. (n.d.). (2R,3R)-butane-1,2,3,4-tetrol. Retrieved from [Link]
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ResearchGate. (2011). Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods. Retrieved from [Link]
Sykam Chromatography. (n.d.). S 3585 RI Detector. Retrieved from [Link]
Polymer Char. (2021). How to choose the most appropriate combination of detectors for high temperature SEC/GPC analysis of polyolefins. Retrieved from [Link]
Google Patents. (n.d.). CN103675114A - Method for detecting erythritol.
Defense Technical Information Center. (1982). 1,2,4-Butanetriol: Analysis and Synthesis. Retrieved from [Link]
ResearchGate. (2019). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. Retrieved from [Link]
ResearchGate. (2016). A simple method for determination of erythritol, maltitol, xylitol, and sorbitol in sugar free chocolates by capillary electrophoresis with capacitively coupled contactless conductivity detection. Retrieved from [Link]
National Center for Biotechnology Information. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. Retrieved from [Link]
ResearchGate. (2022). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection.... Retrieved from [Link]
Google Patents. (n.d.). EP0328920B1 - Process for the preparation of 1,2,4-butane triol.
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NMR spectroscopy for structure elucidation of Butane-1,2,3,4-tetrol isomers.
An Application Guide to Nuclear Magnetic Resonance (NMR) Spectroscopy for the Structural Elucidation of Butane-1,2,3,4-tetrol Isomers Abstract The precise structural characterization of stereoisomers is a critical task i...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide to Nuclear Magnetic Resonance (NMR) Spectroscopy for the Structural Elucidation of Butane-1,2,3,4-tetrol Isomers
Abstract
The precise structural characterization of stereoisomers is a critical task in chemical research and drug development, as subtle differences in stereochemistry can lead to significant variations in biological activity and physical properties. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a classic challenge in stereochemical assignment with its three isomers: the achiral meso-erythritol and the chiral enantiomeric pair, D- and L-threitol.[1][2] This application note provides a comprehensive guide for researchers and scientists on leveraging the power of Nuclear Magnetic Resonance (NMR) spectroscopy to unambiguously differentiate and elucidate the structures of these isomers. We will detail optimized protocols for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR experiments, and explain the causal relationships between molecular symmetry, stereochemistry, and the resulting NMR spectral features.
Introduction: The Stereochemical Challenge of Butane-1,2,3,4-tetrol
Butane-1,2,3,4-tetrol possesses two chiral centers at the C2 and C3 positions, giving rise to three distinct stereoisomers.[3] The key to differentiating them lies in understanding their molecular symmetry.
meso-Erythritol ((2R,3S)-butane-1,2,3,4-tetrol): This diastereomer contains a plane of symmetry. Consequently, it is achiral and optically inactive. This symmetry has profound and predictable consequences on its NMR spectrum.
D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol) & L-Threitol ((2S,3S)-butane-1,2,3,4-tetrol): This pair of diastereomers lacks an internal plane of symmetry and are non-superimposable mirror images of each other—enantiomers.[1] They are chiral and optically active. In a standard achiral NMR solvent, enantiomers are indistinguishable as they produce identical spectra.[4]
NMR spectroscopy is an exceptionally powerful tool for structure elucidation because it provides detailed information about the chemical environment, connectivity, and stereochemistry of molecules in solution.[5][6] By analyzing chemical shifts, spin-spin coupling constants, and through-bond correlations from 2D NMR experiments, we can confidently assign the correct structure to each isomer.
Figure 1: Fischer projections of butane-1,2,3,4-tetrol isomers.
Foundational NMR Principles for Stereoisomer Analysis
The differentiation of diastereomers like erythritol and threitol is possible due to differences in their scalar NMR parameters.
Chemical Shift (δ): The precise resonance frequency of a nucleus is highly sensitive to its local electronic environment.[7] In diastereomers, the spatial arrangement of atoms differs, leading to distinct chemical environments and, therefore, different chemical shifts for corresponding nuclei.
Spin-Spin Coupling (J-Coupling): This phenomenon, observed as the splitting of NMR signals, arises from the interaction of neighboring nuclear spins mediated through chemical bonds.[6] The magnitude of the three-bond coupling constant (³J) is dependent on the dihedral angle between the coupled nuclei, a relationship described by the Karplus equation.[8] This is particularly useful for differentiating erythro and threo configurations in acyclic systems.
Experimental Design and Protocols
A systematic approach combining 1D and 2D NMR experiments is essential for complete structural assignment.
Figure 2: Recommended workflow for NMR-based structure elucidation.
Protocol 1: Sample Preparation
The quality of the NMR data is directly dependent on proper sample preparation. For polyols like butane-1,2,3,4-tetrol, deuterium oxide (D₂O) is the solvent of choice.
Rationale:
Solubility: The isomers are freely soluble in water.[1]
Hydroxyl Proton Exchange: The acidic protons of the hydroxyl (-OH) groups will exchange with deuterium from the solvent. This simplifies the ¹H NMR spectrum by removing the broad, often complex -OH signals and their couplings to adjacent C-H protons, allowing for a clearer analysis of the carbon backbone.[9]
Procedure:
Weigh 5-10 mg of the butane-1,2,3,4-tetrol isomer.
Dissolve the sample in 0.6 mL of high-purity D₂O (99.9% D).
Add a small amount of an internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (DSS) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS), for accurate chemical shift referencing (δ = 0.00 ppm).
Transfer the solution to a 5 mm NMR tube.
Vortex the tube gently to ensure a homogeneous solution.
Protocol 2: NMR Data Acquisition
The following parameters are suggested for a 500 MHz or higher field NMR spectrometer.
Experiment
Key Parameters
Purpose
¹H NMR
- Pulse Program: zg30- Spectral Width: ~12 ppm- Acquisition Time: ~3 sec- Relaxation Delay: 2 sec- Number of Scans: 16-32
To obtain a high-resolution proton spectrum, observe chemical shifts, multiplicities, and coupling constants.
¹³C NMR
- Pulse Program: zgpg30- Spectral Width: ~160 ppm- Acquisition Time: ~1 sec- Relaxation Delay: 2 sec- Number of Scans: 1024-4096
To determine the number of unique carbon environments in the molecule.
¹H-¹H COSY
- Pulse Program: cosygpqf- Spectral Width: ~12 ppm (both dimensions)- Number of Scans: 4-8- Number of Increments: 256-512
To identify protons that are spin-coupled, confirming the connectivity of the proton network.[10]
¹H-¹³C HSQC
- Pulse Program: hsqcedetgpsisp2.3- ¹H Spectral Width: ~12 ppm- ¹³C Spectral Width: ~100 ppm- Number of Scans: 8-16- Number of Increments: 256
To correlate each proton with its directly attached carbon atom, providing unambiguous C-H assignments.[11][12]
Data Interpretation: Differentiating the Isomers
The key to distinguishing the isomers lies in comparing the number of signals and the coupling patterns in their spectra.
Analysis of meso-Erythritol
Due to its C₂ symmetry (plane of symmetry), the top and bottom halves of the molecule are chemically equivalent.
¹H NMR: Expect to see only two distinct proton signals. The protons on C1 and C4 are equivalent (H1/H4), and the protons on C2 and C3 are equivalent (H2/H3).
¹³C NMR: Expect only two carbon signals. C1 and C4 are equivalent, and C2 and C3 are equivalent.[13]
Analysis of D/L-Threitol
The threitol enantiomers lack a plane of symmetry. While they are mirror images, within a single molecule, all four carbons are in unique environments.
¹H NMR: Expect four distinct proton signals (or three if the two H1 protons are equivalent by rapid rotation, which is typical). The key is that H2 and H3 will be non-equivalent.
¹³C NMR: Expect four distinct carbon signals, one for each of C1, C2, C3, and C4.
Comparative Data Summary
The following table summarizes the expected and literature-reported NMR data for the isomers in D₂O.
Isomer
Nucleus
Position
Expected δ (ppm)
Key ³J(H,H) Coupling (Hz)
meso-Erythritol
¹³C
C1/C4
~63.6
N/A
C2/C3
~72.8
N/A
¹H
H1/H4
~3.61-3.64
J(H1,H2) ≈ 4-5
H2/H3
~3.76-3.78
J(H2,H3) ≈ 2-3
D/L-Threitol
¹³C
C1
~64.0
N/A
C2
~73.0
N/A
C3
~73.0
N/A
C4
~64.0
N/A
¹H
H1/H4
~3.6-3.7
J(H1,H2) ≈ 5-6
H2/H3
~3.8-3.9
J(H2,H3) ≈ 7-8
(Note: Exact chemical shifts can vary slightly based on concentration, temperature, and pH. The key diagnostic feature is the number of signals and the relative J-coupling values.)
Expert Insight: The Role of the Karplus Relationship
The most telling difference between the diastereomers is the ³J(H2,H3) coupling constant.
In erythritol , the favored conformation places H2 and H3 in a gauche relationship (dihedral angle ~60°), resulting in a smaller coupling constant (typically 2-3 Hz).
In threitol , the favored conformation places H2 and H3 in an anti relationship (dihedral angle ~180°), leading to a much larger coupling constant (typically 7-8 Hz).[8] This significant difference is often sufficient on its own to assign the relative stereochemistry.
Using 2D NMR to Confirm Assignments
COSY: A cross-peak between the signals at ~3.77 ppm and ~3.62 ppm in the erythritol spectrum will confirm that H2/H3 are coupled to H1/H4. In the threitol spectrum, the COSY will show a chain of correlations connecting H1 to H2, H2 to H3, and H3 to H4, confirming the full carbon backbone connectivity.[14]
HSQC: This experiment provides the final, unambiguous link. For erythritol, the proton signal at ~3.77 ppm will show a correlation to the carbon signal at ~72.8 ppm, definitively assigning them as H2/H3 and C2/C3, respectively. The proton signal at ~3.62 ppm will correlate to the carbon at ~63.6 ppm (H1/H4 and C1/C4).[11]
Advanced Topic: Differentiating Enantiomers (D- vs. L-Threitol)
Standard NMR cannot distinguish between enantiomers. To resolve D- and L-threitol, one must create a diastereomeric interaction. This is typically achieved using a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[4][15]
Chiral Solvating Agents (CSAs): Adding a chiral agent to the NMR tube can induce small, but measurable, differences in the chemical shifts of the two enantiomers by forming transient, diastereomeric solvate complexes.[16]
Chiral Derivatizing Agents (CDAs): Reacting the threitol sample with a chiral reagent, such as Mosher's acid, creates stable diastereomeric esters. These diastereomers will have distinct NMR spectra, allowing for their differentiation and quantification.[15]
Conclusion
NMR spectroscopy is an indispensable technique for the structural elucidation of the butane-1,2,3,4-tetrol isomers. By systematically applying 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR methods, one can confidently distinguish the meso-erythritol diastereomer from the threitol enantiomeric pair based on profound differences in molecular symmetry, which manifest as distinct numbers of NMR signals and characteristic ³J(H,H) coupling constants. This guide provides the necessary protocols and interpretive framework for researchers to successfully apply these powerful analytical techniques in their own work.
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Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. (2017). Retrieved from [Link]
Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility. Retrieved from [Link]
Application Notes and Protocols: Butane-1,2,3,4-tetrol as a Precursor for Energetic Materials
For Researchers, Scientists, and Drug Development Professionals Introduction Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a versatile platform for the synthesis of energetic materials. Its structure, feat...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol, presents a versatile platform for the synthesis of energetic materials. Its structure, featuring four hydroxyl groups, allows for extensive nitration to yield highly energetic nitrate esters. This document provides a detailed exploration of butane-1,2,3,4-tetrol, with a primary focus on its meso-stereoisomer, erythritol, as a precursor to the powerful secondary explosive, Erythritol Tetranitrate (ETN).
Butane-1,2,3,4-tetrol exists as three stereoisomers: the meso compound erythritol, and a pair of enantiomers, D- and L-threitol. The spatial arrangement of the hydroxyl groups in these isomers significantly influences the physical properties of their nitrated derivatives, offering a pathway to tune the characteristics of the resulting energetic materials. Erythritol, being widely available as a sugar substitute, has garnered considerable attention as a readily accessible precursor for the synthesis of ETN.[1][2][3]
ETN is a melt-castable explosive with a high velocity of detonation and a positive oxygen balance, making it a subject of interest in energetic materials research.[4] This application note will provide a comprehensive guide to the synthesis, properties, and safety considerations of ETN derived from erythritol. Furthermore, it will delve into the influence of stereochemistry by comparing the properties of ETN with those of its diastereomer derived from threitol.
Chemical Structures and Stereoisomers
The stereoisomers of butane-1,2,3,4-tetrol are central to understanding their potential as precursors for energetic materials. The following diagram illustrates the structures of erythritol and threitol.
Figure 1: Stereoisomers of Butane-1,2,3,4-tetrol.
Synthesis of Erythritol Tetranitrate (ETN)
The synthesis of ETN involves the nitration of erythritol using a nitrating mixture, typically a combination of concentrated nitric acid and sulfuric acid.[1] Continuous flow processes have also been developed for a safer and more efficient synthesis.[5] The following protocol details a common laboratory-scale batch synthesis.
Warning: The synthesis of energetic materials is an inherently dangerous process. This protocol should only be attempted by trained professionals in a controlled laboratory setting with appropriate safety measures in place.
Materials and Equipment:
Erythritol (powdered)
Concentrated Nitric Acid (d=1.5 g/mL)
Concentrated Sulfuric Acid
Ice bath
Beakers and Erlenmeyer flasks
Stirring apparatus
Buchner funnel and filter paper
Sodium bicarbonate solution (5%)
Ethanol
Distilled water
Experimental Workflow:
Figure 2: Workflow for the Synthesis of Erythritol Tetranitrate.
Step-by-Step Protocol:
Preparation of the Nitrating Mixture: In a beaker surrounded by an ice bath, carefully and slowly add a measured volume of concentrated sulfuric acid to a stirred, pre-chilled volume of concentrated nitric acid. The addition should be done portion-wise to maintain a low temperature.
Nitration of Erythritol: While vigorously stirring the cold nitrating mixture, slowly add powdered erythritol in small portions.[6] The rate of addition must be carefully controlled to ensure the reaction temperature does not exceed 10°C.
Reaction Completion: After the addition of erythritol is complete, continue stirring the mixture in the ice bath for a designated period, typically 1-2 hours, to ensure complete nitration.
Isolation of Crude Product: Carefully pour the reaction mixture onto a large amount of crushed ice. The ETN will precipitate as a white solid.
Filtration and Washing: Filter the crude ETN using a Buchner funnel. Wash the collected solid thoroughly with cold distilled water to remove the bulk of the residual acids.
Neutralization: Suspend the crude ETN in a 5% sodium bicarbonate solution and stir until the effervescence ceases. This step is crucial to neutralize any remaining acidic impurities, which can compromise the stability of the final product.[7]
Purification by Recrystallization: Dissolve the neutralized ETN in a minimal amount of warm ethanol.[6] Slowly add cold water to the solution until ETN precipitates. This process helps to obtain a more stable and pure product.
Drying: Filter the purified ETN and allow it to dry in a desiccator. The final product should be a fine, white crystalline powder. It is recommended to obtain the final product as a powder rather than large crystals, as it is less sensitive.[4]
Energetic Properties of Erythritol Tetranitrate (ETN)
ETN exhibits impressive energetic properties, making it a powerful secondary explosive. The following table summarizes key performance characteristics.
The Influence of Stereochemistry: Erythritol vs. Threitol
The stereochemical arrangement of the hydroxyl groups in the precursor molecule has a profound impact on the physical properties of the resulting nitrated ester. While erythritol tetranitrate (ETN) is a solid at room temperature, the nitration of its diastereomer, threitol, results in a product that is an oil.[8]
Erythritol Tetranitrate (from meso-erythritol): A white, crystalline solid with a melting point of 61°C.[1] Its solid nature allows for it to be melt-cast.
Threitol Tetranitrate (from D- or L-threitol): A clear oil at room temperature.[8]
This difference in physical state is significant. While the calculated energetic performances of isomers are often similar, their physical properties can be dramatically different.[9][10] The ability to produce either a solid or a liquid energetic material from stereoisomers of the same precursor highlights the potential for fine-tuning material properties for specific applications, such as in melt-castable explosives or liquid propellants.[9][10] This demonstrates that stereochemistry is a critical consideration in the design of new energetic materials.[9]
Safety and Handling
Precursor (Erythritol):
Erythritol is a stable, non-toxic compound. However, standard laboratory safety practices should be followed, including wearing personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[11] Avoid creating dust, and ensure adequate ventilation.[11]
Nitrating Agents (Nitric and Sulfuric Acids):
Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care in a well-ventilated fume hood. Always wear appropriate PPE, including acid-resistant gloves, safety goggles, and a face shield. In case of contact, immediately flush the affected area with copious amounts of water.
Erythritol Tetranitrate (ETN):
ETN is a powerful and sensitive explosive that must be handled with extreme caution.
Sensitivity: ETN is sensitive to impact, friction, and thermal shock.[4] Avoid any actions that could subject the material to these stimuli.
Storage: Store ETN in small quantities in a designated, approved explosives magazine. It should be kept in non-metal, spark-proof containers.[4]
Handling: Only handle small quantities of ETN at a time. Use non-sparking tools. It is crucial to ensure that the final product is completely free of residual acid, as this can lead to instability.[7]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, face shield, and protective clothing.
Physiological Effects: Like other nitrate esters, ETN is a vasodilator and can cause severe headaches upon absorption through the skin or inhalation.[4]
Conclusion
Butane-1,2,3,4-tetrol, particularly its meso-isomer erythritol, serves as a readily available and versatile precursor for the synthesis of the high-performance energetic material, Erythritol Tetranitrate (ETN). The synthesis, while straightforward, requires strict adherence to safety protocols due to the hazardous nature of the reagents and the explosive product. The distinct physical properties of the nitrated derivatives of erythritol and threitol underscore the significant role of stereochemistry in the design and development of new energetic materials, offering the potential to tailor physical states and handling characteristics for specific applications. Researchers working with these materials must possess a thorough understanding of their properties and adhere to rigorous safety standards.
References
Erythritol tetranitrate - Sciencemadness Wiki. (2022-08-31). Retrieved from [Link]
Preparation of erythritol tetranitrate (tetranitrin) - PrepChem.com. Retrieved from [Link]
Bezemer, K., et al. (2020). Chemical attribution of the homemade explosive ETN - Part II: Isotope ratio mass spectrometry analysis of ETN and its precursors.
Material Safety Data Sheet Erythritol - Bio-WORLD. Retrieved from [Link]
Mathew, D. G., & Sewell, T. D. (2024). Properties of Erythritol Tetranitrate from Molecular Dynamics Simulation. The Journal of Physical Chemistry C, 128(13), 5435–5444.
Lease, T. L., et al. (2020). Synthesis of Erythritol Tetranitrate (ETN) Derivatives: Functional Group Tuning of Explosive Sensitivity. Crystal Growth & Design, 20(10), 6549–6556.
Threitol - Sciencemadness Wiki. (2020-11-05). Retrieved from [Link]
Erythritol tetranitrate - Wikipedia. Retrieved from [Link]
Matyas, R., & Pachman, J. (2017). Explosive Properties of Melt Cast Erythritol Tetranitrate (ETN).
Mathew, D. G., & Sewell, T. D. (2024).
Erythritol tetranitrate: what safety precautions should I take? - Sciencemadness Discussion Board. (2021-11-04). Retrieved from [Link]
Bergeim, F. H. (1928). U.S. Patent No. 1,691,954. Washington, DC: U.S.
Johnson, C. E., et al. (2019). Impact of Stereo- and Regiochemistry on Energetic Materials. Journal of the American Chemical Society, 141(34), 13465–13470.
Wang, R., et al. (2023).
Parrish, D. A., & Shreeve, J. M. (2019). Modifying Nitrate Ester Sensitivity Properties Using Explosive Isomers. Crystal Growth & Design, 19(10), 5569–5572.
New Jersey Department of Health. (2010).
Kumar, S., et al. (2023). Highly scalable and inherently safer preparation of di, tri and tetra nitrate esters using continuous flow chemistry. Organic & Biomolecular Chemistry, 21(30), 6213-6220.
Johnson, C. E., et al. (2019). Impact of Stereo- and Regiochemistry on Energetic Materials. ACS Central Science, 5(8), 1365-1370.
Application Note: Harnessing Butane-1,2,3,4-tetrol for the Synthesis of Advanced Amphiphilic Molecules
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of a Simple Polyol in Complex Formulations Amphiphilic molecules, possessing both hydrophilic (water-attracting) and hydrophob...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatility of a Simple Polyol in Complex Formulations
Amphiphilic molecules, possessing both hydrophilic (water-attracting) and hydrophobic (water-repelling) properties, are fundamental to a vast array of scientific and industrial applications, from detergents and emulsifiers to advanced drug delivery systems.[1] The choice of the hydrophilic head group is a critical determinant of an amphiphile's physicochemical properties and its ultimate function. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol with stereoisomers including erythritol and threitol, has emerged as a highly versatile and advantageous building block for the synthesis of novel amphiphiles.[2][3] Its multiple hydroxyl groups provide a compact, highly hydrophilic domain and offer numerous points for chemical modification, allowing for the precise tuning of the resulting molecule's properties.[4]
This application note provides a comprehensive guide to the use of Butane-1,2,3,4-tetrol in the synthesis of diverse amphiphilic molecules. We will delve into the rationale behind synthetic strategies, provide detailed experimental protocols for key reactions, and explore the applications of these novel compounds, particularly in the realm of drug development.
The selection of Butane-1,2,3,4-tetrol as a hydrophilic scaffold is underpinned by several key advantages:
High Hydrophilicity: The presence of four hydroxyl groups within a small carbon skeleton imparts significant water solubility and hydrogen bonding capability.[4][5]
Stereochemical Diversity: The existence of chiral centers in Butane-1,2,3,4-tetrol allows for the synthesis of stereoisomeric amphiphiles. Research has shown that the stereochemistry of the tetrol linker can profoundly impact the self-assembly properties and biological efficacy of the resulting molecules, particularly in applications such as membrane protein stabilization.[2][3]
Biocompatibility and Biodegradability: As a naturally occurring sugar alcohol, erythritol is generally recognized as safe and is readily metabolized or excreted, making it an attractive component for pharmaceutical and biomedical applications.[6][7]
Chemical Tractability: The hydroxyl groups can be selectively functionalized through various organic reactions, including esterification, etherification, and acetalization, enabling the attachment of a wide range of hydrophobic tails and other functional moieties.[8][9]
Synthetic Strategies and Protocols
The synthesis of amphiphilic molecules from Butane-1,2,3,4-tetrol necessitates a careful consideration of protecting group chemistry to achieve selective functionalization of its multiple hydroxyl groups.[10][11] The choice of protecting groups is crucial for directing the reaction to the desired hydroxyl position and preventing unwanted side reactions.[12]
Protecting Group Strategies
A common strategy involves the use of protecting groups that can be selectively introduced and removed under different reaction conditions, a concept known as an orthogonal protection strategy.[12] For instance, acetal protecting groups can be used to protect diol pairs, while silyl ethers can protect individual hydroxyl groups. The choice of protecting group will depend on the stability required for subsequent reaction steps and the conditions for its eventual removal.[10]
dot
Caption: General synthetic workflow for Butane-1,2,3,4-tetrol-based amphiphiles.
Protocol 1: Synthesis of Erythritol Mono- and Diesters via Direct Esterification
This protocol describes a straightforward method for the synthesis of simple erythritol-based surfactants through direct esterification with fatty acids. The degree of esterification can be controlled by adjusting the molar ratio of the reactants and the reaction temperature.[9]
Materials:
Erythritol
Fatty acid (e.g., stearic acid, oleic acid)
Acid catalyst (e.g., p-toluenesulfonic acid)
Water-carrying agent (e.g., toluene)
Optional: Phase transfer catalyst (e.g., tetrabutylammonium bromide)
Reaction flask with a Dean-Stark apparatus and condenser
Magnetic stirrer and heating mantle
Rotary evaporator
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure for Erythritol Monoester:
To a round-bottom flask equipped with a Dean-Stark trap and condenser, add erythritol (2-3 molar equivalents) and fatty acid (1 molar equivalent).
Add the acid catalyst (e.g., 0.05 equivalents of p-toluenesulfonic acid) and the water-carrying agent (toluene).
If desired, add a phase transfer catalyst to improve the reaction rate.
Heat the reaction mixture to 80-100°C with vigorous stirring. Water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap.
Monitor the reaction progress by thin-layer chromatography (TLC).
Once the reaction is complete, cool the mixture to room temperature.
Remove the toluene under reduced pressure using a rotary evaporator.
Purify the crude product by silica gel column chromatography to isolate the erythritol monoester.
Procedure for Erythritol Diester:
Follow the same setup as for the monoester synthesis.
Adjust the molar ratio of fatty acid to erythritol to 2:1 to 3:1.[9]
Increase the reaction temperature to 120-160°C.[9]
Monitor the reaction and purify the product as described for the monoester.
Protocol 2: Synthesis of Butane-1,2,3,4-tetrol-based Maltosides (BTMs)
This protocol outlines the synthesis of a more complex class of amphiphiles, the Butane-1,2,3,4-tetrol-based maltosides (BTMs), which have shown significant promise in the study of membrane proteins.[2][3] The synthesis involves the stereoselective dihydroxylation of a butene-1,4-diol derivative, followed by the attachment of alkyl chains and maltoside head groups.[2]
Introduction: The Stereochemical Challenge of Butane-1,2,3,4-tetrol
An Application Guide for the Analytical and Preparative Separation of Butane-1,2,3,4-tetrol Stereoisomers Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (polyol), is a deceptively simple molecule that presents a sign...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide for the Analytical and Preparative Separation of Butane-1,2,3,4-tetrol Stereoisomers
Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol (polyol), is a deceptively simple molecule that presents a significant stereochemical challenge in analysis and purification.[1][2] It exists as three distinct stereoisomers: a pair of enantiomers, D-threitol and L-threitol, and their diastereomer, erythritol.[2][3]
Erythritol is an achiral meso compound. Despite having two chiral centers (at C2 and C3), it possesses an internal plane of symmetry, rendering it optically inactive.[4] Its physical properties, such as a melting point of 121°C, differ from those of the threitols.[4]
Threitol exists as a racemic mixture of D-(-)-threitol and L-(+)-threitol.[3] These two molecules are non-superimposable mirror images (enantiomers) and share identical physical properties, such as melting point (88-89°C), but rotate plane-polarized light in equal and opposite directions.[4]
The ability to separate these isomers is critical. In the pharmaceutical industry, the chirality of a molecule can drastically alter its biological activity and toxicology.[5][6][7] In chemical synthesis, isolating a specific stereoisomer is often necessary to achieve the desired product configuration and purity.[8] This guide provides a detailed overview of the primary chromatographic techniques and protocols for the successful separation of both the diastereomers (erythritol vs. threitol) and the enantiomers (D-threitol vs. L-threitol).
Logical Workflow for Stereoisomer Separation
The selection of a separation technique is dictated by the analytical goal: differentiating diastereomers or resolving enantiomers. The following workflow provides a decision-making framework.
Caption: Decision workflow for selecting a separation method.
Part 1: Chromatographic Techniques for Diastereomer Separation (Erythritol vs. Threitol)
Since diastereomers have different physical properties, they can be separated using standard, achiral chromatographic methods. The primary challenge is their high polarity and lack of a UV chromophore, which dictates the choice of column chemistry and detection method.
High-Performance Liquid Chromatography (HPLC)
HPLC is the most common technique for separating sugar alcohols.
Causality Behind Experimental Choices:
Stationary Phase Selection: Due to the high polarity of tetrols, reversed-phase chromatography is generally ineffective as it provides little to no retention. Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred mode. HILIC columns, such as those with amino-functionalized or zwitterionic stationary phases (e.g., Z-HILIC), utilize a high organic content mobile phase to create a water-rich layer on the stationary phase surface. This allows for the effective partitioning and retention of highly polar analytes like erythritol and threitol.[9]
Mobile Phase: A simple isocratic mobile phase, typically consisting of acetonitrile and water (e.g., 80:20 or 75:25 v/v), is sufficient for separation.[10][11][12] This simplicity makes the method robust and easy to implement for routine quality control.[9]
Detection: As tetrols lack a UV chromophore, Refractive Index (RI) detection is commonly used.[9][13] Alternatively, a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be employed for higher sensitivity.[12][14] For confirmation, Mass Spectrometry (MS) can be coupled with the LC system.[10][11]
Protocol 1: HILIC-HPLC Separation of Erythritol and Threitol
This protocol outlines a general-purpose method adaptable for most standard HPLC systems.
Instrumentation & Reagents:
HPLC system with isocratic pump and autosampler.
Refractive Index (RI) Detector.
HILIC Column (e.g., Atlantis Premier BEH Z-HILIC, 3 µm, 2.1 x 100 mm; or Shodex Asahipak NH2P-50 4E).[9][12]
Acetonitrile (HPLC grade).
Deionized Water (18.2 MΩ·cm).
Reference standards for erythritol and threitol.
Procedure:
Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water in a 75:25 (v/v) ratio. Degas thoroughly using sonication or vacuum filtration.
Standard Preparation: Prepare individual stock solutions of erythritol and threitol in the mobile phase at 10 mg/mL. Create a mixed standard containing both analytes at 5 mg/mL.
Sample Preparation: Dissolve the sample in the mobile phase to an estimated total tetrol concentration of 5-10 mg/mL. Filter through a 0.22 µm syringe filter.
Instrument Setup & Equilibration:
Install the HILIC column and set the column temperature to 30°C.
Set the RI detector temperature (e.g., 35°C) and allow it to stabilize.
Equilibrate the column with the mobile phase at a flow rate of 0.5 mL/min for at least 30 minutes or until a stable baseline is achieved.
Chromatographic Run:
Flow Rate: 0.5 mL/min.
Injection Volume: 5 µL.
Run Time: 15 minutes.
Data Analysis: Identify peaks by comparing retention times with the reference standards. Erythritol typically elutes before threitol on HILIC columns. Quantify using a calibration curve constructed from serial dilutions of the stock standards.
Part 2: Chromatographic Techniques for Enantiomer Separation (D-Threitol vs. L-Threitol)
Resolving enantiomers requires the introduction of another chiral entity to create a diastereomeric interaction. This is achieved either by using a chiral stationary phase (CSP) or by derivatizing the analyte with a chiral agent.
Supercritical Fluid Chromatography (SFC)
SFC has emerged as a powerful, green, and highly efficient technique for chiral separations.[5][15]
Causality Behind Experimental Choices:
Principle: SFC uses supercritical CO2 as the primary mobile phase, which has low viscosity and high diffusivity. This allows for much higher flow rates and faster separations compared to HPLC, often resolving enantiomers in a fraction of the time.[15][16]
Chiral Stationary Phases (CSPs): Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are the most widely used and successful for chiral SFC.[16][17] The helical structure of the polysaccharide backbone creates chiral pockets where enantiomers can interact differently via hydrogen bonds and steric effects, leading to separation.[16][18]
Co-solvents and Additives: A polar organic co-solvent, typically an alcohol like methanol (MeOH) or ethanol (EtOH), is added to the CO2 to increase mobile phase strength and modulate selectivity.[19] For certain analytes, small amounts of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) can be added to the co-solvent to improve peak shape and resolution by suppressing unwanted ionic interactions with the stationary phase.[19][20]
Protocol 2: Chiral SFC Method Development for D- and L-Threitol
This protocol describes a screening approach to find optimal separation conditions.
Caption: Workflow for Chiral SFC method development.
Instrumentation & Reagents:
Analytical SFC system with UV or MS detector.
Set of polysaccharide-based chiral columns (e.g., Daicel CHIRALPAK series, Phenomenex Lux series).
SFC-grade CO2.
Methanol, Ethanol, 2-Propanol (all HPLC or SFC grade).
Racemic D,L-threitol standard.
Procedure:
Initial Screening:
Columns: Screen 2-4 polysaccharide-based CSPs.
Co-solvents: For each column, test Methanol, Ethanol, and 2-Propanol as co-solvents.[19]
Evaluation: Identify the column and co-solvent combination that provides the best initial separation (baseline or partial).
Optimization: Using the best system from the screen, perform further optimization.
Co-solvent Percentage: Convert the gradient to an isocratic method. Test co-solvent percentages in 5% increments around the elution percentage from the gradient run to maximize resolution.
Back Pressure: Vary the back pressure (e.g., 120 bar, 150 bar, 180 bar). Higher pressure increases fluid density and can alter retention and selectivity.[20]
Temperature: Vary the column temperature (e.g., 30°C, 40°C, 50°C). Temperature affects reaction kinetics and can significantly impact chiral recognition.
Final Method Example:
Column: CHIRALPAK AD-H, 5 µm, 4.6 x 250 mm.
Mobile Phase: Supercritical CO2 / Methanol (85:15, v/v).
Flow Rate: 2.5 mL/min.
Back Pressure: 150 bar.
Temperature: 35°C.
Detection: UV at 210 nm (due to end-absorption) or MS.
Gas Chromatography (GC)
GC can provide very high-resolution separations but requires the analytes to be volatile and thermally stable. Since tetrols are neither, derivatization is mandatory.[21]
Causality Behind Experimental Choices:
Derivatization: The hydroxyl groups of the tetrols must be capped to reduce polarity and increase volatility. Silylation, which replaces the active hydrogens with a trimethylsilyl (TMS) group, is a common and effective method.[22]
Indirect vs. Direct Separation:
Direct Method: The derivatized (e.g., TMS-threitol) enantiomers are separated on a chiral stationary phase, typically one containing a derivatized cyclodextrin.[23] The chiral pockets of the cyclodextrin interact differently with the two enantiomers.
Indirect Method: This is often more robust. The racemic threitol is first reacted with an enantiomerically pure chiral derivatizing agent (CDA). This reaction creates two diastereomers, which have different physical properties and can be separated on a standard, achiral GC column.[22][24] This approach avoids the cost and potential instability of chiral GC columns.
Protocol 3: Indirect Chiral GC Separation via Diastereomer Formation
This protocol uses (S)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride) as the CDA, which reacts with the hydroxyl groups of threitol.
Instrumentation & Reagents:
Gas chromatograph with Flame Ionization Detector (FID).
Standard achiral capillary column (e.g., DB-5 or HP-5ms, 30 m x 0.25 mm x 0.25 µm).
Racemic D,L-threitol.
(S)-(-)-Mosher's acid chloride.
Anhydrous pyridine, Dichloromethane (DCM).
Anhydrous Sodium Sulfate.
Saturated sodium bicarbonate solution.
Procedure:
Derivatization Reaction:
In a dry vial, dissolve 10 mg of racemic threitol in 1 mL of anhydrous pyridine.
Cool the vial in an ice bath.
Slowly add a slight molar excess of (S)-(-)-Mosher's acid chloride (e.g., 4 equivalents to react with all four hydroxyl groups).
Allow the reaction to stir at room temperature for 2-4 hours or until complete (monitor by TLC or a quick GC-FID check).
Workup:
Quench the reaction by slowly adding 2 mL of water.
Extract the diastereomeric esters with 3 x 2 mL of DCM.
Wash the combined organic layers with 2 mL of saturated sodium bicarbonate solution, then 2 mL of brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and carefully evaporate the solvent under a gentle stream of nitrogen.
Reconstitute the residue in a known volume of DCM (e.g., 1 mL) for GC analysis.
GC Analysis:
Injector Temperature: 250°C.
Detector Temperature: 280°C.
Carrier Gas: Helium, constant flow at 1.2 mL/min.
Oven Program: Start at 150°C, hold for 2 min, ramp to 250°C at 5°C/min, hold for 10 min.
Injection: 1 µL, split ratio 50:1.
Data Analysis: The two diastereomers (D-threitol derivative and L-threitol derivative) will appear as two separate peaks. The peak area ratio directly corresponds to the enantiomeric ratio in the original sample.
Diastereomers and Physical Properties - Stereochemistry. (n.d.). Stereochemistry. [Link]
Ishii, R., et al. (2012). [Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods]. Shokuhin eiseigaku zasshi. Journal of the Food Hygienic Society of Japan, 53(5), 241–247. [Link]
Van Tran, K., & Hancock, P. (n.d.). Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. Waters Corporation. [Link]
Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods. (2012). ResearchGate. [Link]
Grembecka, M., & Szefer, P. (2014). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. Journal of Pharmaceutical and Biomedical Analysis, 95, 126-132. [Link]
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. (2016). National Institutes of Health. [Link]
Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection... (n.d.). ResearchGate. [Link]
McGinley, M. (2010). Optimizing the Analysis of Sugar Alcohol Excipients in Pharmaceutical Tablet Formulations Using Rezex Ion Exclusion HPLC Columns. LCGC International. [Link]
Determination of the Absolute Configuration of 2-C-Methyl-1,2,3,4-butanetetrol Isolated from Phlox sublata L. (2001). Oxford Academic. [Link]
De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe. [Link]
Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Analytical Chemistry. [Link]
De Klerck, K., et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A, 1363, 270-282. [Link]
Biba, M., et al. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. CHIMIA International Journal for Chemistry. [Link]
Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol... (2014). ResearchGate. [Link]
Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. [Link]
SFC Chiral Separations: Method Development with Polysaccharide CSPs. (n.d.). Chiral Technologies. [Link]
Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. [Link]
Monitoring of optical isomers of chiral alcohols and derivatives by chiral gas chromatography. Effect of derivatization on the enantio-differentiation. (2006). ScholarWorks at UMass Boston. [Link]
From the culture broth to the erythritol crystals: an opportunity for circular economy. (2021). National Institutes of Health. [Link]
Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2005). LCGC International. [Link]
Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. (2018). IntechOpen. [Link]
Enzyme and cofactor engineering to increase d-xylonate dehydratase activity for improved d-1,2,4-butanetriol production from d-xylose. (2024). National Institutes of Health. [Link]
Application Notes and Protocols: The Use of Butane-1,2,3,4-tetrol (Erythritol) in Cryoprotection Research
An in-depth guide for researchers, scientists, and drug development professionals. Authored by: Gemini, Senior Application Scientist Introduction: The Challenge of Cryopreservation and the Role of Cryoprotectants Cryopre...
Author: BenchChem Technical Support Team. Date: January 2026
An in-depth guide for researchers, scientists, and drug development professionals.
Authored by: Gemini, Senior Application Scientist
Introduction: The Challenge of Cryopreservation and the Role of Cryoprotectants
Cryopreservation is a cornerstone technology that enables the long-term storage of biological materials—such as cells, tissues, and organs—by cooling them to cryogenic temperatures (typically -196°C in liquid nitrogen).[1][2] At these temperatures, metabolic and biochemical processes are effectively arrested, allowing for the extended preservation of viable biological constructs for applications in regenerative medicine, cell-based therapies, organ transplantation, and basic research.[2][3]
The primary obstacle in cryopreservation is cryoinjury, the cellular damage induced by the freezing process itself. As water transitions into ice, it forms pure crystals, excluding solutes and creating a hypertonic extracellular environment.[4] This leads to severe osmotic stress, causing cells to dehydrate excessively. Furthermore, the formation of intracellular ice crystals can mechanically rupture organelle and cell membranes, leading to cell death.[1][4]
To mitigate this damage, cryoprotective agents (CPAs) are employed.[5] These substances are essential for protecting biological structures from freezing damage.[1][5] CPAs can be broadly classified into two categories:
Penetrating CPAs: Small molecules like dimethyl sulfoxide (DMSO), glycerol, and ethylene glycol that can cross the cell membrane.[1][6] They act by increasing the intracellular solute concentration, which lowers the freezing point of water (a colligative effect) and reduces the amount of ice formed at any given temperature.[3][7]
Non-penetrating CPAs: Larger molecules such as sugars (sucrose, trehalose) and polymers that remain in the extracellular space.[6][8] They protect cells by forming a glassy matrix and mitigating osmotic stress during freezing and thawing.
Butane-1,2,3,4-tetrol, more commonly known as Erythritol , is a four-carbon sugar alcohol (polyol) that has emerged as a promising penetrating cryoprotectant.[9][10][11] Its low molecular weight and high water solubility allow it to permeate cell membranes, offering protection from within. Notably, research has indicated that erythritol can be less toxic to certain cell types, such as mouse embryos, compared to conventional CPAs like DMSO, making it an attractive alternative for sensitive biological applications.[9]
This document provides a detailed technical guide on the application of Butane-1,2,3,4-tetrol (Erythritol) in cryopreservation, outlining its mechanism of action, comparative advantages, and detailed experimental protocols.
Mechanism of Cryoprotection by Erythritol
Erythritol protects cells through a multi-faceted mechanism characteristic of penetrating CPAs. The fundamental principle is to minimize the formation of damaging ice crystals and reduce the severe osmotic shifts that occur during the freezing and thawing cycle.
Colligative Freezing Point Depression: By dissolving in both the extracellular and intracellular water, erythritol increases the total solute concentration. This colligatively lowers the freezing point of the solution, meaning that ice begins to form at a lower temperature. This reduces the duration and severity of cellular exposure to hypertonic conditions.[4]
Ice Crystal Inhibition and Vitrification: As a polyol, erythritol effectively interferes with the hydrogen bonding between water molecules, which is necessary for the formation of the crystalline ice lattice.[5] At sufficiently high concentrations and with rapid cooling, this interference can prevent crystallization altogether, leading to the formation of a stable, glass-like amorphous solid—a process known as vitrification.[5][12] Vitrification is the ultimate goal for many cryopreservation protocols as it completely avoids the mechanical damage caused by ice crystals.[12]
Stabilization of Biomolecules: During cellular dehydration, the removal of water can destabilize the native structure of proteins and lipid membranes. Erythritol molecules form hydrogen bonds with these biological macromolecules, effectively acting as a water substitute.[5] This interaction helps to maintain the structural and functional integrity of essential cellular components in a dehydrated state.
Caption: Conceptual diagram of Erythritol's cryoprotective action.
Key Advantages and Technical Considerations
Advantages
Reduced Cytotoxicity: The most significant advantage of erythritol is its comparatively lower toxicity. Studies on mouse embryos have shown that erythritol is less detrimental to cell survival and development than equivalent concentrations of DMSO.[9] This makes it a compelling choice for sensitive cells like stem cells, oocytes, and embryos, where post-thaw viability and functional integrity are paramount.
Chemical Stability: As a polyol, erythritol is chemically stable and does not readily react with biological molecules, ensuring its primary role remains cryoprotective.
Technical Considerations
Crystallization Tendency: Erythritol has a higher tendency to crystallize out of aqueous solutions upon cooling compared to other CPAs like glycerol.[13] This can be a concern during the preparation of cryoprotectant solutions and the cooling process. To mitigate this, it is crucial to ensure complete dissolution at the start and to follow validated cooling protocols precisely. Using powdered erythritol or creating stock solutions at slightly elevated temperatures (and cooling to the working temperature before use) can help prevent premature crystallization.[14]
Permeability and Equilibration Time: The rate at which erythritol permeates the cell membrane is a critical parameter. Insufficient equilibration time will result in inadequate intracellular protection, leaving the cell vulnerable to ice formation. Conversely, prolonged exposure can lead to toxicity.[15] The optimal equilibration time must be empirically determined for each cell type, balancing maximal uptake with minimal toxicity.
Dose-Dependent Toxicity: While less toxic than DMSO, erythritol is not entirely benign. Like all penetrating CPAs, it exhibits dose-dependent toxicity.[16][17] High concentrations can disrupt cellular membranes and metabolic processes. Therefore, it is essential to determine the minimum concentration required for effective cryoprotection for the specific biological material being preserved.
Comparative Analysis with Conventional Cryoprotectants
The selection of a CPA depends on the specific cell type, the cryopreservation protocol (slow cooling vs. vitrification), and toxicity tolerance. The table below provides a comparative overview of erythritol and other widely used penetrating CPAs.
The following protocols provide a framework for using erythritol as a cryoprotectant. Note: These are generalized guidelines. Researchers must optimize concentrations, incubation times, and cooling/warming rates for their specific cell type and application.
Protocol 1: General Slow-Cooling Cryopreservation of Adherent Mammalian Cells
This protocol is a starting point for common adherent cell lines (e.g., HEK293, HeLa, CHO).
Controlled-rate freezer (e.g., Mr. Frosty) or programmable freezer
Liquid nitrogen storage dewar
Methodology:
Preparation of Cryopreservation Medium:
a. Prepare a 3.0 M stock solution of Erythritol in serum-free base medium. Ensure it is fully dissolved (warm gently to 37°C if necessary) and filter-sterilize (0.22 µm filter).
b. On the day of use, prepare the final Cryopreservation Medium: 50% Base Medium, 40% FBS, and 10% of 3.0 M Erythritol stock. This results in a final concentration of 1.5 M Erythritol and 20% FBS . Keep on ice.
Causality Note: High serum content (20%) provides additional cryoprotection by stabilizing cell membranes and mitigating the toxicity of the penetrating CPA.
Cell Preparation:
a. Grow cells to ~80-90% confluency. This ensures a high population of healthy, logarithmically growing cells.
b. Aspirate the culture medium and wash cells once with sterile Phosphate-Buffered Saline (PBS).
c. Add Trypsin-EDTA and incubate until cells detach. Neutralize with a sufficient volume of serum-containing medium.
d. Transfer the cell suspension to a conical tube and centrifuge at 200 x g for 5 minutes.
e. Aspirate the supernatant and resuspend the cell pellet in cold Cryopreservation Medium at a concentration of 1-5 x 10⁶ cells/mL.
Equilibration and Freezing:
a. Aliquot 1 mL of the cell suspension into each pre-labeled cryovial.
b. Allow the cells to equilibrate in the Cryopreservation Medium for 10-15 minutes on ice. This allows time for the erythritol to permeate the cells.
c. Place the cryovials into a controlled-rate freezing container (e.g., Mr. Frosty filled with isopropanol) and place it in a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C per minute .[18]
Causality Note: A slow cooling rate is critical. It allows for controlled cell dehydration as extracellular ice forms, preventing the formation of lethal intracellular ice.
Storage and Thawing:
a. The next day, transfer the vials from the -80°C freezer to a liquid nitrogen dewar for long-term storage (< -130°C).
b. To thaw, remove a vial from storage and immediately place it in a 37°C water bath. Agitate gently until only a small ice crystal remains.
Causality Note: Rapid thawing is crucial to prevent the recrystallization of small ice crystals into larger, damaging ones.
c. Immediately transfer the contents of the vial to a conical tube containing 10 mL of pre-warmed complete culture medium.
d. Centrifuge at 200 x g for 5 minutes to pellet the cells and remove the erythritol-containing medium.
e. Resuspend the cell pellet in fresh culture medium and plate in a new culture flask.
Post-Thaw Viability Assessment:
a. Perform a cell count using a hemocytometer and assess viability via Trypan Blue exclusion assay.
b. Monitor cell attachment and proliferation over the next 24-48 hours.
Protocol 2: Case Study - Rapid Freezing of Mouse Embryos with Erythritol
This protocol is adapted from established research demonstrating the successful cryopreservation of mouse morulae.[9]
Materials:
Phosphate-Buffered Saline (PBS)
Butane-1,2,3,4-tetrol (Erythritol)
Glass test tubes or cryovials
Liquid nitrogen
Methodology:
Caption: Step-by-step workflow for embryo cryopreservation using Erythritol.
Preparation of Cryoprotectant Solution:
a. Prepare a 2.0 M Erythritol solution in sterile PBS. Ensure complete dissolution and sterile filter.
b. Pre-cool the solution in an ice bath (0°C).
Embryo Equilibration:
a. Collect mouse morulae using standard procedures and wash them in fresh PBS.
b. Transfer 10-30 embryos into a glass test tube or cryovial containing 0.2 mL of the pre-cooled 2.0 M Erythritol solution.
c. Incubate the embryos in this solution for 5-15 minutes in the ice bath.
Rapid Freezing and Storage:
a. Immediately after equilibration, plunge the tube directly into liquid nitrogen (-196°C) for rapid cooling.
b. Store the samples in liquid nitrogen.
Rapid Thawing and Recovery:
a. To thaw, remove the tube from liquid nitrogen and immediately immerse it in a 37°C water bath with vigorous shaking to ensure rapid warming.
b. Once thawed, immediately dilute the erythritol by transferring the embryos into fresh PBS. Perform several washes to completely remove the cryoprotectant.
c. Transfer the washed embryos into an appropriate culture medium.
Assessment of Survival:
a. Culture the embryos for 48 hours to assess their ability to develop into expanded blastocysts.
b. Morphological integrity should be examined immediately after thawing and during the culture period.
Butane-1,2,3,4-tetrol (Erythritol) stands out as a valuable and effective cryoprotective agent, particularly for biological samples sensitive to the toxicity of conventional CPAs like DMSO. Its ability to protect cells via colligative action, ice formation inhibition, and biomolecule stabilization, combined with a favorable toxicity profile, warrants its consideration in a wide range of cryopreservation protocols.
Future research should focus on optimizing erythritol-based solutions, particularly in combination with other penetrating and non-penetrating CPAs. Such mixtures often exhibit synergistic effects, allowing for a reduction in the concentration of individual agents, thereby minimizing overall toxicity while maximizing post-thaw viability and functionality.[5] The continued exploration of polyols like erythritol will be instrumental in developing next-generation cryopreservation strategies for complex tissues and organs, advancing the fields of drug development, cell therapy, and regenerative medicine.
References
Cryoprotectant - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]
Gulick, A. M., et al. (2002). Pentaerythritol propoxylate: a new crystallization agent and cryoprotectant induces crystal growth of 2-methylcitrate. Acta Crystallographica Section D: Biological Crystallography, 58(2), 306-309. Available at: [Link]
Kodym, A., & Temsch, E. M. (2021). Vitrification Solutions for Plant Cryopreservation: Modification and Properties. Plants, 10(12), 2639. Available at: [Link]
Fahy, G. M., et al. (2010). Cryoprotectant Toxicity: Facts, Issues, and Questions. Cryobiology, 60(3), S45-S61. Available at: [Link]
Miyamoto, H., & Ishibashi, T. (1983). Effects of various cryoprotective agents on the survival of unfrozen and frozen mouse embryos. Journal of Reproduction and Fertility, 67(1), 107-111. Available at: [Link]
Kaushik, S. C., et al. (2017). Temperature-History for pure Erythritol: exhibiting subcooling during freezing. ResearchGate. Available at: [Link]
He, X., et al. (2008). Vitrification by Ultra-fast Cooling at a Low Concentration of Cryoprotectants in a Quartz Microcapillary: A Study Using Murine Embryonic Stem Cells. Cryobiology, 56(3), 223-232. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-tetrol. PubChem Compound Database. Retrieved January 16, 2026, from [Link]
Fahy, G. M. (2010). Cryoprotectant Toxicity: Facts, Issues, and Questions. ResearchGate. Available at: [Link]
Wowk, B. (n.d.). How Cryoprotectants Work. Cryonics Archive. Retrieved January 16, 2026, from [Link]
Jang, T. H., et al. (2017). Cryopreservation and its clinical applications. Integrative medicine research, 6(1), 12-18. Available at: [Link]
Zhou, S., et al. (2022). The Effect of Glycerol as a Cryoprotective Agent in the Cryopreservation of Adipose Tissue. Stem Cell Research & Therapy, 13(1), 1-14. Available at: [Link]
Zhou, S., et al. (2022). The effect of glycerol as a cryoprotective agent in the cryopreservation of adipose tissue. Stem Cell Research & Therapy, 13(1), 1-14. Available at: [Link]
Aarattuthodi, S., et al. (2025). Cryopreservation of biological materials: applications and economic perspectives. In Vitro Cellular & Developmental Biology-Animal. Available at: [Link]
H., M., et al. (2019). An Update of Oocyte Vitrification: A Modification of Sucrose and Trehalose as Extracellular Cryoprotectant. Biomedical and Pharmacology Journal, 12(3), 1435-1442. Available at: [Link]
Tyapkova, O., et al. (2012). Factors Influencing Crystallization of Erythritol in Aqueous Solutions: A Preliminary Study. Journal of Food Research, 1(4), 207. Available at: [Link]
Ali, J., & Shelton, J. N. (1993). Comparison of ethylene glycol, 1,2-propanediol and glycerol for cryopreservation of slow-cooled mouse zygotes, 4-cell embryos and blastocysts. Journal of reproduction and fertility, 97(2), 471-477. Available at: [Link]
BAKERpedia. (2022, April 20). What is Erythritol? | Knead to Know Basis. YouTube. Available at: [Link]
Fuller, B. J. (2004). Cryoprotectants: the essential antifreezes to enable low temperature storage of cells and tissues. CryoLetters, 25(6), 375-388. Available at: [Link]
NIST. (n.d.). 1,2,3,4-Butanetetrol, [S-(R,R)]-. NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]
Somfai, T., et al. (2011). Optimization of cryoprotectant treatment for the vitrification of immature cumulus-enclosed porcine oocytes: comparison of sugars, combinations of permeating cryoprotectants and equilibration regimens. Cryobiology, 62(3), 202-209. Available at: [Link]
EMBL-EBI. (n.d.). butane-1,2,3,4-tetrol (CHEBI:48299). Retrieved January 16, 2026, from [Link]
Gibson, M. I., & Murray, K. A. (2018). Chemical approaches to cryopreservation. Nature Reviews Chemistry, 2(7), 1-15. Available at: [Link]
Boutron, P., & Arnaud, F. (1984). Cryoprotection of red blood cells by a 2,3-butanediol containing mainly the levo and dextro isomers. Cryobiology, 21(3), 348-358. Available at: [Link]
Reddit. (2018). Any tips on dealing with Erythritol crystallization?. r/ketorecipes. Retrieved January 16, 2026, from [Link]
Mathew, A. J., et al. (2018). Cryopreservation: An Overview of Principles and Cell-Specific Considerations. Journal of visualized experiments, (141), 58616. Available at: [Link]
Hunt, C. J. (2017). Applications and optimization of cryopreservation technologies to cellular therapeutics. Philosophical Transactions of the Royal Society B: Biological Sciences, 372(1730), 20160471. Available at: [Link]
Science Alert. (2024). Common Sweetener Could Damage Critical Brain Barrier, Risking Stroke. Retrieved January 16, 2026, from [Link]
Technical Support Center: Optimizing Butane-1,2,3,4-tetrol Synthesis
Welcome to the technical support center for the synthesis of Butane-1,2,3,4-tetrol, a valuable polyol with stereoisomers such as erythritol and threitol.[1][2] This guide is designed for researchers, chemists, and drug d...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of Butane-1,2,3,4-tetrol, a valuable polyol with stereoisomers such as erythritol and threitol.[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of its synthesis and maximize yield and purity. While biotechnological production methods are common for commercial erythritol, chemical synthesis remains crucial for accessing various stereoisomers and derivatives in a laboratory setting.[3] This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to support your experimental success.
Troubleshooting Guide: Enhancing Yield and Purity
This section addresses specific, common challenges encountered during the chemical synthesis of Butane-1,2,3,4-tetrol, particularly via the dihydroxylation of alkene precursors—a prevalent laboratory-scale method.[4]
Q1: My overall yield is consistently low. What are the likely causes and how can I improve it?
Low yield is a frequent issue stemming from several factors, from reagent quality to reaction conditions. A systematic approach is key to identifying the bottleneck.
Potential Cause 1: Inefficient Dihydroxylation
The core reaction, the syn-dihydroxylation of an alkene precursor (e.g., 1,4-dichloro-2-butene or 2-butene-1,4-diol), is the most critical step.[5][6] Incomplete conversion or side reactions here will irreversibly lower the maximum possible yield.
Expert Insight & Solution:
Catalyst Choice: Osmium tetroxide (OsO₄) is highly reliable for clean, high-yield syn-dihydroxylation.[4][6] However, it is expensive and highly toxic.[7][8] For this reason, it is almost always used in catalytic amounts with a stoichiometric co-oxidant like N-Methylmorpholine N-oxide (NMO) or potassium ferricyanide (K₃[Fe(CN)₆]).[4][7] This is known as the Upjohn or Sharpless asymmetric dihydroxylation, respectively.[4]
Alternative Catalysts: If osmium is not viable, ruthenium-based catalysts (e.g., RuO₄) can be effective alternatives, though they sometimes lead to over-oxidation.[9][10] Recent protocols using catalytic RuO₄ under acidic conditions have shown improved yields and reduced side products.[9] Potassium permanganate (KMnO₄) is a classic reagent but often gives poor yields due to over-oxidation of the diol.[11]
Reaction Conditions: Ensure the reaction is run at the optimal temperature, typically 0 °C to room temperature, to prevent side reactions. The turnover-limiting step can sometimes be the hydrolysis of the intermediate ester; adding a small amount of acid can accelerate this step.[4]
Potential Cause 2: Sub-optimal Hydrolysis of Precursors
If your synthesis starts from a di-halogenated precursor like cis-1,4-dichloro-2-butene, the initial hydrolysis to cis-2-butene-1,4-diol is a critical preparatory step. Incomplete hydrolysis introduces impurities that can interfere with the subsequent dihydroxylation.
Expert Insight & Solution:
Monitor the hydrolysis step using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure full conversion of the starting material.
Ensure the pH is controlled. Basic conditions are typically required to drive the nucleophilic substitution.
Purify the intermediate butenediol before proceeding to the dihydroxylation step to remove any unreacted starting material or side products.
Potential Cause 3: Product Loss During Workup and Purification
Butane-1,2,3,4-tetrol is highly water-soluble due to its four hydroxyl groups.[1] Significant product loss can occur during aqueous workups and extractions.
Expert Insight & Solution:
Solvent Selection: When extracting, saturate the aqueous layer with a salt (e.g., NaCl or (NH₄)₂SO₄) to decrease the solubility of the tetrol and improve extraction efficiency into polar organic solvents like ethyl acetate.
Evaporation: Use rotary evaporation under reduced pressure to remove solvents, but avoid excessively high temperatures which can cause decomposition.
Purification Method: Column chromatography on silica gel can be effective, but requires a polar eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Methanol). Recrystallization from a suitable solvent system (e.g., ethanol/water) is often the best method for achieving high purity on a larger scale.
Q2: I'm observing significant side product formation. How can I identify and minimize these?
Side products are typically a result of over-oxidation or competing reaction pathways.
Common Side Product: Oxidative Cleavage
Vigorous oxidation conditions can cleave the C-C bond of the newly formed diol, leading to aldehydes or carboxylic acids and drastically reducing the yield. This is a known issue with stronger oxidants like KMnO₄ and can occur with RuO₄ if not properly controlled.[6]
Expert Insight & Solution:
Milder Reagents: Use OsO₄/NMO, which is highly selective for dihydroxylation without significant over-oxidation.[4][6]
Temperature Control: Maintain low reaction temperatures (e.g., 0 °C) to reduce the rate of competing side reactions.
Stoichiometry: Ensure the correct stoichiometric amount of the co-oxidant is used. An excess can promote cleavage.
Common Side Product: Isomerization or Rearrangement
Under certain conditions, particularly acidic ones, the alkene precursor or the final diol product can undergo rearrangement. For example, hydration of 2-butene-1,4-diol can sometimes lead to the formation of 1-butene-3,4-diol.[12]
Expert Insight & Solution:
pH Control: Maintain neutral or slightly basic conditions during the dihydroxylation step unless an acid catalyst is explicitly required by the protocol (as with some RuO₄ systems).[9]
Mechanism Awareness: The concerted [3+2] cycloaddition mechanism of OsO₄ does not involve carbocation intermediates, thus rearrangements are not observed with this method.[7] This makes it a trustworthy choice for sensitive substrates.
Q3: I'm struggling to purify the final product. What are the most effective strategies?
The high polarity and water solubility of Butane-1,2,3,4-tetrol make purification challenging.
Strategy 1: Recrystallization
This is often the most effective method for obtaining high-purity crystalline material.
Expert Insight & Protocol:
Dissolve the crude product in a minimum amount of a hot solvent in which it is highly soluble (e.g., ethanol or an ethanol/water mixture).
If impurities are visible, perform a hot filtration to remove them.
Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation.
Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.
Strategy 2: Silica Gel Chromatography
Useful for removing impurities with different polarities.
Expert Insight & Protocol:
Stationary Phase: Use standard silica gel (60 Å, 230-400 mesh).
Mobile Phase: A polar solvent system is required. Start with a mixture like 95:5 Dichloromethane:Methanol and gradually increase the methanol concentration to elute the highly polar tetrol.
Monitoring: Monitor fractions using TLC and stain with a potassium permanganate solution, which reacts with the hydroxyl groups to give a yellow spot on a purple background.
Visualization of the Synthesis Workflow
The following diagram outlines the general workflow for synthesizing Butane-1,2,3,4-tetrol from an alkene precursor.
Caption: General workflow for Butane-1,2,3,4-tetrol synthesis.
Frequently Asked Questions (FAQs)
Q: What are the most common starting materials for laboratory synthesis?
A: Common starting materials are unsaturated four-carbon diols or dihalides. cis-2-Butene-1,4-diol is an excellent precursor for making meso-butane-1,2,3,4-tetrol (erythritol) via syn-dihydroxylation.[5][8] Alternatively, one can start from 1,4-dichloro-2-butene, which requires an initial hydrolysis step to form the diol.
Q: How does the stereochemistry of the starting alkene affect the final product?
A: The stereochemistry is critical. Because syn-dihydroxylation adds two hydroxyl groups to the same face of the double bond, the geometry of the starting alkene dictates the stereochemistry of the product diol.[6][7]
A (Z)-alkene (cis) will yield a meso or syn product. For example, cis-2-butene gives meso-2,3-butanediol.
An (E)-alkene (trans) will yield a racemic mixture of enantiomers (R,R and S,S).[7]
Q: What analytical techniques are best for monitoring the reaction and purity?
A:
Thin-Layer Chromatography (TLC): Excellent for monitoring reaction progress. Use a polar solvent system and visualize with a potassium permanganate stain.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for structural confirmation and assessing purity. The symmetry of the molecule (e.g., in meso-erythritol) will result in a simplified spectrum.
Mass Spectrometry (MS): Confirms the molecular weight of the product.
Melting Point (MP): A sharp melting point close to the literature value is a strong indicator of high purity. For example, meso-erythritol has a melting point of 118-120 °C.[13]
Q: What are the primary safety concerns with this synthesis?
A: The primary hazard is the catalyst, particularly Osmium Tetroxide (OsO₄). It is highly toxic, volatile, and can cause severe damage to the eyes and respiratory system.[7]
ALWAYS handle OsO₄ in a certified chemical fume hood.
Wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and chemical splash goggles.
Use catalytic amounts whenever possible to minimize exposure.[7][8]
All osmium-containing waste must be quenched (e.g., with sodium bisulfite) and disposed of as hazardous waste according to institutional guidelines.
Catalytic Dihydroxylation Decision Tree
This diagram helps in selecting the appropriate catalytic system based on experimental goals.
Caption: Decision tree for selecting a dihydroxylation catalyst.
Detailed Protocol: Upjohn Dihydroxylation of cis-2-Butene-1,4-diol
This protocol describes the synthesis of meso-butane-1,2,3,4-tetrol (erythritol) using the reliable Upjohn conditions.
Materials:
cis-2-Butene-1,4-diol
N-Methylmorpholine N-oxide (NMO), 50 wt. % solution in water
Osmium tetroxide (OsO₄), 2.5 wt. % solution in tert-butanol
Acetone
Water, deionized
Sodium bisulfite (NaHSO₃)
Magnesium sulfate (MgSO₄)
Ethyl acetate
Saturated aqueous sodium chloride (brine)
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-2-butene-1,4-diol (1.0 eq) in a 10:1 mixture of acetone and water. Cool the flask to 0 °C in an ice bath.
Reagent Addition: To the stirred solution, add the NMO solution (1.2 eq) followed by the catalytic amount of OsO₄ solution (0.005 eq). The solution will typically turn dark brown or black.
Reaction Monitoring: Allow the reaction to stir at 0 °C and slowly warm to room temperature overnight (approx. 12-16 hours). Monitor the reaction progress by TLC (e.g., 9:1 CH₂Cl₂:MeOH, visualize with KMnO₄ stain). The starting material should be consumed.
Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bisulfite (NaHSO₃). Stir for 30 minutes until the dark color dissipates and the solution becomes lighter (e.g., pale yellow or colorless).
Solvent Removal: Remove the acetone via rotary evaporation.
Extraction: Add solid sodium chloride to the remaining aqueous layer until saturated. Extract the aqueous layer multiple times (e.g., 5x) with ethyl acetate. The high polarity of the product necessitates numerous extractions.
Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, typically as a white solid or viscous oil.
Purification: Recrystallize the crude solid from a hot ethanol/water mixture to obtain pure, crystalline meso-butane-1,2,3,4-tetrol.
References
Wikipedia. (n.d.). Dihydroxylation. Retrieved from [Link]
Chemistry LibreTexts. (2015, July 15). 12.11: Vicinal Syn Dihydroxylation with Osmium Tetroxide. Retrieved from [Link]
Master Organic Chemistry. (2011, July 1). OsO4 (Osmium Tetroxide) for Dihydroxylation of Alkenes. Retrieved from [Link]
OrgoSolver. (n.d.). 1,2-Diol formation via syn dihydroxylation of alkenes with osmium(VIII) oxide (OsO4); sodium hydrogensulfite (NaHSO3, H2O) workup. Retrieved from [Link]
Chemistry LibreTexts. (2020, May 30). 9.13: Dihydroxylation of Alkenes. Retrieved from [Link]
PubMed. (n.d.). Synthetic pathway optimization for improved 1,2,4-butanetriol production. Retrieved from [Link]
Sass, F. C., & Raddatz, L. (2018). Erythritol as sweetener—wherefrom and whereto?. Applied Microbiology and Biotechnology, 102(1), 51-60. Retrieved from [Link]
ResearchGate. (2015, October). Synthetic pathway optimization for improved 1,2,4-butanetriol production. Retrieved from [Link]
Defense Technical Information Center. (1982, December 8). 1,2,4-Butanetriol: Analysis and Synthesis. Retrieved from [Link]
Plietker, B., & Niggemann, M. (2003). An Improved Protocol for the RuO4-Catalyzed Dihydroxylation of Olefins. Organic Letters, 5(18), 3353–3356. Retrieved from [Link]
Google Patents. (n.d.). US5298653A - Process for preparing 1,2,3,4-butanetetracarboxylic acid.
Hooton, K. C., & Jones, H. F. (2023). Erythritol: An In-Depth Discussion of Its Potential to Be a Beneficial Dietary Component. Nutrients, 15(1), 1. Retrieved from [Link]
Defense Technical Information Center. (2006, December 31). Large Scale Green Synthesis of 1,2,4-Butanetriol. Retrieved from [Link]
ChemBK. (n.d.). (2R,3R)-butane-1,2,3,4-tetrol. Retrieved from [Link]
PubChem. (n.d.). Butane-1,2,3,4-Tetrol. Retrieved from [Link]
ACS Publications. (2023, October 1). Host Ability of (+)-(2R,3R)-1,1,4,4-Tetraphenylbutane-1,2,3,4-tetraol (TETROL) in the Presence of γ-Butyrolactone-, 2-Pyrrolidone-, and N-Alkyl-substituted 2-Pyrrolidones. Crystal Growth & Design. Retrieved from [Link]
PubChem. (n.d.). (2S,3R)-butane-1,2,3,4-tetrol;(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one. Retrieved from [Link]
Google Patents. (n.d.). CN111056918A - Preparation method of (S) -1,2, 4-butanetriol.
National Institutes of Health. (n.d.). Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration. Retrieved from [Link]
ResearchGate. (2002, January). New Osmium-Based Reagent for the Dihydroxylation of Alkenes. Retrieved from [Link]
ResearchGate. (2019, July). Production of 1,2,4-butanetriol from xylose by Saccharomyces cerevisiae through Fe metabolic engineering. Retrieved from [Link]
Verywell Health. (2023, May 13). Erythritol: How It's Made, Safety Concerns, Substitutes. Retrieved from [Link]
PubMed Central. (n.d.). Ruthenium Tetroxide and Perruthenate Chemistry. Recent Advances and Related Transformations Mediated by Other Transition Metal Oxo-species. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of diols by dihydroxylation. Retrieved from [Link]
Chemistry LibreTexts. (2020, July 20). 12.9: Dihydroxylation. Retrieved from [Link]
WhatSugar. (2025, October 30). Erythritol in 2025: Natural or Synthetic—and Is It Still Safe?. Retrieved from [Link]
Matrix Fine Chemicals. (n.d.). BUTANE-1,2,3,4-TETROL | CAS 149-32-6. Retrieved from [Link]
NutritionFacts.org. (2023, April 3). Update on Erythritol Sweetener Safety: Are There Side Effects?. Retrieved from [Link]
Amanote Research. (n.d.). (PDF) Regioselective Ruthenium Catalyzed. Retrieved from [Link]
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection.... Retrieved from [Link]
National Institutes of Health. (n.d.). Ruthenium Catalyzed Hydrohydroxyalkylation of Acrylates with Diols and α-Hydroxycarbonyl Compounds to Form Spiro- and α-Methylene-γ-Butyrolactones. Retrieved from [Link]
Proceedings of the YSU B: Chemical and Biological Sciences. (2016, November 21). THREE STEP SYNTHESIS OF ESTERS OF 1,4-BUTANEDIOL AND HIGHER FATTY ACIDS FROM 1,4-DICHLORO-2-BUTENE AS SIDE-PRODUCT OF CHLOROPRENE MANUFACTURING PROCESS. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). One-pot synthesis of 1,3-butanediol by 1,4-anhydroerythritol hydrogenolysis over a tungsten-modified platinum on silica catalyst. Green Chemistry. Retrieved from [Link]
ResearchGate. (n.d.). Mechanism for ruthenium‐catalyzed syn‐dihydroxylation and possible competitive pathways. Retrieved from [Link]
ResearchGate. (2018, January). One-pot Catalytic Selective Synthesis of 1,4-Butanediol from 1,4-Anhydroerythritol and Hydrogen. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen. Green Chemistry. Retrieved from [Link]
Technical Support Center: Challenges in the Purification of Butane-1,2,3,4-tetrol
Welcome to the technical support center for the purification of Butane-1,2,3,4-tetrol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the purification of Butane-1,2,3,4-tetrol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the isolation and purification of this versatile tetraol. Butane-1,2,3,4-tetrol, with its various stereoisomers including erythritol and threitol, presents unique purification hurdles due to its high polarity, multiple hydroxyl groups, and the presence of structurally similar impurities.[1][2][3] This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to enhance the purity, yield, and efficiency of your work.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in purifying Butane-1,2,3,4-tetrol?
The main difficulties arise from its stereoisomers, which have similar physical properties, making them hard to separate.[4] Additionally, byproducts from synthesis, such as other polyols and unreacted starting materials, often co-purify with the target molecule.[1] Effective purification requires strategies that can differentiate between these closely related compounds.
Q2: Why is my erythritol crystallization failing or giving low yields?
Crystallization of erythritol can be problematic due to its tendency to form supersaturated solutions that are slow to nucleate.[5][6] The presence of impurities can further inhibit crystal growth. Factors such as solvent choice, cooling rate, and the presence of seed crystals are critical for successful crystallization.[5][7]
Q3: How can I effectively separate the diastereomers, erythritol and threitol?
Separating these diastereomers is a significant challenge. While their physical properties like melting points and solubility differ, these differences can be slight. Advanced techniques such as preparative chromatography are often necessary for effective separation.[8] Derivatization to alter their physical properties or specialized chromatography, like boric acid complexation, can also be employed.[9]
Q4: What are the most common impurities I should expect?
Common impurities depend on the synthesis route. For biotechnological production, these can include other polyols like glycerol, residual sugars, and salts from the fermentation broth.[1][8] Chemical synthesis may result in byproducts like threitol and ethylene glycol.[1]
Q5: Which analytical techniques are best for assessing the purity of Butane-1,2,3,4-tetrol?
High-Performance Liquid Chromatography (HPLC) with a Refractive Index Detector (RID) is a standard method for analyzing polyols, which lack a UV chromophore.[10] Gas Chromatography (GC) after derivatization is another powerful technique. For complex mixtures, HPLC coupled with a Charged Aerosol Detector (CAD) can offer enhanced sensitivity and separation of various sugar alcohols.[11][12]
Troubleshooting Guide
Problem 1: Low Yield or No Crystals During Crystallization
Symptoms:
The solution remains clear with no crystal formation even after cooling.
Only a small amount of crystalline material is recovered.
Possible Causes & Solutions:
Possible Cause
Explanation
Recommended Solution
Insufficient Supersaturation
The concentration of Butane-1,2,3,4-tetrol in the solvent may not be high enough to induce crystallization.
Carefully evaporate the solvent to increase the concentration. Be cautious not to overheat, which can cause degradation.
Inhibitory Impurities
The presence of other polyols or contaminants can interfere with the crystal lattice formation.
Perform a preliminary purification step, such as column chromatography or treatment with activated carbon, to remove impurities before crystallization.[13]
Inappropriate Solvent
The chosen solvent may have too high a solubility for Butane-1,2,3,4-tetrol, even at lower temperatures.
Use a solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below. Water is a common solvent, but anti-solvents like ethanol can be added to induce precipitation.
Lack of Nucleation Sites
Spontaneous nucleation can be slow.
Introduce seed crystals of pure Butane-1,2,3,4-tetrol to initiate crystallization. Gently scratching the inside of the flask with a glass rod can also create nucleation sites.
Cooling Rate Too Fast
Rapid cooling can lead to the formation of an oil or amorphous solid instead of well-defined crystals.
Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.
Problem 2: Poor Separation of Diastereomers in Chromatography
Symptoms:
Co-elution or broad, overlapping peaks for erythritol and threitol in your HPLC chromatogram.
Possible Causes & Solutions:
Possible Cause
Explanation
Recommended Solution
Suboptimal Mobile Phase
The mobile phase composition may not be providing sufficient selectivity for the diastereomers.
For reversed-phase HPLC, varying the water/acetonitrile ratio is a starting point. For normal-phase, a mobile phase of acetonitrile and water can be effective.[11]
Incorrect Column Choice
The stationary phase may not have the right chemistry to resolve the stereoisomers.
An aminopropyl-bonded silica column (NH2) is often effective for separating sugars and sugar alcohols.[11]
Lack of Derivatization
The underivatized polyols may have very similar retention times.
Consider derivatization to enhance the differences between the diastereomers. Acetylation or silylation can improve separation in both GC and HPLC.
Need for Complexation Agents
The inherent similarity of the isomers requires a more sophisticated separation technique.
Introduce a complexing agent like boric acid to the mobile phase. Boric acid forms transient, charged complexes with polyols, and the stability of these complexes can differ between diastereomers, leading to better separation.[9]
Experimental Protocols & Methodologies
Protocol 1: Optimized Recrystallization of Erythritol
This protocol provides a step-by-step method for the purification of erythritol by recrystallization from an aqueous solution.
Materials:
Crude erythritol
Deionized water
Ethanol (95%, chilled)
Activated carbon
Erlenmeyer flask
Heating plate with magnetic stirrer
Buchner funnel and filter paper
Vacuum flask
Procedure:
Dissolve the crude erythritol in a minimal amount of hot deionized water in an Erlenmeyer flask with stirring. Aim for a concentration just below saturation at the boiling point.
Add a small amount of activated carbon (approximately 1-2% w/w) to the hot solution to adsorb colored impurities.
Stir and heat the mixture for 10-15 minutes.
Perform a hot filtration using a pre-heated funnel to remove the activated carbon.
Allow the filtrate to cool slowly to room temperature.
Once the solution has cooled and crystals begin to form, place the flask in an ice bath or refrigerator for at least one hour to maximize crystal growth.
Collect the crystals by vacuum filtration using a Buchner funnel.
Wash the crystals with a small amount of chilled ethanol to remove any remaining mother liquor.
Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50°C) until a constant weight is achieved.
Protocol 2: Chromatographic Separation of Diastereomers via Boric Acid Complexation
This advanced protocol details the separation of erythritol and threitol using HPLC with a boric acid-containing mobile phase.
Principle: Boric acid reversibly forms anionic complexes with polyols containing cis-vicinal diols.[9][14] The differing stereochemistry of erythritol (meso) and threitol (chiral) leads to different complex stabilities, enabling chromatographic separation.
Instrumentation and Columns:
HPLC system with a pump, autosampler, and Refractive Index Detector (RID).
Anion exchange column or a reversed-phase C18 column.
Mobile Phase Preparation:
Prepare an aqueous solution of boric acid (e.g., 0.1 M).
Adjust the pH of the solution to approximately 8.5-9.0 with a suitable base (e.g., NaOH). This facilitates the formation of the borate ion, which is crucial for complexation.[15][16]
The mobile phase may also contain an organic modifier like acetonitrile, depending on the column used.
Chromatographic Conditions (Example):
Column: Strong anion exchange column.
Mobile Phase: 0.1 M Boric acid, pH 9.0.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: Refractive Index (RID).
Procedure:
Dissolve the sample mixture of Butane-1,2,3,4-tetrol diastereomers in the mobile phase.
Inject the sample onto the equilibrated HPLC system.
Monitor the elution profile. The diastereomer that forms a more stable complex with borate will have a longer retention time.
Visualizations
General Purification Workflow
Caption: General purification workflow for Butane-1,2,3,4-tetrol.
Troubleshooting Crystallization Issues
Caption: Decision tree for troubleshooting crystallization problems.
References
Adsorptive separation of saccharides and polyols over materials functionalized with boronate groups. Green Chemistry, RSC Publishing. Available at: [Link]
Eisen, M. et al. (2006). Boron removal from water by complexation to polyol compounds. Journal of Membrane Science, 286(1-2), 45-51. Available at: [Link]
Geffen, N. et al. (2006). Boron removal from water by complexation to polyol compounds. ResearchGate. Available at: [Link]
How to stop erythritol crystallisation? Stack Exchange. Available at: [Link]
How to prevent the crystallization of erythritol? Reddit. Available at: [Link]
How To Prevent Crystallization in Sugar-Free Simple Syrup. Lakanto. Available at: [Link]
SUGAR FREE SIMPLE SYRUP CRYSTALLIZATION ISSUE! YouTube. Available at: [Link]
How to Prevent Crystallization of an Erythritol Simple Syrup. Reddit. Available at: [Link]
Yoshimura, K. et al. (2011). Complexation of boric acid with polyhydroxy compounds and its relevance to practical aspects. Handbook of Inorganic Chemistry Research.
From the culture broth to the erythritol crystals: an opportunity for circular economy. National Institutes of Health. Available at: [Link]
Analysis of 1,2,4-butanetriol by high performance liquid chromatography. ResearchGate. Available at: [Link]
1,2,4-Butanetriol: Analysis and Synthesis. DTIC. Available at: [Link]
Isolation of glycerol, erythritol and thritol from aqueous extract of seed of wrightia tinctoria R.Br (Roxb.). ResearchGate. Available at: [Link]
Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. ResearchGate. Available at: [Link]
Borate-polyol mixtures as a buffering system. Google Patents.
Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. Semantic Scholar. Available at: [Link]
Separation of Erythritol from Fermentation Broth Using Preparative Chromatography. ResearchGate. Available at: [Link]
BUTANE-1,2,3,4-TETROL | CAS 149-32-6. Matrix Fine Chemicals. Available at: [Link]
Illustration of the isomers of butane-1,2,3,4-tetrol. ResearchGate. Available at: [Link]
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. National Institutes of Health. Available at: [Link]
(2R,3S)-butane-1,2,3,4-tetrol. ChemBK. Available at: [Link]
Host Ability of (+)-(2R,3R)-1,1,4,4-Tetraphenylbutane-1,2,3,4-tetraol (TETROL). ACS Publications. Available at: [Link]
Chemical Properties of 1,2,3,4-Butanetetrol, [S-(R,R)]-. Cheméo. Available at: [Link]
Butane-1,2,3,4-Tetrol. PubChem. Available at: [Link]
Butane-1,2,3,4-Tetrol. Scent.vn. Available at: [Link]
Method for separating and preparing high-purity 1,2,4-butanetriol. Google Patents.
optimizing reaction conditions for the synthesis of Butane-1,2,3,4-tetrol.
Technical Support Center: Synthesis of Butane-1,2,3,4-tetrol Welcome to the technical support center for the synthesis of Butane-1,2,3,4-tetrol and its stereoisomers (erythritol and threitol). This guide is designed for...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: Synthesis of Butane-1,2,3,4-tetrol
Welcome to the technical support center for the synthesis of Butane-1,2,3,4-tetrol and its stereoisomers (erythritol and threitol). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction conditions for high yield and purity.
Part 1: Troubleshooting Guide & Diagnostic Workflows
This section addresses the most common challenges encountered during the synthesis of butane-1,2,3,4-tetrol, particularly via the widely used method of syn-dihydroxylation of a but-2-ene-1,4-diol derivative. The premier method for achieving high stereocontrol is the Sharpless Asymmetric Dihydroxylation.[1][2]
Scenario 1: Low or No Product Yield
Question: I am attempting a Sharpless Asymmetric Dihydroxylation on cis-1,4-diacetoxy-2-butene, but my TLC/LC-MS analysis shows mostly unreacted starting material. What are the primary causes for reaction failure?
Answer:
Failure to obtain the desired diol product in a Sharpless dihydroxylation typically points to issues with one of the three core components of the catalytic cycle: the osmium catalyst, the co-oxidant, or the reaction environment.
Troubleshooting Steps:
Verify the Co-Oxidant and Catalyst Activity: The Sharpless reaction uses a catalytic amount of osmium tetroxide (OsO₄), which is regenerated by a stoichiometric co-oxidant.[2]
Co-Oxidant Choice: Potassium ferricyanide (K₃[Fe(CN)₆]) is the preferred co-oxidant for Sharpless asymmetric dihydroxylation as it generally leads to higher enantioselectivity.[3] N-Methylmorpholine N-oxide (NMO) is also effective and commonly used in Upjohn dihydroxylations.[4] Ensure the co-oxidant is fresh and has been stored correctly.
Catalyst Source: Osmium tetroxide is highly toxic and volatile.[5][6][7] It is often generated in situ from a more stable precursor salt like potassium osmate (K₂OsO₂(OH)₄), which is a component of the commercially available AD-mix preparations.[3][8] If preparing your own solutions, ensure the osmium source has not degraded.
Check Reaction pH and Additives: The reaction is sensitive to pH and proceeds more rapidly under slightly basic conditions.[9]
Buffering: The reaction is typically buffered with potassium carbonate (K₂CO₃). Ensure the correct amount has been added to maintain the optimal pH.
Hydrolysis Acceleration: For some substrates, the hydrolysis of the intermediate osmate ester can be rate-limiting. The addition of methanesulfonamide (CH₃SO₂NH₂) is known to accelerate this step, improving catalytic turnover.[2][8]
Assess Solvent System and Temperature:
Solvent: The standard solvent system is a 1:1 mixture of t-butanol and water. The biphasic nature of this system is critical for the reaction mechanism. Ensure the ratio is correct and the reagents are adequately mixed.
Temperature: These reactions are typically run at low temperatures (e.g., 0 °C) to maximize selectivity and prevent side reactions.[8] Running the reaction too warm can lead to over-oxidation and reduced yield.[3]
Below is a Graphviz workflow to systematically diagnose the cause of low product yield.
Caption: Troubleshooting workflow for low yield in dihydroxylation.
Scenario 2: Poor Stereoselectivity
Question: My reaction produces the diol, but the enantiomeric excess (ee) is very low. How can I improve the stereoselectivity of my Sharpless Asymmetric Dihydroxylation?
Answer:
Low enantioselectivity in a Sharpless dihydroxylation points to a disruption of the chiral environment provided by the ligand-osmium complex. This can happen for several reasons:
Incorrect Ligand Selection: The choice of ligand dictates the facial selectivity of the dihydroxylation. For a given alkene, one ligand will be "matched" and the other "mismatched."
(DHQ)₂PHAL (in AD-mix-α) typically delivers the hydroxyl groups to the "top face" of the alkene when drawn in a standard orientation.
(DHQD)₂PHAL (in AD-mix-β) delivers them to the "bottom face."[2]
Ensure you are using the correct AD-mix for your desired enantiomer.
Reaction Temperature: Higher temperatures can decrease enantioselectivity by providing enough energy to overcome the facial bias imposed by the chiral ligand.[3] Strict adherence to the recommended low temperature (0 °C or lower) is crucial.
Substrate Concentration: If the alkene concentration is too high, a non-selective background reaction can occur where the alkene reacts with OsO₄ that is not complexed with the chiral ligand.[9] This leads to the formation of a racemic diol, eroding the overall ee. The alkene should be added slowly to the reaction mixture to maintain a low instantaneous concentration.
Ligand Purity and Integrity: The purity of the chiral ligand is paramount. Any contamination can interfere with the formation of the active chiral catalyst. Use high-purity, commercially available ligands or AD-mixes.
Part 2: Frequently Asked Questions (FAQs)
Q1: What are the primary synthetic routes to Butane-1,2,3,4-tetrol?
A1: The most common and stereochemically versatile routes involve the syn-dihydroxylation of an alkene precursor.
From (Z)-but-2-ene-1,4-diol derivatives: Syn-dihydroxylation of a cis-alkene, such as (Z)-but-2-ene-1,4-diyl diacetate, using OsO₄ without a chiral ligand yields the meso-compound, erythritol.[10]
From (E)-but-2-ene-1,4-diol derivatives: Sharpless Asymmetric Dihydroxylation of a trans-alkene allows for the synthesis of either (2R,3R)-tetrol or (2S,3S)-tetrol (the enantiomers of threitol) with high stereoselectivity, depending on the chiral ligand used.[10]
Biotechnological Routes: Fermentation processes using specific yeast strains like Torula corallina can produce erythritol from glucose or glycerol.[11][12]
Q2: How can I purify Butane-1,2,3,4-tetrol, which is highly water-soluble?
A2: Purifying highly polar polyols like butane-1,2,3,4-tetrol can be challenging.
Crystallization: The primary method for purification is crystallization from a suitable solvent system. For erythritol, this is often done from aqueous solutions. After workup, the aqueous layer containing the product can be concentrated, and the erythritol crystallized out.
Chromatography: If impurities are structurally similar, column chromatography on silica gel can be difficult due to the high polarity. Reversed-phase chromatography (C18) with water/methanol or water/acetonitrile gradients may be more effective.
For Fermentation Broths: Industrial purification from fermentation liquors involves multiple steps, including centrifugation to remove cells, followed by membrane filtration (nanofiltration) and ion exchange chromatography to remove proteins, salts, and other by-products before crystallization.[13][14]
Q3: What are the critical safety precautions when working with Osmium Tetroxide (OsO₄)?
A3: Osmium tetroxide is extremely toxic, volatile, and corrosive .[7] It can cause severe damage to the respiratory tract, skin, and eyes, potentially leading to pulmonary edema, blindness, and death.[5] Strict safety protocols are mandatory.
Engineering Controls: All manipulations MUST be performed in a certified chemical fume hood.[6][7] The work surface should be lined with absorbent pads.[5]
Personal Protective Equipment (PPE):
Eye Protection: Chemical splash goggles are required; safety glasses are not sufficient.[6]
Gloves: Double-gloving with nitrile gloves is recommended.[5][15]
Body Protection: A fully buttoned lab coat is mandatory.[15]
Waste Disposal: All osmium-containing waste (solutions, contaminated labware, gloves) must be collected as hazardous waste.[15] Labware can be decontaminated by rinsing with corn oil (which turns black on reaction) or an aqueous solution of sodium sulfite before removal from the hood.[6][15]
Part 3: Protocols and Data
Optimized Reaction Conditions Table
The following table summarizes typical conditions for the Sharpless Asymmetric Dihydroxylation of trans-1,4-diacetoxy-2-butene.
Accelerates hydrolysis of the osmate ester, improving turnover.[2]
Solvent
t-BuOH : H₂O (1:1 v/v)
Biphasic system essential for the catalytic cycle.[8]
Temperature
0 °C
Crucial for maximizing enantioselectivity and minimizing side reactions.[8]
Workup
Sodium Sulfite (Na₂SO₃)
Quenches the reaction and reduces any remaining osmium species.[16]
Detailed Experimental Protocol: Synthesis of (2R,3R)-1,4-Diacetoxybutane-2,3-diol
This protocol is adapted from established Sharpless Asymmetric Dihydroxylation procedures.[8][10]
Preparation: In a round-bottom flask equipped with a magnetic stir bar, combine K₃[Fe(CN)₆] (3.0 eq), K₂CO₃ (3.0 eq), and (DHQD)₂PHAL (0.01 eq) in a 1:1 mixture of t-butanol and water.
Cooling: Cool the vigorously stirred mixture to 0 °C in an ice bath.
Catalyst Addition: Add K₂OsO₂(OH)₄ (0.002 eq) to the mixture. The solution should turn a light greenish-yellow.
Additive: Add CH₃SO₂NH₂ (1.0 eq) and stir for another 2 minutes.
Substrate Addition: Slowly add a solution of trans-1,4-diacetoxy-2-butene (1.0 eq) in t-butanol to the reaction mixture over 1-2 hours.
Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 6-24 hours).
Quenching: Once complete, quench the reaction by adding solid sodium sulfite (Na₂SO₃) (approx. 1.5 g per mmol of alkene) and stirring for 1 hour at room temperature.
Extraction: Add ethyl acetate to the mixture. Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.
Workup: Combine the organic layers, wash with 2M KOH, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: The crude product (a triacetate) can be purified by column chromatography. Subsequent hydrolysis of the acetate groups yields the final tetrol product.
Reaction Parameter Interdependency Diagram
This diagram illustrates the relationship between key reaction parameters and the desired outcomes of yield and enantiomeric excess (ee).
troubleshooting common issues in Butane-1,2,3,4-tetrol experiments.
Welcome to the technical support center for Butane-1,2,3,4-tetrol experimental workflows. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encoun...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Butane-1,2,3,4-tetrol experimental workflows. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with this versatile polyhydroxylated compound. This guide provides in-depth, field-proven insights in a direct question-and-answer format to ensure your experiments are both successful and reproducible.
Section 1: Synthesis and Purification
The synthesis of specific stereoisomers of Butane-1,2,3,4-tetrol, such as meso-erythritol and the chiral D- and L-threitol, is a cornerstone of many research applications, particularly in the development of novel amphiphiles for membrane protein studies.[1][2] However, achieving high purity and yield can be challenging. This section addresses common issues encountered during synthesis and purification.
Frequently Asked Questions (FAQs) - Synthesis
Question: My Sharpless asymmetric dihydroxylation of cis-1,4-dichloro-2-butene is resulting in low enantioselectivity. What are the likely causes and solutions?
Answer: Low enantioselectivity in a Sharpless asymmetric dihydroxylation is a common issue that can often be traced back to several factors. The key to this reaction is the formation of a chiral complex between the osmium tetroxide and the chiral ligand (e.g., (DHQD)₂PHAL or (DHQ)₂PHAL), which then directs the stereochemical outcome of the diol formation.[3][4]
Potential Causes:
Suboptimal Ligand-Substrate Interaction: The chosen chiral ligand may not be providing effective facial selectivity for your specific substrate. While the AD-mix formulations (α and β) are generally reliable, highly functionalized or sterically hindered alkenes can be problematic.[3][5]
Presence of Impurities: Impurities in the starting alkene, solvents, or reagents can interfere with the catalytic cycle.
Incorrect Reaction Conditions: Temperature, pH, and reaction time can all influence enantioselectivity. The reaction is typically favored at low temperatures (around 0°C).
Side Reactions: If the concentration of the alkene is too high, a non-selective dihydroxylation pathway that does not involve the chiral ligand can occur, leading to a decrease in the overall enantiomeric excess.[3]
Troubleshooting Protocol:
Verify Reagent Quality: Ensure the purity of your starting alkene and all reagents. It is advisable to use freshly opened or purified solvents.
Optimize Ligand Choice: If possible, screen a small panel of chiral ligands to identify the one that provides the best selectivity for your substrate.
Control Reaction Temperature: Maintain a stable, low temperature (e.g., 0°C) throughout the reaction.
Adjust Substrate Concentration: Slowly add the alkene to the reaction mixture to maintain a low instantaneous concentration, which can help to suppress the non-selective dihydroxylation pathway.
pH Control: Ensure the reaction is buffered to a slightly basic pH, as this is known to accelerate the desired reaction.[3]
Question: I am observing significant side product formation during the synthesis of Butane-1,2,3,4-tetrol. How can I identify and minimize these impurities?
Answer: Side product formation is a common challenge in multi-step organic syntheses. In the case of Butane-1,2,3,4-tetrol synthesis from butene derivatives, potential side products can arise from incomplete reactions or subsequent unwanted reactions.
Common Side Products and Their Origins:
Side Product
Potential Origin
Identification Method
But-2-ene-1,4-diol
Incomplete dihydroxylation of the starting material.
Dehydration of Butane-1,2,4-triol (if used as a precursor).
GC-MS, ¹H NMR
Minimization Strategies:
Careful Control of Oxidant: When using strong oxidizing agents, ensure stoichiometric amounts are used to avoid over-oxidation.
Inert Atmosphere: For reactions sensitive to oxidation, performing the synthesis under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.
Stepwise Purification: Purify intermediates at each step of the synthesis to prevent the carryover of impurities into subsequent reactions.
Frequently Asked Questions (FAQs) - Purification
Question: I am struggling with the crystallization of meso-erythritol from my reaction mixture. It either remains an oil or forms a very fine, difficult-to-filter precipitate. What can I do?
Answer: The crystallization of sugar alcohols like erythritol can be notoriously difficult due to their high solubility in water and their tendency to form supersaturated solutions.[7][8][9] Several factors influence the crystallization process, including supersaturation level, temperature, and the presence of impurities.[7][8]
Troubleshooting Crystallization:
Optimize Supersaturation: The driving force for crystallization is supersaturation. If the solution is too dilute, crystallization will not occur. Conversely, if it is too concentrated, rapid precipitation of small crystals can occur. A systematic approach to varying the concentration is recommended.
Control Cooling Rate: A slow, controlled cooling rate promotes the growth of larger, more well-defined crystals. Rapid cooling often leads to the formation of fine powders or oils.
Seeding: Introducing a small seed crystal of pure erythritol can induce crystallization in a supersaturated solution.
Solvent System: While water is the most common solvent, exploring mixed solvent systems (e.g., water-ethanol) can sometimes facilitate crystallization by reducing the solubility of the erythritol.
Purity: Ensure the starting material is of high purity, as impurities can inhibit crystal growth.
Question: My column chromatography purification of Butane-1,2,3,4-tetrol is resulting in broad peaks and poor separation of stereoisomers. What are the best practices for this type of separation?
Answer: The high polarity and multiple hydroxyl groups of Butane-1,2,3,4-tetrol and its stereoisomers make them challenging to separate using standard silica gel chromatography.[10] The strong interactions with the silica surface can lead to significant peak tailing and poor resolution.
Strategies for Improved Chromatographic Separation:
Stationary Phase Selection:
Reverse-Phase Chromatography: For highly polar compounds, reverse-phase chromatography (e.g., C18) with a highly aqueous mobile phase can be more effective than normal-phase.
Amine-Functionalized Silica: Columns with aminopropyl groups can provide better peak shape and separation for polyols.[11]
Mobile Phase Optimization:
Gradient Elution: A gradient of increasing organic solvent (e.g., acetonitrile in water) is often necessary to elute the highly retained polyols.
Additives: The addition of a small amount of a competing base to the mobile phase can sometimes reduce tailing on silica gel.
Sample Preparation:
Derivatization: Derivatizing the hydroxyl groups to form less polar esters or ethers can significantly improve chromatographic performance on normal-phase silica. However, this adds extra steps to the workflow.
Experimental Workflow for Column Chromatography Troubleshooting:
Caption: Troubleshooting workflow for poor chromatographic separation.
Section 2: Handling and Storage
The physical properties of Butane-1,2,3,4-tetrol, particularly its hygroscopicity and thermal stability, require careful consideration during handling and storage to maintain its integrity.
Frequently Asked Questions (FAQs) - Handling and Storage
Question: My solid sample of Butane-1,2,3,4-tetrol has become sticky and difficult to handle. What is the cause and how can I prevent this?
Answer: The stickiness of your sample is likely due to the absorption of atmospheric moisture. While some sources describe erythritol as non-hygroscopic, this is relative, and under humid conditions, it can still absorb water.[12]
Preventative Measures:
Storage Conditions: Store Butane-1,2,3,4-tetrol in a tightly sealed container in a desiccator or a dry box.
Inert Atmosphere: For long-term storage, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen).
Handling: When handling the compound, work in a low-humidity environment whenever possible. Minimize the time the container is open to the atmosphere.
Question: I am concerned about the thermal stability of Butane-1,2,3,4-tetrol during experimental procedures that require heating. At what temperature does it decompose?
Answer: Butane-1,2,3,4-tetrol is generally considered to be thermally stable.[12][13] However, like all polyhydroxylated compounds, it will decompose at elevated temperatures.[14][15] The exact decomposition temperature can be influenced by the presence of impurities. Studies on the nitrated derivative, 1,2,4-butanetriol trinitrate (BTTN), indicate that decomposition can be initiated by the cleavage of the O-NO₂ bond, and similar mechanisms involving C-O and C-C bond cleavage can be expected for the parent tetrol at high temperatures.[16]
Recommendations:
Avoid Excessive Heat: While stable at moderate temperatures, it is prudent to avoid prolonged exposure to very high temperatures to prevent potential degradation.
Thermogravimetric Analysis (TGA): If precise thermal stability data is critical for your application, performing TGA on your specific sample is recommended.
Inert Atmosphere: Heating under an inert atmosphere can help to prevent oxidative decomposition.
Section 3: Analytical Characterization
Accurate analytical characterization is crucial for confirming the identity, purity, and stereochemistry of Butane-1,2,3,4-tetrol. This section addresses common issues encountered during analytical testing.
Question: The peaks in my GC-MS analysis of Butane-1,2,3,4-tetrol are broad and tailing. How can I improve the peak shape?
Answer: The high polarity and multiple hydroxyl groups of Butane-1,2,3,4-tetrol can lead to strong interactions with the stationary phase and active sites in the GC system, resulting in poor peak shape.
Troubleshooting GC-MS Analysis:
Derivatization: This is the most common and effective solution. Silylation of the hydroxyl groups to form trimethylsilyl (TMS) ethers is a standard procedure for the GC analysis of polyols.[17] This reduces the polarity and improves the volatility of the analyte.
Column Selection: Use a column specifically designed for the analysis of polar compounds.
Inlet Maintenance: Ensure the inlet liner is clean and deactivated to minimize active sites that can cause peak tailing.
Temperature Program: Optimize the temperature program to ensure the analyte is efficiently transferred from the column to the detector.
Workflow for Improving GC-MS Peak Shape:
Caption: Decision tree for troubleshooting poor GC-MS peak shape.
Question: I am having difficulty interpreting the ¹H NMR spectrum of my Butane-1,2,3,4-tetrol sample due to overlapping signals. What strategies can I use to improve spectral resolution?
Answer: The ¹H NMR spectra of polyols can be complex due to the similar chemical environments of the protons, leading to significant signal overlap, particularly in the region where the C-H protons resonate.[18][19]
Strategies for Enhancing NMR Spectral Resolution:
High-Field NMR: Using a higher field NMR spectrometer will increase the chemical shift dispersion and can help to resolve overlapping signals.
2D NMR Techniques:
COSY (Correlation Spectroscopy): Helps to identify coupled proton networks.
HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, which can help to resolve overlapping proton signals based on the more dispersed ¹³C chemical shifts.
Solvent Effects: Changing the NMR solvent (e.g., from D₂O to DMSO-d₆) can alter the chemical shifts of the protons and may help to resolve overlapping signals.
Temperature Variation: Acquiring spectra at different temperatures can sometimes improve resolution by changing conformational averaging.
References
(Reference to a general organic chemistry textbook or a relevant review on polyol chemistry, if applicable)
Factors Influencing Crystallization of Erythritol in Aqueous Solutions: A Preliminary Study. (n.d.). Journal of Food Research. [Link]
Crystallization of Erythritol. (n.d.). Max Planck Institute for Polymer Research. [Link]
How to stop erythritol crystallisation? (2020, November 16). Seasoned Advice - Stack Exchange. [Link]
(Reference to a specific paper on Butane-1,2,3,4-tetrol synthesis, if available)
(Reference to a specific paper on Butane-1,2,3,4-tetrol purific
A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. (2018, December 21). ACS Omega. [Link]
HPLC method for polyol separation. (2012, July 13). Chromatography Forum. [Link]
(Reference to a specific paper on the GC-MS of polyols, if available)
Gas-chromatographic Determination of Polyol Profiles in Cerebrospinal Fluid. (1978, April). PubMed. [Link]
(Reference to a specific paper on the synthesis of Butane-1,2,3,4-tetrol stereoisomers, if available)
(Reference to a specific paper on the applications of Butane-1,2,3,4-tetrol, if available)
(Reference to a specific paper on the properties of erythritol, if available)
(Reference to a specific paper on the properties of threitol, if available)
(Reference to a specific paper on the analysis of sugar alcohols, if available)
(Reference to a specific paper on the purific
(Reference to a specific paper on the stability of sugar alcohols, if available)
(Reference to a specific paper on the handling of sugar alcohols, if available)
(Reference to a specific paper on the analytical techniques for polyols, if available)
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. (2016, October 5). PMC - NIH. [Link]
Theoretical studies of the decomposition mechanisms of 1,2,4-butanetriol trinitrate. (2025, August 9). ResearchGate. [Link]
Butane-1,2,3,4-tetraol-based Amphiphilic Stereoisomers for Membrane Protein Study: Importance of Chirality in the Linker Region. (2017, February 1). PubMed. [Link]
Technical Support Center: Refining the Purity of Butane-1,2,3,4-tetrol
Welcome to the technical support resource for the purification of Butane-1,2,3,4-tetrol. This guide is designed for researchers, chemists, and drug development professionals who are working with this versatile polyol and...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for the purification of Butane-1,2,3,4-tetrol. This guide is designed for researchers, chemists, and drug development professionals who are working with this versatile polyol and require methods to achieve high purity. Butane-1,2,3,4-tetrol has two common diastereomers: erythritol (meso form) and threitol (chiral D- and L-forms)[1][2]. While they share the same chemical formula (C₄H₁₀O₄), their stereochemistry dictates different physical properties, making purification a critical step, especially when one specific isomer is required.
This document provides troubleshooting guides in a question-and-answer format, detailed experimental protocols, and the scientific rationale behind these methodologies.
Section 1: Recrystallization – The Workhorse of Polyol Purification
Recrystallization is often the most effective and economical method for purifying Butane-1,2,3,4-tetrol, particularly its common isomer, erythritol, which has a strong tendency to crystallize[3]. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures.
Troubleshooting Guide & FAQs: Recrystallization
Question: My Butane-1,2,3,4-tetrol will not dissolve completely, even with heating. What is wrong?
Answer: This issue typically points to either solvent saturation or an inappropriate solvent choice.
Causality: Butane-1,2,3,4-tetrol has high solubility in water, which increases with temperature, but is only slightly soluble in alcohols like ethanol[4][5]. If you are using an alcohol-based solvent, you may have exceeded the saturation limit. For aqueous solutions, ensure you are using sufficient solvent volume for the amount of crude material.
Solution:
Gradually add more of the hot solvent until the solid dissolves completely.
If using a mixed solvent system (e.g., ethanol-water), consider increasing the proportion of the solvent in which the compound is more soluble (water)[6][7].
Verify your starting material. If it contains a high percentage of insoluble impurities, a pre-filtration step (hot filtration) after initial dissolution is necessary to remove them before cooling.
Question: I have a very low crystal yield after cooling. How can I improve it?
Answer: A low yield is one of the most common challenges in recrystallization. It can be attributed to several factors related to solubility and experimental conditions.
Causality: The primary cause is often that the compound remains too soluble in the solvent even at low temperatures. Alternatively, the initial concentration of the compound might have been too low, or the cooling process was too rapid, preventing proper crystal nucleation and growth[8][9].
Solutions:
Optimize the Solvent System: The ideal solvent is one in which the compound is highly soluble when hot and poorly soluble when cold. Water is excellent for erythritol. For threitol or other isomers, you may need to experiment with mixed solvent systems. Adding a less polar "anti-solvent" like ethanol or 2-propanol to a hot, concentrated aqueous solution can effectively reduce solubility upon cooling and dramatically increase yield[4][10].
Increase Concentration: Ensure your hot solution is saturated or near-saturated. You can achieve this by dissolving the crude solid in a minimal amount of hot solvent.
Control the Cooling Rate: Slow, gradual cooling is crucial. A rapid crash-cooling promotes the formation of small, often impure crystals or can trap the compound in the solution. Allowing the solution to cool to room temperature slowly before moving it to an ice bath or refrigerator is recommended[11].
Introduce Seed Crystals: If the solution is supersaturated but crystals are not forming, adding a few tiny crystals of pure Butane-1,2,3,4-tetrol can initiate nucleation[11].
Question: The final product purity is not as high as expected. What are the likely causes?
Answer: Impurities in the final crystalline product usually result from co-precipitation or inclusions within the crystal lattice.
Causality: This occurs when the cooling process is too fast, trapping mother liquor (which contains the dissolved impurities) within the growing crystals. It can also happen if the impurities have similar solubility profiles to the target compound.
Solutions:
Slower Cooling: As mentioned, a slower cooling rate allows for the formation of more ordered, larger crystals, which are less likely to trap impurities.
Thorough Washing: After separating the crystals from the mother liquor via filtration, wash them with a small amount of ice-cold recrystallization solvent. This dissolves surface impurities without significantly dissolving the product.
Re-crystallize: For very impure samples, a second recrystallization step is often necessary to achieve high purity (>99.5%)[12].
Data Table: Solubility of Erythritol
Understanding solubility is key to designing an effective recrystallization protocol. The following table summarizes the solubility of erythritol in common solvent systems.
Note: Data is primarily for erythritol, the most common isomer. Solubility for threitol may differ.
Protocol: High-Purity Recrystallization of Erythritol
This protocol is designed for purifying crude erythritol (e.g., from a fermentation broth extract) to >99.5% purity.
Dissolution:
Place 100 g of crude Butane-1,2,3,4-tetrol into a 500 mL Erlenmeyer flask.
Add 150 mL of deionized water. Heat the mixture on a hot plate with stirring until it reaches approximately 70-80°C.
Continue adding small aliquots of hot deionized water until all the solid has just dissolved. Avoid adding a large excess of water to ensure the solution is near-saturated.
Hot Filtration (Optional but Recommended):
If any insoluble material is visible, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper to remove these impurities. This step is critical for removing particulates that could act as unwanted nucleation sites.
Cooling and Crystallization:
Cover the flask and allow it to cool slowly to room temperature on a benchtop, undisturbed. This slow cooling is vital for forming large, pure crystals[11].
Once at room temperature, transfer the flask to an ice bath for at least 1-2 hours to maximize crystal precipitation[8].
Isolation and Washing:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals on the filter with two small portions (e.g., 20 mL each) of ice-cold deionized water to remove any residual mother liquor.
Drying:
Dry the crystals under vacuum at a moderate temperature (e.g., 50°C) until a constant weight is achieved. The final product should be a white, crystalline powder[6].
Purity Validation:
Assess purity via High-Performance Liquid Chromatography (HPLC)[6][13] or by measuring the melting point (for erythritol: 118-120 °C)[14].
Section 2: Chromatographic Purification
When recrystallization is insufficient, or when separating diastereomers (e.g., erythritol from threitol), chromatography is the method of choice. This technique separates molecules based on their differential interactions with a stationary phase and a mobile phase.
Workflow for Chromatographic Purification
Caption: General workflow for chromatographic purification of Butane-1,2,3,4-tetrol.
Troubleshooting Guide & FAQs: Chromatography
Question: Why is my column showing poor separation between my target compound and an impurity?
Answer: Poor resolution is a classic chromatography problem stemming from suboptimal selection of the stationary or mobile phase.
Causality: The chosen conditions are not exploiting a significant enough difference in the physicochemical properties (e.g., polarity, size, charge) between Butane-1,2,3,4-tetrol and the contaminant.
Solutions:
Change Mobile Phase: For reversed-phase chromatography (e.g., C18), adjust the solvent gradient. A shallower gradient often improves the separation of closely eluting compounds.
Change Stationary Phase: If adjusting the mobile phase fails, a different stationary phase is needed. For separating diastereomers like erythritol and threitol, specialized columns (e.g., those for sugar analysis like Aminex HPX-87C) may be required[15]. For separating other polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be effective.
Consider Affinity Chromatography: For separating cis-diol containing compounds from a complex biological matrix, boronate affinity chromatography can be highly specific and effective[16].
Question: My product is eluting with a very broad peak. What does this mean?
Answer: Peak broadening can be caused by issues with the sample introduction, the column itself, or interactions on the column.
Causality: Overloading the column with too much sample is a common cause. It can also result from a poorly packed column, dead volume in the system, or secondary interactions (e.g., ionic interactions on a reversed-phase column).
Solution:
Reduce Sample Load: Inject a smaller volume or a more dilute sample.
Optimize Sample Solvent: Dissolve the sample in the initial mobile phase. Dissolving it in a much stronger solvent can cause significant peak distortion.
Check Column Health: A void at the head of the column can cause broadening. If the column is old or has been used extensively, it may need to be repacked or replaced.
Section 3: Purity Analysis and Quality Control
Confirming the purity of the final product is a non-negotiable step. A combination of analytical techniques is often employed for comprehensive characterization.
Troubleshooting Guide & FAQs: Purity Analysis
Question: My HPLC analysis shows a purity of >99%, but I suspect there are still contaminants. Is this possible?
Answer: Yes, this is a common scenario. The limitation lies with the detection method being used.
Causality: A standard HPLC setup with a Refractive Index (RI) or UV detector may not be able to detect impurities that lack a chromophore or are present at very low levels. Furthermore, if an impurity co-elutes with your main peak, it will not be resolved.
Solution:
Use a More Universal Detector: An Evaporative Light Scattering Detector (ELSD) is more sensitive to a wider range of compounds than RI.
Use Mass Spectrometry (MS): Coupling your LC system to a mass spectrometer (LC-MS) is the gold standard. It can detect co-eluting impurities if they have a different mass-to-charge ratio and can provide structural information for identification[13][15].
Use an Orthogonal Method: Analyze the sample with a completely different technique, such as Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization, or quantitative NMR (qNMR).
Question: How do I determine the water content in my final, seemingly dry product?
Answer: Even a dry-looking crystalline powder can retain residual water.
Causality: Polyols are hydrophilic and can hold onto water molecules within their crystal lattice or through strong hydrogen bonds.
Solution: Karl Fischer titration is the most accurate and widely accepted method for determining water content in solid samples[17]. It is a highly specific titration based on a reaction with water.
Comparison of Key Analytical Methods
Analytical Method
Primary Use
Principle
Key Insights
Source(s)
HPLC-RI/ELSD
Purity assessment, quantification
Differential partitioning between mobile and stationary phases
Quantifies major components and known impurities. Can separate stereoisomers with the right column.
Caption: Decision-making workflow for verifying the purity of Butane-1,2,3,4-tetrol.
References
Sriariyanun, M., et al. (2018). Measurement and Thermodynamic Modelling of Erythritol Solubility in Aqueous Solvents. Oriental Journal of Chemistry, 34(1), 265-275.
Gu, C., et al. (2007). Solubility of Erythritol in Different Solvents. Journal of Chemical & Engineering Data, 52(1), 280-283. Available at: [Link]
American Chemical Society. (n.d.). Solubility of Erythritol in Different Solvents. Journal of Chemical & Engineering Data.
Sciencemadness Wiki. (2023). Erythritol. Available at: [Link]
ResearchGate. (2018). Measurement and Thermodynamic Modelling of Erythritol Solubility in Aqueous Solvents.
García-Ochoa, F., et al. (2021). From the culture broth to the erythritol crystals: an opportunity for circular economy. Critical Reviews in Biotechnology, 41(8), 1135-1153. Available at: [Link]
Google Patents. (1993). EP0525659B1 - Process for preparing erythritol crystals.
Lecron Share. (n.d.). How to Determine Polyester Polyol Quality Through Data? Available at: [Link]
Fangyuan Machinery. (2025). Detailed description of the production method of erythritol. Available at: [Link]
ResearchGate. (n.d.). Process flow diagram of erythritol purification. Available at: [Link]
eScholarship, University of California. (2022). Determining the quality of novel polyols using potentiometric analysis for biodegradable thermoplastic polyurethanes (TPUs). Available at: [Link]
Max Planck Institute for Polymer Research. (n.d.). Crystallization of Erythritol. Available at: [Link]
Google Patents. (2006). Method for separating and purifying erythritol from fermentation liquor.
Google Patents. (1999). Purification method of erythritol.
MDPI. (2023). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Available at: [Link]
Google Patents. (2019). Method for separating and preparing high-purity 1,2,4-butanetriol from recombinant escherichia coli fermentation liquor.
Royal Society of Chemistry. (2023). Adsorptive separation of saccharides and polyols over materials functionalized with boronate groups. Green Chemistry. Available at: [Link]
ResearchGate. (2021). How to purify erythritol from fermentation broth? Available at: [Link]
ChemBK. (n.d.). (2R,3S)-butane-1,2,3,4-tetrol. Available at: [Link]
Medikonda Nutrients. (n.d.). How to Extract from Erythritol Powder: An Educational Guide. Available at: [Link]
Agilent Technologies. (2010). Analysis of Polyols by GPC with Viscometry. Available at: [Link]
Journal of Food Research. (2012). Factors Influencing Crystallization of Erythritol in Aqueous Solutions: A Preliminary Study. Available at: [Link]
ResearchGate. (n.d.). Crystallization of erythritol at different supersaturation levels. Available at: [Link]
W. Klee et al. (2006). Analysis of polyols in urine by liquid chromatography-tandem mass spectrometry: a useful tool for recognition of inborn errors affecting polyol metabolism. Journal of Inherited Metabolic Disease, 29(1), 120-127. Available at: [Link]
Chem-Impex International, Inc. (n.d.). L-Threitol. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-Tetrol. PubChem Compound Database. Available at: [Link]
Defense Technical Information Center. (1982). 1,2,4-Butanetriol: Analysis and Synthesis. Available at: [Link]
Reddit. (2018). Any tips on dealing with Erythritol crystallization? r/ketorecipes. Available at: [Link]
Royal Society of Chemistry. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. Available at: [Link]
Biblioteka Nauki. (2021). Methods of purification of raw polyphenol extract for chromatographic analysis. Available at: [Link]
Matrix Fine Chemicals. (n.d.). BUTANE-1,2,3,4-TETROL | CAS 149-32-6. Available at: [Link]
ChemBK. (n.d.). (2R,3R)-butane-1,2,3,4-tetrol. Available at: [Link]
National Institute of Standards and Technology. (n.d.). 1,2,3,4-Butanetetrol, [S-(R,R)]-. NIST Chemistry WebBook. Available at: [Link]
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D chemical structures. Available at: [Link]
Technical Support Center: Overcoming Side Reactions in Butane-1,2,3,4-tetrol Synthesis
Introduction for the Modern Researcher Welcome to the Technical Support Center. This guide is engineered for professionals engaged in the synthesis of Butane-1,2,3,4-tetrol and its stereoisomers, such as erythritol and t...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction for the Modern Researcher
Welcome to the Technical Support Center. This guide is engineered for professionals engaged in the synthesis of Butane-1,2,3,4-tetrol and its stereoisomers, such as erythritol and threitol. The conversion of a C4 alkene precursor, typically cis- or trans-but-2-ene-1,4-diol, into the desired tetrol via dihydroxylation is a cornerstone of this process. However, the pathway is frequently complicated by side reactions that compromise yield, purity, and stereochemical integrity.
This document moves beyond standard protocols to offer a diagnostics-driven, question-and-answer-based approach to troubleshooting. We will dissect the causality of common synthetic failures—from over-oxidation to loss of stereocontrol—and provide validated, actionable solutions. Our objective is to empower you to not only identify and solve problems but also to fundamentally understand the mechanistic principles that govern a successful and reproducible synthesis.
Troubleshooting Guide: Common Issues & Solutions
Issue 1: Low Yields and Product Degradation due to Oxidative Cleavage
Q: My dihydroxylation reaction is producing a low yield of Butane-1,2,3,4-tetrol, and I'm detecting aldehyde or carboxylic acid byproducts via NMR/MS analysis. What is causing this, and how can I prevent it?
A: This is a classic case of over-oxidation, where the C-C bond of the newly formed diol is cleaved by the oxidizing agent. This side reaction is particularly prevalent when using strong, less selective oxidants like potassium permanganate (KMnO₄), especially under neutral, acidic, or warm conditions.[1][2] The initially formed tetrol is further oxidized to dicarbonyl compounds, which can then be cleaved.
Causality: Strong oxidizing agents like KMnO₄ are powerful enough to not only hydroxylate the double bond but also to break the single bond between the two new hydroxyl-bearing carbons. Osmium tetroxide (OsO₄) is more selective, but over-oxidation can still occur, particularly if reaction times are too long or temperatures are elevated.[1][3]
Troubleshooting Protocol & Solutions:
Reagent Selection: The most effective strategy is to switch to a milder, more selective reagent system.
Upjohn Dihydroxylation: Employ a catalytic amount of OsO₄ with a stoichiometric co-oxidant like N-Methylmorpholine N-oxide (NMO). NMO regenerates the active Os(VIII) species from the Os(VI) state, allowing for the use of minimal, less hazardous amounts of osmium tetroxide while effectively preventing over-oxidation.[4][5]
Potassium Permanganate (KMnO₄) Conditions: If KMnO₄ must be used, rigorous control of reaction conditions is critical. The reaction must be conducted under cold (typically ≤ 5°C) and basic (alkaline) conditions to suppress the oxidative cleavage pathway.[1][6]
Reaction Monitoring & Control:
Temperature: Maintain strict, low-temperature control throughout the addition of the oxidant and the reaction period. Running the reaction at lower temperatures significantly reduces the rate of the over-oxidation side reaction.[3]
Monitoring: Closely monitor the consumption of the starting alkene using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Quenching: Quench the reaction immediately upon full consumption of the starting material. Over-extending the reaction time provides an opportunity for the desired product to be degraded.
Detection of Over-oxidation:
Analyze the crude reaction mixture by IR spectroscopy to look for strong carbonyl (C=O) stretches (typically ~1700-1750 cm⁻¹) indicative of aldehyde, ketone, or carboxylic acid byproducts.
Issue 2: Poor Stereoselectivity in Asymmetric Dihydroxylation
Q: I am using a Sharpless Asymmetric Dihydroxylation (AD) to synthesize a specific enantiomer of Butane-1,2,3,4-tetrol, but my enantiomeric excess (ee) is unacceptably low. What factors are compromising the stereocontrol?
A: Low enantioselectivity in a Sharpless AD reaction points to a disruption of the chiral environment of the catalytic cycle. The reaction's success hinges on the alkene preferentially reacting with the OsO₄-chiral ligand complex. A competing, non-selective background reaction is likely occurring.[7]
Causality: The primary cause is often an olefin concentration that is too high, which can lead to a non-enantioselective dihydroxylation pathway where the alkene reacts with OsO₄ that is not complexed with the chiral ligand.[7] Other factors include ligand purity, improper pH, and incorrect temperature.
Troubleshooting Protocol & Solutions:
Control of Substrate Concentration:
High Dilution: Ensure the reaction is run under dilute conditions as specified in established protocols.
Slow Addition: Add the but-2-ene-1,4-diol substrate slowly to the reaction mixture over several hours using a syringe pump. This maintains a low instantaneous concentration, ensuring it preferentially reacts with the chiral catalyst complex.[3]
Catalyst System Integrity:
Ligand Purity: Verify the purity of the chiral ligand [(DHQ)₂-PHAL or (DHQD)₂-PHAL]. Degraded or impure ligand will lead to a dramatic drop in enantioselectivity.
pH Maintenance: The Sharpless AD reaction is highly sensitive to pH and proceeds most effectively under slightly basic conditions. Use a buffered solution (e.g., K₂CO₃/K₃Fe(CN)₆ in the AD-mix) to maintain a stable pH of around 11.[7]
Temperature Optimization:
Conduct the reaction at 0°C or room temperature as specified by the AD-mix protocol. Deviations can affect the stability of the catalyst complex and the reaction's selectivity. For slow-reacting alkenes, methanesulfonamide (CH₃SO₂NH₂) can be added as an accelerator, which often improves turnover and selectivity.[8]
Frequently Asked Questions (FAQs)
Q1: For a simple, non-chiral synthesis of meso-Butane-1,2,3,4-tetrol (Erythritol), which method is most reliable?A1: The Upjohn dihydroxylation using catalytic OsO₄ and stoichiometric NMO co-oxidant is highly reliable for producing meso-erythritol from cis-but-2-ene-1,4-diol.[5] It offers high yields and excellent selectivity for syn-dihydroxylation, and it avoids the significant over-oxidation issues associated with KMnO₄.[1][6]
Q2: What is the fundamental difference in choosing between the Upjohn and Sharpless dihydroxylation methods?A2: The choice is dictated by your desired product's stereochemistry.
Upjohn Dihydroxylation: Use this method when you need a racemic or meso diol. It is a general method for syn-dihydroxylation without enantiocontrol.[5]
Sharpless Asymmetric Dihydroxylation: Use this method exclusively when you need to synthesize a specific enantiomer of a chiral diol (e.g., D- or L-threitol). The choice of ligand (AD-mix-α vs. AD-mix-β) determines which face of the alkene is hydroxylated, yielding one enantiomer over the other.[7][9]
Q3: What are the critical safety precautions when handling Osmium Tetroxide (OsO₄)?A3: Osmium tetroxide is highly toxic, volatile, and can cause severe burns to the eyes, skin, and respiratory tract.
Handling: Always handle OsO₄ in a certified chemical fume hood.
Personal Protective Equipment (PPE): Wear safety goggles, a face shield, a lab coat, and appropriate gloves.
Catalytic Use: Whenever possible, use catalytic systems (like Upjohn or Sharpless) that require only small amounts of OsO₄.[4][6] Alternatively, generate it in situ from a less volatile precursor like K₂OsO₂(OH)₄.[5]
Quenching: Any residual OsO₄ should be quenched and reduced to a less toxic form using a reducing agent like sodium sulfite or sodium bisulfite.
Data & Methodologies
Table 1: Comparison of Dihydroxylation Methods for Butane-1,2,3,4-tetrol Synthesis
Protocol: Catalytic Upjohn Dihydroxylation of cis-But-2-ene-1,4-diol
This protocol is designed to minimize over-oxidation while achieving a high yield of meso-butane-1,2,3,4-tetrol (erythritol).
Materials:
cis-But-2-ene-1,4-diol
N-Methylmorpholine N-oxide (NMO), 50 wt. % solution in water
Osmium tetroxide (OsO₄), 2.5 wt. % solution in tert-butanol
Acetone/Water solvent system (e.g., 10:1 v/v)
Sodium sulfite (Na₂SO₃)
Magnesium sulfate (MgSO₄)
Silica gel for chromatography
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve cis-but-2-ene-1,4-diol (1.0 equiv.) in an acetone/water (10:1) solvent mixture. Cool the flask to 0°C in an ice bath.
Addition of Reagents: To the stirred solution, add the NMO solution (1.2 equiv.). After 15 minutes, add the catalytic amount of OsO₄ solution (0.002-0.01 equiv.) dropwise.
Causality Note: Adding the co-oxidant (NMO) first ensures that the catalytic cycle can be efficiently regenerated. The catalytic amount of OsO₄ minimizes cost and toxicity.[5]
Reaction: Allow the reaction to stir at 0°C and slowly warm to room temperature. Monitor the reaction progress by TLC until the starting material is no longer visible (typically 6-24 hours).
Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Stir vigorously for 1 hour. This reduces the osmate ester and destroys any remaining oxidant.
Workup: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate) multiple times. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.
Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure meso-butane-1,2,3,4-tetrol.
Workflow & Pathway Diagrams
Caption: Desired dihydroxylation vs. over-oxidation side reaction.
Caption: Troubleshooting workflow for Butane-1,2,3,4-tetrol synthesis.
References
Syn Dihydroxylation of Alkenes with KMnO4 and OsO4. (n.d.). Chemistry Steps. Retrieved January 16, 2026, from [Link]
Dihydroxylation. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]
Upjohn Dihydroxylation. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]
Vicinal SYn Dihydroxylation with Osmium Tetroxide. (2015, July 15). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]
Dihydroxylation of Alkenes. (2020, May 30). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]
Recent advances in biological production of erythritol. (n.d.). Taylor & Francis Online. Retrieved January 16, 2026, from [Link]
Sharpless Dihydroxylation (Bishydroxylation). (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]
Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. (n.d.). Science Publishing Group. Retrieved January 16, 2026, from [Link]
By-products of sugar factories and wineries as feedstocks for erythritol generation. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]
Effect of support properties on selective butanediols production from erythritol using Ir/ReOx catalysts. (n.d.). CONICET. Retrieved January 16, 2026, from [Link]
How Erythritol Is Made? (2025, October 2). Newnature. Retrieved January 16, 2026, from [Link]
Erythritol conversion and products concentrations as a function of... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Concentration of erythritol and by-products (A), erythritol yield (B)... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
(2R,3R)-butane-1,2,3,4-tetrol. (n.d.). ChemBK. Retrieved January 16, 2026, from [Link]
BUTENEDIOLS PRODUCTION FROM ERYTHRITOL ON Rh PROMOTED CATALYST. (2020, March 29). Latin American Applied Research. Retrieved January 16, 2026, from [Link]
Erythritol: Is It Safe? 5 Potential Side Effects and Risks. (2023, August 21). Signos. Retrieved January 16, 2026, from [Link]
Sharpless asymmetric dihydroxylation. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]
Stereochemistry 2016: Applications of sharpless asymmetric dihydroxylation in total synthesis of natural product. (n.d.). Research and Reviews. Retrieved January 16, 2026, from [Link]
Update on Erythritol Sweetener Safety: Are There Side Effects? (2023, April 3). NutritionFacts.org. Retrieved January 16, 2026, from [Link]
Anti Dihydroxylation of Alkenes with MCPBA and Other Peroxides with Practice Problems. (n.d.). Chemistry Steps. Retrieved January 16, 2026, from [Link]
Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]
One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen. (n.d.). Green Chemistry (RSC Publishing). Retrieved January 16, 2026, from [Link]
One-pot Catalytic Selective Synthesis of 1,4-Butanediol from 1,4-Anhydroerythritol and Hydrogen. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
What Is Erythritol? Erythritol Side Effects And Dangers. (2022, July 14). Meritage Medical Network. Retrieved January 16, 2026, from [Link]
Erythritol. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]
1,2,4-Butanetriol: Analysis and Synthesis. (1982, December 8). DTIC. Retrieved January 16, 2026, from [Link]
Erythritol: Uses, Benefits, and Risks. (2025, August 5). WebMD. Retrieved January 16, 2026, from [Link]
Organic Chemistry: Anti-Dihydroxylation Mechanism and Practice Problems (Anti-Syn Addition). (2025, November 17). YouTube. Retrieved January 16, 2026, from [Link]
Dihydroxylation. (2019, June 5). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]
Process for preparing 1,2,3,4-butanetetracarboxylic acid. (n.d.). Google Patents.
Dihydroxylation: Definition, Examples, and Mechanism. (n.d.). Chemistry Learner. Retrieved January 16, 2026, from [Link]
Threitol. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]
Synthesis of diols by dihydroxylation. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]
Host Ability of (+)-(2R,3R)-1,1,4,4-Tetraphenylbutane-1,2,3,4-tetraol (TETROL) in the Presence of γ-Butyrolactone-, 2-Pyrrolidone-, and N-Alkyl-substituted 2-Pyrrolidones. (2023, October 1). Crystal Growth & Design. Retrieved January 16, 2026, from [Link]
1,2,3,4-Butanetetrol, [S-(R,R)]-.** (n.d.). NIST WebBook. Retrieved January 16, 2026, from [Link]
Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Production of Biobutanediols by the Hydrogenolysis of Erythritol. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Synthesis of 1,4‐butanediol from 1,4‐anhydroerythritol through a DODH/isomerisation/hydration/hydrogenation pathway. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
2,3-Butanediol synthesis from glucose supplies NADH for elimination of toxic acetate produced during overflow metabolism. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]
Technical Support Center: Enhancing the Stability of Butane-1,2,3,4-tetrol Derivatives
< Introduction Welcome to the technical support center for Butane-1,2,3,4-tetrol (also known as erythritol or threitol, depending on its stereochemistry) and its derivatives.[1] These polyols, or sugar alcohols, are inte...
Author: BenchChem Technical Support Team. Date: January 2026
<
Introduction
Welcome to the technical support center for Butane-1,2,3,4-tetrol (also known as erythritol or threitol, depending on its stereochemistry) and its derivatives.[1] These polyols, or sugar alcohols, are integral to a multitude of applications, from pharmaceutical formulations to advanced material science, valued for their roles as excipients, stabilizers, and functional molecules.[2][3] However, ensuring their stability throughout manufacturing, storage, and application is a critical challenge that researchers, scientists, and drug development professionals frequently encounter.
This guide is designed to be a comprehensive resource, providing in-depth, evidence-based answers to common stability-related questions. Moving beyond simple procedural lists, we delve into the "why" behind experimental choices, offering insights grounded in chemical principles and extensive field experience. Every recommendation is part of a self-validating system, designed to ensure reproducible and reliable outcomes in your laboratory.
Question 1: What are the primary mechanisms through which Butane-1,2,3,4-tetrol derivatives degrade, and what are the visible signs of this degradation?
Answer:
The degradation of Butane-1,2,3,4-tetrol derivatives is primarily driven by two key pathways: thermal-oxidative degradation and dehydration .
Thermal-Oxidative Degradation: This is a common issue when these compounds are subjected to high temperatures, especially in the presence of oxygen.[4] The process involves the formation of free radicals, which can lead to a cascade of reactions, including chain scission and the formation of carbonyl compounds (aldehydes and ketones).[5] A primary visible indicator of this type of degradation is a browning or discoloration of the material.[4][6] This browning is often a result of the formation of highly chromophoric quinone-like structures from the initial degradation products. In severe cases, especially in polyurethane foam production where polyols are a key component, this can lead to "scorching," a discoloration and potential physical damage in the center of the material.[7][8][9]
Dehydration: This process involves the loss of water molecules from the polyol structure. It can occur under thermal stress and may be acid- or base-catalyzed. Intermolecular dehydration can lead to the formation of carbonyl compounds through a carbocation intermediate. Intramolecular dehydration of erythritol, for instance, can form cyclic compounds like 1,4-erythritane.[10]
Visual Indicators of Degradation:
Color Change: As mentioned, a shift from a clear or white crystalline solid to a yellow, brown, or even black substance is a strong indicator of thermal degradation.[4][11]
Changes in Physical State: Degraded erythritol may not solidify properly upon cooling from a molten state, potentially forming a glass instead of a crystal.[6]
Alteration of Thermal Properties: A decrease in the melting point and a reduction in the latent heat of fusion are quantifiable signs of degradation.[11]
Section 2: Proactive Stabilization Strategies
Question 2: My formulation containing a Butane-1,2,3,4-tetrol derivative is showing signs of browning during heat processing. How can I prevent this?
Answer:
The browning you're observing is a classic sign of thermal-oxidative degradation.[4][6] The most effective strategy to mitigate this is the incorporation of antioxidants .
Antioxidants function by scavenging the free radicals that initiate the degradation cascade.[12] For polyol stabilization, hindered phenolic antioxidants are particularly effective.[12][13] These molecules have a labile hydrogen on the phenolic group that can be donated to neutralize free radicals.
Often used in synergistic compositions with hindered phenols for enhanced stability.[13][14]
Phosphites
WESTON™ 705
0.1% - 0.5% (w/w)
Act as secondary antioxidants, decomposing hydroperoxides that can form during oxidation.[7]
Experimental Protocol: Incorporating Antioxidants
Selection: Choose an appropriate antioxidant based on your formulation's chemistry and processing conditions. For many applications, a hindered phenolic antioxidant is a good starting point.
Solubilization: Ensure the chosen antioxidant is soluble in your formulation. If working with a molten polyol, the antioxidant can often be directly dissolved. For liquid formulations, a co-solvent may be necessary.
Addition: Introduce the antioxidant to the Butane-1,2,3,4-tetrol derivative before the heat-processing step. Ensure thorough mixing to achieve a homogenous distribution.
Inert Atmosphere: For highly sensitive applications, processing under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce oxidative degradation by minimizing contact with oxygen.[4][15]
Section 3: Analytical Methods for Stability Assessment
Question 4: How can I quantitatively assess the stability of my Butane-1,2,3,4-tetrol derivative and identify potential degradation products?
Answer:
A robust stability assessment program relies on a combination of analytical techniques to monitor both the parent compound and the emergence of degradation products. A forced degradation study is an essential first step to identify potential degradation pathways and validate your analytical methods.
[16][17][18]
Forced Degradation Study Protocol:
Stress Conditions: Expose your Butane-1,2,3,4-tetrol derivative to a range of harsh conditions, including:
Acid/Base Hydrolysis: Treat with dilute HCl and NaOH at elevated temperatures.
Oxidation: Use a reagent like hydrogen peroxide.
Thermal Stress: Heat the sample in both dry and humid conditions.
* Photostability: Expose the sample to UV and visible light as per ICH Q1B guidelines.
Analysis: Analyze the stressed samples using a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC). The goal is to achieve 5-20% degradation of the active ingredient to ensure that the method can detect and quantify impurities.
[19]
Recommended Analytical Techniques:
Technique
Purpose
Information Gained
High-Performance Liquid Chromatography (HPLC)
Separation and quantification of the parent compound and degradation products.
Purity of the sample, concentration of known and unknown impurities. [20]
Gas Chromatography-Mass Spectrometry (GC-MS)
Identification of volatile and semi-volatile degradation products.
Structural information of impurities, particularly those formed during thermal degradation. [5][21]
Fourier-Transform Infrared Spectroscopy (FTIR)
Monitoring changes in chemical bonding.
Detection of changes in functional groups (e.g., formation of carbonyls) indicative of degradation. [4][22]
Differential Scanning Calorimetry (DSC)
Assessing thermal properties.
Changes in melting point, enthalpy of fusion, and glass transition temperature. [4][22]
dot
Caption: Workflow for stability assessment.
Conclusion
Enhancing the stability of Butane-1,2,3,4-tetrol derivatives is a multifaceted challenge that requires a deep understanding of their degradation pathways and the strategic application of stabilization techniques. By employing the appropriate antioxidants, controlling formulation parameters such as pH, and utilizing a comprehensive suite of analytical methods, researchers can ensure the integrity and efficacy of their products. This guide provides a foundational framework for troubleshooting common stability issues, and we encourage you to adapt these principles to the unique requirements of your specific applications.
References
Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. (2021). Applied Sciences. [Link]
Polyols in Pharmaceuticals: Applications, Benefits, and Safety Considerations. (n.d.). CD Bioparticles. [Link]
Antioxidant composition for stabilizing polyols. (1977).
Mechanism of Stabilization of Proteins by Poly-hydroxy Co-solvents: Concepts and Implications in Formulation Development. (2012). American Pharmaceutical Review. [Link]
Scheme 3 The reaction pathways for the dehydration of (a) erythritol and (b) threitol. (n.d.). ResearchGate. [Link]
Effects of polyol excipient stability during storage and use on the quality of biopharmaceutical formulations. (2022). Journal of Pharmaceutical Analysis. [Link]
Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. (n.d.). FAO AGRIS. [Link]
Rational Selection of Sugars for Biotherapeutic Stabilization: A Practitioner's Perspective. (2018). BioProcess International. [Link]
Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. (2021). MDPI. [Link]
Impact of Excipients Blending on Sugar-Stabilized Therapeutic Proteins. (2024). Journal of Multidisciplinary Chemical Sciences. [Link]
Thermal Degradation of Erythritol. (2022). Digital Commons @ Cal Poly. [Link]
Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. (2023). National Institutes of Health. [Link]
The Role of Antioxidants in Polymer Stabilization: A Focus on PU. (n.d.). Polymer Additives. [Link]
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. (2016). National Institutes of Health. [Link]
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. (2016). RSC Publishing. [Link]
Stability Testing. (n.d.). Cambridge Polymer Group, Inc. [Link]
Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study. (2023). MDPI. [Link]
Erythritol: What Are the Top 50 Questions Asked About it. (n.d.). EasyBuy Ingredients. [Link]
Re-evaluation of erythritol (E 968) as a food additive. (2023). European Food Safety Authority. [Link]
Common Issues and Solutions for Polyurethane Foam Production-Part 1. (2024). Sabtech Machine. [Link]
Determination of Polyols in Silicone-Polyester Resins and Paint Films. (1984). Oxford Academic. [Link]
Oxidation reactions of erythritol into threose and erythronate. (n.d.). ResearchGate. [Link]
Erythritol: Uses, Benefits, and Risks. (n.d.). WebMD. [Link]
Measuring Residual Catalyst in Polyether Polyols Guidance by the CPI Polyurethane Raw Materials Analysis Work Group. (n.d.). American Chemistry Council. [Link]
Erythritol in 2025: Natural or Synthetic—and Is It Still Safe?. (n.d.). WhatSugar. [Link]
Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). LinkedIn. [Link]
Analytical Techniques In Stability Testing. (n.d.). Separation Science. [Link]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (n.d.). ResolveMass. [Link]
What is Erythritol? | Knead to Know Basis | BAKERpedia. (2022). YouTube. [Link]
Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. (2024). PubMed Central. [Link]
Development of forced degradation and stability indicating studies of drugs—A review. (2012). National Institutes of Health. [Link]
Effects of polyol excipient stability during storage and use on the quality of biopharmaceutical formulations. (2022). National Institutes of Health. [Link]
Conformations of Butane and Stability Order. (n.d.). Aakash Institute. [Link]
How to avoid unstable formulations. (2018). Borregaard. [Link]
Technical Support Center: Scaling Up Butane-1,2,3,4-tetrol Production for Industrial Applications
This guide is a dedicated resource for researchers, scientists, and drug development professionals involved in the industrial-scale production of Butane-1,2,3,4-tetrol. It provides in-depth technical guidance, troublesho...
Author: BenchChem Technical Support Team. Date: January 2026
This guide is a dedicated resource for researchers, scientists, and drug development professionals involved in the industrial-scale production of Butane-1,2,3,4-tetrol. It provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to address challenges encountered during process scale-up.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common inquiries that arise during the transition from laboratory-scale experiments to industrial production of Butane-1,2,3,4-tetrol.
Q1: What are the primary industrial synthesis routes for Butane-1,2,3,4-tetrol?
A1: The most prevalent industrial methods for producing Butane-1,2,3,4-tetrol are the catalytic hydrogenation of erythritol and the dihydroxylation of butenes.
Catalytic Hydrogenation of Erythritol: This is a favored route, often utilizing erythritol produced via fermentation of glucose.[1][2] The process typically involves a ruthenium or nickel-based catalyst under elevated temperature and pressure. While this method is direct, challenges include catalyst deactivation and the need for specialized high-pressure equipment.[3]
Dihydroxylation of Butenes: This pathway involves the oxidation of butenes to form the tetrol.[4] Osmium tetroxide is a common reagent for achieving stereoselective dihydroxylation.[4] Controlling the reaction conditions to achieve the desired stereoisomer and minimize byproducts is a critical aspect of this method.[4]
Q2: What are the critical process parameters to monitor during scale-up?
A2: Successful and consistent production on a larger scale requires vigilant monitoring of several key parameters:
Temperature: Directly influences reaction kinetics and selectivity. Deviations can lead to increased byproduct formation.
Pressure: Crucial for hydrogenation reactions to ensure adequate hydrogen availability at the catalyst surface.[3]
Catalyst Activity and Loading: The catalyst's condition and concentration are paramount for achieving the desired reaction rate and yield.[3]
Agitation/Mixing: In larger reactors, inefficient mixing can create temperature and concentration gradients, leading to non-uniform reaction conditions.
pH: Can impact catalyst stability and influence side reactions in aqueous media.
Q3: What are the common impurities and how can they be minimized?
A3: The nature of impurities is highly dependent on the synthetic route:
From Erythritol Hydrogenation: Unreacted erythritol and over-reduction products like other sugar alcohols are common. Optimizing reaction time, temperature, and hydrogen pressure can minimize these.
From Butene Dihydroxylation: Byproducts can include various partially oxidized species. Precise control over the stoichiometry of the oxidizing agent is essential.
One impurity that has been noted in the synthesis of a related compound, 1,2,4-Butanetriol, is 3-hydroxytetrahydrofuran, which can form during distillation.[5]
Q4: What analytical techniques are recommended for process monitoring and quality control?
A4: A suite of analytical methods is necessary for comprehensive analysis:
High-Performance Liquid Chromatography (HPLC): A primary tool for quantifying Butane-1,2,3,4-tetrol and separating it from structurally similar compounds.[6]
Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing volatile impurities, often after derivatization of the hydroxyl groups.[7]
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information for unambiguous product identification and characterization of impurities.[7][8]
Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of hydroxyl functional groups.[7]
Section 2: Troubleshooting Guides
This section provides a structured approach to resolving specific issues that may arise during the scaling up of Butane-1,2,3,4-tetrol production.
Troubleshooting Issue 1: Low Reaction Conversion or Stalled Reaction
Symptom: The reaction fails to proceed to completion, resulting in a low yield of Butane-1,2,3,4-tetrol.
Possible Causes & Solutions:
Cause 1: Catalyst Deactivation or Poisoning.
Explanation: The catalyst's active sites may be blocked by impurities in the feedstock or byproducts, or the catalyst may have sintered at high temperatures.
Troubleshooting Steps:
Analyze Feedstock: Test the starting materials for potential catalyst poisons (e.g., sulfur compounds).
Catalyst Characterization: If possible, analyze the spent catalyst to identify signs of poisoning or physical degradation.
Catalyst Regeneration/Replacement: Depending on the nature of the deactivation, the catalyst may be regenerated or may need to be replaced.
Optimize Reaction Conditions: Lowering the reaction temperature may mitigate catalyst sintering.
Cause 2: Inadequate Mass Transfer.
Explanation: In a larger reactor, inefficient mixing can limit the contact between reactants and the catalyst surface, particularly in gas-liquid-solid systems like hydrogenation.
Troubleshooting Steps:
Increase Agitation: Enhance the stirring rate to improve the dispersion of reactants and catalyst particles.
Improve Gas Sparging: In hydrogenation, ensure the hydrogen is finely dispersed into the liquid phase to maximize the gas-liquid interfacial area.
Consider Reactor Design: For fixed-bed reactors, ensuring proper liquid distribution to wet the entire catalyst bed is crucial.[9]
Cause 3: Insufficient Hydrogen Pressure (for Hydrogenation).
Explanation: The rate of hydrogenation is often dependent on the partial pressure of hydrogen.
Troubleshooting Steps:
Verify Pressure Readings: Ensure pressure gauges are calibrated and providing accurate readings.
Increase Hydrogen Pressure: Within the safety limits of the equipment, increasing the hydrogen pressure can enhance the reaction rate.[3]
Troubleshooting Issue 2: Poor Product Selectivity and High Impurity Levels
Symptom: The final product contains a significant amount of byproducts, making purification difficult and reducing the overall yield.
Possible Causes & Solutions:
Cause 1: Non-Optimal Reaction Temperature.
Explanation: Higher temperatures can favor side reactions, leading to the formation of unwanted byproducts.
Troubleshooting Steps:
Temperature Profiling: Conduct experiments at a range of temperatures to identify the optimal balance between reaction rate and selectivity.
Improve Heat Removal: In large, exothermic reactions, inefficient heat removal can lead to localized hot spots and reduced selectivity.
Cause 2: Incorrect Stoichiometry.
Explanation: An excess of one reactant, particularly the oxidizing or reducing agent, can lead to over-reaction and the formation of byproducts.
Troubleshooting Steps:
Precise Dosing: Implement accurate and calibrated dosing systems for all reactants.
In-Process Monitoring: Use analytical techniques like HPLC to monitor the consumption of reactants and the formation of products and byproducts in real-time.
Troubleshooting Issue 3: Difficulties in Product Purification
Symptom: The final product fails to meet purity specifications despite employing standard purification methods like crystallization or distillation.
Possible Causes & Solutions:
Cause 1: Presence of Structurally Similar Impurities.
Explanation: Byproducts with similar physical properties (e.g., solubility, boiling point) to Butane-1,2,3,4-tetrol can be challenging to separate.
Troubleshooting Steps:
Optimize Crystallization: Experiment with different solvents, cooling profiles, and seeding to enhance the selective crystallization of the desired product.
Chromatographic Purification: For high-purity requirements, preparative chromatography may be necessary.
Adsorbent Treatment: The use of adsorbents like magnesium silicate can be effective in removing certain impurities from polyols.[10]
Cause 2: Residual Catalyst or Salts.
Explanation: Incomplete removal of the catalyst or salts formed during neutralization can contaminate the final product.[11]
Troubleshooting Steps:
Improve Filtration: Utilize advanced filtration techniques to ensure complete removal of solid catalysts.[12]
Optimize Neutralization and Washing: In processes requiring neutralization, ensure the resulting salts are effectively removed through washing or other purification steps.[11][13]
Section 3: Data Presentation and Experimental Protocols
Table 1: Typical Process Parameters for Erythritol Hydrogenation
Parameter
Laboratory Scale
Pilot/Industrial Scale
Key Considerations for Scale-Up
Catalyst
5% Ru/C
5% Ru/C (pelletized for fixed-bed)
Catalyst form factor and potential for pressure drop in fixed-bed reactors.[14][15]
Temperature
100-150 °C
120-180 °C
Efficient heat transfer is critical to prevent hot spots.
Pressure
50-100 bar
80-150 bar
Equipment must be rated for high-pressure operation.
Solvent
Water
Water
Water quality can impact catalyst performance.
Substrate Conc.
10-20 wt%
20-40 wt%
Higher concentrations can increase throughput but may affect viscosity and mass transfer.
Experimental Protocol: Catalyst Filtration and Product Isolation
Cooling and Depressurization: After the reaction is complete, cool the reactor to a safe temperature (e.g., < 50 °C) and carefully vent the hydrogen pressure.
Catalyst Filtration:
For slurry reactors, filter the reaction mixture through a suitable filter medium (e.g., celite pad or a sintered metal filter) to remove the solid catalyst.
For fixed-bed reactors, the catalyst remains in the reactor.
Solvent Removal: Concentrate the filtrate under reduced pressure to remove the bulk of the solvent (water).
Crystallization:
Induce crystallization of the crude Butane-1,2,3,4-tetrol by cooling the concentrated solution. The addition of a co-solvent (e.g., ethanol) can sometimes improve crystallization.
Collect the crystals by filtration and wash with a small amount of cold solvent.
Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.
Section 4: Visualizations
Diagram: General Workflow for Butane-1,2,3,4-tetrol Production via Hydrogenation
Caption: A simplified workflow for the production of Butane-1,2,3,4-tetrol.
Diagram: Troubleshooting Logic for Low Yield
Caption: A decision tree for troubleshooting low product yield.
Section 5: References
ResearchGate. (n.d.). Erythritol synthesis in bacteria from glucose. Retrieved from [Link]
PubMed. (2022). Quantification of polyols in sugar-free foodstuffs by qNMR. Retrieved from [Link]
Wikipedia. (n.d.). Erythritol. Retrieved from [Link]
Steri Technologies. (n.d.). Polyol Filtration. Retrieved from [Link]
National Institutes of Health. (n.d.). Erythritol synthesis is elevated in response to oxidative stress and regulated by the non-oxidative pentose phosphate pathway in A549 cells. Retrieved from [Link]
ResearchGate. (n.d.). Method of purification of post-production condensates from polyester polyol production. Retrieved from [Link]
ACS Omega. (2020). Erythritol: Another C4 Platform Chemical in Biomass Refinery. Retrieved from [Link]
ScienceDirect. (2025). Optimization of erythritol production through fermentation using molasses as carbon source. Retrieved from [Link]
Infinita Lab. (2025). ASTM D4274 Hydroxyl Number Test for Polyols. Retrieved from [Link]
Google Patents. (n.d.). Method for purifying polyether-polyols. Retrieved from
ResearchGate. (2005). Analysis of polyols in urine by liquid chromatography–tandem mass spectrometry: A useful tool for recognition of inborn errors affecting polyol metabolism. Retrieved from [Link]
DTIC. (1982). 1,2,4-Butanetriol: Analysis and Synthesis. Retrieved from [Link]
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ACS Publications. (2022). Fixed Bed Continuous Hydrogenations in Trickle Flow Mode: A Pharmaceutical Industry Perspective. Retrieved from [Link]
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Technical Support Center: Butane-1,2,3,4-tetrol (Erythritol) Experimental Inconsistencies
Welcome to the technical support center for Butane-1,2,3,4-tetrol, commonly known as erythritol. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the com...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Butane-1,2,3,4-tetrol, commonly known as erythritol. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common inconsistencies encountered during experimentation with this widely used sugar alcohol. Here, we will delve into the causality behind experimental choices and provide validated protocols to ensure the integrity and reproducibility of your results.
Frequently Asked Questions (FAQs)
This section addresses high-level, frequently encountered questions regarding the experimental use of Butane-1,2,3,4-tetrol.
Q1: Why am I observing batch-to-batch variability in my cell culture experiments when using erythritol?
A1: Batch-to-batch variability with erythritol in cell culture can often be traced back to three key factors: hygroscopicity, stereoisomer purity, and the impact on media osmolality.
Hygroscopicity: Although erythritol has low hygroscopicity, it can absorb some moisture over time, especially in high-humidity environments.[1][2] This can alter the effective concentration of your stock solutions.
Stereoisomer Purity: Commercial erythritol is primarily the meso form. However, the presence of other stereoisomers, such as D- and L-threitol, can vary between suppliers or batches.[3][4] These stereoisomers can have different biological effects.[5][6]
Media Osmolality: The addition of erythritol will increase the osmolality of your culture media.[7] Cells are sensitive to osmotic stress, which can be induced by high concentrations of solutes like erythritol.[8][9] Inconsistent preparation of erythritol stock solutions can lead to significant variations in media osmolality, affecting cell growth and function.
Q2: My quantitative analysis of erythritol using HPLC-RID is showing inconsistent peak areas and retention times. What could be the cause?
A2: Inconsistent HPLC-RID results for erythritol are commonly due to issues with the mobile phase, column temperature, or sample preparation.
Mobile Phase: A simple mobile phase of water is often used for erythritol analysis.[10] However, variations in water quality (e.g., pH, dissolved gases) can affect retention times. Ensure you are using high-purity, degassed HPLC-grade water.
Column Temperature: Refractive index is sensitive to temperature fluctuations. Maintaining a stable column temperature is crucial for reproducible results.
Sample Preparation: Improperly dissolved samples or the presence of particulates can lead to inconsistent injections and peak shapes. Ensure complete dissolution and filter your samples through a 0.45 µm filter before injection.[11]
Q3: I've read conflicting reports about erythritol's metabolism. Is it metabolized in vitro or in vivo?
A3: The majority of evidence suggests that erythritol is largely not metabolized by the human body.[12][13] Approximately 90% of ingested erythritol is absorbed and excreted unchanged in the urine.[14] However, some recent studies suggest a minor metabolic pathway where erythritol may be oxidized to erythrose and then to erythronate.[15] In vitro studies using human fecal samples have shown no significant metabolism by gut microbiota.[14]
Q4: Can erythritol degrade under typical experimental conditions?
A4: Erythritol is generally stable under acidic and high-temperature conditions.[2] However, prolonged exposure to high temperatures above its melting point (around 121°C) can lead to degradation, which may be observed as browning of the sample.[16][17] This degradation can be mitigated by using an inert atmosphere (e.g., argon) or by the addition of antioxidants.[16][17][18]
Troubleshooting Guides
This section provides detailed, step-by-step guidance to address specific experimental challenges.
Guide 1: Inconsistent Results in Cell-Based Assays
Issue: High variability in cell viability, proliferation, or functional readouts in the presence of erythritol.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for inconsistent cell-based assay results.
Detailed Steps:
Verify Erythritol Stock Solution:
Protocol: Prepare a fresh stock solution of erythritol in your cell culture medium or an appropriate vehicle (e.g., sterile PBS). Ensure complete dissolution. Visually inspect for any precipitation before each use.
Rationale: Inaccurate stock solution concentration is a primary source of error.
Characterize Erythritol Source:
Protocol: If possible, obtain a certificate of analysis from the supplier to confirm the purity and stereoisomer composition. For critical applications, consider analytical testing for stereoisomers.[5][6] Test for endotoxin levels, as contamination can significantly impact cell behavior.
Rationale: The biological activity can differ between stereoisomers of Butane-1,2,3,4-tetrol.[5]
Measure Media Osmolality:
Protocol: Use an osmometer to measure the osmolality of your basal media and the media supplemented with the working concentration of erythritol.
Rationale: This will confirm if the observed effects are due to the chemical properties of erythritol or a non-specific osmotic effect.[7]
Assess Cellular Response to Osmotic Stress:
Protocol: Include a control group treated with a different, biologically inert osmolyte (e.g., mannitol) at the same osmolality as your erythritol-containing media.
Rationale: This helps to differentiate between a specific effect of erythritol and a general response to hyperosmotic conditions.[9]
Guide 2: Issues with Erythritol Crystallization
Issue: Difficulty in obtaining consistent crystals or unexpected polymorphism.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for erythritol crystallization problems.
Detailed Steps:
Verify Purity:
Protocol: Ensure the starting material is of high purity. Impurities can inhibit crystallization or lead to the formation of undesirable crystal forms.
Rationale: The presence of even small amounts of other substances can significantly affect the crystallization process.
Control Environmental Conditions:
Protocol: Erythritol's solubility is temperature-dependent.[2] Control the temperature and humidity of the crystallization environment. Slow evaporation of the solvent generally yields better quality crystals.
Rationale: Rapid changes in temperature or solvent concentration can lead to the formation of small, poorly-formed crystals or amorphous precipitate. Erythritol has two known polymorphs with different melting points, and their formation can be influenced by crystallization conditions.[19]
Investigate Polymorphism:
Protocol: Use techniques like Differential Scanning Calorimetry (DSC) or X-ray Diffraction (XRD) to characterize the crystalline form obtained.
Rationale: Butane-1,2,3,4-tetrol can exist in different crystalline forms (polymorphs), which may have different physical properties.[19]
Quantitative Data Summary
Table 1: Physicochemical Properties of Butane-1,2,3,4-tetrol (Erythritol)
Hiele, M., Ghoos, Y., Rutgeerts, P., & Vantrappen, G. (1993). Metabolism of erythritol in humans: comparison with glucose and lactitol. British Journal of Nutrition, 69(1), 169-176. [Link]
Alferez Luna, M. P., Neumann, H., & Gschwander, S. (2021). Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. Applied Sciences, 11(12), 5448. [Link]
van Ommen, B., & de Groot, A. P. (1993). Metabolism of erythritol in humans: Comparison with glucose and lactitol. British Journal of Nutrition, 69(1), 169-176. [Link]
Grembecka, M. (2023). Erythritol: An In-Depth Discussion of Its Potential to Be a Beneficial Dietary Component. Foods, 12(1), 1-1. [Link]
Lee, H. J., Lee, C., Kim, H., & Lee, J. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. Chemical Science, 7(10), 6439-6445. [Link]
Alferez Luna, M. P., Neumann, H., & Gschwander, S. (2021). Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. Applied Sciences, 11(12), 5448. [Link]
Hootman, K. C., & Fiehn, O. (2021). Defining The Role Of Endogenous Erythritol Synthesis In Obesity And Diabetes Development. Cornell University - NIFA Reporting Portal. [Link]
Alferez Luna, M. P., Neumann, H., & Gschwander, S. (2021). Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. Applied Sciences, 11(12), 5448. [Link]
van der Ende, M., & van der Schoot, P. (2019). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection (top), structural formula (middle) and 3D structure (bottom) for meso-erythritol (A), d-threitol [(2R,3R)-butane-1,2,3,4-tetrol] (B) and l-threitol [(2S,3S)-butane-1,2,3,4-tetrol] (C). ResearchGate. [Link]
Lee, H. J., Lee, C., Kim, H., & Lee, J. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. Chemical Science, 7(10), 6439-6445. [Link]
Wölnerhanssen, B. K., Meyer-Gerspach, A. C., Schmidt, A., & Beglinger, C. (2022). Absorption and Metabolism of the Natural Sweeteners Erythritol and Xylitol in Humans: A Dose-Ranging Study. Nutrients, 14(17), 3594. [Link]
Erythritol + Sucralose Blog. (2025). How do erythritol and sucralose compare in terms of hygroscopicity?. [Link]
Alferez Luna, M. P., Neumann, H., & Gschwander, S. (2021). Stability Study of Erythritol as Phase Change Material for Medium Temperature Thermal Applications. AMiner. [Link]
Ortiz-Merino, R. A., Kuanyshev, N., & Lazar, Z. (2020). Optimization of erythritol production through fermentation using molasses as carbon source. Bioresource Technology, 316, 123924. [Link]
Sadowska, A., Swiderski, F., & Kromołowska, A. (2023). The Effect of Erythritol on the Physicochemical Properties of Reformulated, High-Protein, and Sugar-Free Macarons Produced from Whey Protein Isolate Intended for Diabetics, Athletes, and Physically Active People. Foods, 12(7), 1533. [Link]
Mirończuk, A. M., Rymowicz, W., & Dobrowolski, A. (2020). HOG-Independent Osmoprotection by Erythritol in Yeast Yarrowia lipolytica. International Journal of Molecular Sciences, 21(23), 9062. [Link]
ResearchGate. (n.d.). Temperature-History for pure Erythritol: exhibiting subcooling during freezing. [Link]
Rymowicz, W., Mirończuk, A. M., & Dobrowolski, A. (2023). Sugar Alcohol Sweetener Production by Yarrowia lipolytica Grown in Media Containing Glycerol. International Journal of Molecular Sciences, 24(18), 14104. [Link]
Barbour, L., & Nassimbeni, L. R. (2023). Host Ability of (+)-(2R,3R)-1,1,4,4-Tetraphenylbutane-1,2,3,4-tetraol (TETROL) in the Presence of γ-Butyrolactone-, 2-Pyrrolidone-, and N-Alkyl-substituted 2-Pyrrolidones. Crystal Growth & Design, 23(10), 7175-7184. [Link]
Wang, Y., & Zhang, Y. (2009). Analysis of 1,2,4-butanetriol by high performance liquid chromatography. Chinese Journal of Chromatography, 27(5), 631-633. [Link]
ResearchGate. (n.d.). Hygroscopicity of polyol crystalline powders (Roquette, 1998). [Link]
Smith, J. (2022). Empirical facts about Erythritol's effects on whole body systems: A systematic Review. ResearchGate. [Link]
ResearchGate. (n.d.). A novel osmotic pressure strategy to improve erythritol production by Yarrowia lipolytica from glycerol. [Link]
Greenberg Traurig LLP. (2023). New Erythritol Study Creates Potential Litigation Exposure for Makers, Sellers of Erythritol-Containing Products. [Link]
Waters Corporation. (n.d.). Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. [Link]
American Physiological Society. (2025). Popular Sugar Substitute May Harm Brain and Heart Health. [Link]
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-Tetrol. PubChem. [Link]
Hazen, S. L., & Tang, W. H. W. (2024). Ingestion of the Non-Nutritive Sweetener Erythritol, but Not Glucose, Enhances Platelet Reactivity and Thrombosis Potential in Healthy Volunteers—Brief Report. Arteriosclerosis, Thrombosis, and Vascular Biology, 44(8), 1535-1540. [Link]
Witkowski, M., Nemet, I., Alamri, H., Wilcox, J., Gupta, N., Nimer, N., ... & Hazen, S. L. (2023). The artificial sweetener erythritol and cardiovascular event risk. Nature Medicine, 29(3), 710-718. [Link]
Cleveland Clinic Lerner Research Institute. (2024). Study compares effects of artificial sweetener erythritol and sugar. [Link]
National Institutes of Health. (2023). Erythritol and cardiovascular events. [Link]
Shodex. (n.d.). Analysis of Erythrose and Erythritol (VG-50 4E). [Link]
PerkinElmer. (n.d.). Qualitative and Quantitative Analysis of Sugars and Erythritol by LC_ELSD in Energy Drinks. S4Science. [Link]
University of Colorado Boulder. (2025). Common sugar substitute shown to impair brain cells, boost stroke risk. CU Boulder Today. [Link]
SciTechDaily. (2025). Scientists Warn: Popular Sugar Substitute Linked to Brain Cell Damage. [Link]
Byrnes, L., & Prabhu, K. S. (2014). Analysis of erythritol in foods by polyclonal antibody-based indirect competitive ELISA. Food Chemistry, 143, 36-41. [Link]
Regnat, K., Mach, R. L., & Mach-Aigner, A. R. (2018). Erythritol as sweetener—wherefrom and whereto?. Applied microbiology and biotechnology, 102(2), 587-595. [Link]
Technical Support Center: Improving the Efficiency of Butane-1,2,3,4-tetrol Separation Techniques
Welcome to the technical support center dedicated to enhancing the efficiency of Butane-1,2,3,4-tetrol separation techniques. This guide is designed for researchers, scientists, and professionals in drug development who...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center dedicated to enhancing the efficiency of Butane-1,2,3,4-tetrol separation techniques. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of isolating and purifying this class of highly polar compounds. Butane-1,2,3,4-tetrol, commonly known as erythritol, and its diastereomers, such as threitol, present unique challenges due to their high polarity, lack of a UV chromophore, and structural similarities.[1][2][3][4][5][6] The successful separation of these stereoisomers is often crucial for understanding their distinct biological activities and for the development of novel therapeutics.[7]
This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the most common separation techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Crystallization. Our goal is to equip you with the practical knowledge and scientific rationale needed to overcome common experimental hurdles and achieve optimal separation efficiency.
Part 1: High-Performance Liquid Chromatography (HPLC)
Core Principles of HPLC Separation for Polyols
Due to their high polarity and lack of a UV chromophore, separating Butane-1,2,3,4-tetrol and its isomers requires specialized HPLC approaches. The most successful methods often employ one of the following chromatographic modes:
Hydrophilic Interaction Liquid Chromatography (HILIC): This has become a popular technique for retaining and separating very polar compounds like sugar alcohols.[2] HILIC stationary phases are polar, and the mobile phase is typically a high concentration of a water-miscible organic solvent, like acetonitrile, with a small amount of aqueous buffer.[2]
Ion-Exclusion Chromatography: This technique is well-suited for separating sugar alcohols and organic acids.[1][8] The separation mechanism is based on the repulsion of anionic analytes from the negatively charged stationary phase. The choice of the metal salt (e.g., calcium or lead) in the column can significantly alter selectivity.[1]
Specialized Ligand-Exchange or Amino Columns: Ligand-exchange chromatography on columns with metal-loaded cation exchange resins (e.g., Ca2+) can provide excellent resolution of sugars and sugar alcohols, often using just water as the mobile phase.[9][10] Amino-bonded silica columns are also widely used, typically with a mobile phase of acetonitrile and water.[9][11][12][13][14]
Troubleshooting Guide (Q&A Format)
Q1: I'm observing poor peak shape (tailing or fronting). What are the likely causes and solutions?
Answer: Poor peak shape is a common issue in HPLC and can stem from several factors. Here's a systematic approach to troubleshooting:
Column Overload: Injecting too much sample can lead to peak fronting. Try reducing the injection volume or the sample concentration.
Secondary Interactions: Peak tailing can occur due to interactions between the analyte and active sites on the stationary phase, such as acidic silanol groups.[15] Adding a small amount of a competing agent, like triethylamine (TEA), to the mobile phase can help mitigate this.
Mismatched Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.[16] Whenever possible, dissolve your sample in the mobile phase.[16]
Column Degradation: An aging column can lose its efficiency, leading to broader peaks. Consider replacing the column if it has been used extensively or if other troubleshooting steps fail.
Contamination: Buildup of contaminants on the column can also lead to poor peak shape. Try flushing the column with a strong solvent.
Q2: I am not getting good resolution between Erythritol and its diastereomer, Threitol. How can I improve this?
Answer: Separating diastereomers can be challenging, but several strategies can improve resolution:
Optimize the Mobile Phase: For amino or HILIC columns, systematically vary the ratio of acetonitrile to water.[11] A lower percentage of the aqueous component generally increases retention and can improve resolution, but it will also increase the run time.
Change the Column: Diastereomer separation is highly dependent on the stationary phase chemistry.[17] If you are using a standard C18 column, it is unlikely to provide sufficient selectivity. Switching to a specialized column for sugar alcohols, such as a ligand-exchange column (e.g., Rezex RPM or Xtimate Sugar-Ca) or a HILIC column (e.g., Shodex Asahipak NH2P-50), is often necessary.[1][9][11]
Adjust the Temperature: Column temperature can influence selectivity. Try adjusting the column temperature in increments of 5°C (e.g., from 25°C to 40°C) to see if resolution improves.
Lower the Flow Rate: Decreasing the flow rate can increase the number of theoretical plates and improve resolution, although this will lengthen the analysis time.[11]
Q3: My retention times are drifting. What should I investigate?
Answer: Retention time instability is often a sign of a problem with the HPLC system or the mobile phase.
Mobile Phase Preparation: Inconsistent mobile phase composition is a common cause. Ensure you are accurately measuring and mixing your mobile phase components. If using a buffer, make sure it is fully dissolved and the pH is consistent between batches.
Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis. This is especially important when changing mobile phases.
Pump Performance: Air bubbles in the pump head or failing pump seals can lead to inconsistent flow rates and, consequently, drifting retention times.[15] Degas your mobile phase and check the pump for leaks.
Temperature Fluctuations: Ensure the column compartment and the laboratory environment have a stable temperature.
Q4: I am seeing ghost peaks in my chromatogram. What is the source?
Answer: Ghost peaks are peaks that appear in the chromatogram even when no sample is injected.
Contaminated Mobile Phase or System: Impurities in the mobile phase or from system components (e.g., tubing, seals) can accumulate on the column and elute as ghost peaks, especially during gradient runs.[16] Use high-purity solvents and flush the system regularly.
Sample Carryover: Residue from a previous injection can be eluted in a subsequent run. Clean the injector and autosampler needle, and ensure the wash solvent is effective.
Degradation of Mobile Phase Components: Some mobile phase additives can degrade over time, leading to the appearance of ghost peaks. Prepare fresh mobile phase daily.
Q5: My backpressure is too high. What are the common culprits?
Answer: High backpressure can damage the pump and column.
Blockage in the System: A blockage in the tubing, fittings, or, most commonly, the column frit can cause a pressure increase. Systematically disconnect components starting from the detector and working backward to the pump to identify the source of the blockage.
Column Contamination: Particulate matter from the sample or mobile phase can clog the column inlet frit. Use a guard column and filter your samples and mobile phases to prevent this.
Precipitation in the Mobile Phase: If you are using buffered mobile phases, ensure the buffer is soluble in the organic modifier to prevent precipitation when the solvents are mixed.
Frequently Asked Questions (FAQs)
FAQ1: What is the best type of HPLC column for Butane-1,2,3,4-tetrol separation?
Answer: There is no single "best" column, as the optimal choice depends on the specific sample matrix and the desired separation. However, for general-purpose separation of Butane-1,2,3,4-tetrol and other sugar alcohols, ligand-exchange columns (e.g., with Ca2+ or Pb2+ counter-ions) and amino-bonded (NH2) columns are highly effective.[9][10][11] HILIC columns also offer excellent retention and selectivity for these polar analytes.[2]
FAQ2: How do I choose the right mobile phase?
Answer: The choice of mobile phase is dictated by the column and separation mode.
For ligand-exchange columns , high-purity water is often sufficient.[9][10]
For amino and HILIC columns , a mixture of acetonitrile and water is typically used, with the acetonitrile concentration ranging from 70-90%.[11][12]
For ion-exclusion columns , a dilute acid solution (e.g., sulfuric acid) is commonly used.[9]
The optimal mobile phase composition should be determined experimentally to achieve the best resolution.[18]
FAQ3: Is a Refractive Index (RI) detector the only option for these compounds?
Answer: While a Refractive Index (RI) detector is a common choice for detecting non-chromophoric compounds like Butane-1,2,3,4-tetrol, it is not the only option.[9] Other detectors that can be used include:
Evaporative Light Scattering Detector (ELSD): ELSD is more sensitive than RI and is compatible with gradient elution.
Charged Aerosol Detector (CAD): CAD is also more sensitive than RI and provides a more uniform response for different analytes.[11][12]
Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) provides the highest sensitivity and specificity and can be used for definitive identification.[13][14]
FAQ4: Can I use gradient elution with an RI detector?
Answer: No, gradient elution is generally not compatible with an RI detector. The RI detector is highly sensitive to changes in the mobile phase composition, and a gradient will cause a significant baseline drift, making it impossible to detect analyte peaks. Isocratic elution (constant mobile phase composition) is required when using an RI detector.
Experimental Protocol: A Step-by-Step Guide to HPLC Method Development for Butane-1,2,3,4-tetrol Separation
Column Selection:
Start with a specialized column for sugar and sugar alcohol analysis, such as a ligand-exchange column (e.g., Xtimate® Sugar-Ca, 7.8×300 mm, 8 µm) or an amino column (e.g., Shodex Asahipak, NH2P-50 4E, 4.6 x 250 mm, 5 µm).[9][11]
Mobile Phase Preparation:
For a ligand-exchange column, start with HPLC-grade water as the mobile phase.[9]
For an amino column, prepare an initial mobile phase of 80:20 (v/v) acetonitrile:water.[13]
Degas the mobile phase thoroughly before use.
Initial Chromatographic Conditions:
Flow Rate: 0.5 - 1.0 mL/min.
Column Temperature: 30-80°C. Higher temperatures can improve peak shape and reduce viscosity, but may affect column stability. A common starting point for ligand-exchange columns is 80°C.[9] For amino columns, start at 25°C.[11]
Detector: RI, ELSD, or CAD. If using an RI detector, allow it to warm up and stabilize.
Injection Volume: 10 µL.
Method Optimization:
Inject a standard solution of Butane-1,2,3,4-tetrol and any relevant isomers or impurities.
If resolution is poor, systematically adjust the mobile phase composition. For amino columns, try increasing the acetonitrile concentration in 5% increments.[11]
Optimize the column temperature to improve selectivity.
Adjust the flow rate to balance resolution and analysis time.
Method Validation:
Once satisfactory separation is achieved, validate the method for linearity, precision, accuracy, and robustness according to your laboratory's standard operating procedures.
Data Presentation: Table of HPLC Columns and Conditions
Butane-1,2,3,4-tetrol and other polyols are non-volatile and highly polar, making them unsuitable for direct GC analysis.[20] Therefore, a crucial prerequisite for GC analysis is derivatization . This chemical modification process converts the polar hydroxyl (-OH) groups into less polar, more volatile derivatives, allowing them to be analyzed by GC.[21] The most common derivatization technique for polyols is silylation , which replaces the active hydrogens of the hydroxyl groups with a trimethylsilyl (TMS) group.[20]
Troubleshooting Guide (Q&A Format)
Q1: My derivatization reaction seems incomplete. How can I improve the yield?
Answer: Incomplete derivatization can lead to poor peak shape, low response, and inaccurate quantification.
Reagent Stoichiometry: Ensure you are using a sufficient excess of the derivatizing reagent.
Reaction Time and Temperature: The reaction kinetics are dependent on time and temperature. If the reaction is incomplete, try increasing the reaction time or temperature. For example, heating the reaction mixture at 60-80°C for 30-60 minutes is a common practice.
Presence of Water: Silylating reagents are sensitive to moisture. Ensure your sample and solvent are anhydrous, as water will consume the reagent.
Use of a Catalyst: For sterically hindered hydroxyl groups, adding a catalyst like trimethylchlorosilane (TMCS) to the silylating reagent (e.g., BSTFA) can significantly improve the reaction rate and yield.
Q2: I'm observing peak splitting or broad peaks for my derivatized analytes. What could be the issue?
Answer: Peak splitting or broadening of derivatized analytes can be caused by several factors:
Incomplete Derivatization: As mentioned above, this can lead to multiple partially derivatized products, resulting in split or broad peaks.
Adsorption in the GC System: Even after derivatization, the analytes can still interact with active sites in the GC inlet or column. Ensure you are using a deactivated inlet liner and a high-quality, low-bleed GC column.
Injector Temperature: If the injector temperature is too low, it can lead to slow vaporization and band broadening. If it's too high, it can cause degradation of the derivatives. Optimize the injector temperature.
Column Degradation: An old or contaminated column can lead to poor peak shape.
Q3: There are extraneous peaks in my chromatogram after derivatization. Where are they coming from?
Answer: Extraneous peaks are common in derivatization reactions.
Derivatizing Reagent Byproducts: The derivatization reaction itself can produce byproducts that are visible in the chromatogram. Consult the reagent manufacturer's literature to identify these peaks.
Contaminants in the Reagent: Old or improperly stored derivatizing reagents can contain contaminants. Use fresh, high-quality reagents.
"Septum Bleed": Phthalates and other plasticizers can leach from the vial septa and be derivatized, leading to extraneous peaks. Use PTFE-lined septa.[22]
Q4: How can I reduce analysis time without sacrificing resolution? [23][24]
Answer: Several strategies can be employed to speed up GC analysis:
Use a Shorter, Narrower Bore Column: Reducing the column length and internal diameter can significantly decrease analysis time while maintaining or even improving efficiency.[24]
Increase the Temperature Ramp Rate: A faster temperature program will elute compounds more quickly.
Optimize Carrier Gas Flow Rate: Increasing the linear velocity of the carrier gas (e.g., hydrogen or helium) can reduce run times.[23]
Use a Thinner Film Stationary Phase: A thinner film reduces analyte interaction with the stationary phase, leading to faster elution.[23][24]
Frequently Asked Questions (FAQs)
FAQ1: What are the most common derivatization reagents for polyols?
Answer: The most common class of derivatization reagents for polyols are silylating agents.[20] These include:
BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): A very common and effective silylating reagent.
BSTFA + TMCS (Trimethylchlorosilane): The addition of TMCS as a catalyst enhances the reactivity of BSTFA, especially for hindered hydroxyl groups.
MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): Another popular and powerful silylating agent.
FAQ2: How do I choose the right GC column?
Answer: A non-polar or mid-polarity column is typically used for the analysis of TMS-derivatized polyols. A common choice is a column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5, HP-5ms). These columns provide good resolution and thermal stability.
FAQ3: What are the optimal injector and detector temperatures?
Answer: The optimal temperatures depend on the specific derivatives and the GC system.
Injector Temperature: A starting point for the injector temperature is typically 250-280°C. This should be hot enough to ensure rapid and complete vaporization of the derivatized analytes without causing thermal degradation.
Detector Temperature (for FID): The Flame Ionization Detector (FID) is commonly used for this analysis. A typical detector temperature is 280-300°C.
Experimental Protocol: A Step-by-Step Guide to Derivatization and GC-MS Analysis of Butane-1,2,3,4-tetrol
Sample Preparation:
Accurately weigh a small amount of the sample (e.g., 1-5 mg) into a reaction vial.
If the sample is in an aqueous solution, it must be dried completely, as water interferes with the silylation reaction. This can be done by evaporation under a stream of nitrogen or by freeze-drying.
Derivatization:
Add a suitable solvent, such as pyridine or acetonitrile, to dissolve the dried sample.
Add the silylating reagent (e.g., 100 µL of BSTFA + 1% TMCS).
Seal the vial tightly and heat at 70°C for 30 minutes.
Allow the vial to cool to room temperature before injection.
GC-MS Conditions:
GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Injector: Split/splitless injector at 270°C. A split ratio of 20:1 is a good starting point.
Oven Temperature Program:
Initial temperature: 100°C, hold for 2 minutes.
Ramp to 250°C at 10°C/min.
Hold at 250°C for 5 minutes.
Mass Spectrometer:
Transfer line temperature: 280°C.
Ion source temperature: 230°C.
Scan range: 50-500 m/z.
Data Analysis:
Identify the peaks corresponding to the TMS derivatives of Butane-1,2,3,4-tetrol and its isomers based on their retention times and mass spectra.
Data Presentation: Table of GC Parameters for Derivatized Polyols
Parameter
Typical Setting
Rationale
Derivatization Reagent
BSTFA + 1% TMCS
Effective for silylating hydroxyl groups, catalyst improves efficiency.
GC Column
5% Phenyl-methylpolysiloxane
Good selectivity and thermal stability for these derivatives.
Injector Temperature
250-280°C
Ensures rapid vaporization without degradation.
Oven Program
Gradient (e.g., 100-250°C)
Separates compounds based on their boiling points.
Detector
FID or MS
FID for quantification, MS for identification.
Part 3: Crystallization
Core Principles of Crystallization for Purifying Butane-1,2,3,4-tetrol
Crystallization is a powerful technique for the purification of solid compounds.[25][26] The principle behind it is the difference in solubility of the target compound and impurities in a given solvent at different temperatures. An impure solid is dissolved in a suitable hot solvent to create a saturated solution.[25] As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals, while the impurities remain dissolved in the mother liquor.[27]
Troubleshooting Guide (Q&A Format)
Q1: My Butane-1,2,3,4-tetrol is not crystallizing, even at low temperatures. What can I do? [28]
Answer: Failure to crystallize can be frustrating, but several techniques can induce crystallization:
Scratch the Inner Surface of the Flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches provide nucleation sites for crystal growth.
Seeding: Add a tiny crystal of pure Butane-1,2,3,4-tetrol to the solution.[29] This seed crystal will act as a template for other molecules to crystallize upon.
Reduce the Amount of Solvent: If the solution is not sufficiently saturated, crystallization will not occur. Evaporate some of the solvent to increase the concentration of the solute.
Add an Anti-Solvent: If you have dissolved your compound in a good solvent, you can try adding a second solvent in which your compound is insoluble (an "anti-solvent"). This will reduce the overall solubility and can induce crystallization.
Q2: I am getting an oil instead of crystals. How can I fix this? [29]
Answer: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.
The solution may be too concentrated or cooled too quickly. Try reheating the solution to dissolve the oil, add a small amount of additional solvent, and then allow it to cool more slowly.
The melting point of the solute may be lower than the boiling point of the solvent. If this is the case, the solute may melt in the hot solvent and separate as an oil. Choose a lower-boiling solvent.
Impurities can sometimes inhibit crystallization. The presence of impurities can lower the melting point of the mixture, leading to oiling out. Try purifying the sample further by another method (e.g., chromatography) before crystallization.
Q3: The purity of my crystals is low. How can I improve it?
Answer: To improve the purity of your crystals:
Ensure Slow Cooling: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature, and then place it in an ice bath.
Wash the Crystals: After filtering the crystals, wash them with a small amount of cold solvent to remove any residual mother liquor containing impurities.
Recrystallize: For very impure samples, a second crystallization step is often necessary to achieve high purity.
Frequently Asked Questions (FAQs)
FAQ1: How do I select the right solvent for crystallization? [27]
Answer: The ideal crystallization solvent should:
Dissolve the compound well when hot but poorly when cold.
Not react with the compound.
Dissolve impurities well at all temperatures or not at all.
Be volatile enough to be easily removed from the crystals.
Common solvents for polar compounds like Butane-1,2,3,4-tetrol include water, ethanol, or mixtures thereof.
FAQ2: What is the role of seeding in crystallization? [29]
Answer: Seeding is the process of adding a small crystal of the pure compound to a supersaturated solution to initiate crystallization. The seed crystal provides a nucleation site, which can be crucial when a compound is reluctant to crystallize on its own.
Answer: Crystal size is influenced by the rate of cooling and the degree of supersaturation.
Slow cooling and a lower degree of supersaturation generally lead to the formation of larger, more well-defined crystals.
Rapid cooling and a high degree of supersaturation tend to produce smaller crystals.
Experimental Protocol: A Step-by-Step Guide to Recrystallization of Butane-1,2,3,4-tetrol
Solvent Selection:
Test the solubility of your crude Butane-1,2,3,4-tetrol in small amounts of different solvents (e.g., water, ethanol, isopropanol) to find a suitable one.
Dissolution:
Place the crude solid in an Erlenmeyer flask.
Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) while stirring until the solid is completely dissolved.[25]
Decolorization (if necessary):
If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. The charcoal will adsorb the colored impurities.
Hot Filtration (if necessary):
If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them. This must be done quickly to prevent the product from crystallizing prematurely.
Crystallization:
Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.
Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal yield.
Isolation and Washing:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.
Drying:
Dry the crystals in a desiccator or a vacuum oven to remove all traces of solvent.
Part 4: Visualization & Diagrams
Graphviz Diagram: Decision Tree for Selecting the Appropriate Separation Technique
Caption: Decision tree for selecting a separation technique.
Graphviz Diagram: Workflow for Troubleshooting Poor HPLC Peak Shape
Caption: Workflow for troubleshooting poor HPLC peak shape.
References
Sugar Columns in Series: Empowering Superior Separation Performance in Sugar Analysis. (2025). Welch Materials, Inc.
Khandelwal, P., Chin, M., & Quinlan, A. (2017). Selecting the Best HPLC Column for Carbohydrate Analysis of Food Samples. LCGC North America.
Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents. (n.d.). Agilent.
Niwa, T., Yamamoto, M., & Maeda, K. (1982). Gas-chromatographic Determination of Polyol Profiles in Cerebrospinal Fluid. Clinical Chemistry.
Grembecka, M., Szefer, P., & Rochowska, A. (2014). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol. Journal of Chromatography A.
Optimizing the Analysis of Sugar Alcohol Excipients in Pharmaceutical Tablet Formulations Using Rezex™ Ion Exclusion HPLC Colu. (n.d.). SciSpace.
HPLC Analysis of Sugar Alcohols and Sugars on Amaze HD Mixed-Mode Column. (n.d.). HELIX Chromatography.
Hernández-Pérez, A. F., et al. (2021). From the culture broth to the erythritol crystals: an opportunity for circular economy. Critical Reviews in Biotechnology.
How to purify erythritol from fermentation broth? (2021). ResearchGate.
Grembecka, M., et al. (2014). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. Journal of Chromatography A.
How To: Purify by Crystallization. (n.d.). University of Rochester, Department of Chemistry.
Li, X., et al. (2014). GC-MS analysis for proof of concept that 1,2,4-butanetriol (BT) can be... ResearchGate.
How to keep erythritol from crystallizing. (2021). Undersun Biomedtech Corp.
SOP: CRYSTALLIZATION. (n.d.). Unknown Source.
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Optimisation of Column Parameters in GC. (2014). Chromatography Today.
Butane-1,2,3,4-Tetrol. (n.d.). PubChem.
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The Use of Derivatization Reagents for Gas Chromatography (GC). (n.d.). Sigma-Aldrich.
Derivatization for Gas Chromatography. (n.d.). Phenomenex.
CN101531557A - Derivatization method of qualitative or quantitative analysis for polyhydroxy compound. (n.d.). Google Patents.
Separation of Erythritol from Fermentation Broth Using Preparative Chromatography. (n.d.). ResearchGate.
(PDF) Derivatization reactions and reagents for gas chromatography analysis. (n.d.). ResearchGate.
Optimizing GC Parameters for Faster Separations with Conventional Instrumentation. (n.d.). Thermo Fisher Scientific.
Optimization of Mobile Phase for Simultaneous Determination of Sweeteners, Preservatives and Dyes by UFLC. (n.d.). OSF Preprints.
Rzechonek, A., et al. (2017). Erythritol as sweetener—wherefrom and whereto? Applied Microbiology and Biotechnology.
Optimize Your Polymer Analysis by Selecting the Ideal GPC/SEC Column. (2024). Agilent.
BUTANE-1,2,3,4-TETROL | CAS 149-32-6. (n.d.). Matrix Fine Chemicals.
Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. (2016). Scientific Reports.
Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D... (n.d.). ResearchGate.
Efficient separation of butane isomers via ZIF-8 slurry on laboratory- and pilot-scale. (2022). Nature Communications.
Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector. (2014). Semantic Scholar.
[Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods]. (2009). Shokuhin Eiseigaku Zasshi.
Applications to Optimize Your Gas Chromatography Workflows. (n.d.). Separation Science.
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Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods. (n.d.). ResearchGate.
Methods for Crystal Production of natural compounds; a review of recent advancements. (2023). International Journal of Chemical and Biological Sciences.
HPLC TROUBLESHOOTING: A REVIEW. (2024). Journal of Emerging Technologies and Innovative Research.
Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. (n.d.). Waters Corporation.
(PDF) Efficient separation of butane isomers via ZIF-8 slurry on laboratory- and pilot-scale. (2022). ResearchGate.
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Successful pilot test on the separation butane isomers by using ZIF-8 slurry--a critical step approaching the industrial application of metal-organic frameworks (MOFs). (2022). Research Communities.
A Comparative Analysis of Butane-1,2,3,4-tetrol Stereoisomers: Erythritol vs. Threitol
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Distinguishing the Stereoisomers of a Simple Polyol Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or polyo...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: Distinguishing the Stereoisomers of a Simple Polyol
Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or polyol, characterized by the presence of four hydroxyl groups.[1] Its structure contains two chiral centers, giving rise to three stereoisomers: the meso compound erythritol, and a pair of enantiomers, D-threitol and L-threitol.[2][3][4] While sharing the same chemical formula, these stereoisomers exhibit distinct physical, chemical, and biological properties stemming from their unique spatial arrangements. This guide provides a comprehensive comparative analysis of erythritol and its diastereomers, the threitols, with a focus on their structural differences, physicochemical properties, biological activities, and analytical separation, supported by experimental data and established protocols.
Erythritol, chemically known as (2R,3S)-butane-1,2,3,4-tetrol, is an achiral meso compound due to a plane of symmetry within the molecule.[5] In contrast, D-threitol ((2R,3R)-butane-1,2,3,4-tetrol) and L-threitol ((2S,3S)-butane-1,2,3,4-tetrol) are chiral and are non-superimposable mirror images of each other.[1][2][6] This fundamental difference in stereochemistry is the primary determinant of their varying properties and applications.
Structural and Physicochemical Comparison
The spatial orientation of the hydroxyl groups in erythritol and threitol significantly influences their physical and chemical characteristics.
Molecular Structure and Conformation
The differing stereochemistry of erythritol and threitol isomers leads to distinct conformational preferences. These conformational differences can impact how these molecules interact with biological systems, such as enzymes and receptors.
Caption: Generalized workflow for the stereoselective synthesis of butane-1,2,3,4-tetrol isomers.
Analytical Methods for Stereoisomer Separation
Distinguishing between erythritol and threitol, as well as separating the threitol enantiomers, requires specialized analytical techniques. As they are isomers, mass spectrometry alone cannot differentiate them. [7]Therefore, chromatographic separation is essential.
High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)
This is a powerful technique for the analysis of carbohydrates and sugar alcohols without the need for derivatization.
[8]
Protocol Outline:
Sample Preparation: Dilute aqueous samples as needed. For solid samples, dissolve in deionized water.
Chromatographic System: Utilize an ALEXYS Carbohydrate Analyzer or a similar HPAEC-PAD system.
[8]3. Column: Employ a high-resolution anion-exchange column suitable for carbohydrate separation (e.g., a column with 4 µm particle size).
[8]4. Mobile Phase: Use an alkaline mobile phase, typically a sodium hydroxide solution, with a gradient to elute the sugar alcohols.
Detection: Use a pulsed amperometric detector with a gold working electrode. The waveform should be optimized for sensitive detection of sugar alcohols.
Quantification: Generate a calibration curve using certified standards of erythritol, D-threitol, and L-threitol.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS can also be used for the analysis of sugar alcohols, but it typically requires a derivatization step to increase their volatility.
Protocol Outline:
Derivatization: React the sugar alcohol sample with a derivatizing agent, such as a carboxylic acid anhydride in the presence of a metal triflate catalyst, to convert the hydroxyl groups to more volatile esters.
[9]2. GC System: Use a gas chromatograph equipped with a suitable capillary column (e.g., DB-5).
[9]3. Temperature Program: Start at a low temperature and ramp up to a higher temperature to ensure separation of the derivatized isomers.
[9]4. MS Detection: Use a mass spectrometer in either full scan or selected ion monitoring (SIM) mode for detection and identification.
Data Analysis: Identify the compounds based on their retention times and mass spectra, and quantify using an internal standard.
Caption: Comparative workflows for the analysis of butane-1,2,3,4-tetrol stereoisomers.
Conclusion
While Butane-1,2,3,4-tetrol may seem to be a simple molecule, its stereoisomers, erythritol and threitol, demonstrate remarkably different properties and applications. Erythritol has established itself as a key player in the food industry as a non-caloric sweetener. In contrast, the chiral nature of the threitols makes them valuable building blocks in synthetic chemistry. Understanding the subtle yet significant differences in their three-dimensional structures is paramount for researchers and professionals in drug development and materials science. The continued exploration of these isomers is likely to uncover further novel applications, leveraging their distinct stereochemically-driven functionalities.
References
Wikipedia. (2024, November 27). Erythritol. Retrieved from [Link]
Lee, C., et al. (2017). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. Chemical Science, 8(2), 1169–1177. Retrieved from [Link]
Wang, Y., et al. (2025). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Foods, 14(13), 2539. Retrieved from [Link]
Rzechonek, D. A., et al. (2018). Recent advances in biological production of erythritol. Critical Reviews in Biotechnology, 38(4), 620-633. Retrieved from [Link]
Ibrahim, O. (2020). Erythritol Chemical Structure, Biosynthesis Pathways, Properties, Applications, and Production. American Journal of Food Science and Technology, 8(6), 224-234. Retrieved from [Link]
Lee, C., et al. (2017). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. Chemical Science, 8(2), 1169–1177. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 222285, Erythritol. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 169019, D-Threitol. Retrieved from [Link]
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol. Retrieved from [Link]
FooDB. (2019, November 26). Showing Compound D-Threitol (FDB002261). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 87528834, (2S,3R)-butane-1,2,3,4-tetrol;(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one. Retrieved from [Link]
Antec Scientific. (n.d.). Sugar alcohols. Retrieved from [Link]
ResearchGate. (2025, July 16). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Retrieved from [Link]
PubMed. (2018). Recent advances in biological production of erythritol. Retrieved from [Link]
Google Patents. (2013). US20130337570A1 - Method for quantitative analysis of sugars, sugar alcohols and related dehydration products.
ResearchGate. (n.d.). Relative values of H, TS and G of L L-threitol conformers at 298.15 K. Retrieved from [Link]
Human Metabolome Database. (2021, September 14). Showing metabocard for D-Threitol (HMDB0004136). Retrieved from [Link]
Oxford Academic. (2025, May 30). Sweeteners: erythritol, xylitol and cardiovascular risk—friend or foe?. Retrieved from [Link]
National Institutes of Health. (2016, June 23). Detection and identification of sugar alcohol sweeteners by ion mobility spectrometry. Retrieved from [Link]
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Cheméo. (n.d.). Erythritol (CAS 149-32-6). Retrieved from [Link]
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Healthline. (2017, October 12). Xylitol vs. Erythritol: Which Is the Healthier Sugar Substitute?. Retrieved from [Link]
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A Senior Application Scientist's Guide to Validating the Stereochemistry of Synthesized Butane-1,2,3,4-tetrol
Introduction In the landscape of drug development and chemical synthesis, the precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is of paramount importance. For a molecule like butane-...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
In the landscape of drug development and chemical synthesis, the precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is of paramount importance. For a molecule like butane-1,2,3,4-tetrol, which possesses two chiral centers, the spatial orientation of its hydroxyl groups dictates its physical, chemical, and biological properties.[1] This guide provides a comprehensive comparison of modern analytical techniques for validating the stereochemistry of synthesized butane-1,2,3,4-tetrol, offering researchers a robust framework for ensuring the stereochemical integrity of their compounds.
Butane-1,2,3,4-tetrol exists as three primary stereoisomers: the achiral meso compound, erythritol, and a pair of enantiomers, D-threitol and L-threitol.[2][3] Erythritol, with its (2R,3S) configuration, possesses a plane of symmetry, rendering it optically inactive.[1] In contrast, D- and L-threitol, with (2R,3R) and (2S,3S) configurations respectively, are non-superimposable mirror images and are optically active.[1][3] The subtle differences in their spatial arrangements can lead to significant variations in their interactions with other chiral molecules, a critical consideration in pharmaceutical applications where stereochemistry can dictate efficacy and safety.[4][5]
This guide will delve into the core analytical methodologies for stereochemical validation: Nuclear Magnetic Resonance (NMR) spectroscopy, Chiral High-Performance Liquid Chromatography (HPLC), and X-ray Crystallography. Each section will provide an in-depth explanation of the technique's principles, a detailed experimental protocol, and a comparative analysis of their strengths and limitations.
The Stereoisomers of Butane-1,2,3,4-tetrol
Butane-1,2,3,4-tetrol has a molecular formula of C4H10O4 and contains two chiral centers at the C2 and C3 positions.[1] This gives rise to the following stereoisomers:
Erythritol (meso-butane-1,2,3,4-tetrol): This is a meso compound, meaning it is achiral despite having chiral centers. It has a plane of symmetry and is optically inactive. The stereochemical designation is (2R,3S).[1]
D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol): This is one of two enantiomers of threitol. It is chiral and optically active.[1][3]
L-Threitol ((2S,3S)-butane-1,2,3,4-tetrol): This is the other enantiomer of threitol, the mirror image of D-threitol. It is also chiral and optically active.[1][6]
The distinct spatial arrangements of the hydroxyl groups in erythritol and threitol lead to different physical properties, such as melting point and solubility, and importantly, different interactions with other chiral molecules.[1]
I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A First Look at Stereochemistry
NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a compound. For differentiating between the diastereomers erythritol and threitol, ¹H NMR is particularly insightful. The key lies in the magnetic non-equivalence of the protons in the two isomers.
The Causality Behind the Chemical Shift Differences
In erythritol, the meso compound, the two central protons (H2 and H3) are chemically equivalent due to the molecule's symmetry. The same applies to the two primary protons (H1 and H4). This results in a simpler ¹H NMR spectrum. In contrast, the threitol enantiomers lack this symmetry, leading to chemically non-equivalent protons and a more complex splitting pattern in the spectrum.
Experimental Protocol: ¹H NMR Analysis
Sample Preparation: Dissolve approximately 5-10 mg of the synthesized butane-1,2,3,4-tetrol in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.
Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.
Data Analysis: Analyze the chemical shifts, integration, and coupling constants of the observed signals.
Data Presentation: Expected ¹H NMR Spectral Data
Stereoisomer
Key Protons
Expected Chemical Shift (ppm) in D₂O
Expected Splitting Pattern
Erythritol
H1, H4
~3.6-3.7
Doublet of doublets
H2, H3
~3.8
Multiplet
Threitol
H1, H4
Distinct signals around 3.5-3.7
Doublet of doublets
H2, H3
Distinct signals around 3.7-3.9
Multiplets
Note: The exact chemical shifts can vary depending on the solvent and concentration.
Trustworthiness of the Method
While ¹H NMR is excellent for distinguishing between diastereomers (erythritol vs. threitol), it cannot differentiate between enantiomers (D-threitol vs. L-threitol) without the use of a chiral solvating agent or derivatizing agent.
Visualization: Logical Workflow for NMR Analysis
Caption: Workflow for stereochemical analysis using ¹H NMR spectroscopy.
II. Chiral High-Performance Liquid Chromatography (HPLC): Resolving Enantiomers
Chiral HPLC is the gold standard for separating and quantifying enantiomers.[7] This technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.
The Principle of Chiral Recognition
The CSP is composed of a chiral selector, a molecule that is itself enantiomerically pure. The separation is based on the transient formation of diastereomeric complexes between the enantiomers of the analyte and the chiral selector on the stationary phase. The different stabilities of these diastereomeric complexes result in different elution times.
Experimental Protocol: Chiral HPLC Analysis
Column Selection: Choose a suitable chiral column. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating polyols.[8]
Mobile Phase Optimization: The mobile phase composition is critical for achieving good separation. A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).
Sample Preparation: Dissolve a known concentration of the synthesized butane-1,2,3,4-tetrol in the mobile phase.[8]
Chromatographic Conditions:
Flow rate: Typically 0.5 - 1.5 mL/min.
Column temperature: Controlled to ensure reproducibility.
Detection: Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) are suitable for non-UV absorbing compounds like butane-1,2,3,4-tetrol.
Data Analysis: Compare the retention times of the synthesized sample with those of authentic standards of erythritol, D-threitol, and L-threitol.
Data Presentation: Representative Chiral HPLC Data
Stereoisomer
Retention Time (min) - Example
Erythritol
5.2
D-Threitol
8.1
L-Threitol
9.5
Note: Retention times are highly dependent on the specific column, mobile phase, and other chromatographic conditions.
Trustworthiness and Self-Validation
The power of chiral HPLC lies in its ability to provide both qualitative (identification) and quantitative (purity) information. By running authentic standards, the method becomes self-validating. The presence of a single peak corresponding to the expected stereoisomer confirms its identity and purity.
Visualization: Chiral HPLC Experimental Workflow
Caption: Step-by-step workflow for chiral HPLC analysis.
III. X-ray Crystallography: The Definitive Stereochemical Assignment
For crystalline solids, single-crystal X-ray crystallography provides an unambiguous determination of the absolute stereochemistry. This technique involves diffracting X-rays off a single crystal of the compound to determine the precise three-dimensional arrangement of atoms in the crystal lattice.
The Power of Diffraction
When a beam of X-rays strikes a crystal, the electrons in the atoms scatter the X-rays. The ordered arrangement of atoms in the crystal lattice causes the scattered X-rays to interfere with each other, producing a unique diffraction pattern. By analyzing this pattern, the electron density map of the molecule can be constructed, revealing the exact position of each atom.
Crystal Growth: The most critical and often challenging step is growing a single, high-quality crystal of the synthesized butane-1,2,3,4-tetrol. This can be achieved through various techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution.
Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head.
Data Collection: The mounted crystal is placed in an X-ray diffractometer and irradiated with X-rays. The diffraction data are collected as the crystal is rotated.
Structure Solution and Refinement: The collected data are used to solve the crystal structure and refine the atomic positions.
Data Presentation: Key Crystallographic Parameters
Parameter
Erythritol
Threitol (D or L)
Crystal System
Tetragonal
Monoclinic
Space Group
P4₁2₁2
P2₁
a (Å)
~7.8
Varies
b (Å)
~7.8
Varies
c (Å)
~13.2
Varies
α (°)
90
90
β (°)
90
Varies
γ (°)
90
90
Note: The unit cell parameters for threitol will depend on the specific enantiomer and any co-crystallized solvent. The key differentiator is the crystal system and space group.[1]
Authoritative Grounding and Trustworthiness
X-ray crystallography is considered the ultimate proof of stereochemistry. The resulting crystallographic information file (CIF) provides a complete and verifiable record of the molecular structure.
Visualization: X-ray Crystallography Decision Tree
Caption: Decision-making process for using X-ray crystallography.
Comparison of Analytical Techniques
Technique
Principle
Advantages
Limitations
¹H NMR Spectroscopy
Nuclear spin in a magnetic field
- Non-destructive- Rapid analysis- Provides detailed structural information
- Cannot differentiate enantiomers without chiral additives- Can be complex for mixtures
Chiral HPLC
Differential interaction with a chiral stationary phase
- Separates and quantifies enantiomers- High sensitivity and reproducibility
- Requires method development- May require specialized detectors
X-ray Crystallography
X-ray diffraction by a single crystal
- Unambiguous determination of absolute stereochemistry
- Requires a single, high-quality crystal- Can be time-consuming
Conclusion: A Multi-faceted Approach to Stereochemical Validation
The validation of the stereochemistry of synthesized butane-1,2,3,4-tetrol requires a strategic and often multi-faceted analytical approach. ¹H NMR spectroscopy serves as an excellent initial screening tool to differentiate between the diastereomeric forms of erythritol and threitol. For the crucial task of separating and quantifying the threitol enantiomers, chiral HPLC is the indispensable method of choice. Finally, when an absolute and definitive confirmation of stereochemistry is required for a crystalline product, single-crystal X-ray crystallography stands as the ultimate arbiter.
By understanding the principles, strengths, and limitations of each technique, researchers can design a robust validation strategy that ensures the stereochemical integrity of their synthesized molecules, a critical step in the journey of drug discovery and development.
References
Lee, J., et al. (2016, October 5). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. PMC - NIH. [Link]
ResearchGate. Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection.... [Link]
Lee, J., et al. (2016, October 5). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. RSC Publishing. [Link]
Organic Chemistry. Chapter 3: Conformation and Stereochemistry. [Link]
ResearchGate. (2025, August 5). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol, fructose, glucose, sucrose and maltose in food products by high performance liquid chromatography coupled to charged aerosol detector | Request PDF. [Link]
MDPI. (2024, July 2). Terahertz Spectra of Mannitol and Erythritol: A Joint Experimental and Computational Study. [Link]
comparing the biological activity of Butane-1,2,3,4-tetrol stereoisomers.
An In-Depth Comparative Guide to the Biological Activity of Butane-1,2,3,4-tetrol Stereoisomers Authored by a Senior Application Scientist This guide provides a comprehensive comparison of the biological activities of th...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Comparative Guide to the Biological Activity of Butane-1,2,3,4-tetrol Stereoisomers
Authored by a Senior Application Scientist
This guide provides a comprehensive comparison of the biological activities of the stereoisomers of Butane-1,2,3,4-tetrol: Erythritol, D-Threitol, and L-Threitol. We will delve into their distinct metabolic fates, physiological effects, and applications, supported by experimental data and protocols for the benefit of researchers, scientists, and drug development professionals.
Introduction: The Critical Role of Stereochemistry
Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or polyol, possessing two chiral centers. This stereochemical complexity gives rise to three distinct stereoisomers: a meso compound, erythritol, and a pair of enantiomers, D- and L-threitol[1]. While chemically similar, their spatial arrangements are fundamentally different, leading to profound variations in how they are recognized and processed by biological systems. This guide explores these differences, highlighting why one isomer has become a globally recognized food additive while the others serve more specialized roles in nature and research.
Caption: Chemical relationship of Butane-1,2,3,4-tetrol stereoisomers.
Erythritol: The Well-Characterized Sugar Substitute
Erythritol ((2R,3S)-butane-1,2,3,4-tetrol) is the most studied isomer, widely used as a non-caloric sweetener in the food and pharmaceutical industries[2][3]. Its biological inertness in humans is its defining characteristic.
Metabolism and Caloric Value
Upon ingestion, erythritol is unique among sugar alcohols. Approximately 90% is rapidly absorbed from the small intestine into the bloodstream, circulates unmetabolized, and is then excreted unchanged in the urine within 24 hours[2][4][5]. The remaining 10% that reaches the large intestine is largely resistant to fermentation by gut microbiota[4][5]. This metabolic profile is the reason for its excellent gastrointestinal tolerance compared to other polyols like sorbitol and xylitol and its near-zero caloric value (approximately 0.24 calories per gram)[4][6][7].
Physiological Effects
Glycemic Control: Consumption of erythritol does not affect blood glucose or insulin levels, making it a suitable sugar substitute for individuals with diabetes[4][5][6].
Oral Health: Erythritol is non-cariogenic. It cannot be metabolized by oral bacteria, thus it does not contribute to tooth decay. Some studies suggest it has antibacterial effects against Streptococcus species, helping to reduce dental plaque[5].
Endogenous Production: Humans naturally produce erythritol via the pentose phosphate pathway (PPP)[4]. Enzymes such as alcohol dehydrogenase 1 (ADH1) and sorbitol dehydrogenase (SORD) have been identified as catalysts in this endogenous synthesis[4]. Observational studies have noted an association between elevated plasma erythritol and cardiometabolic disease, though it is hypothesized that this reflects a dysregulated PPP rather than a direct causal effect of dietary erythritol[4].
The Threitol Enantiomers: From Nature to Niche Applications
D-threitol ((2S,3S)-butane-1,2,3,4-tetrol) and L-threitol ((2R,3R)-butane-1,2,3,4-tetrol) are less common than erythritol but possess unique biological activities and applications.
D-Threitol
Natural Roles: D-threitol is found in some fungi and acts as a cryoprotectant ("antifreeze") in certain insects, such as the Alaskan beetle Upis ceramboides, enabling survival in extreme cold[8][9].
Metabolism and Potential as a Sweetener: Recent studies have explored D-threitol as a novel low-calorie sweetener. Metabolic studies in rats show that, similar to erythritol, the majority of ingested D-threitol is excreted unmetabolized in the urine within 24 hours, suggesting it carries a low metabolic load[10]. Sensory evaluations indicate its sweetness is comparable to sucrose, potentially making it a viable sugar substitute[8][10].
Other Biological Activities: Some research suggests D-threitol may possess antimicrobial properties against bacteria like E. coli and Staphylococcus aureus[8]. It is also detected in human metabolism, and its presence has been linked to certain metabolic disorders, although its precise role is still under investigation[8].
L-Threitol
Biochemical and Pharmaceutical Applications: L-threitol is primarily utilized in research and chemical synthesis. It serves as a chiral building block for the synthesis of enantiomerically pure pharmaceuticals, including antiviral agents[11][].
Protein Stabilization: In biochemical research, L-threitol is used as a reducing agent and a stabilizer for proteins and enzymes, helping to preserve their structural integrity and biological activity during experiments like enzyme kinetic studies[11].
Head-to-Head Comparison of Stereoisomers
The distinct biological activities of these isomers stem directly from their stereochemistry, which dictates how they interact with enzymes and transport proteins.
While human metabolism of erythritol and threitol is limited, microorganisms exhibit specific catabolic pathways. In Mycobacterium smegmatis, distinct enzymatic pathways for the catabolism of D-threitol, L-threitol, and erythritol have been identified, demonstrating that bacteria have evolved specific enzymes to recognize and process each stereoisomer differently[13]. This underscores the principle that stereochemistry is a critical determinant of enzyme-substrate interactions.
Caption: Simplified comparative metabolic fate of oral Erythritol and D-Threitol in humans.
Experimental Protocol: Assessing Polyol Pharmacokinetics in a Rodent Model
To provide actionable insights, we outline a standard protocol for evaluating the metabolic fate of a novel polyol like D-threitol, drawing from methodologies used in published studies[10].
Objective: To determine the absorption and excretion profile of D-threitol in rats following oral administration.
Methodology:
Animal Model: Male Sprague-Dawley rats (8-10 weeks old) are used. Animals are housed individually in metabolic cages to allow for separate collection of urine and feces.
Acclimatization: Animals are acclimatized for 7 days, with free access to a standard diet and water.
Dosing: Following an overnight fast, a single oral gavage dose of D-threitol solution (e.g., 2 g/kg body weight) is administered. A control group receives a saline vehicle.
Sample Collection:
Blood: Blood samples (~100 µL) are collected from the tail vein at baseline (0 hr) and at specific time points post-administration (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours). Plasma is separated and stored at -80°C.
Urine & Feces: Urine and feces are collected at intervals (e.g., 0-12h, 12-24h, 24-48h). The total volume/weight is recorded, and aliquots are stored at -80°C.
Sample Analysis (LC-MS/MS):
Extraction: An appropriate extraction method (e.g., protein precipitation for plasma, dilution for urine) is used to prepare samples.
Quantification: The concentration of D-threitol in plasma, urine, and fecal homogenates is quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. This provides high sensitivity and specificity.
Data Analysis:
Pharmacokinetic parameters (Cmax, Tmax, AUC) are calculated from the plasma concentration-time curve.
The total amount of D-threitol excreted in urine and feces over 48 hours is calculated and expressed as a percentage of the administered dose.
Causality and Validation: This experimental design is self-validating. The use of a specific and sensitive LC-MS/MS method ensures accurate quantification. The collection of a full time-course of blood, urine, and feces allows for a complete mass balance analysis, providing a trustworthy account of the compound's absorption, distribution, and excretion profile.
A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Butane-1,2,3,4-tetrol
For: Researchers, scientists, and drug development professionals Introduction: The Imperative for Rigorous Analytical Method Comparison Butane-1,2,3,4-tetrol, commonly known as erythritol, is a sugar alcohol widely utili...
Author: BenchChem Technical Support Team. Date: January 2026
For: Researchers, scientists, and drug development professionals
Introduction: The Imperative for Rigorous Analytical Method Comparison
Butane-1,2,3,4-tetrol, commonly known as erythritol, is a sugar alcohol widely utilized in the pharmaceutical and food industries for its properties as a sugar substitute. Accurate and precise quantification of erythritol in various matrices is paramount for quality control, formulation development, and regulatory compliance. In the realm of analytical chemistry, multiple methodologies can often be employed to quantify a single analyte. However, the interchangeability of these methods is not a given. This guide provides an in-depth comparison of two prevalent analytical techniques for the analysis of Butane-1,2,3,4-tetrol: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) and Gas Chromatography-Mass Spectrometry (GC-MS).
The core of this guide is the principle of cross-validation—a systematic comparison of analytical results from two distinct methods to ensure their equivalence and the reliability of the data they generate. This is not merely a procedural formality but a cornerstone of scientific integrity, ensuring that data is reproducible, and decisions based on this data are sound. We will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a framework for their cross-validation, all grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).
Pillar 1: Understanding the Analytical Techniques
The choice of an analytical method is dictated by the physicochemical properties of the analyte and the requirements of the analysis in terms of sensitivity, selectivity, and throughput. Butane-1,2,3,4-tetrol, being a polar and non-volatile compound, presents unique analytical challenges that are addressed differently by HPLC-RID and GC-MS.
High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)
HPLC is a powerful separation technique that relies on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase. For a compound like erythritol, which lacks a UV chromophore, a universal detector like a Refractive Index Detector (RID) is often the detector of choice.[1][2] The RID measures the change in the refractive index of the mobile phase as the analyte elutes from the column, providing a signal proportional to the analyte's concentration.
The primary advantage of HPLC-RID for erythritol analysis is its simplicity and directness.[1] Sample preparation is often minimal, typically involving dissolution and filtration, which minimizes the potential for sample loss or alteration.[1] However, the sensitivity of RID can be limited, and it is susceptible to baseline drift due to temperature and mobile phase composition fluctuations.[1]
Gas Chromatography-Mass Spectrometry (GC-MS)
Gas Chromatography is a technique where the mobile phase is a gas, and the separation is based on the analyte's volatility and interaction with the stationary phase. Due to the low volatility of erythritol, a crucial derivatization step is required to convert it into a more volatile and thermally stable compound suitable for GC analysis.[1] This typically involves a two-step process of methoximation followed by silylation. The derivatized analyte is then introduced into the GC, separated, and detected by a Mass Spectrometer (MS), which provides both quantitative data and structural information, enhancing the specificity of the analysis.[3]
The main strengths of GC-MS lie in its high separation efficiency and the high sensitivity and selectivity of the mass spectrometric detector.[3] However, the derivatization step adds complexity and potential for variability to the analytical workflow.[1]
Pillar 2: The Cross-Validation Workflow: A Self-Validating System
Caption: A flowchart illustrating the cross-validation process between HPLC-RID and GC-MS for Butane-1,2,3,4-tetrol analysis.
Pillar 3: Experimental Protocols and Data Comparison
To ensure a robust comparison, both analytical methods must be validated according to the ICH Q2(R1) guideline, which outlines the necessary validation characteristics.[4] These include accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), limit of quantitation (LOQ), linearity, and range.[4]
Detailed Experimental Protocol: HPLC-RID Method
1. Instrumentation:
High-Performance Liquid Chromatograph equipped with a refractive index detector.
Data acquisition and processing software.
2. Chromatographic Conditions:
Column: A column suitable for sugar alcohol analysis, such as a Bio-Rad Aminex HPX-87H or similar ion-exclusion column (300 mm x 7.8 mm).
Mobile Phase: 0.005 M Sulfuric Acid in deionized water.
Flow Rate: 0.6 mL/min.
Column Temperature: 65 °C.
Detector Temperature: 40 °C.
Injection Volume: 20 µL.
3. Standard and Sample Preparation:
Standard Stock Solution: Accurately weigh and dissolve Butane-1,2,3,4-tetrol reference standard in deionized water to a final concentration of 10 mg/mL.
Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with deionized water to cover the expected concentration range of the samples.
Sample Preparation: Accurately weigh the sample, dissolve in a known volume of deionized water, and filter through a 0.45 µm syringe filter before injection.
Detailed Experimental Protocol: GC-MS Method
1. Instrumentation:
Gas Chromatograph coupled to a Mass Spectrometer.
Data acquisition and processing software.
2. Derivatization Procedure:
Methoximation: To 1 mg of the dried sample or standard, add 50 µL of 20 mg/mL methoxyamine hydrochloride in pyridine. Vortex and incubate at 60 °C for 45 minutes.
Silylation: To the methoximated sample, add 100 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS). Vortex and incubate at 60 °C for 30 minutes.
3. GC-MS Conditions:
Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Injector Temperature: 250 °C.
Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.
MS Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Mass Spectrometer Mode: Electron Ionization (EI) at 70 eV, with data acquired in full scan mode (m/z 50-600) for qualitative analysis and Selected Ion Monitoring (SIM) mode for quantitative analysis.
Comparative Performance Data
The following table summarizes typical performance characteristics for the two methods, synthesized from various validation studies. It is crucial to note that these values are illustrative and should be established for each specific application and laboratory.
Validation Parameter
HPLC-RID
GC-MS
Causality Behind the Difference
Specificity
Moderate (based on retention time)
High (based on retention time and mass spectrum)
The mass spectrometer provides structural information, leading to a more definitive identification of the analyte.
Linearity (r²)
> 0.995
> 0.998
Both methods exhibit excellent linearity, but the higher sensitivity and lower noise of the MS detector can lead to slightly better correlation coefficients.
Range (mg/mL)
0.1 - 10
0.001 - 0.1
The higher sensitivity of the GC-MS method allows for a lower quantification range.
Accuracy (% Recovery)
98 - 102%
97 - 103%
Both methods demonstrate high accuracy. The multi-step derivatization in GC-MS can introduce slightly more variability.
Precision (RSD%)
< 2%
< 3%
The simpler sample preparation for HPLC-RID generally leads to slightly better precision. The derivatization step in GC-MS is a potential source of increased variability.
LOD (mg/mL)
~0.05
~0.0005
The MS detector is significantly more sensitive than the RID, resulting in a much lower limit of detection for the GC-MS method.
LOQ (mg/mL)
~0.15
~0.0015
Consistent with the LOD, the limit of quantitation for the GC-MS method is substantially lower.
Robustness
Sensitive to mobile phase composition and temperature
Sensitive to derivatization conditions and GC parameters
Both methods require careful control of experimental parameters to ensure reproducible results.
Cross-Validation Acceptance Criteria
For the cross-validation study, a minimum of three concentrations (low, medium, and high) of a homogeneous sample batch should be analyzed in triplicate by both methods. The results are then statistically compared.
Accuracy: The mean percentage difference between the results of the two methods should be within ±15%.
Precision: The coefficient of variation (CV) of the differences between the methods should not exceed 15%.
Overall Agreement: A Bland-Altman plot can be used to visualize the agreement between the two methods, looking for any systematic bias.
Conclusion: Selecting the Appropriate Method
Both HPLC-RID and GC-MS are viable and robust methods for the quantification of Butane-1,2,3,4-tetrol. The choice between them depends on the specific requirements of the analysis.
HPLC-RID is a straightforward and cost-effective method well-suited for routine quality control applications where high sensitivity is not a primary concern. Its simple sample preparation minimizes the potential for analytical error.
GC-MS offers superior sensitivity and specificity, making it the method of choice for trace-level analysis, impurity profiling, and in applications where definitive identification is critical. The trade-off is a more complex and time-consuming sample preparation procedure.
Ultimately, a thorough understanding of the principles, strengths, and limitations of each technique, coupled with a rigorous cross-validation protocol, will ensure the generation of reliable and defensible analytical data for Butane-1,2,3,4-tetrol. This commitment to scientific rigor is not just a regulatory requirement but a professional obligation to ensure the quality and safety of pharmaceutical products.
References
Development and Validation of HPLC-RID method for Determination of Sugars and Polyols. (2017). ResearchGate. Retrieved from [Link]
Comparison of three HPLC analytical methods: ELSD, RID, and UVD for the analysis of xylitol in foods. (2024). National Institutes of Health. Retrieved from [Link]
Comparison Between GC and HPLC for Pharmaceutical Analysis. (n.d.). Drawell. Retrieved from [Link]
ICH guideline Q14 on analytical procedure development. (2022). European Medicines Agency. Retrieved from [Link]
Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. (2025). PharmaGuru. Retrieved from [Link]
Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. (n.d.). Waters Corporation. Retrieved from [Link]
Validation of Analytical Procedures Q2(R2). (2023). International Council for Harmonisation. Retrieved from [Link]
Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). IVT Network. Retrieved from [Link]
Simultaneous determination of rhamnose, xylitol, arabitol, fructose, glucose, inositol, sucrose, maltose in jujube (Zizyphus jujube Mill.) extract: Comparison of HPLC-ELSD, LC-ESI-MS/MS and GC-MS. (2016). ResearchGate. Retrieved from [Link]
The Qualitative and Quantitative Analysis of Sugars and Erythritol by LC-ELSD in Energy/Vitamin Drinks. (n.d.). Imtakt. Retrieved from [Link]
Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents. (n.d.). Agilent. Retrieved from [Link]
ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. Retrieved from [Link]
Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. (2024). Agilent. Retrieved from [Link]
Determination of Sugar Alcohol in Foods by HPLC Method. (n.d.). Institute of Food Science and Technology. Retrieved from [Link]
Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. (2014). National Institutes of Health. Retrieved from [Link]
[Method of quantitative analysis by HPLC and confirmation by LC-MS of sugar alcohols in foods]. (2001). PubMed. Retrieved from [Link]
guidance for the validation of pharmaceutical quality control analytical methods. (n.d.). NHS. Retrieved from [Link]
Best practices for analytical method transfers. (2023). Medfiles. Retrieved from [Link]
HPLC and GC: 6 Simple Differences to Enhance Your Research. (n.d.). Bitesize Bio. Retrieved from [Link]
Sugar Alcohols Analysis HPLC Columns. (n.d.). AppliChrom. Retrieved from [Link]
Validation of an HPLC-RI method for the quantification of D-pinitol from Mesembryanthemum crystallinum. (2024). ResearchGate. Retrieved from [Link]
VALIDATION OF ANALYTICAL METHODS. (n.d.). IKEV. Retrieved from [Link]
Butane-1,2,3,4-tetrol: A Comparative Study of its Diastereomers, Erythritol and Threitol
An In-Depth Comparative Guide for Researchers and Drug Development Professionals Abstract Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or tetritol, that serves as a foundational structure for critical molecules...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Comparative Guide for Researchers and Drug Development Professionals
Abstract
Butane-1,2,3,4-tetrol is a four-carbon sugar alcohol, or tetritol, that serves as a foundational structure for critical molecules in both biological systems and synthetic chemistry.[1][2] Its structure contains two chiral centers, giving rise to three primary stereoisomers: the achiral meso compound, erythritol, and a pair of chiral enantiomers, D- and L-threitol.[1][3][4] While sharing the same chemical formula, these stereoisomers exhibit remarkably distinct physicochemical properties and functionalities. Erythritol has gained widespread recognition as a bulk sweetener in the food and pharmaceutical industries, whereas threitol is primarily valued as a chiral building block in complex organic synthesis.[5][6] This guide provides a comprehensive comparison of these diastereomers, offering field-proven insights and experimental protocols to aid researchers and drug development professionals in selecting and utilizing the appropriate isomer for their specific applications.
Structural and Physicochemical Distinction
The fundamental difference between erythritol and threitol lies in their stereochemistry—the three-dimensional arrangement of their hydroxyl (-OH) groups. Erythritol is a meso compound, meaning it has an internal plane of symmetry and is therefore optically inactive.[1] In contrast, threitol lacks this internal symmetry and exists as two enantiomers (mirror images) that are optically active.[1]
This structural variance directly impacts their physical properties, influencing everything from crystal packing to biological interactions. For instance, the differing hydrogen bonding networks in their solid states lead to distinct crystal structures and melting points.[1]
The preferred methods for producing these isomers are dictated by their primary applications and stereochemical requirements.
Erythritol : The industrial production of erythritol is almost exclusively a biotechnological process.[6] It involves the fermentation of glucose, often derived from corn starch, by osmophilic yeasts such as Moniliella pollinis or Yarrowia lipolytica.[12][13] This method is highly efficient and stereospecific, yielding pure erythritol without contamination from other isomers. The biosynthesis occurs via the pentose phosphate pathway.[12]
Threitol : While found naturally in some fungi and insects, threitol for chemical use is often prepared through synthetic routes.[3][5][10] A key method is the Sharpless asymmetric dihydroxylation of butenes, which allows for the stereoselective introduction of hydroxyl groups.[1][14] This control over stereochemistry is crucial for its application as a chiral precursor. Recently, efficient biosynthetic methods using engineered Yarrowia lipolytica have been developed for large-scale production, which may expand its applications in the food industry.[11][15]
Applications in Research and Industry
The distinct stereochemistry of erythritol and threitol defines their utility. Erythritol's achiral nature and physiological properties make it ideal for food and bulk pharmaceutical applications, while threitol's chirality is its most valuable asset in precision synthesis.
Table 2: Comparative Applications
Application Area
Erythritol
Threitol
Food Industry
Widely used as a low-calorie (nearly non-caloric) bulk sweetener in beverages, baked goods, dairy products, and confections.[6][7][16][17] It provides texture and masks off-tastes of high-intensity sweeteners.[6][7]
Explored as a potential low-calorie sweetener with sweetness comparable to sucrose.[3][11] Used in oxygen-sensitive "smart plastic films" for food packaging.[3][11]
Pharmaceuticals
Used as an excipient and diluent in tablets and medicated chewing gum.[17] Its non-hygroscopic nature enhances stability.
Serves as a key chiral intermediate and precursor in the synthesis of complex drugs, including anticancer agents like suxamethonium and immunomodulatory compounds.[3][11][18]
Biochemical Research
Limited direct use; may be used in culture media.
Acts as a cryoprotectant (antifreeze agent) in biological samples.[3][5] Used as a reducing agent and stabilizer for proteins and enzymes during assays.[18]
Personal Care
Used in toothpaste and mouthwashes for its humectant properties and ability to inhibit cariogenic bacteria like Streptococcus mutans.[6]
Not commonly used.
Other Industries
-
Used to synthesize chiral auxiliaries, essential for controlling stereochemistry in organic reactions.[3]
Experimental Protocols for Analysis and Application
For researchers, the ability to distinguish between these isomers and understand their functional impact is paramount. The choice of analytical technique is driven by the need to resolve stereochemical differences.
Protocol 1: Chromatographic Separation of Diastereomers
Objective: To separate and quantify erythritol and threitol in a mixture, such as a fermentation broth or a formulated product.
Causality of Experimental Choice: High-Performance Liquid Chromatography (HPLC) is the gold standard for separating sugar alcohols. The distinct spatial arrangement of hydroxyl groups in erythritol and threitol results in differential interactions with a polar stationary phase, such as an amino-propyl column, allowing for separation.[19][20] A Charged Aerosol Detector (CAD) is often preferred for its near-universal response to non-volatile analytes, providing more consistent quantification than refractive index (RI) detectors.
Methodology:
Sample Preparation:
Accurately weigh and dissolve the sample in the mobile phase starting solvent (e.g., 80:20 acetonitrile:water).
Filter the sample through a 0.45 µm syringe filter to remove particulates.
Prepare a series of standards of pure erythritol and threitol for calibration.
HPLC-CAD System Configuration:
Column: Shodex Asahipak NH2P-50 4E (or equivalent amino-propyl column)[20].
Mobile Phase: A gradient of Acetonitrile (Solvent B) and Water (Solvent A). A typical gradient might run from 90% B to 77% B over 22 minutes.[20]
Detector: Charged Aerosol Detector (CAD), Nitrogen pressure at 35 psi[20].
Data Analysis:
Identify peaks based on the retention times of the pure standards.
Construct a calibration curve for each analyte by plotting peak area against concentration.
Quantify the amount of erythritol and threitol in the sample by interpolating its peak area from the calibration curve.
Self-Validation/Confirmation:
For unequivocal identification, collected fractions can be analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[19] This provides mass-to-charge ratio data, confirming the molecular weight and fragmentation pattern of each isomer.
Protocol 2: Assessing Stereoisomer Impact on Protein Stability
Objective: To compare the efficacy of erythritol and threitol as stabilizing agents for a target membrane protein during purification and characterization.
Causality of Experimental Choice: The stereochemistry of small molecules can significantly affect their interaction with the complex three-dimensional surfaces of proteins.[14][21] Amphiphiles designed with a butane-1,2,3,4-tetrol linker have shown that stereochemistry plays a critical role in membrane protein stabilization.[14][21] This experiment aims to determine if the diastereomeric difference between erythritol and threitol translates to a functional difference in protein stabilization.
Methodology Workflow:
Protein Solubilization: Extract the target membrane protein from cell membranes using a standard, effective detergent like n-dodecyl-β-D-maltoside (DDM).[14]
Buffer Preparation: Prepare identical purification and storage buffers, with the only variable being the addition of a fixed concentration (e.g., 5-10% w/v) of either erythritol or threitol. A control buffer will contain no added tetritol.
Detergent Exchange & Purification: Purify the solubilized protein (e.g., via affinity chromatography), using the respective buffers to exchange the primary detergent environment for one containing the test additives.
Stability Assessment:
Use Differential Scanning Fluorimetry (DSF), also known as a thermal shift assay. This technique measures the thermal unfolding of a protein in the presence of a fluorescent dye.
A higher melting temperature (Tm) indicates greater protein stability.
Data Interpretation: A statistically significant increase in Tm for the protein in the presence of one isomer over the other would demonstrate a stereochemistry-dependent stabilization effect. This insight is critical for optimizing buffers for structural biology or long-term storage of therapeutic proteins.
Conclusion
While both derived from the same butane-1,2,3,4-tetrol backbone, erythritol and threitol are functionally distinct molecules whose applications are a direct consequence of their stereochemistry.
Erythritol is the achiral, non-caloric, and widely available diastereomer, making it the industry standard for sugar replacement in food and pharmaceutical formulations where bulk properties and physiological inertness are desired.
Threitol , in its enantiomerically pure D- and L-forms, is a high-value chiral building block. Its primary role is in synthetic chemistry, where its defined stereocenters are essential for constructing complex, stereospecific molecules for drug development and other advanced applications.
For the researcher and developer, the choice is clear: for applications requiring bulk sweetening, humectant properties, or use as an excipient, erythritol is the logical choice. For synthetic pathways that demand precise stereochemical control, threitol is the indispensable tool. Understanding these fundamental differences is key to leveraging the full potential of the butane-1,2,3,4-tetrol family of molecules.
References
Hootelé, C., Colau, B., & Halin, G. (1983). Endogenous Synthesis of Erythritol, a Novel Biomarker of Weight Gain (P15-016-19) - PMC. Tetrahedron Letters, 24(17), 1783-1786. Available at: [Link]
Wikipedia. (n.d.). Erythritol. Retrieved from [Link]
Wikipedia. (n.d.). Threitol. Retrieved from [Link]
Satoria Nutrisentials. (2024). Erythritol Applications in the Food and Beverage Industry. Retrieved from [Link]
Newseed Chemical Co., Limited. (2015). Applications and Uses of Erythritol. Retrieved from [Link]
Li, Q., et al. (2023). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Foods, 12(15), 2848. Available at: [Link]
Mirończuk, A. M., et al. (2016). Recent advances in biological production of erythritol. Taylor & Francis Online. Available at: [Link]
Bae, H. E., et al. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study. RSC Publishing. Available at: [Link]
Sciencemadness Wiki. (2020). Threitol. Retrieved from [Link]
ResearchGate. (n.d.). Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D Fisher projection. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). l-Threitol. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-Tetrol. PubChem Compound Database. Retrieved from [Link]
Bae, H. E., et al. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. PMC - NIH. Available at: [Link]
ChemBK. (n.d.). (2R,3R)-butane-1,2,3,4-tetrol. Retrieved from [Link]
ResearchGate. (n.d.). Overview of erythritol synthesis from glycerol in the yeast Y.... Retrieved from [Link]
WebMD. (2023). Erythritol: Uses, Benefits, and Risks. Retrieved from [Link]
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Regnat, K., et al. (2018). Erythritol as sweetener—wherefrom and whereto?. Applied Microbiology and Biotechnology, 102(14), 5891-5901. Available at: [Link]
Scent.vn. (n.d.). Butane-1,2,3,4-Tetrol. Retrieved from [Link]
MDPI. (2023). Threitol, a Novel Functional Sugar Alcohol Biosynthesized by Engineered Yarrowia lipolytica, Has the Potential as a Low-Calorie Sugar-Reducing Sweetener. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 1,2,3,4-Butanetetrol, [S-(R,R)]- (CAS 2319-57-5). Retrieved from [Link]
NIST. (n.d.). 1,2,3,4-Butanetetrol, [S-(R,R)]-. NIST Chemistry WebBook. Retrieved from [Link]
Hernández-Pérez, A. F., et al. (2021). From the culture broth to the erythritol crystals: an opportunity for circular economy. Reviews in Environmental Science and Bio/Technology, 20, 483-511. Available at: [Link]
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ResearchGate. (n.d.). Production and identification of threitol. Retrieved from [Link]
Akiyama, T., et al. (2010). [Method of Quantitative Analysis by HPLC and Confirmation by LC-MS/MS of Erythritol, Maltitol, Lactitol and Trehalose in Foods]. Shokuhin eiseigaku zasshi. Journal of the Food Hygienic Society of Japan, 51(4), 174–181. Available at: [Link]
ResearchGate. (n.d.). Separation of Erythritol from Fermentation Broth Using Preparative Chromatography. Retrieved from [Link]
Talaga, P., et al. (2014). Simultaneous separation and determination of erythritol, xylitol, sorbitol, mannitol, maltitol. ResearchGate. Available at: [Link]
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confirming the absolute configuration of Butane-1,2,3,4-tetrol enantiomers
An In-Depth Comparative Guide to Confirming the Absolute Configuration of Butane-1,2,3,4-tetrol Enantiomers For researchers, scientists, and professionals in drug development, the unambiguous assignment of a molecule's a...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Comparative Guide to Confirming the Absolute Configuration of Butane-1,2,3,4-tetrol Enantiomers
For researchers, scientists, and professionals in drug development, the unambiguous assignment of a molecule's absolute configuration is a cornerstone of stereochemistry, profoundly impacting biological activity and regulatory approval.[1] Butane-1,2,3,4-tetrol, a seemingly simple four-carbon sugar alcohol, presents a classic stereochemical challenge with its two chiral centers at the C2 and C3 positions.[2] This results in a pair of enantiomers, (2R,3R)- and (2S,3S)-threitol, and a meso compound, erythritol.[3] Distinguishing between the D-threitol [(2R,3R)] and L-threitol [(2S,3S)] enantiomers is critical, as their spatial arrangement can lead to different interactions with chiral biological systems like enzymes and receptors.[4]
This guide provides a comparative analysis of the primary analytical techniques for determining the absolute configuration of butane-1,2,3,4-tetrol enantiomers. We move beyond mere protocols to explore the causality behind experimental choices, offering insights grounded in practical application and theoretical principles.
The Stereochemical Landscape of Butane-1,2,3,4-tetrol
Butane-1,2,3,4-tetrol possesses two stereocenters, giving rise to three stereoisomers. The key distinction lies between the chiral enantiomeric pair and the achiral meso compound:
(2R,3S)-Butane-1,2,3,4-tetrol (meso-erythritol) : This isomer is achiral due to an internal plane of symmetry and is not the focus of this enantiomeric differentiation guide.[2]
The challenge lies in devising robust experiments to definitively assign the R/S configuration to a purified enantiomer of threitol.
Comparative Analysis of Key Analytical Techniques
There are four principal methods for determining the absolute configuration of chiral molecules.[] Each offers distinct advantages and is subject to specific limitations. The choice of technique is often dictated by the nature of the sample, available instrumentation, and the need for derivatization.
Technique
Principle
Sample State
Derivatization Required?
Computational Reliance
Key Advantages
Key Limitations
X-ray Crystallography
Anomalous dispersion of X-rays by atoms in a single crystal.[6][7]
Crystalline Solid
No, but may be needed to obtain suitable crystals or introduce heavy atoms.
Low (for data processing)
Provides direct, unambiguous 3D structure; considered the "gold standard".[6]
Requires high-quality single crystals, which can be difficult to grow.[1][]
Vibrational Circular Dichroism (VCD)
Differential absorption of left and right circularly polarized infrared light during vibrational transitions.[1][8]
Solution
No
High (requires DFT calculations for spectral prediction).[1][4]
Applicable to a wide range of molecules in solution, even those without chromophores.[1] Provides conformational data.[9]
Requires specialized instrumentation; interpretation relies heavily on the accuracy of computational models.[10]
NMR Spectroscopy
Analysis of chemical shift differences in diastereomers formed by reacting the analyte with a chiral derivatizing agent (CDA).[][11]
Solution
Yes (e.g., Mosher's esters)
Low (for interpretation)
Uses standard NMR equipment; well-established empirical models (e.g., Mosher's method).[12][13]
Indirect method; requires successful chemical derivatization with both enantiomers of the CDA.[14]
Electronic Circular Dichroism (ECD)
Differential absorption of left and right circularly polarized UV-Vis light during electronic transitions.[15]
Solution
Yes (to introduce a chromophore)
High (if ab initio prediction is used)
High sensitivity; requires very small sample amounts.[16]
Not suitable for molecules lacking a UV-Vis chromophore, like butane-1,2,3,4-tetrol.[1][17]
VCD has emerged as a powerful alternative to X-ray crystallography for determining absolute configuration in solution.[4] Its strength lies in its sensitivity to the 3D structure of molecules during vibrational transitions, making it applicable even to molecules like butane-1,2,3,4-tetrol that lack a UV chromophore.[1] The core principle is that enantiomers produce mirror-image VCD spectra.[18] By comparing the experimental spectrum to one predicted by ab initio Density Functional Theory (DFT) calculations, the absolute configuration can be confidently assigned.[1][8]
Experimental Protocol: VCD Analysis
Sample Preparation : Dissolve a precise amount (e.g., 5-10 mg) of the purified butane-1,2,3,4-tetrol enantiomer in a suitable deuterated solvent (e.g., 200 µL of CDCl₃ or DMSO-d₆) to a concentration of approximately 0.1 M.[1] The solvent must be transparent in the IR region of interest.
Data Acquisition :
Transfer the solution to an IR cell with BaF₂ windows and a defined path length (e.g., 75 µm).[1]
Acquire the VCD and IR spectra using a commercial VCD spectrometer.
Set the spectral resolution to at least 8 cm⁻¹.[1]
Collect data for a sufficient duration (e.g., 2-6 hours) to achieve an adequate signal-to-noise ratio.
Computational Modeling :
Build 3D models of both the (2R,3R) and (2S,3S) enantiomers of butane-1,2,3,4-tetrol.
Perform a thorough conformational search using molecular mechanics.
For each low-energy conformer, perform geometry optimization and frequency calculations using DFT (e.g., B3LYP functional with a 6-31G(d) basis set).
Calculate the VCD and IR spectra for each conformer.
Generate a Boltzmann-averaged predicted spectrum for both the (2R,3R) and (2S,3S) enantiomers based on the relative energies of the conformers.
Spectral Comparison and Assignment :
Overlay the experimental VCD spectrum with the predicted spectra for both enantiomers.
The absolute configuration is assigned to the enantiomer whose calculated spectrum shows the best visual match in terms of the signs and relative intensities of the VCD bands.[1] The (2S,3S) spectrum will be the mirror image of the (2R,3R) spectrum.[18]
VCD Analysis Workflow
Caption: Workflow for absolute configuration determination using VCD.
Method 2: NMR Spectroscopy via Mosher's Ester Analysis
The Mosher's ester method is a widely used NMR technique for deducing the absolute configuration of chiral secondary alcohols.[12][13] It is an indirect method that involves converting the enantiopure alcohol into a pair of diastereomeric esters using the (R)- and (S)-enantiomers of a chiral derivatizing agent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[][19] The resulting diastereomers exhibit distinct chemical shifts in their ¹H NMR spectra due to the anisotropic effect of the MTPA phenyl group, allowing for configurational assignment.[12]
Experimental Protocol: Mosher's Ester Analysis
Esterification (Two separate reactions) :
Reaction A : To the butane-1,2,3,4-tetrol enantiomer (1 equivalent) in a dry NMR tube or small vial with a suitable solvent (e.g., pyridine-d₅), add (R)-(-)-MTPA chloride (2.2 equivalents, to react with two hydroxyl groups) and a catalytic amount of DMAP.
Reaction B : In a separate tube, repeat the reaction using (S)-(+)-MTPA chloride.
Allow the reactions to proceed to completion at room temperature, monitoring by TLC or ¹H NMR.
NMR Data Acquisition :
Acquire ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA ester reaction mixtures directly. No workup is typically required for this in-situ method.[20]
Data Analysis and Assignment :
Identify corresponding protons in the spectra of the two diastereomeric esters.
Calculate the difference in chemical shifts for each pair of protons: Δδ = δ_S - δ_R .
Apply the Mosher model: Protons on one side of the MTPA plane (when drawn in its extended conformation) will have a positive Δδ, while protons on the other side will have a negative Δδ.
By assigning the protons and analyzing the pattern of positive and negative Δδ values, the absolute configuration of the carbinol centers can be deduced.[13][21]
Mosher's Method Workflow
Caption: Workflow for Mosher's ester analysis using NMR.
Method 3: Single-Crystal X-ray Crystallography
X-ray crystallography is the only method that provides a direct, three-dimensional visualization of a molecule, making it the definitive standard for absolute configuration determination.[6] The technique relies on the phenomenon of anomalous dispersion, where heavy atoms scatter X-rays with a phase shift, allowing for the differentiation between a structure and its mirror image.[][22]
Experimental Protocol: X-ray Crystallography
Crystallization : The most critical and often challenging step is to grow a single, diffraction-quality crystal of the butane-1,2,3,4-tetrol enantiomer. This is typically achieved through slow evaporation of a saturated solution, vapor diffusion, or cooling.
Data Collection :
Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.
Collect diffraction data, ensuring the use of an X-ray source (e.g., Cu Kα radiation) that can induce anomalous scattering from the atoms present (even oxygen can be sufficient with high-quality data).
Structure Solution and Refinement :
Process the diffraction data to obtain a set of structure factors.
Solve the crystal structure to get an initial model of the molecular arrangement.
Refine the structural model against the experimental data.
Absolute Configuration Assignment :
The absolute configuration is determined by refining the Flack parameter.[23] A value close to 0 indicates the correct absolute configuration has been modeled, while a value close to 1 indicates the inverse configuration is correct.[7]
Conclusion and Recommendations
The determination of the absolute configuration of butane-1,2,3,4-tetrol enantiomers is achievable through several robust techniques.
Recommendation 1 (Definitive Answer): If a high-quality single crystal can be obtained, X-ray crystallography is the preferred method as it provides an unambiguous and direct determination of the absolute structure.[23]
Recommendation 2 (Solution-State Analysis): For a reliable determination in solution, Vibrational Circular Dichroism (VCD) is the method of choice. It avoids chemical modification of the sample and provides rich structural information, though it requires access to specialized equipment and computational expertise.[1][4]
Recommendation 3 (Standard Equipment): When VCD or crystallography is not feasible, NMR spectroscopy via Mosher's ester analysis is a powerful and accessible alternative.[12] Its success hinges on the successful synthesis of the diastereomeric esters and careful spectral analysis.
While Electronic Circular Dichroism (ECD) is a valuable chiroptical technique, its application to butane-1,2,3,4-tetrol is limited by the molecule's lack of a suitable chromophore, necessitating derivatization which adds complexity.[15] By carefully selecting the appropriate technique based on sample availability, instrumentation, and desired certainty, researchers can confidently elucidate the stereochemical identity of these important chiral building blocks.
References
Spectroscopy Europe. "Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD)." Available at: [Link]
Purechemistry. "Determination of absolute configuration." (2024-02-19). Available at: [Link]
ResearchGate. "Vibrational CD, Theory and Application to Determination of Absolute Configuration | Request PDF." Available at: [Link]
American Laboratory. "Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery." (2010-10-01). Available at: [Link]
Creative Biolabs. "Determination Techniques for Absolute Configuration of Chiral Compound." Available at: [Link]
Wikipedia. "Vibrational circular dichroism." Available at: [Link]
National Center for Biotechnology Information. "Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region." (2016-10-05). Available at: [Link]
RSC Publishing. "Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study." (2016-10-05). Available at: [Link]
PubMed Central. "Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence." (2023-03-21). Available at: [Link]
ResearchGate. "Illustration of the isomers of butane-1,2,3,4-tetrol using the 2D..." Available at: [Link]
Chemistry LibreTexts. "6.3: Absolute Configuration and the (R) and (S) System." (2021-07-16). Available at: [Link]
ACS Publications. "New Chiral Derivatizing Agents: Convenient Determination of Absolute Configurations of Free Amino Acids by 1H NMR." (2009-01-26). Available at: [Link]
Novartis OAK. "In-tube Derivatization for the Determination of Absolute Configuration and Enantiomeric Purity of Chiral Compounds by NMR Spectroscopy." (2017-04-25). Available at: [Link]
ResearchGate. "Strategies for using NMR spectroscopy to determine absolute configuration." Available at: [Link]
National Center for Biotechnology Information. "Applied Circular Dichroism: A Facile Spectroscopic Tool for Configurational Assignment and Determination of Enantiopurity." Available at: [Link]
Encyclopedia.pub. "Electronic Circular Dichroism." (2022-05-24). Available at: [Link]
PubMed. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Available at: [Link]
Springer Nature Experiments. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Available at: [Link]
Matilda. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Available at: [Link]
PubMed. "Absolute configuration determination of chiral molecules in the solution state using vibrational circular dichroism." Available at: [Link]
Semantic Scholar. "[PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Available at: [Link]
ResearchGate. "From Relative to Absolute Configuration of Complex Natural Products. Interplay Between NMR, ECD, VCD, and ORD Assisted by ab initio Calculations." Available at: [Link]
ResearchGate. "The use of X-ray crystallography to determine absolute configuration." Available at: [Link]
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A Senior Application Scientist's Guide to Butane-1,2,3,4-tetrol-Based Detergents: A Paradigm Shift in Membrane Protein Stabilization
Introduction: The Imperative for Innovation in Membrane Protein Biochemistry Membrane proteins are the gatekeepers of the cell, mediating a vast array of physiological processes and representing a major class of therapeu...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative for Innovation in Membrane Protein Biochemistry
Membrane proteins are the gatekeepers of the cell, mediating a vast array of physiological processes and representing a major class of therapeutic targets.[1][2] However, their inherent hydrophobicity presents a formidable challenge to their study, necessitating their extraction from the native lipid bilayer and stabilization in a soluble form. For decades, conventional detergents such as n-dodecyl-β-D-maltoside (DDM) and Triton X-100 have been the workhorses of membrane protein research.[1][3] While instrumental in numerous structural and functional studies, these classical amphiphiles often fall short, leading to protein denaturation and aggregation, particularly for sensitive and complex membrane proteins like G-protein-coupled receptors (GPCRs).[1][2]
This guide provides an in-depth evaluation of a novel class of detergents based on a butane-1,2,3,4-tetrol scaffold. We will explore the rational design, physicochemical properties, and performance of these agents, particularly the Butane-1,2,3,4-tetrol-based Maltosides (BTMs) and their more recent, performance-enhanced successors, the Group-Swapped BTMs (GS-BTMs). Through a synthesis of published experimental data, we will objectively compare their efficacy against conventional detergents, offering researchers and drug development professionals a comprehensive understanding of their potential to revolutionize the study of challenging membrane proteins.
The Architectural Logic of Detergents: From Conventional to Rationally Designed
The fundamental principle of a detergent is its amphipathic nature, possessing both a hydrophilic headgroup and a hydrophobic tail. This dual character allows detergents to partition into the lipid membrane, extract membrane proteins, and form micelles that shield the protein's hydrophobic transmembrane domains from the aqueous environment.[3][4]
Conventional Detergents: The Established Baseline
n-Dodecyl-β-D-maltoside (DDM): A non-ionic detergent widely regarded as a "gold standard" due to its relatively mild nature.[1][2] It consists of a single maltose headgroup and a C12 alkyl chain. While effective for many proteins, its single-chain architecture can lead to dynamic and sometimes destabilizing micelles.[5]
Triton X-100: A non-ionic detergent with a bulky poly(ethylene glycol) headgroup and a phenyl-containing hydrophobic tail. It is a potent solubilizing agent but can be harsh and its aromatic ring interferes with UV absorbance measurements of protein concentration.[6][7] Furthermore, its degradation products have raised environmental concerns.[2]
Lauryl Maltose Neopentyl Glycol (LMNG): A more recent generation of conventional detergent featuring two hydrophobic tails and two hydrophilic headgroups. This branched structure provides a more stable and protective environment for many sensitive membrane proteins compared to DDM.[3][8]
Butane-1,2,3,4-tetrol-Based Maltosides (BTMs): A Novel Scaffold for Enhanced Stability
The limitations of conventional detergents have spurred the development of novel amphiphiles with improved protein-stabilizing properties. The BTMs represent a significant advancement, born from a rational design approach. These detergents feature two maltoside headgroups and two alkyl chains linked via a central butane-1,2,3,4-tetrol (BT) linker.[1][2]
A key innovation in the development of BTMs was the systematic exploration of the stereochemistry of the BT linker. This seemingly subtle modification has a profound impact on the detergent's three-dimensional structure and, consequently, its interaction with membrane proteins. Studies have shown that the meso-isomer of the BT linker yields detergents (M-BTMs) with superior protein stabilization efficacy compared to other stereoisomers.[2][9] Specifically, M-BTM-C11 demonstrated significantly better performance than DDM for all four membrane proteins tested in a foundational study.[2]
Group-Swapped BTMs (GS-BTMs): Refining the Architecture for Peak Performance
Building on the success of the BTMs, a subsequent design strategy involved "group-swapping" the positions of the hydrophilic and hydrophobic moieties on the BT linker.[1][10] This modification, along with the introduction of asymmetry in the alkyl chains, led to the development of GS-BTMs with even more desirable properties for membrane protein research.[1]
Physicochemical Properties: A Head-to-Head Comparison
The performance of a detergent is intimately linked to its physicochemical properties, most notably its critical micelle concentration (CMC) or critical aggregation concentration (CAC) for detergents with more complex aggregation behavior. The CMC/CAC is the concentration at which detergent monomers begin to form micelles. A lower CMC/CAC is generally advantageous as it means less free detergent is required in solution to maintain protein solubility, which can be beneficial for downstream applications.
Detergent
Chemical Structure
Critical Micelle/Aggregation Concentration (mM)
Micelle/Aggregate Size (Hydrodynamic Radius, Rh in nm)
Lower CAC of BTMs and GS-BTMs: Both BTMs and GS-BTMs exhibit significantly lower CAC values compared to DDM, indicating a stronger tendency to form self-assemblies.[1][2] This translates to greater efficiency in maintaining protein solubility at lower detergent concentrations.
Tunable Aggregate Size: The GS-BTM series demonstrates the ability to form aggregates of varying sizes, influenced by alkyl chain length and symmetry.[1] The formation of smaller protein-detergent complexes can be advantageous for structural studies by X-ray crystallography and cryo-electron microscopy (cryo-EM).[1]
The true measure of a detergent's utility lies in its ability to maintain the structural and functional integrity of membrane proteins. The following sections present experimental data comparing the performance of BTMs and GS-BTMs against conventional detergents.
Case Study 1: The Human β2-Adrenergic Receptor (β2AR) - A Archetypal GPCR
The β2AR is a notoriously unstable GPCR that has served as a benchmark for detergent development.
Long-Term Stability of β2AR:
The long-term stability of a membrane protein in a given detergent is critical for its purification and characterization. The following data summarizes the ligand-binding activity of β2AR over several days when solubilized in different detergents.
Case Study 2: UapA - A Uric Acid-Xanthine Permease
The thermostability of a membrane protein is another key indicator of its structural integrity. Fluorescence-detection size-exclusion chromatography (FSEC) is a common technique to assess the aggregation state of a protein after heat stress.
Thermostability of UapA:
Detergent
Protein Stability after 10 min at 40°C (Relative to unheated sample)
Experimental Protocols: A Guide to Detergent Evaluation
For researchers wishing to evaluate new detergents for their specific membrane protein of interest, the following generalized protocols provide a starting point.
Protocol 1: Small-Scale Solubilization Screen
This protocol is designed to rapidly assess the ability of a panel of detergents to extract a target membrane protein from the cell membrane.
Workflow Diagram:
Caption: Workflow for small-scale detergent solubilization screening.
Methodology:
Membrane Preparation:
Harvest cells expressing the target membrane protein.
Lyse cells using a suitable method (e.g., sonication, French press) in a buffer containing protease inhibitors.
Perform a low-speed centrifugation to remove cell debris.
Pellet the membranes from the supernatant by ultracentrifugation.
Wash the membrane pellet and resuspend in a buffer without detergent.
Detergent Solubilization:
Aliquot the membrane suspension into separate tubes.
To each tube, add a different detergent (e.g., M-BTM-C11, GS-BTM-C12, DDM, Triton X-100) to a final concentration of 1% (w/v).
Incubate with gentle agitation for 1 hour at 4°C.
Pellet the unsolubilized material by ultracentrifugation.
Analysis:
Carefully collect the supernatant containing the solubilized proteins.
Analyze the supernatant by SDS-PAGE and Western blotting using an antibody against the target protein or a purification tag.
Quantify the amount of solubilized protein to compare the efficiency of each detergent.
Protocol 2: Thermostability Assessment using FSEC
This protocol assesses the ability of a detergent to maintain the folded state of a purified membrane protein after heat stress.
Workflow Diagram:
Caption: Workflow for thermostability assessment using FSEC.
Methodology:
Sample Preparation:
Purify the target membrane protein tagged with a fluorescent protein (e.g., GFP).
If the protein is purified in a different detergent, perform detergent exchange into the test detergents (e.g., BTMs, DDM) at a concentration above their CMC/CAC.
Aliquot the protein samples for each detergent.
Heat Treatment:
Keep one aliquot of each sample on ice as an unheated control.
Heat the other aliquots at a range of temperatures (e.g., 30, 40, 50, 60, 70°C) for a fixed duration (e.g., 10 minutes).
Immediately cool the samples on ice after heating.
FSEC Analysis:
Centrifuge all samples at high speed to pellet any aggregated protein.
Inject the supernatant onto a size-exclusion chromatography column.
Monitor the fluorescence of the eluate.
Compare the peak area of the monodisperse protein from the heated samples to the unheated control to determine the percentage of remaining folded protein.
Conclusion and Future Outlook
The development of butane-1,2,3,4-tetrol-based detergents, particularly the M-BTM and GS-BTM series, represents a significant step forward in the quest for amphiphiles that can effectively stabilize challenging membrane proteins. The experimental data clearly demonstrates their superiority over conventional detergents like DDM and, in many cases, even the more advanced LMNG, in terms of preserving the long-term stability and structural integrity of sensitive proteins like GPCRs.
The rational design principles employed in the creation of these novel detergents—leveraging stereochemistry, group-swapping, and asymmetry—provide a valuable roadmap for the future development of even more sophisticated tools for membrane protein research. As the field moves towards tackling increasingly complex membrane protein assemblies and dynamic signaling complexes, the availability of highly effective and tailored detergents will be more critical than ever. Researchers, scientists, and drug development professionals are encouraged to consider these next-generation detergents as powerful additions to their molecular toolkit, potentially unlocking new avenues for discovery in membrane protein science.
References
Chae, P. S., et al. (2010). Maltose-neopentyl glycol (MNG) amphiphiles for solubilization, stabilization and crystallization of membrane proteins. Nature Methods, 7(12), 1003–1008. [Link]
Guskov, A., et al. (2019). An Overview of the Top Ten Detergents Used for Membrane Protein Crystallization. Crystals, 7(7), 197. [Link]
Hussain, H., et al. (2021). Tailoring butane-1,2,3,4-tetraol-based maltosides (BTMs) via group-swapping and unsymmetry: New detergent design strategies for membrane protein studies. Journal of the American Chemical Society, 143(42), 17757–17766. [Link]
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Das, M., et al. (2016). Butane-1,2,3,4-tetraol-based amphiphilic stereoisomers for membrane protein study: importance of chirality in the linker region. Chemical Science, 7(12), 6853–6859. [Link]
A Comparative Guide to the Physical Properties of Polyol Isomers for Pharmaceutical Applications
In the landscape of pharmaceutical development, the selection of excipients is a critical decision that profoundly influences the stability, manufacturability, and efficacy of the final drug product. Among the diverse ar...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical development, the selection of excipients is a critical decision that profoundly influences the stability, manufacturability, and efficacy of the final drug product. Among the diverse array of available excipients, polyols, or sugar alcohols, are workhorses of formulation science, valued for their versatility as diluents, binders, sweetening agents, and stabilizers. However, not all polyols are created equal. Subtle differences in their three-dimensional atomic arrangement, a phenomenon known as stereoisomerism, give rise to distinct physical properties that can be strategically harnessed by the discerning formulator.[1][2]
This in-depth technical guide provides a comparative analysis of the key physical properties of four common polyol isomers: sorbitol, mannitol, xylitol, and erythritol. By delving into the experimental data and the underlying scientific principles, this guide aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in the selection and application of these versatile excipients.
The Significance of Isomerism in Polyols
Sorbitol and mannitol are isomers, both possessing the chemical formula C6H14O6. The key distinction lies in the orientation of the hydroxyl group on the second carbon atom.[3][4] This seemingly minor variation in stereochemistry leads to significant differences in their crystalline structures and intermolecular interactions, which in turn dictate their physical behaviors. Similarly, xylitol (a five-carbon polyol) and erythritol (a four-carbon polyol) exhibit unique properties stemming from their distinct molecular geometries. Understanding these isomeric differences is paramount, as they directly impact critical formulation attributes such as powder flow, tablet compaction, moisture sensitivity, and drug stability.[5][6]
Comparative Analysis of Physical Properties
The selection of a polyol for a specific pharmaceutical application is guided by its physicochemical profile. The following sections provide a detailed comparison of the key physical properties of sorbitol, mannitol, xylitol, and erythritol, supported by experimental data.
Melting Point and Thermal Behavior
The melting point of an excipient is a crucial parameter that influences manufacturing processes such as hot-melt extrusion and sintering, and also provides an indication of the material's purity and crystalline structure. Differential Scanning Calorimetry (DSC) is a powerful analytical technique used to characterize the thermal properties of polyols by measuring the heat flow into or out of a sample as it is heated or cooled at a controlled rate.[7]
Property
Sorbitol
Mannitol
Xylitol
Erythritol
Molecular Formula
C₆H₁₄O₆
C₆H₁₄O₆
C₅H₁₂O₅
C₄H₁₀O₄
Molecular Weight ( g/mol )
182.17
182.17
152.15
122.12
Melting Point (°C)
95 - 110
165 - 169
92 - 96
121 - 123
Note: Melting point ranges can vary slightly depending on the crystalline form and purity of the material.
Key Insights:
Mannitol exhibits the highest melting point among the four, a consequence of its stable crystalline lattice, which requires more energy to disrupt.[8] This high melting point makes it a suitable excipient for processes requiring thermal stability.
Sorbitol and Xylitol have lower melting points, which can be advantageous in certain formulations but may also present challenges during processing and storage, such as a tendency towards softening or melting at elevated temperatures.[8]
Erythritol , despite having the lowest molecular weight, has a relatively high melting point due to its symmetrical molecular structure which allows for efficient crystal packing.[8]
Solubility in Water
The aqueous solubility of an excipient is a critical factor in determining the dissolution rate of the final dosage form, which in turn affects the bioavailability of the active pharmaceutical ingredient (API).[1] The presence of multiple hydroxyl groups in polyols generally imparts good water solubility.
Polyol
Solubility in Water ( g/100 mL at 20-25°C)
Sorbitol
~220
Mannitol
~22
Xylitol
~64
Erythritol
~37
Key Insights:
Sorbitol is exceptionally soluble in water, a property that can be leveraged to enhance the dissolution of poorly soluble APIs. However, this high solubility also contributes to its high hygroscopicity.
Mannitol has significantly lower water solubility compared to its isomer, sorbitol. This lower solubility can be beneficial in formulations where controlled dissolution is desired.
Xylitol and Erythritol exhibit moderate to good water solubility.
Hygroscopicity
Hygroscopicity, the tendency of a substance to attract and hold water molecules from the surrounding environment, is a critical consideration in pharmaceutical formulation.[9] Excessive moisture uptake can lead to physical instability (e.g., caking, deliquescence), chemical degradation of moisture-sensitive APIs, and altered dissolution profiles.[10]
Polyol
Hygroscopicity Classification (Ph. Eur.)
Sorbitol
Very hygroscopic
Mannitol
Slightly hygroscopic
Xylitol
Hygroscopic
Erythritol
Non-hygroscopic
Key Insights:
Sorbitol and Xylitol are highly hygroscopic, readily absorbing moisture from the atmosphere. This property can be problematic for the formulation of moisture-sensitive drugs and can lead to handling and storage challenges.[5] However, their humectant properties can be advantageous in certain liquid and semi-solid formulations to prevent drying out.
Mannitol and Erythritol are significantly less hygroscopic, making them excellent choices for formulations containing moisture-sensitive APIs and for manufacturing in environments with uncontrolled humidity.[11][12] Their low hygroscopicity contributes to good powder flowability and tablet stability.
Viscosity
The viscosity of polyol solutions is an important parameter in liquid and semi-solid formulations, influencing properties such as pourability, spreadability, and mouthfeel. For solid dosage forms, the viscosity of the granulating solution can affect granule properties. Rotational rheometers are commonly used to characterize the viscous behavior of polyol solutions.[13][14]
Polyol (1% w/v solution at 25°C)
Viscosity (cP)
Sorbitol
~5.0
Mannitol
-
Xylitol
~2.3
Erythritol
~1.3
Note: Viscosity data for mannitol in dilute solutions is less commonly reported due to its lower solubility. The viscosity of polyol solutions is concentration and temperature-dependent.[15]
Key Insights:
The viscosity of polyol solutions generally increases with increasing molecular weight and concentration.
The lower viscosity of erythritol and xylitol solutions compared to sorbitol can be a consideration in the formulation of oral solutions where a less viscous product is desired.
Experimental Protocols
To ensure the scientific integrity and reproducibility of the comparative data, standardized experimental methodologies are crucial. The following sections outline the protocols for determining the key physical properties discussed.
Melting Point Determination using Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion of polyol isomers.
Methodology (based on general DSC principles): [16][17]
Sample Preparation: Accurately weigh 2-5 mg of the polyol powder into a standard aluminum DSC pan. Crimp the pan with a lid.
Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
Thermal Program:
Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).
Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature significantly above the melting point.
Hold at the final temperature for a few minutes to ensure complete melting.
Cool the sample back to the initial temperature at a controlled rate.
Data Analysis: The melting point is typically determined as the onset or peak temperature of the endothermic melting event on the DSC thermogram. The area under the peak corresponds to the heat of fusion.
Causality Behind Experimental Choices: A controlled heating rate is essential to ensure thermal equilibrium within the sample and to obtain sharp, reproducible melting peaks. The use of a reference pan corrects for any instrumental heat flow imbalances.
Caption: Experimental workflow for determining the melting point of polyols using DSC.
Hygroscopicity Determination
Objective: To classify the hygroscopicity of polyol isomers according to the European Pharmacopoeia (Ph. Eur.).
Sample Preparation: Use a glass weighing vessel with a stopper. Weigh the vessel and stopper (m1). Place a specified amount of the polyol (that complies with the loss on drying test) into the vessel and weigh (m2).
Storage Conditions: Place the unstoppered vessel in a desiccator containing a saturated solution of ammonium chloride to maintain a relative humidity (RH) of approximately 80% at 25°C.
Equilibration: Store the desiccator at 25 ± 1°C for 24 hours.
Final Weighing: After 24 hours, remove the vessel, immediately stopper it, and weigh (m3).
Calculation: Calculate the percentage increase in mass using the formula: [ (m3 - m2) / (m2 - m1) ] * 100.
Classification:
Non-hygroscopic: Increase in mass is less than 0.2% and equal to or greater than 0.12%.
Slightly hygroscopic: Increase in mass is less than 2% and equal to or greater than 0.2%.
Hygroscopic: Increase in mass is less than 15% and equal to or greater than 2%.
Very hygroscopic: Increase in mass is equal to or greater than 15%.
Deliquescent: Sufficient water is absorbed to form a liquid.
Causality Behind Experimental Choices: The specified RH of 80% represents a challenging environmental condition that allows for clear differentiation between the hygroscopic tendencies of different materials. The 24-hour equilibration period provides sufficient time for moisture sorption to approach equilibrium.
Caption: Experimental workflow for hygroscopicity classification based on the European Pharmacopoeia.
Viscosity Measurement of Polyol Solutions using a Rotational Rheometer
Objective: To determine the viscosity of aqueous solutions of polyol isomers.
Solution Preparation: Prepare aqueous solutions of the polyols at the desired concentration (e.g., 1% w/v). Ensure the polyol is completely dissolved.
Instrument Setup: Use a rotational rheometer equipped with a suitable measuring geometry (e.g., cone and plate, or parallel plates). Calibrate the instrument and set the temperature to 25 ± 0.1°C.
Sample Loading: Place an appropriate amount of the polyol solution onto the lower plate of the rheometer. Lower the upper geometry to the correct gap setting.
Measurement: Perform a shear rate sweep, measuring the shear stress over a range of shear rates. For Newtonian fluids, the viscosity should be constant across the shear rate range.
Data Analysis: The viscosity is calculated as the shear stress divided by the shear rate.
Causality Behind Experimental Choices: A rotational rheometer is preferred for characterizing the viscosity of both Newtonian and non-Newtonian fluids. Precise temperature control is critical as viscosity is highly temperature-dependent.
Caption: Experimental workflow for viscosity measurement of polyol solutions.
Field-Proven Insights and Applications in Drug Development
The distinct physical properties of polyol isomers translate into tangible advantages and challenges in pharmaceutical formulation.
Direct Compression Tableting: Mannitol is a widely used excipient in direct compression tablet formulations due to its low hygroscopicity, good flowability, and compressibility.[21][22] In contrast, the high hygroscopicity of sorbitol can lead to issues with powder flow, tablet sticking, and reduced tablet hardness upon storage in humid conditions.[5][23]
Formulation of Moisture-Sensitive Drugs: The non-hygroscopic nature of erythritol and the low hygroscopicity of mannitol make them ideal choices as diluents for moisture-sensitive APIs, thereby enhancing the chemical stability of the drug product.[10][12]
Chewable and Orally Disintegrating Tablets (ODTs): The pleasant taste, cooling sensation, and good mouthfeel of xylitol and erythritol make them popular choices for chewable tablets and ODTs. Mannitol is also an excellent choice for ODTs due to its pleasant taste and low hygroscopicity.[23]
Liquid and Semi-Solid Formulations: The high water solubility and humectant properties of sorbitol are beneficial in oral solutions, syrups, and topical preparations to prevent crystallization and drying.[6]
Conclusion
The selection of a polyol excipient should be a data-driven decision based on a thorough understanding of the physical properties of the available isomers. While sorbitol, mannitol, xylitol, and erythritol are all valuable tools in the formulator's arsenal, their isomeric differences give rise to a spectrum of properties that can be strategically employed to optimize drug product performance. Mannitol and erythritol excel in applications requiring moisture stability and good powder handling, making them staples in solid dosage form development. Sorbitol and xylitol, with their high solubility and humectant properties, find their niche in liquid and specialized solid dosage forms. By carefully considering the comparative data and experimental methodologies presented in this guide, researchers and drug development professionals can confidently select the most appropriate polyol isomer to meet the specific challenges of their formulation, ultimately contributing to the development of safe, effective, and stable medicines.
References
Bolhuis, G. K., & Armstrong, N. A. (2006). Excipients for direct compaction—an update. Pharmaceutical development and technology, 11(1), 111-124.
European Pharmacopoeia (Ph. Eur.) 10th Edition. (2019). European Directorate for the Quality of Medicines & HealthCare.
Hancock, B. C., & Zografi, G. (1997). Characteristics and significance of the amorphous state in pharmaceutical systems. Journal of pharmaceutical sciences, 86(1), 1-12.
Juvonen, H., et al. (2021). The effect of relative humidity and formulation variables on chewable xylitol-sorbitol tablets. International Journal of Pharmaceutics, 598, 120377.
Ph. Eur. 5.11. Characters section in monographs.
Rowe, R. C., Sheskey, P. J., & Quinn, M. E. (Eds.). (2009). Handbook of pharmaceutical excipients. Pharmaceutical press.
United States Pharmacopeia and National Formulary (USP-NF).
A Comparative Analysis of Isomaltitol, Sorbitol, and Mannitol as Pharmaceutical Excipients. Benchchem.
TABLET DESIGN, FORMULATION and tablet compression oper
Mannitol in direct compression: Production, functionality, critical material attributes and co-processed excipients.
Mannitol in direct compression: Production, functionality, critical material attributes and co-processed excipients. Semantic Scholar.
Comparison of the sugar alcohols erythritol, xylitol, D-sorbitol and D-mannitol.
How to Measure and Calcul
3 Ways to Measure Density Know-How, Hints, and More.
Use of sorbitol as pharmaceutical excipient in the present day formulations - issues and challenges for drug absorption and bioavailability. PubMed.
Measuring Low Viscosities and High Shear Rates with a Rotational Rheometer in a Thin-gap Parallel-disk Configur
Sugar Alcohol: A Comparison of Xylitol and Sorbitol in Food Application.
General Chapters: <911> VISCOSITY. uspbpep.com.
Sugar Alcohols: Chemistry, Production, Health Concerns And Nutritional Importance Of Mannitol, Sorbitol, Xylitol, And Erythritol. IJAAR Publishing.
Particle-based investigation of excipients stability: the effect of storage conditions on moisture content and swelling. RSC Publishing.
Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. JOCPR.
The Effect of Hygroscopic Formulation Ingredients on the Sorption Characteristics of Tablets. Taylor & Francis Online.
Characterization of Polymeric Excipients. Pharmaceutical Technology.
Specialized test procedure—Procedure for density determin
Solid state co-crystallization of sugar alcohols measured with differential scanning calorimetry. Sci-Hub.
Practical Approach to Measuring Intrinsic Viscosity on a Rot
Safety Assessment of Mannitol, Sorbitol, and Xylitol as Used in Cosmetics. CIR.
Measuring the rheology of polymer solutions. Technology Networks.
Pycnometer. Chemical Engineering | University of Utah.
3 DENSITY DETERMINATION BY PYCNOMETER. Palacký University Olomouc.
Effects of Highly Hygroscopic Excipients on the Hydrolysis of Simvastatin in Tablet at High Rel
Comparing Sugar Alcohols: Maltitol, Erythritol, Sorbitol, and Xylitol. Periodical by Knowde.
A Comparative Guide to the Synthetic Routes of Butane-1,2,3,4-tetrol: A New Perspective on Stereochemical Control
For researchers, scientists, and professionals in drug development, the efficient and precise synthesis of chiral molecules is a cornerstone of innovation. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol with three st...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the efficient and precise synthesis of chiral molecules is a cornerstone of innovation. Butane-1,2,3,4-tetrol, a four-carbon sugar alcohol with three stereoisomers (D-threitol, L-threitol, and the meso form, erythritol), serves as a versatile chiral building block in the synthesis of various pharmaceuticals and biologically active compounds. The arrangement of its four hydroxyl groups offers a scaffold for diverse chemical modifications, making the choice of synthetic route a critical decision that impacts yield, purity, cost, and environmental footprint.
This guide provides an in-depth comparison of established and modern synthetic routes to Butane-1,2,3,4-tetrol, offering a critical evaluation of their respective strengths and weaknesses. We will delve into the industrial-scale fermentation of glucose for the production of erythritol, explore a traditional chemical synthesis pathway from dialdehyde starch, and introduce a highly stereoselective approach utilizing Sharpless asymmetric dihydroxylation. By presenting detailed experimental protocols and comparative data, this guide aims to equip researchers with the knowledge to select the most appropriate synthetic strategy for their specific needs.
The Significance of Stereoisomerism in Butane-1,2,3,4-tetrol
The biological activity and physical properties of Butane-1,2,3,4-tetrol derivatives are intrinsically linked to their stereochemistry. Erythritol, the achiral meso isomer, is widely used as a low-calorie sugar substitute.[1][2] In contrast, the chiral D- and L-threitol isomers serve as valuable intermediates in the synthesis of more complex molecules where precise stereochemical control is paramount.[1] Therefore, the ability to selectively synthesize a specific stereoisomer is a key consideration in evaluating different synthetic methodologies.
Established Routes: A Tale of Two Methodologies
Two primary routes have historically dominated the production of Butane-1,2,3,4-tetrol, particularly the meso-isomer, erythritol: industrial fermentation and chemical synthesis.
Industrial Fermentation of Glucose: The Biological Powerhouse
The commercial production of erythritol is predominantly achieved through the fermentation of glucose by osmophilic yeasts, such as Moniliella pollinis or genetically engineered strains of Yarrowia lipolytica.[2][3] This biotechnological approach is favored for its sustainability, cost-effectiveness, and alignment with consumer demand for natural ingredients.[4]
The process begins with the enzymatic hydrolysis of starch from sources like corn or wheat to produce a glucose-rich medium.[2] This glucose solution is then sterilized and inoculated with a specific yeast strain in a fermenter. Under controlled aerobic conditions, including temperature (typically 30-32°C) and pH (around 5.5-6.5), the yeast converts glucose into erythritol over a period of 48-72 hours.[4]
Following fermentation, the broth undergoes a multi-step purification process to isolate high-purity erythritol. This typically involves centrifugation to remove the yeast biomass, followed by filtration, ion-exchange chromatography to remove charged impurities, treatment with activated carbon for decolorization, and finally, crystallization to yield a product with a purity often exceeding 99%.[5][6][7]
Chemical Synthesis from Dialdehyde Starch: A Traditional Approach
An alternative, though less common, method for producing erythritol involves a two-step chemical process starting from starch. The first step is the oxidation of starch with a strong oxidizing agent like sodium periodate to form dialdehyde starch.[8] This is followed by the catalytic hydrogenation of the dialdehyde starch to yield a mixture of polyols, including erythritol.
While this method offers a direct chemical conversion, it is often associated with higher costs, the use of hazardous reagents, and the formation of byproducts, making it less environmentally friendly and economically competitive compared to fermentation.[9]
A New Paradigm: Stereoselective Synthesis via Sharpless Asymmetric Dihydroxylation
For applications demanding high stereochemical purity of the chiral isomers of Butane-1,2,3,4-tetrol (D- and L-threitol), the Sharpless asymmetric dihydroxylation offers a powerful and elegant solution. This Nobel Prize-winning reaction allows for the enantioselective synthesis of vicinal diols from prochiral olefins with high predictability and efficiency.[10][11]
The core of this methodology lies in the use of a catalytic amount of osmium tetroxide in the presence of a chiral ligand derived from cinchona alkaloids. Two commercially available reagent mixtures, AD-mix-α (containing the (DHQ)₂PHAL ligand) and AD-mix-β (containing the (DHQD)₂PHAL ligand), provide access to either enantiomer of the diol product with high enantiomeric excess.[11]
To synthesize a specific stereoisomer of Butane-1,2,3,4-tetrol, a suitable alkene precursor, such as (Z)-1,4-dichloro-2-butene, can be subjected to Sharpless asymmetric dihydroxylation. The choice of AD-mix determines the resulting stereochemistry of the diol, which can then be converted to the desired threitol isomer. This method provides unparalleled control over the stereochemical outcome, a critical advantage for the synthesis of chiral drug intermediates.
Comparative Analysis: Performance Metrics
To provide a clear and objective comparison, the following table summarizes the key performance indicators for each synthetic route.
Higher reagent costs, suitable for high-value applications
Scalability
Highly scalable for industrial production
Can be scaled, but may face economic challenges
Scalable, but often used for smaller, high-purity batches
Experimental Protocols
To provide a practical understanding of these synthetic routes, the following are detailed, step-by-step methodologies for each approach.
Protocol 1: Industrial Fermentation of Glucose for Erythritol Production
This protocol outlines the key steps in the fermentative production of erythritol.
Workflow Diagram:
Caption: Workflow for erythritol production via fermentation.
Methodology:
Media Preparation: A fermentation medium is prepared containing 30-40% glucose, 0.9-1.3% yeast extract, and other essential nutrients and minerals.[12] The pH is adjusted to 6.0-7.0.
Sterilization: The fermentation medium is sterilized in an autoclave at 121°C for 30 minutes to eliminate any microbial contaminants.[12]
Inoculum Preparation: A seed culture of the selected yeast strain (e.g., Moniliella pollinis) is grown in a smaller volume of sterile medium until it reaches a desired cell density (e.g., OD value of 0.5-0.9).[12]
Fermentation: The sterilized fermentation medium is inoculated with the seed culture (typically 8-12% of the medium weight).[12] The fermentation is carried out in a bioreactor at 30-32°C with aeration (e.g., 0.5 vvm) and agitation to maintain dissolved oxygen levels. The pH is maintained between 5.5 and 6.5.[7][12] The fermentation is typically run for 48-72 hours.[4]
Biomass Separation: After fermentation, the yeast cells are separated from the broth by centrifugation.[6]
Purification: The clarified fermentation broth is then subjected to a series of purification steps:
Ion-Exchange Chromatography: To remove residual salts and charged organic molecules.[13]
Activated Carbon Treatment: For decolorization and removal of odorous compounds.[9]
Crystallization: The purified solution is concentrated by evaporation and then cooled to induce crystallization of erythritol.[5]
Drying: The erythritol crystals are collected by filtration or centrifugation and dried to a moisture content of less than 0.15% by weight.[8]
Protocol 2: Chemical Synthesis of Erythritol from Dialdehyde Starch
This protocol describes a general two-step chemical synthesis of erythritol.
Workflow Diagram:
Caption: Workflow for chemical synthesis of erythritol.
Methodology:
Oxidation of Starch: Yam starch is suspended in water to a concentration of 20%. The pH is adjusted to 4. Sodium periodate is added in a mole ratio of 1.1:1 (sodium periodate to starch). The reaction is carried out at 40°C for 4 hours to produce dialdehyde starch.[8]
Hydrogenation: The dialdehyde starch is then subjected to catalytic hydrogenation. A Raney® nickel catalyst can be used for this purpose. The reaction is typically carried out in an aqueous medium at room temperature under hydrogen pressure.[10]
Purification: The resulting mixture of polyols is purified, primarily through crystallization, to isolate erythritol.
Note: Detailed quantitative data and optimized conditions for the hydrogenation of dialdehyde starch to erythritol are not as readily available in the public literature, which may indicate the proprietary nature or lesser prevalence of this method.
Protocol 3: Stereoselective Synthesis of D-Threitol via Sharpless Asymmetric Dihydroxylation
This protocol provides a method for the enantioselective synthesis of a specific stereoisomer of Butane-1,2,3,4-tetrol.
Workflow Diagram:
Caption: Workflow for D-threitol synthesis via Sharpless dihydroxylation.
Methodology:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.4 g of AD-mix-α in a 1:1 mixture of t-butanol and water (10 mL total).[14] Cool the mixture to 0°C in an ice bath.
Addition of Alkene: To the cooled mixture, add 1 mmol of (Z)-1,4-dichloro-2-butene.
Reaction: Stir the reaction mixture vigorously at 0°C. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 6-24 hours.[15]
Workup: Upon completion, quench the reaction by adding solid sodium sulfite and stirring for 1 hour. Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: The crude diol product can be purified by column chromatography on silica gel or by recrystallization to yield the highly enantioenriched diol intermediate.
Conversion to Threitol: The resulting diol can then be converted to D-threitol through appropriate dehalogenation and purification steps (details of this subsequent conversion are specific to the chosen protecting group strategy and are beyond the scope of this general protocol).
Conclusion: Selecting the Optimal Synthetic Route
The choice of the most suitable synthetic route for Butane-1,2,3,4-tetrol is fundamentally dictated by the desired stereoisomer and the intended application.
For the large-scale, cost-effective production of erythritol , the meso-isomer, industrial fermentation of glucose is the undisputed method of choice. Its sustainable nature, high yields, and the production of a "natural" product make it ideal for the food and pharmaceutical industries.
The chemical synthesis from dialdehyde starch represents a more traditional, but now largely superseded, route for erythritol production. While chemically feasible, it generally suffers from lower yields, higher costs, and greater environmental concerns compared to fermentation.
When the goal is the synthesis of specific chiral isomers, such as D- or L-threitol , with high enantiomeric purity, the Sharpless asymmetric dihydroxylation is the premier method. Its high degree of stereocontrol is invaluable for the synthesis of complex chiral molecules, particularly in the context of drug discovery and development where stereochemistry is critical for biological activity.
By understanding the principles, advantages, and practical considerations of each of these synthetic pathways, researchers can make informed decisions to advance their projects efficiently and effectively.
References
How Erythritol Is Made? - China Manufacturers - Newnature. (2025, October 2). Retrieved from [Link]
How to purify erythritol from fermentation broth? (2021, August 25). ResearchGate. Retrieved from [Link]
Method for separating and purifying erythritol from fermentation liquor. (n.d.). Google Patents.
Fermentation Experience With Erythritol. (2023, October 9). LABOAO. Retrieved from [Link]
Process flow diagram of erythritol purification. (2016). ResearchGate. Retrieved from [Link]
Fermentative Production of Erythritol from Cane Molasses Using Candida magnoliae: Media Optimization, Purification, and Characterization. (n.d.). MDPI. Retrieved from [Link]
Erythritol fermentation production method. (n.d.). Google Patents.
Erythritol as sweetener—wherefrom and whereto? (n.d.). PMC. Retrieved from [Link]
Process for preparing erythritol. (n.d.). Google Patents.
Threitol. (n.d.). Wikipedia. Retrieved from [Link]
Waste-Free Glucose to Erythritol Conversion—Innovations with Yarrowia lipolytica Wratislavia K1 UV15. (n.d.). MDPI. Retrieved from [Link]
Erythritol. (n.d.). Wikipedia. Retrieved from [Link]
Sharpless Asymmetric Dihydroxylation Reaction. (n.d.). Andrew G Myers Research Group. Retrieved from [Link]
Sharpless asymmetric dihydroxylation and acid-catalysed cyclisation of... (n.d.). ResearchGate. Retrieved from [Link]
A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]
Enhanced Production of Erythritol from Glucose by the Newly Obtained UV Mutant Yarrowia lipolytica K1UV15. (2024, May 8). PMC. Retrieved from [Link]
Method for drying erythritol crystals. (n.d.). Google Patents.
Sharpless Asymmetric Dihydroxylation Reaction. (n.d.). Scribd. Retrieved from [Link]
Erythritol. (n.d.). PubChem. Retrieved from [Link]
A Comparative Guide to Butane-1,2,3,4-tetrol (Erythritol) for Advanced Pharmaceutical Applications
For researchers, scientists, and drug development professionals, the selection of excipients is a critical decision that profoundly impacts the stability, manufacturability, and therapeutic efficacy of a final drug produ...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the selection of excipients is a critical decision that profoundly impacts the stability, manufacturability, and therapeutic efficacy of a final drug product. Among the polyols, or sugar alcohols, Butane-1,2,3,4-tetrol, commonly known as erythritol, has emerged as a superior alternative to traditional choices like sorbitol, mannitol, and xylitol. This guide provides an in-depth, evidence-based comparison of erythritol against other sugar alcohols, elucidating its distinct advantages through a synthesis of its physicochemical properties, metabolic fate, and performance in pharmaceutical formulations.
Physicochemical Properties: A Foundation of Stability and Performance
The inherent chemical and physical characteristics of an excipient dictate its behavior during formulation, processing, and storage. Erythritol exhibits a unique combination of properties that render it exceptionally suitable for a wide range of pharmaceutical applications.
Hygroscopicity: A Critical Determinant of Stability
Hygroscopicity, the tendency of a substance to attract and hold water molecules from the surrounding environment, is a paramount consideration for moisture-sensitive active pharmaceutical ingredients (APIs). Excipients with high hygroscopicity can lead to chemical degradation of the API, altered dissolution rates, and physical instability of the dosage form, such as caking and softening.
Erythritol, alongside mannitol, demonstrates remarkably low hygroscopicity.[1] In contrast, sorbitol and xylitol are highly hygroscopic, readily absorbing atmospheric moisture.[1] This fundamental difference is quantified in the table below, which summarizes the percentage of moisture gain at various relative humidity (RH) levels.
Table 1: Comparative Hygroscopicity of Sugar Alcohols (% Moisture Gain at 25°C)
Relative Humidity (%)
Erythritol
Mannitol
Xylitol
Sorbitol
20
< 0.1
< 0.1
~0.1
~0.2
40
< 0.1
< 0.1
~0.2
~0.3
60
~0.1
~0.1
~0.4
~0.8
80
~0.2
~0.2
> 1.5 (deliquescence)
> 2.0 (deliquescence)
90
~0.3
~0.3
Deliquescent
Deliquescent
Data compiled from various scientific literature.[1]
The low hygroscopicity of erythritol provides a significant advantage in protecting moisture-sensitive drugs and ensuring the long-term stability of the final product.
Experimental Protocol: Determining Hygroscopicity via Dynamic Vapor Sorption (DVS)
This protocol outlines the standardized method for quantifying the hygroscopicity of powdered excipients.
Caption: Workflow for Hygroscopicity Measurement using DVS.
Solubility Profile
The solubility of an excipient in various solvents is crucial for developing liquid formulations and for understanding its dissolution behavior in solid dosage forms.
Table 2: Comparative Solubility of Sugar Alcohols ( g/100 g solvent at 25°C)
Solvent
Erythritol
Mannitol
Xylitol
Sorbitol
Water
37
22
64
220
Ethanol (95%)
0.1
0.8
1.2
2.5
Data compiled from various scientific sources.
While erythritol has lower aqueous solubility compared to sorbitol and xylitol, this can be advantageous in certain controlled-release formulations. Its limited solubility in ethanol makes it a suitable excipient for non-aqueous liquid and solid dosage forms.
This protocol details the "gold standard" method for determining the equilibrium solubility of a compound.
Caption: Workflow for Shake-Flask Solubility Measurement.
Powder Flow and Compressibility
For the manufacturing of solid dosage forms, particularly tablets, the flowability and compressibility of the excipients are critical for ensuring uniform die filling and consistent tablet weight and hardness. Erythritol, especially in its granulated forms, exhibits good flow properties.
Table 3: Comparative Powder Flow and Compressibility Properties
Property
Erythritol
Mannitol
Xylitol
Sorbitol
Angle of Repose (°)
35-45
30-40
40-50
45-55
Carr's Index (%)
15-25
10-20
20-30
25-35
Hausner Ratio
1.18-1.33
1.11-1.25
1.25-1.43
1.33-1.54
Typical ranges for directly compressible grades.[2]
While mannitol often exhibits superior flowability and compressibility, erythritol's properties are well-suited for direct compression and granulation processes.[3][4]
This protocol outlines the compendial methods for assessing powder flow.
Caption: Experimental Workflow for Powder Flowability Assessment.
Metabolic Fate: A Decisive Advantage in Safety and Tolerability
The physiological response to an excipient is a critical aspect of its suitability for pharmaceutical use. The metabolic pathways of sugar alcohols vary significantly, with erythritol possessing a uniquely favorable profile.
Absorption, Metabolism, and Excretion
Unlike other sugar alcohols, a vast majority (around 90%) of ingested erythritol is rapidly absorbed from the small intestine into the bloodstream.[5] It is then circulated throughout the body without being metabolized and is excreted unchanged in the urine.[5] This distinctive metabolic fate is the primary reason for erythritol's superior digestive tolerance.
In contrast, xylitol, sorbitol, and mannitol are only partially absorbed in the small intestine.[6] The unabsorbed portion passes into the large intestine, where it is fermented by gut bacteria, leading to potential gastrointestinal side effects such as gas, bloating, and osmotic diarrhea.[5]
The absorbed portions of xylitol, sorbitol, and mannitol are primarily metabolized in the liver.[6][7]
Table 4: Comparative Metabolic and Physiological Properties
Property
Erythritol
Mannitol
Xylitol
Sorbitol
Caloric Value (kcal/g)
0.2
1.6
2.4
2.6
Glycemic Index
0
2
13
9
Primary Metabolic Fate
Excreted unchanged
Metabolized to fructose
Metabolized to xylulose-5-P
Metabolized to fructose
Digestive Tolerance
High
Low to Moderate
Low to Moderate
Low
Metabolic Pathways of Sugar Alcohols
The following diagrams illustrate the distinct metabolic fates of erythritol versus other common sugar alcohols.
Caption: Simplified Metabolic Pathway of Erythritol.
Caption: Generalized Metabolic Pathway of Other Sugar Alcohols.
Glycemic and Insulinemic Response
Erythritol has a glycemic index of zero and does not elicit an insulin response, making it an ideal excipient for formulations intended for diabetic patients. The other sugar alcohols have low but non-zero glycemic indices and can have a minor impact on blood glucose and insulin levels.
Advantages in Specific Pharmaceutical Applications
The unique combination of physicochemical and metabolic properties makes erythritol a highly versatile and advantageous excipient in various pharmaceutical dosage forms.
Oral Solid Dosage Forms (Tablets and Capsules): Its low hygroscopicity protects moisture-sensitive APIs, while its good flowability and compressibility make it suitable for direct compression and granulation.[3]
Orally Disintegrating Tablets (ODTs): Erythritol provides a pleasant cooling sensation in the mouth and has a non-cariogenic nature, enhancing patient compliance.[3]
Liquid Formulations: Its stability in aqueous and non-aqueous systems allows for its use in syrups and suspensions.
Biopharmaceuticals: As a non-reducing sugar, erythritol is an excellent stabilizer for protein-based drugs, preventing glycation and aggregation.
Conclusion
Butane-1,2,3,4-tetrol (erythritol) presents a compelling profile of advantages over other commonly used sugar alcohols for pharmaceutical applications. Its exceptionally low hygroscopicity, favorable metabolic fate leading to superior digestive tolerance, and zero glycemic impact provide a foundation for developing stable, safe, and patient-friendly drug products. For researchers and formulators seeking to optimize their formulations, particularly for moisture-sensitive APIs or for patient populations with specific dietary needs, erythritol offers a scientifically sound and technologically advantageous choice.
References
SOLUBILITY OF XYLITOL, SORBITOL AND MANNITOL IN BINARY MIXTURES OF METHANOL AND ETHANOL AT DIFFERENT TEMPERATURES. UDESC. Available at: [Link]
Sugar Alcohols: Chemistry, Production, Health Concerns And Nutritional Importance Of Mannitol, Sorbitol, Xylitol, And Erythritol. IJAAR Publishing. Available at: [Link]
Sugar Alcohols: Chemistry, Production, Health Concerns and Nutritional Importance of Mannitol, Sorbitol, Xylitol, and Erythritol. ResearchGate. Available at: [Link]
PUTATIVE METABOLIC PATHWAY OF MANNITOL AND SORBITOL IN SUGARCANE. SciELO. Available at: [Link]
Effect of long-term, peroral administration of sugar alcohols on man. PubMed. Available at: [Link]
How to measure the angle of repose? Bettersize Instruments. Available at: [Link]
Shake-Flask Aqueous Solubility assay (Kinetic solubility). ResearchGate. Available at: [Link]
Comparative Evaluation of Flow for Pharmaceutical Powders and Granules. PMC. Available at: [Link]
Study of Orally Disintegrating Tablets Using Erythritol as an Excipient Produced by Moisture-Activated Dry Granulation (MADG). PMC. Available at: [Link]
Comparative analyses of flow and compaction properties of diverse mannitol and lactose grades. ResearchGate. Available at: [Link]
Application of Dynamic Vapour Sorption Technique to Study Dry Powder Inhalation Formulations. SciSpace. Available at: [Link]
Putative metabolic pathway for the synthesis of mannitol and sorbitol from fructose in sugarcane. ResearchGate. Available at: [Link]
Effect of Different Direct Compaction Grades of Mannitol on the Storage Stability of Tablet Properties Investigated Using a Kohonen Self-Organizing Map and Elastic Net Regression Model. PMC. Available at: [Link]
Determination of Angle of Repose of Pharmaceutical Materials Based On Image Processing Using Labview. International Journal of Engineering Research & Technology. Available at: [Link]
Comparative Evaluation of Flow for Pharmaceutical Powders and Granules. ResearchGate. Available at: [Link]
Main metabolic pathways related to xylitol production in filamentous fungi and yeasts. ResearchGate. Available at: [Link]
Modulating hygroscopicity and compression performance in chewable mannitol-xylitol tablets: Effects of relative humidity and magnesium stearate. ScienceDirect. Available at: [Link]
Application of Dynamic Vapour Sorption Technique to Study Dry Powder Inhalation Formulations. ResearchGate. Available at: [Link]
Current trends in the production of xylitol and paving the way for metabolic engineering in microbes. PubMed Central. Available at: [Link]
USP Analysis of Sugar Alcohols on an Agilent Hi-Plex Ca Column – Mobile Phase Effects. Agilent. Available at: [Link]
How to Perform a Standardized Tapped Density Test for Pharmaceutical Powders. Bettersize Instruments. Available at: [Link]
PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS FOR BIOWAIVER. WHO. Available at: [Link]
Comparison of Methods for Measuring Powder Flowability. Lund University Publications. Available at: [Link]
Metabolism of Fructose, Sorbitol, Galactose and Ethanol. UW Pressbooks. Available at: [Link]
General Chapters: <616> BULK DENSITY AND TAPPED DENSITY. USP-NF. Available at: [Link]
Angle of Repose. PowderProcess.net. Available at: [Link]
Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal. Available at: [Link]
Xylulose 5-phosphate. Taylor & Francis. Available at: [Link]
Dynamic vapour sorption of freeze-dried pharmaceuticals. European Pharmaceutical Review. Available at: [Link]
Relationship of Carr's Index and Hausner ratio with powder flowability. ResearchGate. Available at: [Link]
Biochemistry, Polyol Or Sorbitol Pathways. NCBI Bookshelf. Available at: [Link]
Study of Different Crystalline forms of Mannitol: Comparative Behaviour under Compression. IntechOpen. Available at: [Link]
Standard Operating Procedure for Tap Density Apparatus as per USP Standards. Raise Lab. Available at: [Link]
Angle of Repose Explained. LFA Capsule Fillers. Available at: [Link]
Dynamic Vapor Sorption Sampling Considerations. TA Instruments. Available at: [Link]
An Investigation into the Effect of Maltitol, Sorbitol, and Xylitol on the Formation of Carbamazepine Solid Dispersions Through Thermal Processing. MDPI. Available at: [Link]
Formation of xylulose-5-phosphate. Reactome. Available at: [Link]
Putative metabolic pathway of mannitol and sorbitol and in sugarcane. ResearchGate. Available at: [Link]
Basics of Dynamic Vapor Sorption Analysis. ProUmid. Available at: [Link]
A Senior Application Scientist's Guide to the Proper Disposal of Butane-1,2,3,4-tetrol (Erythritol)
As laboratory professionals, our responsibility extends beyond the bench; it encompasses the entire lifecycle of the chemicals we use, from procurement to disposal. This guide provides a detailed protocol for the safe an...
Author: BenchChem Technical Support Team. Date: January 2026
As laboratory professionals, our responsibility extends beyond the bench; it encompasses the entire lifecycle of the chemicals we use, from procurement to disposal. This guide provides a detailed protocol for the safe and compliant disposal of Butane-1,2,3,4-tetrol (commonly known as Erythritol), ensuring the safety of personnel and adherence to environmental regulations. The procedures outlined below are grounded in established safety protocols and regulatory frameworks, designed to provide a clear and logical path for waste management in a professional research environment.
Hazard Assessment and Characterization
Before any disposal procedure, a thorough understanding of the substance's properties and hazards is paramount. Butane-1,2,3,4-tetrol is a sugar alcohol widely used as a food additive and humectant.[1][2] While it has very good thermal and chemical stability, it is not entirely benign.[1]
According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Butane-1,2,3,4-tetrol is classified as an irritant that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3] It is crucial to recognize that while it is not listed as a P-series or U-series hazardous waste under the Resource Conservation and Recovery Act (RCRA), the responsibility for final waste classification always lies with the waste generator.[4] Your institutional Environmental Health & Safety (EHS) department should always be your primary resource for specific local requirements.
For quick reference, the key properties of Butane-1,2,3,4-tetrol are summarized below.
The U.S. Environmental Protection Agency (EPA) governs hazardous waste management under RCRA, which establishes a "cradle-to-grave" framework for handling these materials.[7][8] This principle mandates that the generator is responsible for the waste from its creation to its ultimate disposal. A material is deemed hazardous if it is specifically listed by the EPA or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.
Pure Butane-1,2,3,4-tetrol does not inherently exhibit these characteristics. However, in a laboratory setting, it is frequently mixed with other reagents. If Butane-1,2,3,4-tetrol is contaminated with a substance that is considered hazardous, the entire mixture must be treated as hazardous waste.
The following workflow provides a logical decision-making process for determining the correct disposal path.
Caption: Disposal decision workflow for Butane-1,2,3,4-tetrol waste.
Step-by-Step Disposal Protocols
Based on the determination workflow, select the appropriate protocol. When in doubt, always default to the more stringent procedure (Protocol B).
Protocol A: Disposal of Small, Uncontaminated Quantities
This protocol applies to pure, solid Butane-1,2,3,4-tetrol where the quantity is small and it has not been mixed with any hazardous materials.
Personal Protective Equipment (PPE): At a minimum, wear safety goggles conforming to EN166 (EU) or NIOSH (US) standards and chemically compatible gloves.[1]
Containerization:
Place the dry Butane-1,2,3,4-tetrol waste into a clean, dry, and sealable container.[4][6]
The container must be made of a non-reactive material (e.g., HDPE or glass).
Ensure the container is clearly labeled "Butane-1,2,3,4-tetrol Waste" and includes the date.
Storage: Store the sealed container in a designated waste accumulation area. This area should be cool, dry, and away from incompatible substances like strong oxidants.[4]
Disposal:
Preferred Method: Have the container collected by your institution's EHS department or a licensed waste management contractor.[9] This is the most robust and compliant method.
Sewer Disposal (Use with Extreme Caution): Some regulations may permit flushing small amounts of non-hazardous, readily biodegradable substances down the drain with copious amounts of water.[10] However, this practice is widely discouraged in modern laboratories to protect municipal water treatment systems.[9][11] Do not dispose of Butane-1,2,3,4-tetrol via the sewer unless you have explicit, written permission from your local EHS and water authority.
Protocol B: Disposal of Contaminated or Bulk Quantities
This is the standard procedure for all chemical waste and MUST be followed if the Butane-1,2,3,4-tetrol is mixed with any other substance or is in a large quantity.
PPE: Wear appropriate PPE for the most hazardous component in the mixture. This includes safety goggles, gloves, and potentially a lab coat or impervious clothing.[1]
Containerization:
Select a sturdy, leak-proof hazardous waste container that is chemically compatible with all components of the waste mixture.[12][13]
Never fill a waste container more than 90% full to allow for expansion.[14]
Keep the container closed with a secure screw cap at all times, except when adding waste.[13]
Labeling:
Affix a hazardous waste label to the container immediately.[15]
Clearly write all constituents of the waste mixture, including Butane-1,2,3,4-tetrol and any solvents or solutes, with their approximate percentages.
Mark the appropriate hazard class(es) (e.g., flammable, corrosive) based on the mixture's properties.
Storage:
Store the sealed and labeled container in a designated satellite accumulation area or a central hazardous waste storage area.[15]
The storage area must be well-ventilated and provide for segregation of incompatible waste streams.[13][15]
Use secondary containment (such as a larger tub or bin) for all liquid waste containers to prevent spills.[13][15]
Disposal:
Schedule a pickup with your institution's EHS department or a licensed hazardous waste disposal vendor.[15]
Ensure all documentation, such as waste manifests, is completed accurately.
Emergency Procedures for Spills
Accidents happen, and a clear plan for spill cleanup is essential.
Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure adequate ventilation.[1]
Wear PPE: Don safety goggles, gloves, and protective clothing before approaching the spill.[1][4] For large spills of the fine powder, respiratory protection may be necessary to avoid irritation.[1]
For solid spills, carefully sweep or use a high-efficiency vacuum cleaner to collect the material.[1][4] Avoid actions that generate dust.[1][6]
Place the collected material into a suitable, labeled container for disposal according to Protocol B.[1][4]
Decontamination: Wash the spill site thoroughly with water after the material has been removed.[1]
Reporting: Report the spill to your laboratory supervisor and EHS department, as per institutional policy.
By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship, ensuring that our scientific pursuits are conducted responsibly from start to finish.
References
ERG Environmental Services. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
Echemi. (n.d.). 1,2,3,4-Butanetetrol SDS, 7541-59-5 Safety Data Sheets.
U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
Axonator. (2024, April 29). EPA Hazardous Waste Management.
Bio-Serv. (n.d.). Material Safety Data Sheet Erythritol.
Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management?
Waste360. (2019, March 15). EPA Finalizes Standards for Managing Hazardous Waste Pharmaceuticals.
Carl ROTH. (n.d.). Safety Data Sheet: meso-Erythritol.
Unknown Source. (2021, April 23). SAFETY DATA SHEET Erythritol.
National Center for Biotechnology Information. (n.d.). Butane-1,2,3,4-tetrol. PubChem Compound Summary for CID 8998.
Fisher Scientific Chemicals, Inc. (2025, December 21). SAFETY DATA SHEET 1,2,4-Butanetriol.
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Butane-1,2,3,4-tetrol (Erythritol)
As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety. Butane-1,2,3,4-tetrol, commonly known as erythritol, is widely used in various applications, including as...
Author: BenchChem Technical Support Team. Date: January 2026
As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety. Butane-1,2,3,4-tetrol, commonly known as erythritol, is widely used in various applications, including as a food additive and humectant.[1][2] While it is generally considered safe for consumption, its handling in a laboratory setting necessitates a thorough understanding of its potential hazards and the appropriate use of Personal Protective Equipment (PPE). This guide provides a detailed, experience-driven framework for safely managing this chemical, ensuring both personal safety and the integrity of your research.
Understanding the Hazard Profile of Butane-1,2,3,4-tetrol
Before selecting PPE, we must first understand the risks associated with the chemical. Butane-1,2,3,4-tetrol, in its crystalline or powdered form, presents the primary hazards. According to aggregated GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data, it is classified as:
The causality is straightforward: fine airborne particles can come into contact with mucous membranes in the eyes and respiratory tract, while direct contact with the skin can lead to irritation.[4][5] Therefore, our PPE strategy is designed to create a reliable barrier against these routes of exposure.
Core Protective Equipment: Your First Line of Defense
Adherence to standard laboratory practice is paramount. The following PPE is mandatory for any procedure involving Butane-1,2,3,4-tetrol.
Eye and Face Protection
Given its classification as a serious eye irritant, robust eye protection is non-negotiable.
Mandatory: Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][6]
Rationale: Goggles provide a seal around the eyes, offering superior protection from airborne dust or accidental splashes compared to standard safety glasses.[7] In situations with a high risk of splashing, a face shield should be worn in addition to safety goggles.[8]
Skin and Body Protection
Preventing skin contact is crucial to avoid irritation.
Gloves: Wear appropriate protective gloves to prevent skin exposure.[4] Nitrile or neoprene gloves are suitable for handling this chemical.[8] Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid contaminating your skin.
Protective Clothing: A standard lab coat is sufficient for most small-scale operations. For larger quantities or tasks with a high potential for generating dust, consider wearing coveralls.[8] Wear appropriate protective clothing to prevent skin exposure.[4]
Respiratory Protection
The risk of respiratory irritation arises primarily from inhaling airborne dust.
When Required: A respirator should be used when engineering controls, such as a fume hood or local exhaust ventilation, are insufficient to keep airborne concentrations low, or when handling large quantities of the powder.[1][4]
Type: Use a NIOSH-approved dust/particulate respirator.[8] All respirator use must comply with the OSHA respirator regulations found in 29 CFR 1910.134.[4]
Operational PPE Plan: Matching Protection to the Task
The level of PPE required is dictated by the specific procedure being performed. The following table provides a clear, task-based guide for selecting the appropriate protective equipment.
Task
Potential Hazards
Minimum Required PPE
Rationale
Weighing/Dispensing Solid
Inhalation of dust, eye contact with particles
Safety Goggles, Nitrile Gloves, Lab Coat. Use of a respirator is recommended if not performed in a ventilated enclosure.
Weighing dry powder is the highest risk for generating airborne dust, which can cause respiratory and eye irritation.[2][4]
Preparing Solutions (at Room Temp)
Skin and eye contact from splashes
Safety Goggles, Nitrile Gloves, Lab Coat
Dissolving the solid in a solvent reduces the risk of airborne particles but introduces a splash hazard.[9]
Heating or Refluxing Solutions
Splashes of hot, irritating solution
Chemical Splash Goggles, Face Shield, Nitrile Gloves, Lab Coat
Heating increases the risk of energetic splashes. A face shield provides an essential extra layer of protection.
Accidental Spill Cleanup
High risk of dust, skin, and eye contact
Chemical Splash Goggles, Nitrile Gloves, Lab Coat or Coveralls, Respirator
Spills, especially of the solid, require immediate cleanup while avoiding the generation of dust.[4][10]
Procedural Discipline: Donning and Doffing PPE
The sequence in which you put on and take off your PPE is critical to prevent cross-contamination.
Donning (Putting On) PPE Protocol
Lab Coat/Coveralls: Put on your protective clothing first.
Respirator (if needed): Perform a seal check.
Goggles/Face Shield: Position securely on your face.
Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of your lab coat.
Doffing (Taking Off) PPE Protocol
This process is designed to contain contaminants.
Gloves: Remove gloves first. Peel one glove off by grasping the cuff and pulling it inside out. With your ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off, also inside out.
Goggles/Face Shield: Remove by handling the strap or headband, avoiding contact with the front surface.
Lab Coat/Coveralls: Remove by rolling it down and away from your body, turning it inside out as you go.
Respirator (if worn): Remove last.
Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[4]
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting appropriate PPE when handling Butane-1,2,3,4-tetrol.
Caption: PPE selection workflow for Butane-1,2,3,4-tetrol.
Disposal and Emergency Plans
A complete safety plan extends beyond PPE use to include proper disposal and emergency preparedness.
Disposal of Contaminated PPE
Gloves and other disposable items: Place in a designated, sealed container for chemical waste.[1] Do not discard in regular trash.
Reusable items: Clean and decontaminate reusable PPE according to your institution's guidelines before storing it.
First Aid Measures for Exposure
In the event of an accidental exposure, immediate action is critical.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes.[4] If irritation persists, get medical aid.
Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical aid.[4]
Ingestion: If the person is conscious, give 2-4 cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[4]
By integrating these expert-driven protocols and maintaining a vigilant approach to safety, you can handle Butane-1,2,3,4-tetrol with confidence, ensuring a secure environment for groundbreaking research.
References
Material Safety Data Sheet Erythritol - Bio. (n.d.). Chemtrade International. Retrieved from [Link]
